Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid

• CAS: 499995-82-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of a viable and robust synthetic pathway for Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid, a chiral non-proteinogenic β-amino acid of significant interest in medicinal chemistry and drug development. The presented synthesis is a multi-step process commencing with the synthesis of the key precursor, 2,3-dichlorobenzaldehyde. This is followed by the formation of the racemic β-amino acid backbone via the Rodionov reaction. Subsequently, enantiomeric resolution is achieved through enzymatic methods to isolate the desired (S)-enantiomer. The final step involves the protection of the amino group with a tert-butyloxycarbonyl (Boc) group. This guide offers detailed experimental protocols, mechanistic insights, and data presentation to facilitate the successful synthesis of the target molecule.

Introduction

β-amino acids are crucial structural motifs in numerous biologically active molecules and are key components in the design of peptidomimetics, pharmaceuticals, and other bioactive compounds. Their incorporation into peptide chains can induce stable secondary structures and enhance resistance to enzymatic degradation. The specific stereochemistry and substitution pattern of the β-amino acid are critical for its biological activity. Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid, with its defined (S)-chirality and dichlorinated phenyl ring, presents a unique building block for the synthesis of novel therapeutic agents. The dichlorophenyl moiety can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule through enhanced lipophilicity and specific interactions with biological targets.

This guide details a logical and experimentally sound pathway for the synthesis of this valuable compound, providing researchers with the necessary information to reproduce and adapt these methods for their specific needs.

Overall Synthesis Pathway

The synthesis of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid can be strategically divided into four main stages:

• Synthesis of 2,3-Dichlorobenzaldehyde: The starting aromatic aldehyde is prepared from 2,3-dichloroaniline.

• Synthesis of Racemic 3-Amino-3-(2,3-dichloro-phenyl)-propionic acid: The core β-amino acid structure is assembled using the Rodionov reaction.

• Enzymatic Resolution of (S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid: The desired (S)-enantiomer is selectively isolated from the racemic mixture.

• Boc Protection: The amino group of the resolved (S)-enantiomer is protected with a tert-butyloxycarbonyl group.

Figure 1: Overall synthetic workflow for Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid.

Experimental Protocols

Synthesis of 2,3-Dichlorobenzaldehyde

The synthesis of 2,3-dichlorobenzaldehyde can be achieved from 2,3-dichloroaniline via a diazotization reaction followed by a reaction with formaldoxime.[1] This method provides a reliable route to the required starting material.

Protocol:

• Diazotization: 2,3-dichloroaniline is dissolved in an aqueous acidic solution (e.g., HCl) and cooled to 0-5 °C. An aqueous solution of sodium nitrite is added dropwise while maintaining the temperature below 5 °C to form the corresponding diazonium salt.

• Reaction with Formaldoxime: In a separate vessel, formaldoxime is prepared. The freshly prepared cold diazonium salt solution is then added slowly to the formaldoxime solution. This reaction is typically catalyzed by a copper(I) salt.

• Hydrolysis and Work-up: The resulting intermediate is hydrolyzed under acidic conditions to yield 2,3-dichlorobenzaldehyde. The crude product is then extracted with an organic solvent (e.g., dichloromethane), washed with brine, dried over anhydrous sodium sulfate, and purified by distillation or chromatography.

Synthesis of Racemic 3-Amino-3-(2,3-dichloro-phenyl)-propionic acid (Rodionov Reaction)

The Rodionov reaction is a one-pot synthesis of β-amino acids from an aldehyde, malonic acid, and ammonia (in the form of ammonium acetate) in an alcoholic solvent.[2][3] This method is well-suited for the preparation of the racemic β-amino acid backbone.

Protocol:

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser, add 2,3-dichlorobenzaldehyde (1.0 eq), malonic acid (1.2 eq), and ammonium acetate (2.0 eq) in ethanol.

• Reflux: Heat the reaction mixture to reflux and maintain for 6-8 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Isolation of the Product: After completion, cool the reaction mixture to room temperature. The product will precipitate out of the solution. Collect the solid by filtration and wash with cold ethanol.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield racemic 3-amino-3-(2,3-dichloro-phenyl)-propionic acid as a white solid.

Parameter	Value	Reference
Aldehyde:Malonic Acid:NH4OAc Ratio	1 : 1.2 : 2	[2]
Solvent	Ethanol	[3]
Reaction Temperature	Reflux	[3]
Typical Yield	60-75%	Inferred from similar reactions

Table 1: Typical reaction parameters for the Rodionov synthesis of racemic 3-amino-3-(2,3-dichloro-phenyl)-propionic acid.

Enzymatic Resolution of (S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid

Enzymatic resolution is a highly efficient method for separating enantiomers. A suitable lipase or acylase can be used to selectively acylate one enantiomer of the racemic amino acid ester, allowing for the separation of the acylated and unreacted enantiomers.

Protocol:

• Esterification: The racemic 3-amino-3-(2,3-dichloro-phenyl)-propionic acid is first converted to its corresponding methyl or ethyl ester by standard methods (e.g., refluxing in methanol or ethanol with a catalytic amount of sulfuric acid).

• Enzymatic Acylation: The racemic amino ester is dissolved in an appropriate organic solvent (e.g., tert-butyl methyl ether). A lipase, such as Candida antarctica lipase B (CALB), and an acylating agent (e.g., ethyl acetate or vinyl acetate) are added. The reaction is stirred at a controlled temperature (e.g., 30-40 °C) until approximately 50% conversion is reached, which can be monitored by chiral High-Performance Liquid Chromatography (HPLC).

• Separation: After the desired conversion is achieved, the enzyme is removed by filtration. The reaction mixture contains the acylated (R)-amino ester and the unreacted (S)-amino ester. These can be separated by column chromatography.

• Hydrolysis: The separated (S)-amino ester is then hydrolyzed under basic conditions (e.g., using aqueous NaOH) followed by acidification to yield the enantiomerically pure (S)-3-amino-3-(2,3-dichloro-phenyl)-propionic acid.

Figure 2: Workflow for the enzymatic resolution of the (S)-amino acid.

Boc Protection of (S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid

The final step is the protection of the amino group of the enantiomerically pure β-amino acid with a tert-butyloxycarbonyl (Boc) group using di-tert-butyl dicarbonate ((Boc)₂O).

Protocol:

• Reaction Setup: Dissolve (S)-3-amino-3-(2,3-dichloro-phenyl)-propionic acid (1.0 eq) in a mixture of dioxane and water. Add a base, such as sodium hydroxide or triethylamine (2.0 eq), to deprotonate the amino group.

• Addition of (Boc)₂O: To the stirred solution, add di-tert-butyl dicarbonate (1.1 eq) portion-wise or as a solution in dioxane.

• Reaction: Allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction progress by TLC.

• Work-up and Purification: Once the reaction is complete, acidify the mixture with a weak acid (e.g., citric acid) to a pH of approximately 3-4. Extract the product with an organic solvent such as ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography or recrystallization to afford Boc-(S)-3-amino-3-(2,3-dichloro-phenyl)-propionic acid.

Parameter	Value	Reference
Boc Source	Di-tert-butyl dicarbonate ((Boc)₂O)	[4]
Base	NaOH or Triethylamine	[4]
Solvent	Dioxane/Water	[4]
Reaction Temperature	Room Temperature	[4]
Typical Yield	>90%	Inferred from similar reactions

Table 2: Typical conditions for Boc protection.

Conclusion

The synthetic pathway detailed in this guide provides a comprehensive and practical approach for the preparation of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid. By following the outlined protocols, researchers and drug development professionals can reliably synthesize this valuable chiral building block for its incorporation into novel peptidomimetics and other pharmaceutically relevant molecules. The presented methodologies are based on well-established chemical transformations, ensuring a high degree of success and reproducibility. The strategic use of the Rodionov reaction for the initial construction of the β-amino acid scaffold, followed by efficient enzymatic resolution, offers a robust route to the enantiomerically pure intermediate, which is then readily protected to yield the final product.

References

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• Chiral N-phosphonyl imine chemistry: asymmetric additions of ester enolates for the synthesis of beta-amino acids. (2008). PubMed. [Link]

• Competitive Formation of b-Amino Acids, Propenoic, and Ylidenemalonic Acids by the Rodionov Reaction from Malonic Acid, Aldehydes, and Ammonium Acetate in Alcoholic Medium. (2004). Springer Link. [Link]

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An In-Depth Technical Guide to the Physicochemical Properties of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid

Introduction: A Key Building Block in Modern Drug Discovery

Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid is a non-canonical, protected amino acid that has garnered significant interest within the pharmaceutical and medicinal chemistry sectors. Its unique structural features—a chiral beta-amino acid backbone, a dichlorinated phenyl ring, and a tert-butyloxycarbonyl (Boc) protecting group—make it a valuable building block for the synthesis of novel peptides and small molecule therapeutics.[1][2] The presence of the dichlorophenyl moiety can significantly influence the pharmacological profile of a parent molecule, potentially enhancing binding affinity, metabolic stability, and cell permeability. The Boc protecting group, in turn, offers robust protection of the amine functionality during synthetic manipulations and is readily cleaved under mild acidic conditions.[3][4]

This technical guide provides a comprehensive overview of the core physicochemical properties of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid. Understanding these properties is paramount for researchers, scientists, and drug development professionals, as they profoundly impact a compound's behavior in biological systems, its suitability for various formulations, and its ultimate therapeutic potential. We will delve into the theoretical underpinnings of each property, provide detailed experimental protocols for their determination, and present available data to guide your research and development efforts.

I. Core Molecular and Physical Attributes

A foundational understanding of a molecule's basic physical characteristics is the first step in its comprehensive physicochemical profiling. These attributes are fundamental for identification, quality control, and formulation development.

Structural and General Properties

Property	Value	Source
Chemical Name	(S)-3-((tert-Butoxycarbonyl)amino)-3-(2,3-dichlorophenyl)propanoic acid	N/A
CAS Number	499995-82-3	[1][5]
Molecular Formula	C₁₄H₁₇Cl₂NO₄	[1]
Molecular Weight	334.2 g/mol	[1][6]
Appearance	White to off-white powder	[3]
Melting Point	146-152 °C	N/A
Optical Rotation	[α]D²⁵ = +24 ± 2º (c=1 in EtOH)	N/A

Expert Insight: The melting point range suggests a crystalline solid with a relatively high degree of purity. The specific optical rotation confirms the enantiomeric purity of the (S)-isomer, which is critical for stereospecific interactions with biological targets.

II. Solubility Profile: A Critical Determinant of Bioavailability

The solubility of a drug candidate is a critical factor influencing its absorption and bioavailability. Poor aqueous solubility can be a major hurdle in drug development, leading to inadequate in vivo exposure. Conversely, solubility in organic solvents is crucial for various stages of chemical synthesis and purification.

Predicted Solubility: Based on its structure, the compound is expected to have low solubility in water and higher solubility in organic solvents such as methanol, ethanol, dimethyl sulfoxide (DMSO), and dichloromethane. The presence of the dichlorophenyl and Boc groups contributes to its lipophilic character.

Experimental Protocol for Solubility Determination (Shake-Flask Method)

This protocol outlines the widely accepted shake-flask method for determining the equilibrium solubility of a compound in various solvents.

Methodology Workflow:

Caption: Workflow for solubility determination using the shake-flask method.

Step-by-Step Protocol:

• Preparation of Saturated Solution: Add an excess amount of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid to a known volume of the desired solvent (e.g., water, phosphate-buffered saline pH 7.4, methanol) in a sealed vial.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, carefully separate the undissolved solid from the solution by centrifugation or filtration.

• Analysis: Accurately dilute an aliquot of the clear supernatant and determine the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

• Calculation: The solubility is expressed as the concentration of the compound in the saturated solution (e.g., in mg/mL or µg/mL).

III. Ionization Constant (pKa): Predicting Behavior in Physiological Environments

The pKa value is a measure of the acidity or basicity of a molecule and is crucial for predicting its charge state at a given pH. For Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid, there are two ionizable groups of interest: the carboxylic acid and the Boc-protected amino group.

• Carboxylic Acid (pKa₁): The carboxylic acid group is acidic and will be deprotonated at physiological pH (around 7.4), conferring a negative charge.

• Boc-protected Amine (pKa₂): The Boc-protected amine is significantly less basic than a free amine and is not expected to be protonated under physiological conditions.

Predicted pKa: While experimental data is not available, computational predictions for similar structures suggest a pKa for the carboxylic acid in the range of 3.5 to 4.5.

Experimental Protocol for pKa Determination (Potentiometric Titration)

Potentiometric titration is a reliable method for determining the pKa of ionizable groups by monitoring the pH change of a solution upon the addition of a titrant.

Titration Workflow:

Caption: Workflow for pKa determination by potentiometric titration.

Step-by-Step Protocol:

• Solution Preparation: Accurately weigh and dissolve a sample of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid in a suitable solvent, typically a mixture of water and an organic co-solvent (e.g., methanol or DMSO) to ensure solubility.

• pH Meter Calibration: Calibrate a pH meter using standard buffer solutions.

• Titration: Titrate the sample solution with a standardized solution of a strong base (e.g., 0.1 M NaOH) for the determination of the carboxylic acid pKa. Record the pH of the solution after each incremental addition of the titrant.

• Data Analysis: Plot the pH of the solution as a function of the volume of titrant added. The pKa is the pH at the half-equivalence point, which is the point where half of the acidic group has been neutralized.

IV. Lipophilicity (LogP/LogD): A Key Predictor of Membrane Permeability

Lipophilicity, often expressed as the logarithm of the partition coefficient (LogP) or distribution coefficient (LogD), is a critical physicochemical property that influences a drug's absorption, distribution, metabolism, and excretion (ADME) profile.

• LogP: The partition coefficient between n-octanol and water, representing the lipophilicity of the neutral form of the molecule.

• LogD: The distribution coefficient at a specific pH, which takes into account the ionization state of the molecule.

Predicted LogP: Based on computational models for structurally similar compounds, the predicted LogP for Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid is estimated to be in the range of 3.0 to 4.0. For instance, the calculated XLogP3 for the analogous (R)-3-((tert-Butoxycarbonyl)amino)-3-(2,4-dichlorophenyl)propanoic acid is 3.2.[6]

Experimental Protocol for LogP Determination (Shake-Flask Method)

The shake-flask method remains the gold standard for the experimental determination of LogP.

Methodology:

• Solvent Saturation: Pre-saturate n-octanol with water and water with n-octanol.

• Partitioning: Dissolve a known amount of the compound in one of the phases and add a known volume of the other phase.

• Equilibration: Shake the mixture for a sufficient time to allow for partitioning equilibrium to be reached.

• Phase Separation: Separate the two phases by centrifugation.

• Concentration Analysis: Determine the concentration of the compound in each phase using a suitable analytical technique (e.g., HPLC-UV).

• Calculation: Calculate the LogP using the formula: LogP = log₁₀([Concentration in n-octanol] / [Concentration in water]).

V. Spectral Properties: Fingerprints for Identification and Structural Elucidation

Spectroscopic techniques provide invaluable information for the structural confirmation and identification of impurities. While specific spectra for Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid are not publicly available, the expected characteristic signals are described below based on the analysis of similar structures.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

• Boc Group: A characteristic singlet peak around 1.4 ppm, integrating to 9 protons.[7]

• Aliphatic Protons: Multiplets corresponding to the -CH₂- and -CH- protons of the propionic acid backbone, typically in the range of 2.5-4.5 ppm.

• Amide Proton: A broad singlet or doublet for the -NH- proton, the chemical shift of which can be solvent-dependent.

• Aromatic Protons: Signals in the aromatic region (typically 7.0-7.5 ppm) corresponding to the protons on the dichlorophenyl ring.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

• Boc Group: Signals for the quaternary carbon and the three methyl carbons of the tert-butyl group, typically around 80 ppm and 28 ppm, respectively. A signal for the carbamate carbonyl will also be present around 155 ppm.[8]

• Carboxylic Acid Carbonyl: A signal in the downfield region, typically around 170-180 ppm.

• Aliphatic Carbons: Signals corresponding to the -CH₂- and -CH- carbons of the propionic acid backbone.

• Aromatic Carbons: Signals in the aromatic region (typically 120-140 ppm) corresponding to the carbons of the dichlorophenyl ring.

Infrared (IR) Spectroscopy

• N-H Stretch: A peak in the region of 3300-3500 cm⁻¹ corresponding to the amide N-H bond.

• C-H Stretches: Peaks in the region of 2850-3000 cm⁻¹ for the aliphatic C-H bonds.

• C=O Stretches: A strong absorption band around 1700-1750 cm⁻¹ for the carboxylic acid carbonyl and another strong band around 1680-1720 cm⁻¹ for the carbamate carbonyl of the Boc group.[9]

• C-Cl Stretches: Absorptions in the fingerprint region characteristic of the carbon-chlorine bonds.

Mass Spectrometry (MS)

In electrospray ionization (ESI) mass spectrometry, the compound is expected to show a prominent ion corresponding to its molecular weight, either as the protonated molecule [M+H]⁺ or the deprotonated molecule [M-H]⁻. Characteristic fragmentation patterns involving the loss of the Boc group or parts of it are also expected.

VI. Chemical Stability: Ensuring Integrity and Shelf-Life

The chemical stability of a drug substance is a critical quality attribute that ensures its safety and efficacy over its shelf-life. The Boc protecting group is known to be stable under neutral and basic conditions but is labile to strong acids.[3]

Forced Degradation Studies

Forced degradation studies are essential to identify potential degradation products and establish the degradation pathways of a drug substance. These studies involve subjecting the compound to stress conditions more severe than those encountered during routine storage.

Forced Degradation Workflow:

Caption: Workflow for forced degradation studies.

Typical Stress Conditions:

• Acidic Hydrolysis: Treatment with dilute hydrochloric acid or sulfuric acid at elevated temperatures. The Boc group is expected to be cleaved under these conditions.

• Basic Hydrolysis: Treatment with dilute sodium hydroxide at elevated temperatures. The ester and amide bonds are generally stable, but the carboxylic acid will be deprotonated.

• Oxidative Degradation: Exposure to hydrogen peroxide or other oxidizing agents.

• Thermal Degradation: Heating the solid compound or a solution at elevated temperatures.

• Photostability: Exposure to UV and visible light according to ICH guidelines.

The analysis of samples from these studies is typically performed using a stability-indicating HPLC method, which can separate the parent compound from its degradation products.

Conclusion: A Comprehensive Physicochemical Foundation

This technical guide has provided a detailed examination of the key physicochemical properties of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid. While some experimental data for this specific molecule is limited, we have presented a robust framework for its characterization, including predicted values, analogous data, and detailed experimental protocols. A thorough understanding and experimental determination of these properties are essential for any researcher or drug development professional working with this promising building block. The insights gained from such a comprehensive physicochemical profile will undoubtedly facilitate its successful application in the synthesis of novel and effective therapeutic agents.

References

• PubChem. (n.d.). (R)-3-((tert-Butoxycarbonyl)amino)-3-(2,4-dichlorophenyl)propanoic acid. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). †Electronic Supplementary Information (ESI). Retrieved from [Link]

• PubChem. (n.d.). 3-((tert-Butoxycarbonyl)amino)-3-(2-chlorophenyl)propanoic acid. Retrieved from [Link]

• Chem-Impex. (n.d.). Ácido Boc-(S-3-amino-3-(2,3-diclorofenil)propiónico. Retrieved from [Link]

• MDPI. (2019). 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. Retrieved from [Link]

• Der Pharma Chemica. (2011). Synthesis and characterization of a new dipeptide analogue. Retrieved from [Link]

• J&K Scientific. (n.d.). Boc-(S)-3-amino-3-(4-chlorophenyl)propionic acid. Retrieved from [Link]

• Chem-Impex. (n.d.). Boc-(S-3-amino-3-(3-fluorophenyl)propionic acid. Retrieved from [Link]

• Chem-Impex. (n.d.). Boc-(S-3-amino-3-(2-methylphenyl)propionic acid. Retrieved from [Link]

• Cheminfo.org. (n.d.). Determine the structure of Boc amino acids. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Synthesis, Antiproliferative Effect and In Silico LogP Prediction of BIM-23052 Analogs Containing Tyr Instead of Phe. Retrieved from [Link]

• Chem-Impex. (n.d.). Boc-(S-3-amino-3-(4-fluorophenyl)propionic acid. Retrieved from [Link]

• BuyersGuideChem. (n.d.). Boc-(S)-3-Amino-3-(2,3-dimethoxy-phenyl)propionic acid. Retrieved from [Link]

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Structure elucidation of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid

An In-Depth Technical Guide to the Structure Elucidation of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid

Introduction: Establishing the Molecular Identity

Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid is a chiral building block of significant interest in medicinal chemistry and pharmaceutical development.[1][2] Its structure comprises a propionic acid backbone, a stereocenter at the C3 position bearing an amine, and a 2,3-dichlorophenyl substituent. The amino group is protected by a tert-butyloxycarbonyl (Boc) group, a common strategy in peptide synthesis to facilitate controlled chemical manipulations.[1][3]

The precise structural and stereochemical characterization of such an intermediate is a non-negotiable prerequisite for its use in drug synthesis. Regulatory bodies, including the FDA, mandate rigorous characterization to ensure the identity, purity, and quality of any drug substance and its precursors.[4][5][6][7] This guide presents a comprehensive, multi-technique approach to the complete structure elucidation of this molecule, grounding each analytical choice in established scientific principles and field-proven methodologies. Our objective is to provide a self-validating framework where data from orthogonal techniques converge to deliver an unambiguous structural assignment.

A Multi-Pronged Analytical Strategy

The elucidation of a molecule as specific as Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid cannot rely on a single analytical method. A robust characterization is achieved by integrating data from several orthogonal techniques, each providing a unique piece of the structural puzzle. This integrated workflow ensures that the final structural assignment is supported by a comprehensive and self-consistent dataset.

Caption: Integrated workflow for comprehensive structure elucidation.

Part 1: Unraveling the Molecular Framework and Connectivity

The initial phase of elucidation focuses on confirming the molecular formula, identifying all functional groups, and piecing together the atomic connectivity. Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) spectroscopy are the cornerstones of this effort.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

NMR spectroscopy is the most powerful technique for determining the precise molecular structure of an organic compound in solution.[8] It provides detailed information about the chemical environment, connectivity, and stereochemical relationships of atoms within the molecule.[9][10] For this specific molecule, a suite of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) experiments are required for an unambiguous assignment.[11]

Expertise & Causality:

• ¹H NMR is chosen to identify and quantify all unique proton environments. The integration values confirm the number of protons in each environment, while the splitting patterns (multiplicity) reveal neighboring protons, which is crucial for establishing the -CH-CH₂- backbone.

• ¹³C NMR complements the proton data by identifying all unique carbon environments, including quaternary carbons (like the Boc carbonyl and the ipso-carbons of the phenyl ring) that are invisible in ¹H NMR.

• 2D NMR experiments are essential to definitively link the proton and carbon skeletons. COSY confirms proton-proton couplings, HSQC correlates protons to their directly attached carbons, and HMBC reveals longer-range (2-3 bond) correlations, which are vital for connecting disparate fragments like the dichlorophenyl ring to the propionic acid chain and the Boc group to the amine.[12]

Predicted NMR Data

¹H NMR	Predicted δ (ppm)	Multiplicity	Assignment
Carboxylic Acid	10.0 - 12.0	br s	-COOH
Aromatic	7.2 - 7.6	m	Ar-H
Amine	5.0 - 5.5	d or br d	-NH-
Methine	4.5 - 5.0	m	-CH(NH)-
Methylene	2.8 - 3.2	m	-CH₂-COOH
Boc Group	~1.4	s	-C(CH₃)₃

¹³C NMR	Predicted δ (ppm)	Assignment
Carboxylic Acid	~175	-COOH
Boc Carbonyl	~155	-NHC(O)O-
Aromatic	125 - 140	Ar-C
Boc Quaternary	~80	-OC(CH₃)₃
Methine	~50	-CH(NH)-
Methylene	~40	-CH₂-COOH
Boc Methyls	~28	-C(CH₃)₃

Experimental Protocol: NMR Analysis

• Sample Preparation: Accurately weigh 5-10 mg of the sample and dissolve it in ~0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).[9]

• Transfer: Transfer the solution to a clean, 5 mm NMR tube.

• Data Acquisition: Acquire ¹H, ¹³C, DEPT-135, COSY, HSQC, and HMBC spectra on a spectrometer operating at a field strength of 400 MHz or higher. Higher field strengths provide better signal dispersion, which is critical for resolving the complex multiplets of the aromatic and aliphatic protons.

• Data Processing: Process the acquired data using appropriate software. This includes Fourier transformation, phase correction, baseline correction, and referencing the chemical shifts to TMS.

• Interpretation: Analyze the 1D and 2D spectra to assign all proton and carbon signals and confirm the proposed connectivity.

Mass Spectrometry (MS): Confirming Molecular Weight and Elemental Formula

Mass spectrometry is indispensable for confirming the molecular weight of the target compound.[13] For a molecule containing chlorine, it provides a definitive diagnostic fingerprint due to the natural isotopic abundance of ³⁵Cl and ³⁷Cl.

Expertise & Causality:

• High-Resolution Mass Spectrometry (HRMS) with a soft ionization technique like Electrospray Ionization (ESI) is the method of choice. ESI minimizes fragmentation, allowing for the clear observation of the molecular ion (e.g., [M-H]⁻ or [M+H]⁺), from which the exact mass can be determined.

• The key validation for this specific molecule lies in the isotopic pattern . Chlorine has two stable isotopes, ³⁵Cl (~75.8%) and ³⁷Cl (~24.2%). A molecule with two chlorine atoms will exhibit a characteristic cluster of peaks for the molecular ion: M, M+2, and M+4, with relative intensities of approximately 9:6:1.[14][15] Observing this pattern provides unequivocal evidence for the presence of two chlorine atoms.

• Tandem MS (MS/MS) can be used to induce fragmentation, providing further structural confirmation. A characteristic fragmentation would be the loss of the Boc group (100.0528 Da) or the neutral loss of CO₂ (43.9898 Da) from the carboxylic acid.[16]

Predicted Mass Spectrometry Data

Ion	Formula	Calculated m/z	Expected Observation
[M-H]⁻	C₁₄H₁₆Cl₂NO₄⁻	332.0405	Base peak in ESI negative mode
[M+2-H]⁻	C₁₄H₁₆³⁵Cl³⁷ClNO₄⁻	334.0376	~66% intensity of base peak
[M+4-H]⁻	C₁₄H₁₆³⁷Cl₂NO₄⁻	336.0346	~11% intensity of base peak
[M-Boc+H]⁺	C₉H₁₀Cl₂NO₂⁺	234.0088	Major fragment in MS/MS

Experimental Protocol: LC-MS Analysis

• Sample Preparation: Prepare a dilute solution of the sample (~10-50 µg/mL) in a suitable solvent such as methanol or acetonitrile/water.

• Chromatography: Inject the sample into an HPLC system coupled to the mass spectrometer. A short C18 column can be used for sample introduction.

• MS Acquisition: Acquire data in both positive and negative ESI modes over a mass range of m/z 100-500.

• Data Analysis: Examine the full scan spectrum for the molecular ion cluster. The measured exact mass of the monoisotopic peak should be within 5 ppm of the calculated mass. Analyze the isotopic distribution and compare it to the theoretical pattern for a C₁₄H₁₇Cl₂NO₄ molecule.

Fourier-Transform Infrared (FTIR) Spectroscopy: Functional Group Identification

FTIR spectroscopy is a rapid and simple technique used to identify the key functional groups present in a molecule based on their characteristic vibrational frequencies.[17] It serves as a quick confirmation that the primary structural motifs—carbamate, carboxylic acid, and aromatic ring—are present.

Expertise & Causality: The presence of a Boc group, a carboxylic acid, and an N-H bond gives rise to several highly characteristic absorption bands. The two carbonyl groups (carbamate and carboxylic acid) are expected to be well-resolved. The broad O-H stretch of the carboxylic acid, often overlapping with C-H stretches, is a hallmark feature.[18] The N-H stretch of the carbamate provides direct evidence of the protected amine.[19]

Predicted FTIR Data

Frequency Range (cm⁻¹)	Vibration	Functional Group
3400 - 3300	N-H Stretch	Boc-protected Amine
3300 - 2500 (broad)	O-H Stretch	Carboxylic Acid
3100 - 3000	C-H Stretch	Aromatic
3000 - 2850	C-H Stretch	Aliphatic
~1710	C=O Stretch	Carboxylic Acid
~1700	C=O Stretch	Boc Carbamate
1600, 1475	C=C Stretch	Aromatic Ring
800 - 600	C-Cl Stretch	Aryl Halide

Experimental Protocol: FTIR Analysis

• Sample Preparation: Place a small amount of the solid sample directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

• Background Collection: Collect a background spectrum of the empty ATR crystal.

• Sample Spectrum Collection: Lower the ATR anvil to ensure good contact with the sample and collect the sample spectrum. Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹.

• Data Analysis: The background is automatically subtracted. Identify the characteristic absorption bands and correlate them with the expected functional groups.

Part 2: Defining the Stereochemistry

Once the connectivity is established, the focus shifts to the stereochemical identity of the molecule. This involves confirming the enantiomeric purity of the desired (S)-enantiomer and, ultimately, determining its absolute configuration.

Chiral High-Performance Liquid Chromatography (HPLC): Assessing Enantiomeric Purity

For a chiral compound intended for pharmaceutical use, demonstrating high enantiomeric purity is a critical quality control measure.[20] Chiral HPLC is the gold standard for separating and quantifying enantiomers.[21][22]

Expertise & Causality: The separation mechanism relies on a Chiral Stationary Phase (CSP) , which contains a single enantiomer of a chiral selector.[] The two enantiomers of the analyte form transient, diastereomeric complexes with the CSP, leading to different interaction energies and, consequently, different retention times. This allows for the baseline separation of the (S) and (R) enantiomers. To validate the method, it is essential to have a reference standard of the racemate or the undesired (R)-enantiomer to confirm the elution order. The enantiomeric excess (% ee) is then calculated from the integrated peak areas of the two enantiomers.[20]

Caption: General workflow for chiral HPLC method development and analysis.

Experimental Protocol: Chiral HPLC Analysis

• Column Selection: Screen various polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) as they are highly effective for a wide range of chiral compounds, including amino acid derivatives.[21]

• Mobile Phase Screening: Begin with a mobile phase consisting of a mixture of hexane/isopropanol or heptane/ethanol, often with a small amount of an acidic (e.g., trifluoroacetic acid) or basic additive to improve peak shape.

• Method Optimization: Once initial separation is achieved, optimize the mobile phase composition, flow rate, and column temperature to achieve baseline resolution (Rs > 1.5) in a reasonable analysis time.

• System Suitability: Inject a racemic standard to determine the retention times of both the (S) and (R) enantiomers and to establish the resolution.

• Sample Analysis: Prepare a solution of the Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid sample at a known concentration. Inject and record the chromatogram.

• Quantification: Integrate the peak areas for the (S) and any detected (R) enantiomer. Calculate the enantiomeric purity using the formula: % Purity = [Area(S) / (Area(S) + Area(R))] x 100.

Single-Crystal X-ray Crystallography: Unambiguous Determination of Absolute Configuration

While chiral HPLC confirms enantiomeric purity, it does not prove that the major enantiomer is indeed the (S) configuration. Single-crystal X-ray crystallography is the definitive and most powerful method for unambiguously determining the three-dimensional structure of a molecule, including its absolute configuration.[24][25][26]

Expertise & Causality: This technique requires a single crystal of high quality.[27] When X-rays are diffracted by the electrons in the crystal, a diffraction pattern is produced that can be mathematically transformed into a 3D model of the electron density, revealing the precise position of every atom. To determine the absolute configuration , the phenomenon of anomalous dispersion is utilized.[28] The presence of "heavy" atoms like chlorine in the molecule significantly enhances this effect, making the determination more reliable. The analysis yields a value known as the Flack parameter, which should be close to zero for the correct absolute structure assignment, providing definitive proof of the (S) configuration.[28]

Conclusion: A Synthesis of Evidence

The structure elucidation of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid is a process of accumulating and integrating evidence from a suite of orthogonal analytical techniques.

• NMR spectroscopy establishes the carbon-hydrogen framework and atomic connectivity.

• Mass spectrometry confirms the molecular weight and elemental formula, with the isotopic pattern providing definitive evidence of the two chlorine atoms.

• FTIR spectroscopy offers a rapid confirmation of the essential functional groups.

• Chiral HPLC validates the enantiomeric purity, a critical parameter for its use in pharmaceutical synthesis.

• Finally, single-crystal X-ray crystallography provides the ultimate, unambiguous proof of the absolute (S) configuration.

By following this comprehensive workflow, researchers and drug development professionals can be fully confident in the structural and stereochemical integrity of this vital chiral building block, ensuring the quality and safety of the subsequent active pharmaceutical ingredients derived from it.

References

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The Enigmatic Core: A Technical Guide to the Biological Activity of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic Acid Derivatives

For Distribution to Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides an in-depth technical exploration of the synthesis, derivatization, and potential biological activities of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid and its analogs. Emerging from the promising class of β-amino acids, this particular scaffold, characterized by a dichlorinated phenyl ring, presents a compelling profile for investigation, particularly in the realm of neuroscience. This document synthesizes current understanding, outlines detailed experimental protocols for investigation, and explores the critical structure-activity relationships that govern the therapeutic potential of these compounds. We will delve into the rationale behind its design, the nuances of its handling, and the key assays required to elucidate its pharmacological profile, with a strong focus on its putative role as a modulator of central nervous system targets.

Introduction: The Strategic Importance of the β-Amino Acid Scaffold

In the landscape of medicinal chemistry, β-amino acids and their derivatives are of significant interest due to their diverse biological activities and their role as foundational elements for creating novel molecular architectures.[1][2] Unlike their α-amino acid counterparts, the altered backbone structure of β-amino acids imparts unique conformational properties and, critically, enhanced stability against proteolytic degradation.[1] This intrinsic resistance to enzymatic breakdown makes them attractive candidates for the development of more robust peptide-based drugs and small molecule therapeutics.[1][]

The subject of this guide, Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid, is a protected form of a specific β-amino acid derivative. The tert-butyloxycarbonyl (Boc) protecting group is a cornerstone of modern organic synthesis, particularly in peptide and medicinal chemistry.[4][5] It offers a stable shield for the amine functionality under a wide range of reaction conditions, yet it is readily removable under mild acidic conditions, allowing for precise and controlled chemical manipulations.[5][6]

The core structure, a 3-amino-3-arylpropionic acid, is a well-established pharmacophore. Aryl propionic acid derivatives are known to possess a wide spectrum of biological activities, including anti-inflammatory, analgesic, anticonvulsant, and anticancer properties.[2] The specific stereochemistry, the (S) configuration, is crucial as biological systems are exquisitely sensitive to chirality, and often only one enantiomer will exhibit the desired therapeutic effect.[7]

The focus of our investigation is the unique 2,3-dichlorophenyl substitution. The presence and positioning of halogen atoms on a phenyl ring can profoundly influence a molecule's pharmacokinetic and pharmacodynamic properties. Dichlorination can enhance lipophilicity, potentially improving blood-brain barrier penetration, and can alter the electronic properties of the molecule, thereby influencing its binding affinity to biological targets. It is within this context that we explore the potential of this specific scaffold as a modulator of neurological pathways.[1][7]

Synthesis and Derivatization: A Practical Workflow

The synthesis of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid and its subsequent deprotection to yield the active amine are critical first steps in any investigation. The following protocols are provided as a robust starting point for researchers.

General Synthesis of the Boc-Protected Core

A common and effective method for the synthesis of 3-amino-3-arylpropionic acids is a one-pot, three-component reaction involving an arylaldehyde, malonic acid, and a nitrogen source like ammonium acetate. This approach provides the basic β-amino acid core, which can then be protected.

Experimental Protocol: Boc Protection of (S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid

• Dissolution: Dissolve (S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid in a suitable solvent system, such as a mixture of dioxane and water.

• Basification: Add a base, such as sodium hydroxide, to the solution to deprotonate the amino group, making it nucleophilic.

• Addition of Boc Anhydride: Slowly add di-tert-butyl dicarbonate (Boc)₂O to the reaction mixture at a controlled temperature (e.g., 0 °C to room temperature).

• Reaction Monitoring: Stir the reaction mixture for several hours and monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Once the reaction is complete, acidify the mixture with a mild acid (e.g., citric acid) and extract the product with an organic solvent such as ethyl acetate.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield the pure Boc-protected compound.

Deprotection to Access the Active Amine

To investigate the biological activity of the core molecule, the Boc protecting group must be removed. This is typically achieved under acidic conditions.

Experimental Protocol: Boc Deprotection

• Dissolution: Dissolve the Boc-protected amino acid in an appropriate solvent, such as dichloromethane (DCM) or dioxane.

• Acid Treatment: Add a strong acid, most commonly trifluoroacetic acid (TFA), to the solution. A typical concentration is 20-50% TFA in DCM.

• Reaction: Stir the mixture at room temperature for 1-2 hours. The reaction progress can be monitored by TLC or LC-MS.

• Removal of Acid: After completion, remove the TFA and solvent under reduced pressure. It may be necessary to co-evaporate with a solvent like toluene to remove residual TFA.

• Isolation: The resulting deprotected amino acid, often as a TFA salt, can be used directly or further purified.

Diagram of Synthetic Workflow

Caption: Synthetic and derivatization pathway for the target compound.

Postulated Biological Activity: Modulation of GABA Receptors

While direct studies on Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid are not extensively published, the structural motifs strongly suggest a potential interaction with the central nervous system, specifically with γ-aminobutyric acid (GABA) receptors. GABA is the primary inhibitory neurotransmitter in the brain, and its receptors are well-established targets for a wide range of therapeutics, including anxiolytics, sedatives, and anticonvulsants.

GABA receptors, particularly the GABA-A subtype, are ligand-gated ion channels with multiple allosteric binding sites. Molecules that bind to these sites can modulate the receptor's response to GABA, either potentiating (Positive Allosteric Modulators, PAMs) or inhibiting it. The 3-amino-3-arylpropionic acid scaffold is a known component in molecules that interact with GABA receptors. Furthermore, dichlorinated aromatic rings are present in various known central nervous system active compounds, suggesting this substitution pattern could be favorable for receptor binding.

The primary hypothesis is that (S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid, the deprotected form of the title compound, acts as a modulator of GABA-A receptors. The Boc-protected precursor would likely be inactive, serving as a prodrug or a synthetic intermediate.

Diagram of Postulated Mechanism of Action

Caption: Putative allosteric modulation of the GABA-A receptor.

Key Biological Assays for Pharmacological Characterization

To validate the hypothesis of GABA receptor modulation, a series of well-established in vitro assays are required.

Radioligand Binding Assays

These assays are fundamental for determining if a compound binds directly to the GABA-A receptor and with what affinity. They are competitive assays where the test compound's ability to displace a known radiolabeled ligand from the receptor is measured.

Experimental Protocol: [³H]Muscimol Binding Assay (Orthosteric Site)

• Membrane Preparation: Prepare synaptic membranes from rat or mouse whole brain or specific brain regions (e.g., cortex, cerebellum).

• Incubation: In a 96-well plate, incubate the brain membranes with a fixed concentration of [³H]muscimol (a GABA-A agonist) and varying concentrations of the test compound.

• Equilibrium: Allow the binding to reach equilibrium (e.g., 30-60 minutes at 4°C).

• Termination: Rapidly terminate the binding reaction by filtration through glass fiber filters using a cell harvester.

• Washing: Wash the filters with ice-cold buffer to remove unbound radioligand.

• Scintillation Counting: Place the filters in scintillation vials with scintillation cocktail and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis: Determine the IC₅₀ value (the concentration of test compound that inhibits 50% of specific [³H]muscimol binding). Calculate the Ki (inhibition constant) using the Cheng-Prusoff equation.

Electrophysiology Assays

Two-electrode voltage clamp (TEVC) electrophysiology using Xenopus oocytes or patch-clamp recordings from cultured neurons or cell lines expressing specific GABA-A receptor subtypes are the gold standard for functional characterization. These assays directly measure the effect of the compound on the ion flow through the GABA-A receptor channel.

Experimental Protocol: Two-Electrode Voltage Clamp (TEVC) in Xenopus oocytes

• Oocyte Preparation and Injection: Harvest and prepare Xenopus laevis oocytes. Inject the oocytes with cRNAs encoding the desired GABA-A receptor subunits (e.g., α1, β2, γ2).

• Incubation: Incubate the oocytes for 2-5 days to allow for receptor expression.

• Recording: Place an oocyte in a recording chamber continuously perfused with recording solution. Impale the oocyte with two microelectrodes (voltage and current) and clamp the membrane potential (e.g., at -70 mV).

• GABA Application: Apply a sub-maximal concentration of GABA (e.g., EC₁₀-EC₂₀) to elicit a baseline current response.

• Compound Application: Co-apply the test compound with GABA and measure the change in the current response. A potentiation of the GABA-induced current indicates positive allosteric modulation.

• Data Analysis: Construct concentration-response curves to determine the EC₅₀ (concentration for 50% of maximal potentiation) and the maximum potentiation effect.

Structure-Activity Relationship (SAR) Insights

While data on the 2,3-dichloro substitution is limited, we can infer potential SAR from related aryl propionic acid derivatives and GABA receptor modulators.

Table 1: Postulated Structure-Activity Relationships

Molecular Feature	Postulated Impact on Activity	Rationale
β-Amino Acid Backbone	Essential for activity and stability	Provides the core scaffold and resistance to proteolysis.
(S)-Stereochemistry	Likely crucial for optimal binding	Biological targets are chiral; a specific enantiomer usually has higher affinity.
Aromatic Ring	Necessary for interaction with the binding pocket	Likely involved in π-π stacking or hydrophobic interactions within the receptor.
2,3-Dichloro Substitution	Potentially enhances potency and/or CNS penetration	Halogen atoms can increase lipophilicity and form specific halogen bonds with the receptor, influencing binding affinity. The specific substitution pattern (2,3- vs. other patterns) will fine-tune the electronic and steric properties.
Free Carboxylic Acid	May be important for binding or solubility	Can form hydrogen bonds or ionic interactions with receptor residues.
Free Amine (after deprotection)	Critical for biological activity	The primary amine is likely a key pharmacophoric feature for interacting with the target receptor.

Conclusion and Future Directions

Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid represents a strategically designed chemical entity with significant potential for biological activity, particularly as a modulator of GABAergic neurotransmission. The combination of a metabolically robust β-amino acid backbone, specific stereochemistry, and a dichlorinated phenyl ring creates a compelling candidate for drug discovery programs targeting neurological and psychiatric disorders.

The immediate path forward requires the systematic application of the outlined protocols. Synthesis and purification of the deprotected compound are paramount, followed by a comprehensive pharmacological evaluation using radioligand binding and electrophysiological assays. Elucidating the specific GABA-A receptor subtype selectivity will be a critical step in understanding its potential therapeutic window and side-effect profile. Further derivatization of the core structure, exploring different halogenation patterns and other substitutions on the phenyl ring, will be essential for optimizing potency and selectivity. This guide serves as a foundational roadmap for unlocking the therapeutic potential of this enigmatic and promising molecular core.

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The Therapeutic Landscape of Dichlorophenyl Amino Acid Derivatives: From Bench to Bedside

An In-depth Technical Guide

Abstract

Dichlorophenyl amino acid derivatives represent a versatile and highly significant class of compounds in modern medicinal chemistry. The strategic incorporation of a dichlorinated phenyl ring onto an amino acid or a related scaffold imparts unique physicochemical properties that have been successfully exploited to modulate a wide array of biological targets. This technical guide provides an in-depth exploration of these derivatives, moving beyond a simple catalog of compounds to a detailed analysis of their synthesis, mechanisms of action, structure-activity relationships, and proven therapeutic applications. We will dissect the causality behind experimental designs and highlight the journey of these molecules from initial synthesis to their potential use in treating complex diseases, including cancer, neurological disorders, and inflammatory conditions. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this potent chemical class.

Part 1: The Chemical Foundation: Synthesis and Structural Diversity

The therapeutic efficacy of any drug candidate is fundamentally rooted in its molecular structure. For dichlorophenyl amino acid derivatives, the core structure—a dichlorophenyl group linked to an amino acid or a bioisostere—serves as a privileged scaffold. The position of the chlorine atoms (e.g., 2,6-dichloro, 3,4-dichloro, or 3,5-dichloro) profoundly influences the molecule's conformation, lipophilicity, and electronic properties, which in turn dictates its interaction with biological targets.

1.1. Core Structural Scaffolds

The term "dichlorophenyl amino acid derivative" encompasses a broad range of molecules, from simple modified natural amino acids to complex heterocyclic systems. Key scaffolds include:

• Direct Amino Acid Conjugates: Such as D-3,4-Dichlorophenylalanine, where the dichlorophenyl moiety is part of the amino acid side chain. These are often used to probe or modulate neurotransmitter systems.[1]

• Anilinophenylacetic Acids: Famously represented by Diclofenac (2-[(2,6-dichlorophenyl)amino] benzeneacetic acid), where the dichlorophenyl group is part of an aniline ring linked to a phenylacetic acid.[2]

• Pyrido[2,3-d]pyrimidines: Complex heterocyclic systems where a dichlorophenyl group is a key substituent, critical for activity as kinase inhibitors.[3][4]

• Urea and Benzamide Derivatives: Structures like 1,3-bis(3,5-dichlorophenyl)urea feature the dichlorophenyl motif as a terminal group, often driving potent anticancer activity.[5]

1.2. General Synthesis Strategies

The synthesis of these derivatives often relies on well-established organic chemistry reactions, tailored to the specific target molecule. A common approach involves the coupling of a dichlorophenyl-containing nucleophile or electrophile with an amino acid backbone or another reactive intermediate.

This protocol provides a generalized workflow for the synthesis of N-aryl amino acid derivatives, a common theme in this class.

• Step 1: Activation of the Carboxylic Acid (if applicable):

  • Dissolve the starting amino acid (1.0 eq) in an anhydrous aprotic solvent (e.g., Dichloromethane or THF).

  • Add a coupling agent such as N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 eq) and an activator like N-Hydroxysuccinimide (NHS) (1.1 eq).

  • Stir the reaction at 0°C for 30 minutes, then at room temperature for 2-4 hours to form the activated ester.

• Step 2: Nucleophilic Substitution:

  • In a separate flask, dissolve the corresponding dichloroaniline (1.0 eq) and a non-nucleophilic base like triethylamine (TEA) (1.5 eq) in the same anhydrous solvent.[6]

  • Slowly add the activated amino acid solution from Step 1 to the aniline solution at 0°C.

  • Allow the reaction to warm to room temperature and stir overnight.

• Step 3: Work-up and Purification:

  • Filter the reaction mixture to remove any precipitated urea byproduct (if DCC was used).

  • Wash the filtrate with 1N HCl or 5% citric acid to remove excess base, followed by a saturated sodium bicarbonate solution, and finally brine.[6]

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product via column chromatography on silica gel or by recrystallization to yield the final compound.[6]

Causality: The choice of a coupling agent like DCC/NHS is critical for efficiently forming an amide bond while minimizing side reactions and racemization of the amino acid's chiral center. The use of an anhydrous solvent is mandatory to prevent hydrolysis of the activated intermediates.

Caption: A generalized workflow for the synthesis of dichlorophenyl amino acid derivatives.

Part 2: Therapeutic Frontiers in Oncology

Dichlorophenyl amino acid derivatives have demonstrated remarkable potential in oncology, primarily through the targeted inhibition of key signaling pathways that drive cancer cell proliferation and survival.

2.1. Precision Targeting of Protein Kinases

Protein kinases are critical regulators of cellular signaling, and their dysregulation is a hallmark of many cancers. Certain dichlorophenyl derivatives have been engineered as potent and selective kinase inhibitors.

• Abl Kinase Inhibition: Derivatives of 6-(2,6-dichlorophenyl)pyrido[2,3-d]pyrimidin-7-one have been developed as highly selective inhibitors of the Abl tyrosine kinase.[3] The co-crystal structure of these compounds with the Abl kinase domain reveals that the 2,6-dichlorophenyl group fits into a key hydrophobic pocket, while the phenylamino moiety is solvent-exposed, allowing for modifications to improve potency and selectivity.[3] These compounds show marked antileukemic activity, making them attractive candidates for treating Chronic Myeloid Leukemia (CML).[3]

• Dual EGFR and HDAC Inhibition: In an innovative approach, 4-((3,4-dichlorophenyl)amino)-2-methylquinolin-6-ol derivatives have been designed as dual inhibitors of the Epidermal Growth Factor Receptor (EGFR) and Histone Deacetylases (HDAC).[7] This dual-action mechanism is particularly promising for overcoming drug resistance in cancers like non-small cell lung cancer.[7]

Caption: Inhibition of receptor tyrosine kinase signaling by dichlorophenyl derivatives.

2.2. Induction of Cell Death and Proliferation Block

Beyond kinase inhibition, these derivatives can trigger cancer cell death through various mechanisms.

• Cell Cycle Arrest and Apoptosis: The novel compound 1,3-bis(3,5-dichlorophenyl) urea (COH-SR4) effectively inhibits the survival of lung cancer cells by inducing G0/G1 cell cycle arrest and apoptosis.[5] Mechanistically, COH-SR4 activates the AMPK pathway and inhibits Glutathione S-transferase (GST) activity.[5]

• Mitochondrial Damage: A series of N-(4-chlorophenyl)-γ-amino acid derivatives has been shown to induce mitochondrial injury in non-small cell lung carcinoma cells.[8] This leads to a significant increase in reactive oxygen species (ROS) production and an inhibition of ATP synthesis, culminating in cell death.[8] One promising compound, 7g (bearing a 3,4-dichlorophenyl moiety), synergized with the standard chemotherapeutic agent cytosine arabinoside (AraC).[8]

Compound Class	Derivative Example	Cancer Cell Line	IC50 / GI50 Value	Reference
Pyrido[2,3-d]pyrimidin-7-one	PD166326 (Reference)	- (Abl Kinase)	2.8 nM	[3]
N-(chlorophenyl)-γ-amino acid	Compound 7g	A549 (Lung)	38.38 µM	[8]
Dichlorophenylacrylonitrile	Compound 6	MCF-7 (Breast)	0.127 µM	[9]
Dichlorophenylacrylonitrile	Compound 35	MCF-7 (Breast)	0.030 µM	[9]

IC50/GI50 represents the concentration required for 50% inhibition of cell viability or growth.

This protocol outlines a standard method for evaluating the cytotoxic activity of a compound against cancer cell lines.[10]

• Cell Seeding:

  • Harvest and count cancer cells from a logarithmic growth phase culture.

  • Seed the cells into a 96-well microplate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 humidified atmosphere to allow for cell attachment.[10]

• Compound Treatment:

  • Prepare serial dilutions of the dichlorophenyl amino acid derivative in culture medium.

  • Remove the old medium from the wells and add 100 µL of medium containing the various compound concentrations. Include a vehicle control (e.g., DMSO) and a blank control (medium only).[10]

  • Incubate for an additional 48-72 hours.

• MTT Addition and Incubation:

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 3-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.

• Solubilization and Measurement:

  • Carefully remove the medium and add 150 µL of a solubilization solvent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.[10]

  • Read the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot the viability against the compound concentration and determine the IC50 value using non-linear regression analysis.

Part 3: Applications in Neurological and Inflammatory Disorders

The ability of dichlorophenyl amino acid derivatives to interact with targets in the central nervous system (CNS) and inflammatory pathways has opened up significant therapeutic avenues beyond oncology.

3.1. Anticonvulsant and Neurotransmitter Modulation

Several derivatives have shown promise in treating epilepsy and other neurological disorders by modulating excitatory neurotransmission.

• Glutamate Receptor Modulation: The 3,4-dicarboxyphenylglycines (3,4-DCPGs) are potent anticonvulsant agents.[11] Interestingly, the different stereoisomers have distinct mechanisms: the (R)-isomer is a competitive antagonist of AMPA-type glutamate receptors, while the (S)-isomer is a highly selective agonist for the metabotropic glutamate receptor 8 (mGlu8), which typically has an inhibitory effect on neurotransmitter release.[11] This dual action within the racemic mixture may contribute to its potent anticonvulsant effects.[11]

• Modulation of Serotonin and Dopamine Pathways: D-3,4-Dichlorophenylalanine is a valuable research tool for studying neurotransmitter systems.[1] Its structural similarity to phenylalanine allows it to interact with pathways involved in serotonin and dopamine synthesis and metabolism, highlighting its potential in developing therapies for depression and anxiety.[1]

Caption: Dual mechanism of anticonvulsant action by 3,4-DCPG isomers at a synapse.

3.2. Anti-Inflammatory and Analgesic Activity

The most well-known application in this category is the nonsteroidal anti-inflammatory drug (NSAID) Diclofenac.

• Cyclooxygenase (COX) Inhibition: Diclofenac and its analogues exert their potent anti-inflammatory, analgesic, and antipyretic effects by inhibiting the cyclooxygenase enzymes, COX-1 and COX-2.[2] This inhibition blocks the synthesis of prostaglandins, which are key mediators of pain and inflammation.[2] Quantitative structure-activity relationship (QSAR) studies have shown that the activity of these compounds is critically dependent on lipophilicity and the angle of twist between the two phenyl rings, which is enforced by ortho-substituents on the anilino ring.[12]

• Targeting Cannabinoid Receptor 2 (CB2): To circumvent the CNS side effects associated with activating CB1 receptors, researchers have developed selective CB2 receptor agonists for pain. A 2-[(2,4-Dichlorophenyl)amino]pyrimidine derivative, GW842166X, was identified as a potent and selective CB2 agonist with an oral ED50 of 0.1 mg/kg in a rat model of inflammatory pain, demonstrating the potential for this class in treating chronic pain without psychoactive effects.[13]

Part 4: Guiding Drug Design: Structure-Activity Relationship (SAR) Insights

The systematic modification of a lead compound to understand how structural changes affect biological activity is the cornerstone of medicinal chemistry. The dichlorophenyl amino acid derivative class provides excellent case studies in SAR.

4.1. Key Determinants of Potency and Selectivity

• Polarity and Hydrophobicity: In the development of Abl kinase inhibitors, substituting the C-2 phenylamino moiety with polar groups (e.g., amino or hydroxyl) increased potency compared to the parent compound.[3] Conversely, capping an amino group with hydrophobic moieties led to a loss of potency.[3] This suggests that specific hydrogen bonding interactions or improved solubility in the target's binding pocket are crucial for activity.

• Steric and Conformational Constraints: For Diclofenac analogues, optimal anti-inflammatory activity was associated with having halogen or alkyl substituents in both ortho positions (e.g., 2,6-dichloro) of the anilino ring.[12] This is not just an electronic effect; these bulky groups force a twist between the two phenyl rings, locking the molecule into a specific, biologically active conformation required for optimal binding to the COX enzyme active site.[12]

Compound Series	Target	Favorable Modification	Effect	Unfavorable Modification	Effect	Reference
Pyrido[2,3-d]pyrimidines	Abl Kinase	Polar groups (e.g., -NH2, -OH) on phenylamino ring	Increased Potency	Hydrophobic groups (e.g., -F, -CH3)	Decreased Potency	[3]
Anilinophenylacetic acids	COX Enzyme	Two ortho-substituents (e.g., 2,6-dichloro)	Increased Potency	One or no ortho-substituents	Decreased Potency	[12]
Dichlorophenylacrylonitriles	Cancer Cells	4-aminophenyl substituent	Increased Potency	2,6-dichloro vs 3,4-dichloro	Decreased Potency	[9]

Part 5: The Path Forward: Preclinical and Clinical Outlook

Translating a promising compound from the laboratory to a clinical therapy is a long and rigorous process. Dichlorophenyl amino acid derivatives are at various stages of this pipeline.

5.1. The Preclinical Development Workflow

Before human trials, any candidate compound must undergo a thorough preclinical evaluation to establish its safety and efficacy profile.

Caption: A streamlined workflow for the preclinical evaluation of a drug candidate.[14]

This process involves:

• Safety and Toxicology: Determining the potential for acute and chronic toxicity to identify a safe dosing range.[14]

• Pharmacokinetics (PK): Characterizing how the body Absorbs, Distributes, Metabolizes, and Excretes (ADME) the compound.

• Pharmacodynamics (PD): Investigating the mechanism of action in a living system.

• Efficacy Studies: Evaluating the therapeutic potential in relevant animal models of the target disease.[14]

5.2. Clinical Translation

Some dichlorophenyl derivatives have advanced into human clinical trials. For example, 2,4-diamino-5-(3',4'-dichlorophenyl)-6-methylpyrimidine (DDMP), a folate antagonist, was evaluated in a Phase II clinical trial for solid tumors.[15] While it showed some activity against head, neck, and lung tumors, the study also highlighted challenges in balancing efficacy and toxicity, underscoring the complexities of clinical development.[15]

5.3. Future Directions

The field of dichlorophenyl amino acid derivatives continues to evolve. Future research will likely focus on:

• Improving Selectivity: Designing next-generation inhibitors that target specific isoforms of enzymes or mutant proteins to reduce off-target effects and improve the therapeutic window.

• Multitargeted Agents: Expanding on the concept of dual inhibitors (like the EGFR/HDAC example) to create single molecules that can modulate multiple nodes in a disease pathway, potentially offering synergistic efficacy and overcoming drug resistance.[16]

• Novel Delivery Systems: Developing new formulations, such as the conjugation of Diclofenac to hyaluronic acid (SI-613) for sustained intra-articular release, to enhance local drug concentration and duration of action while minimizing systemic exposure.[17]

Conclusion

Dichlorophenyl amino acid derivatives are a testament to the power of medicinal chemistry in leveraging a simple structural motif to achieve a remarkable diversity of biological effects. From the established anti-inflammatory action of Diclofenac to the precision targeting of kinases in cancer and the nuanced modulation of neurotransmitter receptors, this class of compounds has yielded invaluable tools and therapeutic agents. The continued exploration of their chemical space, guided by a deep understanding of structure-activity relationships and mechanistic biology, promises to deliver the next generation of innovative therapies for some of the most challenging human diseases.

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• Adams, J. L., et al. (2007). Discovery of 2-[(2,4-Dichlorophenyl)amino]-N-[(tetrahydro- 2H-pyran-4-yl)methyl]-4-(trifluoromethyl)- 5-pyrimidinecarboxamide, a Selective CB2 Receptor Agonist for the Treatment of Inflammatory Pain. Journal of Medicinal Chemistry. Available at: [Link]

• de Jager, R., et al. (1981). Phase II clinical trial of DDMP (2,4-diamino-5-(3',4'-dichlorophenyl)-6-methylpyrimidine) and folinic acid (CF) in solid tumors. Cancer Chemotherapy and Pharmacology. Available at: [Link]

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The Architect of Peptides: A Technical Guide to the Mechanism and Application of Boc-Protected Amino Acids in Drug Discovery

For researchers, scientists, and drug development professionals, the precise assembly of amino acids into peptides and other complex molecules is a foundational pillar of modern therapeutic innovation. The strategic use of protecting groups is paramount to achieving this control, and among these, the tert-butyloxycarbonyl (Boc) group has held a historically significant and enduring role. This in-depth technical guide provides a comprehensive exploration of the mechanism of action of Boc-protected amino acids, offering field-proven insights into their application, the causality behind experimental choices, and the self-validating systems required for successful synthesis in drug discovery.

The Fundamental Principle: Taming the Amine for Controlled Synthesis

At its core, the utility of any amino acid in synthesis hinges on the ability to selectively control the reactivity of its constituent functional groups: the α-amino group, the α-carboxyl group, and the side chain. Unchecked, these reactive sites would lead to uncontrolled polymerization and a chaotic mixture of products during peptide bond formation.[1] The tert-butyloxycarbonyl (Boc) group is an acid-labile protecting group specifically designed to temporarily "mask" the nucleophilic α-amino group, thereby directing the reaction to the carboxyl terminus for controlled, stepwise elongation of a peptide chain.[1][2][3]

The Boc group's prevalence in both solid-phase peptide synthesis (SPPS) and solution-phase synthesis stems from its unique chemical properties: it is stable under a wide array of reaction conditions, including basic and nucleophilic environments, yet can be cleanly and efficiently removed under mild acidic conditions.[3][4] This selective lability is the cornerstone of the Boc protection strategy.

The Boc/Bzl Strategy in Solid-Phase Peptide Synthesis (SPPS): A Classic Approach

The Boc protection scheme is most famously associated with the classical Merrifield solid-phase peptide synthesis, a revolutionary technique that earned Robert Bruce Merrifield the Nobel Prize in Chemistry in 1984.[5] This strategy, often termed the Boc/Bzl approach, relies on a principle of graduated acid lability.[6]

• Temporary Nα-Protection: The Boc group, which is highly sensitive to acid, serves as the temporary protecting group for the α-amino group of the incoming amino acid.[7]

• "Permanent" Side-Chain Protection: The side chains of reactive amino acids are protected by groups, typically benzyl (Bzl) or benzyl-based ethers, that are significantly more stable to acid and require a much stronger acid for their removal.[1][7][8]

This differential stability allows for the selective removal of the Nα-Boc group at each cycle of peptide elongation without disturbing the side-chain protecting groups or the bond anchoring the peptide to the solid support.[8][9]

The Mechanism of Boc Deprotection: An Acid-Catalyzed Cascade

The removal of the Boc group is a critical step in each cycle of SPPS and proceeds via an acid-catalyzed elimination reaction.[10] The most commonly employed reagent for this purpose is trifluoroacetic acid (TFA), typically in a 25-50% solution in a non-polar solvent like dichloromethane (DCM).[8][10][11]

The mechanism can be broken down into the following key steps:

• Protonation: The strong acid (TFA) protonates the carbonyl oxygen of the Boc group, rendering it unstable.[10][12]

• Cleavage and Carbocation Formation: The protonated Boc group fragments, leading to the cleavage of the tert-butyl-oxygen bond. This generates a stable tert-butyl cation and a transient carbamic acid intermediate.[10][12]

• Decarboxylation: The carbamic acid is highly unstable and rapidly decarboxylates, releasing carbon dioxide gas and liberating the free α-amino group of the peptide chain.[10][12][13]

The newly deprotected amine is present as a trifluoroacetate salt, which must be neutralized to a free amine before the next coupling reaction can proceed.[8][9]

Caption: A typical workflow for one cycle of Boc-SPPS.

Navigating the Challenges: Side Reactions and Mitigation Strategies

While robust, the Boc strategy is not without its potential pitfalls. The repetitive use of strong acid for deprotection and the final harsh cleavage conditions can lead to a variety of side reactions. A thorough understanding of these potential issues is critical for the synthesis of high-purity peptides.

Side Reactions During Boc Deprotection

The primary culprit in side reactions during the deprotection step is the highly reactive tert-butyl cation generated upon cleavage of the Boc group. [8][10]This electrophile can alkylate nucleophilic side chains, particularly those of tryptophan, methionine, cysteine, and tyrosine. [8][14] Mitigation Strategy: To prevent this unwanted alkylation, "scavengers" are added to the deprotection cocktail. [8][15]These are nucleophilic species that are more reactive towards the tert-butyl cation than the amino acid side chains. Common scavengers include:

Scavenger	Target Residue(s)
Anisole	Tyrosine, Tryptophan
Thioanisole	Tryptophan, Methionine, Cysteine
Dithioethane (DTE)	Tryptophan, Methionine, Cysteine [8][11]
Triisopropylsilane (TIS)	Tryptophan

Side Reactions During Coupling and Final Cleavage

Several other side reactions can occur throughout the synthesis and during the final cleavage of the peptide from the resin, which typically requires a very strong acid like anhydrous hydrogen fluoride (HF). [7][15][16]

• Racemization: The activation of the carboxyl group of the incoming amino acid can lead to the formation of a 5(4H)-oxazolone intermediate, which can tautomerize and lead to a loss of stereochemical integrity. [14]This is particularly problematic for sensitive residues like histidine. Using additives like HOBt or Oxyma can help suppress racemization. [17][14]* Aspartimide Formation: Peptides containing Asp-Gly, Asp-Ala, or Asp-Ser sequences are prone to the formation of a cyclic aspartimide intermediate under both acidic and basic conditions. [11][18]This can lead to the formation of a mixture of α- and β-linked aspartyl peptides.

• Pyroglutamate Formation: An N-terminal glutamine residue can cyclize under the acidic conditions of Boc deprotection to form a pyroglutamate, which terminates the peptide chain. [15]* Guanidinylation: Uronium/aminium-based coupling reagents can react with the N-terminal amine to form a guanidine moiety, which also results in chain termination. [15]Pre-activation of the amino acid or the use of in situ neutralization protocols can minimize this side reaction. [15]

Experimental Protocols: A Self-Validating System

The success of Boc-SPPS relies on meticulous execution and monitoring of each step. The following protocols represent a generalized, self-validating system.

Protocol 1: Standard Nα-Boc Deprotection

• Resin Swelling: Swell the peptide-resin in dichloromethane (DCM) for 30 minutes. [15]2. Pre-wash: Drain the DCM and add a solution of 25-50% TFA in DCM. Agitate for 1-2 minutes and then drain. [15]3. Deprotection: Add a fresh solution of 25-50% TFA in DCM (containing appropriate scavengers if necessary) and agitate for 20-30 minutes. [11][15]4. Washing: Drain the TFA solution and wash the resin sequentially with DCM (3x), isopropanol (IPA) (2x), and dimethylformamide (DMF) (3x). [15]5. Neutralization: Neutralize the resin with a 5-10% solution of diisopropylethylamine (DIPEA) in DMF (2x for 2 minutes each). [15]6. Washing: Wash the resin with DMF (3x) to remove excess base. [15]

Protocol 2: HBTU-Mediated Coupling

• Resin Preparation: Ensure the resin from the previous deprotection and neutralization steps is washed and ready in DMF.

• Coupling Solution Preparation: In a separate vessel, dissolve the Boc-protected amino acid (2.0 equivalents relative to resin loading) and HBTU (2.0 equivalents) in DMF. [17]3. Activation and Coupling: Add DIPEA (4.0 equivalents) to the amino acid solution and immediately add the activated solution to the resin. Agitate the mixture for 1-2 hours at room temperature. [17]4. Monitoring: Perform a qualitative test (e.g., the Kaiser or ninhydrin test) to monitor the reaction for the presence of free primary amines. [9][17]A negative result (yellow beads with the Kaiser test) indicates complete coupling.

• Washing: Once the coupling is complete, wash the resin thoroughly with DMF (3x) and DCM (3x). [17]

Boc vs. Fmoc: A Comparative Analysis

While the Boc strategy was foundational, the 9-fluorenylmethyloxycarbonyl (Fmoc) strategy has become the dominant method for routine peptide synthesis in many laboratories. [7][]The key difference lies in the orthogonality of the protecting groups. [7]

Feature	Boc/Bzl Strategy	Fmoc/tBu Strategy
Nα-Protecting Group	tert-Butyloxycarbonyl (Boc)	9-Fluorenylmethyloxycarbonyl (Fmoc)
Nα-Deprotection	Moderately strong acid (e.g., TFA) [7]	Base (e.g., 20% piperidine in DMF) [7]
Side-Chain Protection	Benzyl-based (acid-labile, requires strong acid)	tert-Butyl-based (acid-labile, TFA-cleavable) [7]
Final Cleavage	Strong acid (e.g., HF, TFMSA) [7][8]	TFA [7]
Advantages	- Can be advantageous for synthesizing long or hydrophobic peptides prone to aggregation. [7][20] - Less diketopiperazine formation compared to Fmoc. [18]	- Milder deprotection conditions, compatible with a wider range of sensitive functionalities. [7][21] - True orthogonality. [7][21] - Easier automation and monitoring. [22]

| Disadvantages | - Requires hazardous strong acids (HF) and specialized equipment. [16][21] - Repetitive acid treatment can lead to side reactions. [11]| - Aggregation can be more problematic for certain sequences. [20] - Piperidine can cause side reactions like aspartimide formation. [18]|

Beyond Peptides: The Role of Boc-Protected Amino Acids in Broader Drug Discovery

The utility of Boc-protected amino acids extends far beyond the linear assembly of peptides. They are indispensable building blocks in the synthesis of a wide range of therapeutics.

• Peptidomimetics: These are molecules that mimic the structure and function of natural peptides but have been modified to improve properties like stability, bioavailability, and receptor affinity. Boc-protected amino acids, including non-canonical and structurally constrained variants like N-Boc-1-aminocyclobutanecarboxylic acid, are crucial starting materials for creating these novel scaffolds. [23]* Small Molecule Synthesis: The Boc group is arguably the most common amine protecting group in non-peptide organic synthesis. [13][24]Boc-protected amino acids serve as chiral synthons, allowing for the stereocontrolled introduction of amino functionalities into complex small molecule drug candidates. [25]Their predictable reactivity and stability make them ideal for multi-step synthetic sequences common in medicinal chemistry. [25]* Pharmaceutical Intermediates: Boc-protected amino acids are key intermediates in the industrial-scale synthesis of many active pharmaceutical ingredients (APIs). [26][]Their stability and ease of handling make them suitable for large-scale production.

Conclusion: An Enduring Legacy in Synthetic Chemistry

The tert-butyloxycarbonyl protecting group has been a transformative tool in chemical synthesis for over half a century. Its mechanism of action, centered on robust protection and selective acid-lability, provided the foundation for solid-phase peptide synthesis and opened the door to the routine construction of complex biomolecules. While the Fmoc strategy has gained prominence for many applications, the Boc strategy remains a powerful and relevant tool, particularly for challenging sequences and in the broader context of medicinal chemistry. A deep, mechanistic understanding of Boc chemistry, its associated protocols, and potential side reactions is essential for any scientist engaged in the art and science of drug discovery. This knowledge empowers researchers to make informed experimental choices, troubleshoot synthetic challenges, and ultimately, to architect the molecules that will become the therapies of tomorrow.

References

• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). Retrieved January 17, 2026, from [Link]

• Sunresin. (n.d.). Boc / Bzl Solid Phase Synthesis. Retrieved January 17, 2026, from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026). Unlocking Potential: The Role of Boc-Protected Amino Acids in Advanced Synthesis. Retrieved January 17, 2026, from [Link]

• Slideshare. (n.d.). T boc fmoc protocols in peptide synthesis. Retrieved January 17, 2026, from [Link]

• PubMed. (n.d.). Side reactions in solid-phase peptide synthesis and their applications. Retrieved January 17, 2026, from [Link]

• Pedersen, S. W., Armishaw, C. J., & Strømgaard, K. (2013). Synthesis of peptides using tert-butyloxycarbonyl (Boc) as the α-amino protection group. Methods in Molecular Biology, 1047, 65–80. [Link]

• AAPPTec. (n.d.). Peptide Synthesis - FAQ. Retrieved January 17, 2026, from [Link]

• AAPPTec. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved January 17, 2026, from [Link]

• AAPPTec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved January 17, 2026, from [Link]

• Amblard, M., Fehrentz, J. A., Martinez, J., & Subra, G. (2006). Methods and protocols of modern solid phase peptide synthesis. Molecular Biotechnology, 33(3), 239–254.

• UCI Department of Chemistry. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Retrieved January 17, 2026, from [Link]

• Wikipedia. (n.d.). Peptide synthesis. Retrieved January 17, 2026, from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Peptide Synthesis: The Role of Boc-Protected Amino Acids. Retrieved January 17, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved January 17, 2026, from [Link]

• GenScript. (n.d.). Terminology of Antibody Drug for Boc Deprotection. Retrieved January 17, 2026, from [Link]

• Chemistry LibreTexts. (2024). 26.7: Peptide Synthesis. Retrieved January 17, 2026, from [Link]

• ResearchGate. (2025). Analytical Methods for Solid Phase Peptide Synthesis. Retrieved January 17, 2026, from [Link]

• Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Retrieved January 17, 2026, from [Link]

• Hebei Boze Chemical Co., Ltd. (n.d.). BOC Protection and Deprotection. Retrieved January 17, 2026, from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Optimizing Peptide Synthesis with Boc Protected Amino Acids: A Focus on N-Boc-1-aminocyclobutanecarboxylic Acid. Retrieved January 17, 2026, from [Link]

• YouTube. (2020). Peptide Synthesis with the Boc Protecting Group. Retrieved January 17, 2026, from [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA. Retrieved January 17, 2026, from [Link]

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved January 17, 2026, from [Link]

• Ragnarsson, U., & Grehn, L. (2013). Dual protection of amino functions involving Boc. RSC Advances, 3(35), 14947-14963. [Link]

• American Chemical Society. (n.d.). Refractive index: The best process analytical tool for greening solid-phase peptide synthesis. Retrieved January 17, 2026, from [Link]

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Solubility and Stability of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid: A Guide for Drug Development Professionals

An In-Depth Technical Guide

Abstract

Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid is a protected amino acid derivative of significant interest in medicinal chemistry and pharmaceutical development, serving as a key building block in the synthesis of complex bioactive molecules.[1] Its physicochemical properties, particularly solubility and stability, are paramount to its effective utilization in both synthesis and potential formulation. This guide provides a comprehensive technical overview of the theoretical and practical considerations for characterizing these critical attributes. We delve into the structural factors governing its solubility profile, present detailed, field-proven protocols for its empirical determination, and outline a systematic approach to evaluating its chemical stability through forced degradation studies, in line with regulatory expectations.[2][3] This document is intended to serve as a practical resource for researchers, chemists, and formulation scientists, enabling a robust and scientifically-grounded assessment of this valuable synthetic intermediate.

Introduction and Molecular Overview

Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid is a non-natural amino acid derivative. Its structure is characterized by three key functional domains:

• A carboxylic acid moiety, which imparts acidic properties and provides a handle for conjugation, such as in peptide synthesis.

• A tert-butyloxycarbonyl (Boc) protected amine , which prevents unwanted side reactions at the nitrogen atom. The Boc group is a cornerstone of modern organic synthesis, known for its stability under a wide range of conditions and its facile removal under mild acidic treatment.[4]

• A 2,3-dichlorophenyl group , which confers significant hydrophobicity and can be critical for molecular recognition and biological activity in a final active pharmaceutical ingredient (API).

The successful integration of this molecule into a drug development pipeline hinges on a thorough understanding of its solubility and stability. These properties dictate everything from reaction conditions and purification strategies to the choice of formulation and the ultimate shelf-life of a drug product.

Physicochemical Properties

A summary of the basic physicochemical properties is essential for any preliminary assessment. While extensive experimental data for this specific molecule is not widely published, its fundamental properties can be derived from its structure.

Property	Value / Description	Source / Method
Molecular Formula	C₁₄H₁₇Cl₂NO₄	[1]
Molecular Weight	334.2 g/mol	[1]
Appearance	White to off-white powder	[1]
Chirality	(S)-configuration
Melting Point	146-152 °C	[1]
pKa (Carboxylic Acid)	Not published. Expected to be in the range of 3.5 - 4.5, typical for a propionic acid derivative. Empirical determination is required.	Theoretical
LogP (calculated)	Not published. Expected to be moderately high due to the dichlorophenyl and tert-butyl groups. Empirical determination is recommended.	Theoretical

Solubility Profiling

The solubility of this compound is governed by the interplay between its hydrophobic (dichlorophenyl, tert-butyl) and hydrophilic (carboxylic acid) components. Its amphipathic nature means that solubility is critically dependent on the pH of the aqueous medium and the polarity of organic solvents.

pH-Dependent Aqueous Solubility

The solubility of amino acids and their derivatives in aqueous solutions is highly dependent on pH, typically exhibiting a minimum near the isoelectric point (pI) and increasing significantly as the pH moves into acidic or basic regimes.[5][6]

• At Low pH (pH < pKa): The carboxylic acid group is predominantly protonated (-COOH), rendering the molecule neutral and likely reducing its aqueous solubility.

• At High pH (pH > pKa): The carboxylic acid group is deprotonated (-COO⁻), forming a carboxylate salt. This anionic form is significantly more polar and is expected to have much higher aqueous solubility.

The following diagram and protocol outline a robust workflow for experimentally determining the solubility of the target compound across a physiologically and synthetically relevant pH range.

Caption: Shake-Flask Method Workflow for pH-Solubility Profiling.

• Preparation of Buffers: Prepare a series of buffers (e.g., phosphate, citrate) covering a pH range from 2.0 to 10.0.

• Sample Preparation: Add an excess amount of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid to vials containing a known volume of each buffer. The amount should be sufficient to ensure a solid phase remains at equilibrium.

• Equilibration: Seal the vials and place them in a shaker bath at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient duration (typically 24-48 hours) to reach equilibrium.

• Sampling: After equilibration, cease agitation and allow the solid to settle. If needed, centrifuge the vials at low speed. Carefully withdraw a sample of the supernatant.

• Filtration: Immediately filter the sample through a low-binding syringe filter (e.g., 0.22 µm PTFE or PVDF) to remove any undissolved solids. Causality Note: This step is critical to prevent artificially high results from suspended microparticles.

• Analysis: Accurately dilute the filtrate and quantify the concentration of the dissolved compound using a validated analytical method, such as HPLC-UV. Measure the final pH of the filtrate to account for any shifts during dissolution.

• Data Reporting: Report the solubility in mg/mL or mol/L at each final pH value.

Organic Solvent Solubility

Solubility in organic solvents is crucial for synthetic applications, including reaction setup, workup, and purification. Given its structure, the compound is expected to be soluble in polar aprotic solvents and moderately soluble in alcohols and chlorinated solvents.

• Solvent Selection: Choose a range of common laboratory solvents (e.g., Methanol, Ethanol, Dichloromethane (DCM), Tetrahydrofuran (THF), Acetonitrile (ACN), Ethyl Acetate, Dimethylformamide (DMF)).

• Sample Preparation: In a tared vial, add a known mass of the compound (e.g., 10 mg).

• Titration: Add the selected solvent dropwise with constant vortexing at a controlled temperature. Continue adding solvent until the solid is completely dissolved.

• Calculation: Record the volume of solvent required for complete dissolution. Calculate the approximate solubility (mg/mL).

• Data Presentation: Summarize the findings in a table for easy comparison.

Solvent	Dielectric Constant	Polarity Index	Approx. Solubility (mg/mL at 25°C)
Dichloromethane (DCM)	9.1	3.1	To be determined
Methanol (MeOH)	32.7	5.1	To be determined
Tetrahydrofuran (THF)	7.6	4.0	To be determined
Acetonitrile (ACN)	37.5	5.8	To be determined
Dimethylformamide (DMF)	38.3	6.4	To be determined
Ethyl Acetate (EtOAc)	6.0	4.4	To be determined

Stability Profile and Degradation Pathway Analysis

A stability study is essential to identify conditions that may lead to degradation, which informs handling, storage, and shelf-life determination.[3] The primary tool for this investigation is a forced degradation study , where the compound is exposed to stress conditions more severe than those it would typically encounter.[2][7]

Key Structural Liabilities

The molecule's primary point of instability is the Boc-protecting group . This group is a tert-butyl carbamate, which is known to be labile under acidic conditions.[8][9] The carbamate linkage itself can also be susceptible to hydrolysis under strongly basic conditions, although it is generally more resistant than the Boc group is to acid.[10][11]

Forced Degradation Studies

Forced degradation studies are mandated by regulatory bodies like the ICH to develop and validate stability-indicating analytical methods.[3] The goal is to achieve 5-20% degradation to ensure that potential degradation products are generated at detectable levels.[7]

• Stock Solution: Prepare a stock solution of the compound in a suitable solvent (e.g., Acetonitrile:Water 1:1).

• Stress Conditions: Expose aliquots of the stock solution to the following conditions in parallel:

  • Acidic Hydrolysis: Add 0.1 M HCl. Heat at 60 °C for 24-48 hours.[7][12]

  • Basic Hydrolysis: Add 0.1 M NaOH. Keep at room temperature for 24-48 hours.[7][12]

  • Oxidative Degradation: Add 3% H₂O₂. Keep at room temperature for 24-48 hours, protected from light.

  • Thermal Degradation: Heat a solution and a solid sample at 80 °C for 72 hours.

  • Photolytic Degradation: Expose a solution and a solid sample to UV/Vis light according to ICH Q1B guidelines.

• Time Points: Sample at appropriate time points (e.g., 0, 2, 8, 24, 48 hours).

• Quenching: Neutralize the acidic and basic samples by adding an equimolar amount of base or acid, respectively, to halt the degradation reaction before analysis.

• Analysis: Analyze all samples by a stability-indicating HPLC method (see Section 4) to determine the percentage of the parent compound remaining and to profile the degradation products formed.

Predicted Primary Degradation Pathway

Under acidic conditions, the most probable degradation pathway is the cleavage of the Boc group.

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Spectroscopic Characterization of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid: A Technical Guide for Drug Development Professionals

Introduction: The Role of Spectroscopic Analysis in Pharmaceutical Development

In the landscape of modern drug discovery and development, the precise characterization of novel chemical entities is paramount. Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid is a chiral building block of significant interest, often utilized in the synthesis of complex pharmaceutical agents. Its structure, featuring a Boc-protecting group, a stereocenter, and a dichlorinated phenyl ring, necessitates a multi-faceted analytical approach to ensure structural integrity, purity, and stereochemical fidelity. This technical guide provides an in-depth exploration of the expected spectroscopic data for this compound, offering field-proven insights into the acquisition and interpretation of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. For researchers and scientists in drug development, a thorough understanding of these analytical techniques is not merely procedural but fundamental to the validation of a potential therapeutic candidate.

Molecular Structure and Key Features

Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid possesses a molecular formula of C₁₄H₁₇Cl₂NO₄ and a molecular weight of approximately 334.19 g/mol . The key structural features that will be interrogated by the spectroscopic methods discussed herein are:

• The Boc (tert-butyloxycarbonyl) protecting group: Essential for synthetic manipulations, its characteristic signals are readily identifiable in NMR and IR spectroscopy.

• The chiral center at the C3 position: While not directly observable by standard 1D NMR, its influence on adjacent protons can be inferred, and its confirmation often requires specialized chiral chromatography or advanced NMR techniques.

• The 2,3-dichlorophenyl group: The substitution pattern on the aromatic ring will produce a distinct splitting pattern in the aromatic region of the ¹H NMR spectrum and characteristic signals in the ¹³C NMR spectrum.

• The propionic acid backbone: The protons and carbons of this aliphatic chain will give rise to specific signals in the NMR spectra, and the carboxylic acid functional group will be a prominent feature in the IR spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structural Elucidation

NMR spectroscopy is arguably the most powerful tool for the unambiguous determination of the covalent structure of small organic molecules. A combination of 1D (¹H and ¹³C) and 2D NMR experiments provides a comprehensive map of the atomic connectivity within the molecule.

Experimental Protocol: Acquiring High-Quality NMR Data

A standardized protocol for NMR analysis ensures reproducibility and accuracy.

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent can influence chemical shifts; DMSO-d₆ is often preferred for compounds with exchangeable protons (NH and OH) as it can slow down the exchange rate, leading to sharper signals.

• Instrumentation: Utilize a high-field NMR spectrometer (400 MHz or higher) for optimal signal dispersion and resolution.

• 1D ¹H NMR Acquisition:

  • Acquire a standard proton spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Calibrate the chemical shift scale to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm, DMSO-d₆ at 2.50 ppm).

• 1D ¹³C NMR Acquisition:

  • Acquire a proton-decoupled carbon spectrum. Due to the lower natural abundance of ¹³C, a longer acquisition time is typically required.

• 2D NMR Acquisition (if necessary for full assignment):

  • COSY (Correlation Spectroscopy): To identify proton-proton spin coupling networks.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify longer-range (2-3 bond) correlations between protons and carbons.

Caption: Workflow for NMR Spectroscopic Analysis.

Predicted ¹H NMR Spectrum Analysis

The following table summarizes the predicted chemical shifts (δ) for the protons of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid. These predictions are based on established chemical shift ranges for similar functional groups and comparison with the known spectrum of the 2,4-dichloro isomer.

Proton Assignment	Predicted δ (ppm)	Multiplicity	Integration	Rationale and Field Insights
Boc (-C(CH₃)₃)	~1.40	Singlet	9H	This sharp singlet is a hallmark of the Boc group and serves as an excellent diagnostic peak for successful protection. Its integration to 9 protons is a key validation point.
-CH₂-	2.8 - 3.0	Multiplet (dd)	2H	These protons are diastereotopic due to the adjacent chiral center. They will appear as a multiplet, likely two distinct doublets of doublets (dd), reflecting coupling to each other and to the benzylic proton.
Benzylic CH	5.2 - 5.4	Multiplet	1H	This proton is coupled to the two diastereotopic protons of the CH₂ group and the NH proton. Its downfield shift is due to the deshielding effects of the adjacent phenyl ring and nitrogen atom.
NH	7.0 - 7.5	Broad Singlet/Doublet	1H	The chemical shift and multiplicity of the amide proton are highly dependent on solvent, concentration, and temperature. In DMSO-d₆, it is more likely to be observed as a doublet due to coupling with the benzylic CH.
Aromatic CH (3 protons)	7.3 - 7.6	Multiplet	3H	The 2,3-dichloro substitution pattern will result in a complex multiplet for the three aromatic protons. Comparison with the 2,4-dichloro isomer, which shows distinct doublets and a doublet of doublets, highlights the sensitivity of NMR to isomerism.
Carboxylic Acid OH	12.0 - 13.0	Broad Singlet	1H	This proton is highly deshielded and often appears as a very broad singlet. It may not be observed in solvents like CDCl₃ unless the sample is very dry, but is typically visible in DMSO-d₆.

Predicted ¹³C NMR Spectrum Analysis

The proton-decoupled ¹³C NMR spectrum will provide complementary information, confirming the carbon framework of the molecule.

Carbon Assignment	Predicted δ (ppm)	Rationale and Field Insights
Boc (-C(CH₃)₃)	~28.5	A strong signal in the aliphatic region, characteristic of the three equivalent methyl carbons of the tert-butyl group.
Boc (-C(CH₃)₃)	~80.0	The quaternary carbon of the Boc group, appearing further downfield due to its attachment to two oxygen atoms.
-CH₂-	~40-45	The methylene carbon of the propionic acid backbone.
Benzylic CH	~50-55	The chiral carbon, shifted downfield by the adjacent nitrogen and aromatic ring.
Aromatic C (quaternary)	130 - 140	Six signals are expected for the aromatic carbons. The two carbons bearing chlorine atoms will be significantly downfield. The carbon attached to the propionic acid chain will also be in this region.
Aromatic CH	125 - 130	The three protonated aromatic carbons.
Boc C=O	~155.0	The carbamate carbonyl carbon is a key indicator of the Boc group.
Carboxylic Acid C=O	~172.0	The carboxylic acid carbonyl carbon, typically found in this downfield region.

Infrared (IR) Spectroscopy: Probing Functional Groups

IR spectroscopy is a rapid and non-destructive technique that provides valuable information about the functional groups present in a molecule. Attenuated Total Reflectance (ATR) is the preferred sampling method for solid powders, requiring minimal sample preparation.

Experimental Protocol: ATR-FTIR

• Instrument Preparation: Record a background spectrum of the clean ATR crystal (typically diamond or zinc selenide).

• Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

• Data Acquisition: Apply pressure to ensure good contact between the sample and the crystal, and acquire the sample spectrum.

• Data Processing: The resulting spectrum is typically plotted as transmittance (%) versus wavenumber (cm⁻¹).

The Guardian of the Amine: An In-depth Technical Guide to Boc Protection in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Genesis of a Synthetic Revolution

In the landscape of peptide science, the ability to forge peptide bonds with precision and control is paramount. This narrative is incomplete without acknowledging the transformative impact of the tert-butyloxycarbonyl (Boc) protecting group. Introduced in the mid-20th century, the Boc group's unique acid lability revolutionized peptide synthesis, laying the groundwork for the routine chemical synthesis of complex peptides and even small proteins.[1][2] This innovation was a cornerstone of R. Bruce Merrifield's Nobel Prize-winning invention of Solid-Phase Peptide Synthesis (SPPS), a technique that dramatically simplified and accelerated the construction of peptide chains.[3][4][5]

This guide, intended for professionals in chemical and pharmaceutical development, provides a deep dive into the principles and practices of Boc protection in peptide synthesis. We will explore the underlying chemical mechanisms, detail field-proven protocols, and offer insights into the critical parameters that govern the successful application of this venerable yet powerful synthetic strategy.

The Chemistry of the Boc Group: A Tale of Controlled Lability

The efficacy of the Boc group lies in its chemical nature: a carbamate that effectively masks the nucleophilicity of an amine.[6] Its steric bulk and electronic properties render it stable to a wide array of reagents and reaction conditions, including bases and nucleophiles, making it an ideal temporary shield for the α-amino group of amino acids during peptide bond formation.[7][8]

The Protection Reaction: Masking the Amine

The introduction of the Boc group is typically achieved through the reaction of an amine with di-tert-butyl dicarbonate ((Boc)₂O), often referred to as Boc anhydride.[6] The reaction proceeds via a nucleophilic acyl substitution where the amine attacks one of the carbonyl carbons of the anhydride.[6][9] This forms a tetrahedral intermediate which then collapses, eliminating a tert-butyl carbonate leaving group that subsequently decomposes into the innocuous byproducts of carbon dioxide and tert-butanol.[9][10]

The reaction can be carried out under various conditions, with or without a base, and in a range of solvents.[11][12] The choice of conditions is often dictated by the specific substrate and the desired reaction kinetics.

Mechanism of Boc Protection

Caption: Nucleophilic attack of the amine on Boc anhydride.

The Deprotection Reaction: Unveiling the Amine

The hallmark of the Boc group is its susceptibility to cleavage under moderately acidic conditions, a property that forms the basis of its orthogonality to other protecting groups.[8][13] Trifluoroacetic acid (TFA) is the most commonly employed reagent for Boc deprotection, typically used in a solution with a scavenger to prevent side reactions.[11][14]

The deprotection mechanism is an acid-catalyzed elimination. The carbonyl oxygen of the Boc group is first protonated by the acid, which weakens the C-O bond.[15][16] This is followed by the departure of the stable tert-butyl cation and the formation of an unstable carbamic acid intermediate.[14][15] The carbamic acid rapidly decarboxylates to yield the free amine and carbon dioxide.[15][17] The liberated tert-butyl cation can be scavenged by nucleophiles present in the reaction mixture to prevent unwanted alkylation of sensitive residues like methionine or tryptophan.[11][13]

Mechanism of Boc Deprotection with TFA

Caption: Acid-catalyzed removal of the Boc protecting group.

Boc Solid-Phase Peptide Synthesis (SPPS): A Step-by-Step Workflow

The Boc/Bzl (benzyl) protection strategy in SPPS is a robust and well-established methodology.[18] It relies on the differential acid lability of the temporary Nα-Boc group and the more permanent benzyl-based side-chain protecting groups.[18][19] The synthesis is carried out on a solid support, typically a polystyrene-based resin, which simplifies the purification process at each step.[3][20]

The cyclical nature of Boc-SPPS involves a series of repetitive steps:

• Resin Swelling: The solid support is swelled in a suitable solvent, such as dichloromethane (DCM), to ensure accessibility of the reactive sites.[21]

• Nα-Boc Deprotection: The Boc group is removed from the N-terminus of the growing peptide chain using a solution of TFA in DCM.[21][22]

• Neutralization: The resulting N-terminal ammonium salt is neutralized with a hindered base, such as diisopropylethylamine (DIEA), to generate the free amine necessary for the subsequent coupling reaction.[21]

• Amino Acid Coupling: The next Nα-Boc protected amino acid is activated and coupled to the free N-terminus of the resin-bound peptide.[21]

• Washing: The resin is thoroughly washed to remove excess reagents and byproducts before proceeding to the next cycle.[23]

This cycle is repeated until the desired peptide sequence is assembled.[21]

The Boc-SPPS Cycle

Caption: The iterative workflow of Boc solid-phase peptide synthesis.

Experimental Protocol: Manual Boc-SPPS

The following is a generalized protocol for manual Boc-SPPS. The specific equivalents of reagents and reaction times may need to be optimized based on the specific peptide sequence and amino acids involved.

1. Resin Preparation:

• Place the appropriate amount of resin (e.g., Merrifield resin for a peptide acid or MBHA resin for a peptide amide) in a reaction vessel.[21]

• Swell the resin in DCM for at least 30-60 minutes with gentle agitation.[21]

• Drain the solvent.

2. Nα-Boc Deprotection:

• Add a solution of 25-50% TFA in DCM to the resin.[24]

• Agitate for 1-2 minutes for a pre-wash, then drain.

• Add fresh TFA/DCM solution and agitate for 20-30 minutes.[21]

• Drain the deprotection solution.

• Wash the resin thoroughly with DCM and then isopropanol (IPA) to remove residual TFA.[21]

3. Neutralization:

• Add a solution of 5-10% DIEA in DCM or DMF to the resin.

• Agitate for 1-2 minutes.[21]

• Repeat the neutralization step.

• Wash the resin with DCM.

4. Amino Acid Coupling:

• In a separate vessel, dissolve 2-4 equivalents of the Nα-Boc protected amino acid and a coupling agent (e.g., HBTU/HOBt or DIC/HOBt) in DMF or a DCM/DMF mixture.[21]

• Add the activated amino acid solution to the resin.

• Add 4-6 equivalents of DIEA to initiate the coupling reaction.[21]

• Agitate the mixture for 1-2 hours at room temperature.

• Monitor the reaction completion using a qualitative method like the Kaiser test.[21]

• Once the coupling is complete, drain the reaction solution and wash the resin with DMF and DCM.

5. Final Cleavage:

• After the final amino acid has been coupled and deprotected, the peptide is cleaved from the resin and the side-chain protecting groups are removed.

• This is typically achieved using a strong acid like anhydrous hydrogen fluoride (HF) or trifluoromethanesulfonic acid (TFMSA) in the presence of scavengers.[19][24]

• The crude peptide is then precipitated, washed, and purified, typically by reverse-phase HPLC.[5]

Key Reagents and Their Functions

Reagent Class	Example(s)	Function in Boc-SPPS
Resins	Merrifield, PAM, MBHA, BHA	Insoluble support for peptide chain elongation.[21][25]
Deprotection Agent	Trifluoroacetic Acid (TFA)	Removes the temporary Nα-Boc protecting group.[24]
Neutralization Base	Diisopropylethylamine (DIEA)	Neutralizes the N-terminal ammonium salt after deprotection.[24]
Coupling Reagents	DCC, DIC, HBTU, HATU, BOP	Activate the carboxyl group of the incoming amino acid for peptide bond formation.[24][]
Cleavage Reagents	Hydrogen Fluoride (HF), TFMSA	Cleaves the completed peptide from the resin and removes side-chain protecting groups.[19][24]
Scavengers	Anisole, Thioanisole, EDT	Trap reactive carbocations generated during cleavage to prevent side reactions.[11][13]

Troubleshooting and Side Reactions

While a robust methodology, Boc-SPPS is not without its potential pitfalls. A thorough understanding of common side reactions is crucial for troubleshooting and optimizing synthetic outcomes.

• Incomplete Deprotection or Coupling: Can lead to deletion sequences. Monitoring each step with tests like the Kaiser test is essential.

• Racemization: The chiral integrity of amino acids can be compromised, particularly during the activation step. The use of additives like HOBt can help to suppress racemization.

• Side-Chain Alkylation: The tert-butyl cation generated during deprotection can alkylate sensitive residues. The inclusion of scavengers in the deprotection and cleavage cocktails is critical to mitigate this.[13]

• Diketopiperazine Formation: A common side reaction involving the first two amino acids of the peptide chain, leading to chain termination.

Boc vs. Fmoc: A Comparative Overview

The landscape of peptide synthesis is now largely dominated by the Fmoc (9-fluorenylmethyloxycarbonyl) strategy.[] The primary reason for this shift is the milder conditions required for Fmoc deprotection (a weak base like piperidine) compared to the strong acid used for Boc removal.[][] This makes the Fmoc strategy more compatible with acid-sensitive linkers and side-chain protecting groups.[]

However, the Boc strategy still holds significant advantages in certain applications:

• Synthesis of "Difficult" Sequences: For hydrophobic or aggregation-prone peptides, the Boc strategy can sometimes offer superior results.[28]

• Large-Scale Synthesis: The Boc strategy is a mature technology with a long history of use in industrial-scale peptide production.[]

• Cost-Effectiveness: In some cases, the reagents for Boc synthesis can be more economical.[]

Feature	Boc Strategy	Fmoc Strategy
Nα-Protecting Group	tert-butyloxycarbonyl (acid-labile)	9-fluorenylmethyloxycarbonyl (base-labile)
Deprotection Conditions	Strong Acid (e.g., TFA)[19]	Weak Base (e.g., Piperidine)[]
Side-Chain Protection	Benzyl-based (strong acid-labile)	tert-butyl-based (acid-labile)[]
Final Cleavage	Strong Acid (e.g., HF, TFMSA)[19]	Moderate Acid (e.g., TFA)
Orthogonality	Graduated acid lability[29]	True orthogonality[18]

Conclusion

The Boc protecting group, a veteran of synthetic chemistry, remains a powerful and relevant tool in the peptide scientist's arsenal. Its unique properties paved the way for the development of solid-phase peptide synthesis and continue to offer a reliable and robust method for the construction of peptides. A deep understanding of the underlying chemistry, meticulous execution of the synthetic protocols, and an awareness of potential side reactions are the keys to harnessing the full potential of this foundational methodology in the pursuit of novel therapeutics and research tools.

References

• A Comparative Guide to Boc and Fmoc Solid-Phase Peptide Synthesis Strategies - Benchchem. (2025).
• Boc-Protected Amino Groups - Organic Chemistry Portal. (n.d.).
• Overview of Solid Phase Peptide Synthesis (SPPS). (n.d.).
• Amine Protection and Deprotection - Master Organic Chemistry. (n.d.).
• Step-by-Step Boc Solid-Phase Peptide Synthesis (SPPS) Protocol - Benchchem. (2025).
• tert-Butyloxycarbonyl protecting group - Wikipedia. (n.d.).
• Boc Protection Mechanism (Boc2O + Base) - Common Organic Chemistry. (n.d.).
• 26.9: The Merrifield Solid-Phase Technique - Chemistry LibreTexts. (2022).
• Boc Deprotection Mechanism - TFA - Common Organic Chemistry. (n.d.).
• Boc Protection Mechanism (Boc2O) - Common Organic Chemistry. (n.d.).
• Fmoc vs Boc: Choosing the Right Amino Acid Derivative - BOC Sciences. (n.d.).
• Merrifield Solid-Phase Peptide Synthesis | Chem-Station Int. Ed. (2014).
• Bruce Merrifield and solid-phase peptide synthesis: a historical assessment - PubMed. (2008).
• Boc Protecting Group: N-Boc Protection & Deprotection Mechanism – - Total Synthesis. (n.d.).
• An In-depth Technical Guide to the Boc Protection Mechanism for Amines - Benchchem. (2025).
• 26.8: Automated Peptide Synthesis- The Merrifield Solid-Phase Method - Chemistry LibreTexts. (2024).
• 26.8 Automated Peptide Synthesis: The Merrifield Solid-Phase Method - Organic Chemistry | OpenStax. (2023).
• tert-Butyloxycarbonyl protecting group - Grokipedia. (n.d.).
• Boc Protection - Common Conditions. (n.d.).
• An In-depth Technical Guide to Boc Solid-Phase Peptide Synthesis (SPPS) - Benchchem. (2025).
• history and development of Boc protecting groups in synthesis - Benchchem. (2025).
• The Guardian of the Chain: A Technical History of Boc Protection in Peptide Chemistry - Benchchem. (2025).
• Protocol for N-Boc Deprotection Using Trifluoroacetic Acid (TFA) - Benchchem. (2025).
• Why Fmoc-Protected Amino Acids Dominate SPPS? - BOC Sciences. (n.d.).
• BOC Protection and Deprotection - J&K Scientific LLC. (2025).
• Synthesis of peptides using tert-butyloxycarbonyl (Boc) as the α-amino protection group. (2013).
• A comparison of Boc and Fmoc SPPS strategies for the preparation of C-terminal peptide α-thiolesters: NY-ESO-1 ³⁹Cys-⁶⁸Ala-COSR - PubMed. (2013).
• T boc fmoc protocols in peptide synthesis | PPTX - Slideshare. (n.d.).
• BOC deprotection - Hebei Boze Chemical Co.,Ltd. (2023).
• Boc Anhydride (Amine condoms) - ScienceBlogs. (2007).
• Amine Protection / Deprotection - Fisher Scientific. (n.d.).
• Terminology of Antibody Drug for Boc Chemistry - GenScript. (n.d.).
• Solid Phase Peptide Synthesis Brief History | AAPPTec. (n.d.).
• Boc Solid Phase Peptide Synthesis - ChemPep. (n.d.).
• Boc Protecting Group for Amines - Chemistry Steps. (n.d.).
• Methods and protocols of modern solid phase peptide synthesis. (2014).
• Boc Deprotection Mechanism | Organic Chemistry - YouTube. (2022).
• Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences - Luxembourg Bio Technologies. (2007).
• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2) - UCI Department of Chemistry. (2020).
• Solid Phase Peptide Synthesis (SPPS) explained - Bachem. (2023).
• Protected Peptides: Essential Building Blocks for Research - BOC Sciences. (n.d.).
• SUPPORTING INFORMATION - The Royal Society of Chemistry. (2010).

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Protocols & Analytical Methods

Synthesis Protocol for Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid: A Detailed Guide for Pharmaceutical and Medicinal Chemistry Researchers

Introduction

Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid is a chiral non-proteinogenic β-amino acid derivative of significant interest in medicinal chemistry and drug development.[1][2][3][4] Its unique structure, featuring a stereochemically defined center and a dichlorinated phenyl ring, makes it a valuable building block for the synthesis of novel therapeutic agents, particularly in the areas of neurological disorders and as protease inhibitors.[1][5] The tert-butyloxycarbonyl (Boc) protecting group enhances its utility in solid-phase peptide synthesis by ensuring chemoselectivity during coupling reactions. This application note provides a comprehensive, step-by-step protocol for the asymmetric synthesis of this important compound, grounded in established chemical principles and supported by authoritative references.

Synthetic Strategy Overview

The synthesis of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid is a multi-step process that begins with the commercially available 2,3-dichlorobenzaldehyde. The chosen synthetic route is designed to ensure high enantioselectivity and good overall yield. The key steps involve the formation of an unsaturated precursor, followed by a stereoselective reduction to introduce the chiral center, and finally, the protection of the amino group.

Caption: Overall workflow for the synthesis of the target compound.

Part 1: Synthesis of the Unsaturated Precursor

The initial step involves a Knoevenagel condensation of 2,3-dichlorobenzaldehyde with a suitable active methylene compound, such as malonic acid or its derivative, in the presence of a base catalyst. This reaction will yield the corresponding unsaturated carboxylic acid derivative.

Materials and Reagents

Reagent/Material	Grade	Supplier
2,3-Dichlorobenzaldehyde	≥98%	Sigma-Aldrich
Malonic Acid	≥99%	Acros Organics
Pyridine	Anhydrous, 99.8%	Alfa Aesar
Piperidine	99.5%	J.T. Baker
Toluene	Anhydrous, 99.8%	Fisher Scientific

Experimental Protocol

• To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 2,3-dichlorobenzaldehyde (1.0 eq), malonic acid (1.1 eq), and anhydrous toluene to create a 0.5 M solution.

• Add pyridine (2.0 eq) and a catalytic amount of piperidine (0.1 eq) to the reaction mixture.

• Heat the mixture to reflux and continuously remove the water formed during the reaction using the Dean-Stark trap.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed.

• After completion, cool the reaction mixture to room temperature and remove the toluene under reduced pressure.

• Dissolve the residue in ethyl acetate and wash sequentially with 1 M HCl, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to obtain the crude unsaturated acid precursor.

Part 2: Asymmetric Hydrogenation

The crucial step for establishing the (S)-stereochemistry is the asymmetric hydrogenation of the unsaturated precursor. This is achieved using a chiral rhodium catalyst, such as one complexed with a chiral bisphosphine ligand (e.g., (R)-BINAP).[6][7][8][9][10]

Materials and Reagents

Reagent/Material	Grade	Supplier
Unsaturated Precursor	As synthesized	-
[Rh(cod)2]BF4	98%	Strem Chemicals
(R)-BINAP	98%	Combi-Blocks
Methanol	Anhydrous, 99.8%	EMD Millipore
Hydrogen Gas	High Purity	Airgas

Experimental Protocol

• In a glovebox, charge a high-pressure reactor with the unsaturated precursor (1.0 eq) and the chiral rhodium catalyst, prepared in situ by stirring [Rh(cod)2]BF4 (0.01 eq) and (R)-BINAP (0.011 eq) in anhydrous methanol for 30 minutes.

• Add anhydrous methanol to dissolve the substrate completely.

• Seal the reactor, remove it from the glovebox, and purge with hydrogen gas three times.

• Pressurize the reactor with hydrogen gas to the desired pressure (typically 5-10 atm).

• Stir the reaction mixture at room temperature for 12-24 hours.

• Monitor the reaction for completion by HPLC using a chiral column to determine the enantiomeric excess (ee).

• Upon completion, carefully vent the hydrogen gas and purge the reactor with nitrogen.

• Remove the solvent under reduced pressure to obtain the crude product.

Part 3: Hydrolysis

If the asymmetric hydrogenation was performed on an ester derivative of the unsaturated acid, a hydrolysis step is necessary to obtain the free carboxylic acid.

Materials and Reagents

Reagent/Material	Grade	Supplier
Hydrogenated Ester	As synthesized	-
Lithium Hydroxide	98%	Sigma-Aldrich
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	Fisher Scientific
Water	Deionized	-
Hydrochloric Acid	1 M	VWR

Experimental Protocol

• Dissolve the crude hydrogenated ester in a mixture of THF and water (3:1).

• Add lithium hydroxide (1.5 eq) and stir the mixture at room temperature.

• Monitor the reaction by TLC until the starting ester is fully consumed.

• Remove the THF under reduced pressure.

• Acidify the aqueous solution to pH 2-3 with 1 M HCl.

• Extract the product with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to yield (S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid.

Part 4: Boc Protection

The final step is the protection of the amino group with a tert-butyloxycarbonyl (Boc) group using di-tert-butyl dicarbonate (Boc2O).[11][12][13]

Materials and Reagents

Reagent/Material	Grade	Supplier
(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid	As synthesized	-
Di-tert-butyl dicarbonate (Boc2O)	97%	Acros Organics
Sodium Bicarbonate	ACS Reagent, ≥99.7%	Sigma-Aldrich
Dioxane	99.8%	Alfa Aesar
Water	Deionized	-

Experimental Protocol

• Dissolve the (S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid in a mixture of dioxane and water (1:1).

• Add sodium bicarbonate (2.5 eq) and stir until dissolved.

• Add a solution of di-tert-butyl dicarbonate (1.1 eq) in dioxane dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir overnight.

• Monitor the reaction by TLC.

• Once complete, remove the dioxane under reduced pressure.

• Wash the aqueous layer with ethyl acetate to remove any unreacted Boc2O.

• Acidify the aqueous layer to pH 2-3 with 1 M HCl.

• Extract the final product with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to obtain the pure Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid.

Caption: Chemical reaction scheme for the synthesis.

Characterization Data

Compound	Molecular Formula	Molecular Weight ( g/mol )	Expected ¹H NMR (CDCl₃, δ ppm)
Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid	C₁₄H₁₇Cl₂NO₄	334.20	1.45 (s, 9H), 2.80-3.00 (m, 2H), 5.40-5.50 (m, 1H), 7.20-7.40 (m, 3H)

Safety Precautions

• All manipulations should be performed in a well-ventilated fume hood.

• Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times.

• 2,3-Dichlorobenzaldehyde is an irritant. Avoid contact with skin and eyes.

• Pyridine and piperidine are toxic and flammable. Handle with care.

• Hydrogen gas is highly flammable. Ensure the hydrogenation setup is properly assembled and leak-tested.

• Di-tert-butyl dicarbonate is a lachrymator and should be handled with caution.

References

• Zhang, J., Liu, C., Wang, X., Chen, J., Zhang, Z., & Zhang, W. (2018). Rhodium-catalyzed asymmetric hydrogenation of β-branched enamides for the synthesis of β-stereogenic amines. Chemical Communications, 54(54), 6024-6027. [Link]

• Tang, W., & Zhang, X. (2002). Asymmetric Hydrogenation of Enamides with Rh-BisP* and Rh-MiniPHOS Catalysts. Scope, Limitations, and Mechanism. Journal of the American Chemical Society, 124(48), 14241-14248. [Link]

• Tang, W., & Zhang, X. (2003). Rhodium(I)-Catalyzed Asymmetric Hydrogenation. In Modern Rhodium-Catalyzed Organic Reactions (pp. 1-33). Wiley-VCH. [Link]

• Li, P., Zhou, M., Zhao, Q., Wu, W., Hu, X., Dong, X.-Q., & Zhang, X. (2019). Synthesis of Chiral β-Amino Nitroalkanes via Rhodium-Catalyzed Asymmetric Hydrogenation. Organic Letters, 21(22), 8921-8924. [Link]

• Etayo, P., & Vidal-Ferran, A. (2013). Rhodium-catalysed asymmetric hydrogenation as a valuable synthetic tool for the preparation of chiral drugs. Chemical Society Reviews, 42(2), 728-754. [Link]

• Buchwald, S. L., & Yun, J. (2019). Unprotected β‐amino acid synthesis via (Mukaiyama) Mannich‐type reactions. Angewandte Chemie International Edition, 58(15), 4882-4885. [Link]

• Buchwald, S. L., & Yun, J. (2019). Diastereo‐ and Enantioselective Reductive Mannich‐type Reaction of α,β‐Unsaturated Carboxylic Acids to Ketimines: A Direct Entry to Unprotected β2,3,3‐Amino Acids. Angewandte Chemie International Edition, 58(15), 4882-4885. [Link]

• NROChemistry. (n.d.). Strecker Synthesis. [Link]

• Der Pharma Chemica. (2016). Synthesis, Characterization of β-amino Carbonyl Complexes via Mannich Reaction and Study of Their Antibacterial Activity. [Link]

• Organic Chemistry Portal. (n.d.). β-Amino Acid synthesis by C-C coupling. [Link]

• Organic Chemistry Portal. (n.d.). Strecker Synthesis. [Link]

• Merck Index. (n.d.). Strecker Amino Acid Synthesis. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of β-amino ketones, aldehydes and derivatives. [Link]

• Wikipedia. (n.d.). Strecker amino acid synthesis. [Link]

• AK Lectures. (n.d.). Strecker Synthesis. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Advancing Chemical Synthesis with 3-Amino-3-(2,4-dichlorophenyl)propionic Acid: A Versatile Organic Intermediate. [Link]

• Google Patents. (n.d.).

• J&K Scientific LLC. (n.d.). BOC Protection and Deprotection. [Link]

• AAPPTec. (n.d.). Technical Support Information Bulletin 1184 - Attaching Boc Protecting Groups With BOC-ON. [Link]

• MDPI. (2018). Asymmetric Synthesis of Tailor-Made Amino Acids Using Chiral Ni(II) Complexes of Schiff Bases. An Update of the Recent Literature. Molecules, 23(10), 2463. [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. [Link]

• National Center for Biotechnology Information. (2019). Asymmetric α-Fluoroalkyl-α-Amino Acids: Recent Advances in Their Synthesis and Applications. Molecules, 24(12), 2247. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Unlock the Potential of 3-Amino-3-(2,4-dichlorophenyl)propionic Acid. [Link]

• Journal of the Chemical Society, Perkin Transactions 1. (1985). Asymmetric synthesis using chirally modified borohydrides. Part 3. Enantioselective reduction of ketones and oxime ethers with reagents prepared from borane and chiral amino alcohols. Journal of the Chemical Society, Perkin Transactions 1, 2039-2044. [Link]

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Application Notes and Protocols for the Purification of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid

Introduction

Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid is a chiral building block of significant interest in pharmaceutical research and development.[1][2] Its unique structure, featuring a dichlorinated phenyl ring, makes it a valuable component in the synthesis of novel therapeutic agents, particularly those targeting neurological disorders and in peptide synthesis.[2] The tert-butyloxycarbonyl (Boc) protecting group enhances its stability and solubility in organic solvents, facilitating its use in complex synthetic pathways.[1]

The ultimate efficacy and safety of any pharmaceutical agent are inextricably linked to its purity. Therefore, robust and efficient purification of intermediates like Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid is a critical aspect of drug development. This guide provides a comprehensive overview of the key techniques for purifying this compound, underpinned by the scientific principles governing each method. We will delve into crystallization, flash chromatography, and preparative High-Performance Liquid Chromatography (HPLC), offering both theoretical insights and practical, step-by-step protocols. Furthermore, we will address the crucial aspect of confirming the enantiomeric purity of the final product.

Physicochemical Properties

A thorough understanding of the physicochemical properties of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid is fundamental to developing effective purification strategies.

Property	Value	Source
CAS Number	499995-82-3
Molecular Formula	C₁₄H₁₇Cl₂NO₄
Molecular Weight	334.19 g/mol
Appearance	White to off-white solid/powder
Melting Point	146-152 °C
Optical Rotation	[α]²⁵_D_ = +24 ± 2º (c=1 in EtOH)
Solubility	Generally soluble in organic solvents like Dichloromethane (DCM), Dimethylformamide (DMF), and Tetrahydrofuran (THF).[3] Solubility in less polar solvents can vary.

Understanding Potential Impurities

Effective purification is not just about isolating the desired compound but also about efficiently removing impurities. The synthesis of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid, like many chemical processes, can generate several byproducts. A primary source of impurities arises from the Boc-protection step itself.

Common impurities can include:

• Unreacted Starting Materials: Residual 3-amino-3-(2,3-dichlorophenyl)propanoic acid.

• Di-Boc Species: The formation of a di-protected amine, although less common with bulky substrates.

• Byproducts from the Boc Anhydride: Such as tert-butanol and carbon dioxide.

• Racemization Products: The (R)-enantiomer of the target compound, which can arise depending on the synthetic conditions.

• Side-reaction Products: Such as the formation of tert-butyl esters.[4]

A logical workflow for purification often involves a multi-step approach, starting with a bulk purification technique like crystallization, followed by a higher-resolution chromatographic method if necessary.

Caption: A general workflow for the purification of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid.

Purification Techniques and Protocols

Crystallization

Crystallization is often the most efficient and cost-effective method for purifying solid organic compounds on a large scale. The principle lies in the differential solubility of the target compound and its impurities in a given solvent system at varying temperatures. For many Boc-protected amino acids, the crude product may initially present as an oil, necessitating specific techniques to induce crystallization.[5]

Rationale for Solvent Selection: The ideal crystallization solvent (or solvent system) will fully dissolve the crude product at an elevated temperature while exhibiting poor solubility for the target compound at lower temperatures. This differential allows for the selective precipitation of the pure product upon cooling, leaving the impurities dissolved in the mother liquor. A common strategy involves dissolving the crude material in a good solvent and then adding a poor solvent (an anti-solvent) to induce crystallization.

Protocol for Crystallization:

• Initial Dissolution: In a suitable flask, dissolve the crude Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid in a minimal amount of a hot solvent in which it is freely soluble. Good candidates include ethyl acetate, isopropanol, or acetone.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Inducing Crystallization:

  • Cooling: Slowly cool the solution to room temperature, and then further in an ice bath. Slow cooling promotes the formation of larger, purer crystals.

  • Anti-solvent Addition: If crystallization does not occur upon cooling, slowly add a pre-chilled anti-solvent in which the compound is poorly soluble (e.g., hexanes, heptane, or diethyl ether) until the solution becomes turbid. Then, add a small amount of the good solvent to redissolve the precipitate and allow the solution to cool slowly.

  • Seeding: If the compound is known to be difficult to crystallize, adding a small seed crystal of the pure compound can initiate crystallization.[5]

• Crystal Maturation: Allow the mixture to stand at a low temperature (e.g., 4°C) for several hours to maximize the yield of the crystalline product.

• Isolation and Washing: Collect the crystals by vacuum filtration. Wash the crystals with a small amount of the cold anti-solvent to remove any residual mother liquor containing impurities.

• Drying: Dry the purified crystals under vacuum to a constant weight.

Troubleshooting: If the product oils out instead of crystallizing, try using a more dilute solution, a slower cooling rate, or a different solvent system.

Flash Chromatography

Flash chromatography is a rapid form of preparative column chromatography that utilizes moderate pressure to accelerate the elution of the mobile phase through a column of stationary phase (typically silica gel).[6] It is an excellent technique for separating compounds with different polarities and is often used when crystallization is ineffective or to further purify the product after an initial crystallization step.

Rationale for Method Development: The choice of stationary and mobile phases is critical for successful separation. For an acidic compound like Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid, standard silica gel is a common choice for the stationary phase. The mobile phase, a mixture of a non-polar and a more polar solvent, is optimized to achieve a good separation between the target compound and its impurities. Thin-Layer Chromatography (TLC) is an indispensable tool for developing the optimal mobile phase.

Caption: Workflow for flash chromatography purification.

Protocol for Flash Chromatography:

• Mobile Phase Selection: Using TLC, identify a solvent system that provides a retention factor (R_f) of approximately 0.2-0.4 for the target compound and good separation from its impurities. A common mobile phase for Boc-protected amino acids is a mixture of hexanes or heptane with ethyl acetate. For acidic compounds, adding a small amount of acetic acid (0.1-1%) to the mobile phase can improve peak shape and prevent tailing.

• Column Packing: Prepare a silica gel column of an appropriate size for the amount of crude material to be purified.

• Sample Preparation and Loading: Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent like dichloromethane. Adsorb the sample onto a small amount of silica gel, evaporate the solvent, and dry-load the resulting powder onto the top of the column. This technique generally provides better resolution than wet loading.

• Elution: Elute the column with the optimized mobile phase, applying positive pressure. A gradient elution, where the polarity of the mobile phase is gradually increased, can be beneficial for separating complex mixtures.

• Fraction Collection: Collect fractions and monitor the elution of the compounds by TLC.

• Product Isolation: Combine the fractions containing the pure product and evaporate the solvent under reduced pressure.

Preparative High-Performance Liquid Chromatography (HPLC)

Preparative HPLC is a high-resolution purification technique that is ideal for obtaining highly pure compounds, especially for final polishing steps or when dealing with difficult-to-separate impurities.[7] It operates on the same principles as analytical HPLC but utilizes larger columns and higher flow rates.

Rationale for Method Development: Reversed-phase HPLC is commonly used for the purification of Boc-protected amino acids. A C18 stationary phase is a popular choice. The mobile phase typically consists of a mixture of water and an organic solvent like acetonitrile or methanol, often with an acidic modifier such as trifluoroacetic acid (TFA) or formic acid to improve peak shape and ensure the carboxylic acid is protonated.

Protocol for Preparative HPLC:

• Analytical Method Development: First, develop an analytical HPLC method to achieve baseline separation of the target compound from its impurities. This will determine the optimal stationary phase, mobile phase composition, and gradient.

• Column Selection and Equilibration: Choose a preparative column with the same stationary phase as the analytical column. Equilibrate the column with the initial mobile phase conditions.

• Sample Preparation: Dissolve the sample in the mobile phase or a compatible solvent. Ensure the sample is fully dissolved and filtered to remove any particulates.

• Injection and Elution: Inject the sample onto the column and begin the gradient elution.

• Fraction Collection: Collect fractions based on the UV detector response corresponding to the peak of the target compound.

• Purity Analysis: Analyze the collected fractions by analytical HPLC to confirm their purity.

• Product Isolation: Combine the pure fractions and remove the solvents, typically by lyophilization if the mobile phase is aqueous and contains volatile buffers/acids.

Parameter	Typical Conditions for Reversed-Phase Preparative HPLC
Stationary Phase	C18 silica, 5-10 µm particle size
Mobile Phase A	Water with 0.1% Trifluoroacetic Acid (TFA) or Formic Acid
Mobile Phase B	Acetonitrile or Methanol with 0.1% TFA or Formic Acid
Gradient	Optimized based on analytical separation (e.g., 5% to 95% B over 30-60 minutes)
Detection	UV at 220 nm and/or 254 nm

Analysis of Enantiomeric Purity

Since the desired product is the (S)-enantiomer, it is crucial to verify its enantiomeric purity. Chiral HPLC is the most common and reliable method for this analysis.

Rationale: Chiral HPLC utilizes a chiral stationary phase (CSP) that can interact differently with the two enantiomers of a chiral compound, leading to their separation. For Boc-protected amino acids, macrocyclic glycopeptide-based CSPs are often effective.[8]

Protocol for Chiral HPLC Analysis:

• Column Selection: A common choice for the chiral separation of Boc-protected amino acids is a column with a teicoplanin-based CSP (e.g., Astec CHIROBIOTIC T).[8]

• Mobile Phase: A polar organic mobile phase (e.g., methanol or ethanol with a small amount of a volatile acid and base like acetic acid and triethylamine) or a reversed-phase mobile phase (e.g., water/acetonitrile or water/methanol with a buffer) can be effective. The optimal mobile phase should be determined empirically.

• Sample Preparation: Dissolve a small amount of the purified product in the mobile phase.

• Analysis: Inject the sample onto the chiral column and run the analysis under isocratic conditions.

• Quantification: Determine the enantiomeric excess (% ee) by integrating the peak areas of the two enantiomers: % ee = [ (Area_S - Area_R) / (Area_S + Area_R) ] x 100

Conclusion

The purification of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid to a high degree of chemical and enantiomeric purity is essential for its successful application in pharmaceutical synthesis. The choice of purification technique will depend on the scale of the synthesis, the nature of the impurities, and the required final purity. A systematic approach, often combining crystallization for bulk purification with chromatographic methods for final polishing, is generally the most effective strategy. The protocols and principles outlined in this guide provide a solid foundation for researchers, scientists, and drug development professionals to develop and implement robust and efficient purification strategies for this important chiral building block.

References

• ResearchGate. (2018). What are the possible impurities in boc protection of amino acids other than t-butyl ester and di boc andcyclic compounds ?. Retrieved from [Link]

• ResearchGate. (2015). What is the usual nature of impurities in synthetic peptides?. Retrieved from [Link]

• Kubik, S., et al. (2021). Investigation of Impurities in Peptide Pools. Molecules, 26(15), 4467. Retrieved from [Link]

• AAPPTec. (n.d.). Technical Support Information Bulletin 1184 - Attaching Boc Protecting Groups With BOC-ON. Retrieved from [Link]

• Google Patents. (n.d.). CN112661672A - Crystallization method of Boc-amino acid.

• Asian Journal of Research in Chemistry. (2018). A Review Article on Flash Chromatography. Retrieved from [Link]

• Organic Syntheses. (n.d.). (R)-3-AMINO-3-(p-METHOXYPHENYL)PROPIONIC ACID. Retrieved from [Link]

• J&K Scientific. (n.d.). Boc-(S)-3-amino-3-(3-chlorophenyl)propionic acid. Retrieved from [Link]

• Google Patents. (n.d.). CN1793110A - Process for preparing Boc protected amino acid by (Boc) O.

• BuyersGuideChem. (n.d.). Boc-(S)-3-Amino-3-(2,3-dimethoxy-phenyl)propionic acid. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Der Pharma Chemica. (2011). Synthesis and characterization of a new peptide analogue: 2-Amino-N-(2-amino-ethyl)-3-phenyl-propionamide. Retrieved from [Link]

• Amerigo Scientific. (n.d.). Boc-(R)-3-amino-3-(3-chlorophenyl)propionic acid. Retrieved from [Link]

• Google Patents. (n.d.). EP2252393B1 - Novel chiral selectors and stationary phases for separating enantiomer mixtures.

• Phenomenex. (n.d.). Chiral HPLC Separations. Retrieved from [Link]

• NIH. (n.d.). Three-Minute Enantioselective Amino Acid Analysis by Ultra-High-Performance Liquid Chromatography Drift Tube Ion Mobility-Mass Spectrometry Using a Chiral Core–Shell Tandem Column Approach. Retrieved from [Link]

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Application Notes &amp; Protocols: Strategic Incorporation of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid in Solid-Phase Peptide Synthesis

Abstract

The incorporation of unnatural amino acids (UAAs) into peptide scaffolds is a cornerstone of modern medicinal chemistry, enabling the development of peptidomimetics with enhanced stability, novel functionalities, and improved therapeutic profiles.[1] This guide provides a detailed technical overview and robust protocols for the use of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid , a sterically hindered β-amino acid, in Boc-chemistry solid-phase peptide synthesis (SPPS). We will delve into the causality behind critical experimental choices, from resin selection and coupling activation to final cleavage, with a focus on overcoming the challenges associated with sterically demanding residues. These protocols are designed for researchers, scientists, and drug development professionals seeking to leverage the unique structural properties of this building block.[2][3]

Introduction: The Rationale for Hindered β-Amino Acids

Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid presents a unique combination of structural features that make it a valuable tool for peptide modification:

• β-Amino Acid Backbone: Unlike natural α-amino acids, the β-amino acid structure introduces an additional carbon atom into the peptide backbone. This modification imparts significant resistance to enzymatic degradation by proteases and can induce stable secondary structures like helices and turns.

• Dichlorophenyl Moiety: The bulky and hydrophobic 2,3-dichlorophenyl group introduces significant steric hindrance.[2] This property can be strategically employed to shield adjacent peptide bonds from enzymatic cleavage or to enforce specific conformational constraints on the peptide, which is crucial for modulating receptor binding and activity.[4][5]

• Boc Nα-Protection: The use of the tert-butyloxycarbonyl (Boc) protecting group dictates the use of the Boc/Bzl protection strategy in SPPS.[] This classic methodology is renowned for its robustness, particularly in the synthesis of long or "difficult" sequences where aggregation can be a concern.[7][8]

The primary challenge in utilizing this amino acid is overcoming the steric hindrance of the dichlorophenyl group during the peptide bond formation (coupling) step.[1][9] This guide provides validated strategies to ensure high coupling efficiency.

Physicochemical Data

Property	Value
Chemical Name	Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid
CAS Number	499995-82-3[2][10]
Molecular Formula	C₁₄H₁₇Cl₂NO₄[2]
Molecular Weight	334.19 g/mol [2]
Appearance	White to off-white crystalline powder
Nα-Protecting Group	tert-butyloxycarbonyl (Boc)
Cleavage Condition	Acid-labile (e.g., TFA)[11]

The Boc/Bzl SPPS Workflow: An Overview

The Boc/Bzl strategy relies on graded acid lability for deprotection. The temporary Nα-Boc group is removed with a moderate acid like trifluoroacetic acid (TFA), while the more stable side-chain protecting groups (often benzyl-based, Bzl) and the peptide-resin linkage are removed at the end of the synthesis with a very strong acid, such as anhydrous hydrogen fluoride (HF) or trifluoromethanesulfonic acid (TFMSA).[7][8][12]

Caption: High-level workflow for Boc-chemistry Solid-Phase Peptide Synthesis (SPPS).

Detailed Experimental Protocols

Safety Precaution: All operations should be performed in a well-ventilated fume hood. Anhydrous HF and TFMSA are extremely corrosive and toxic; handle with specialized equipment and appropriate personal protective equipment (PPE).

Materials and Reagents

• Resin: Phenylacetamidomethyl (PAM) resin is recommended for synthesizing C-terminal peptide acids due to its enhanced stability to TFA compared to standard Merrifield resin.[13] For C-terminal amides, use Benzhydrylamine (BHA) or MBHA resin.[13]

• Solvents: Dichloromethane (DCM, peptide synthesis grade), N,N-Dimethylformamide (DMF, peptide synthesis grade), Isopropanol (IPA).

• Amino Acids: Boc-protected amino acids, including Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid.

• Deprotection Reagent: 50% (v/v) Trifluoroacetic acid (TFA) in DCM.

• Neutralization Reagent: 10% (v/v) N,N-Diisopropylethylamine (DIEA) in DCM.

• Coupling Reagents: See Section 3.3 for recommendations (e.g., HATU, HBTU).

• Cleavage Cocktail: Anhydrous Hydrogen Fluoride (HF) with 10% (v/v) p-cresol or anisole as a scavenger. Alternatively, Trifluoromethanesulfonic acid (TFMSA).

• Precipitation/Wash: Cold Diethyl Ether.

The Iterative Synthesis Cycle

This protocol describes a single cycle for adding an amino acid. Assume the synthesis has started and you are coupling to a deprotected N-terminal amine on the resin.

Caption: Detailed workflow for a single iterative cycle in Boc-SPPS.

Protocol Steps:

• Boc Deprotection:

  • Swell the peptide-resin in DCM.

  • Perform a pre-wash by treating the resin with 50% TFA in DCM (10 mL/g resin) for 2-5 minutes.[13]

  • Drain and add a fresh solution of 50% TFA in DCM. Agitate for 20-25 minutes.[13]

  • Filter the resin and wash thoroughly with DCM (2x) and IPA (2x) to remove residual acid.[13]

• Neutralization:

  • The N-terminal amine is now a trifluoroacetate salt and must be neutralized.[7][12]

  • Suspend the resin in 10% DIEA in DCM (10 mL/g resin) and agitate for 2 minutes.

  • Drain and repeat the neutralization step.

  • Wash the resin thoroughly with DCM (3-5 times) to remove excess base.

• Coupling of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid:

  • Rationale: Due to significant steric hindrance, standard coupling reagents like DCC are inefficient.[9] Potent phosphonium or aminium salt-based reagents are required to achieve high coupling yields.

  • Pre-activation: In a separate vessel, dissolve Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid (3 eq.), HATU (2.95 eq.), and DIEA (6 eq.) in DMF. Allow to pre-activate for 5-10 minutes.

  • Coupling Reaction: Add the activated amino acid solution to the neutralized peptide-resin. Agitate at room temperature for 1-2 hours. For particularly difficult couplings, reaction time can be extended or performed at a slightly elevated temperature (e.g., 35-40°C).

  • Monitoring: Perform a qualitative ninhydrin (Kaiser) test to confirm the absence of free primary amines, indicating reaction completion. If the test is positive, a second coupling (recoupling) may be necessary.

• Washing:

  • After a negative Kaiser test, drain the coupling solution and wash the resin thoroughly with DMF (3x) and DCM (3x) to remove all soluble reagents and byproducts. The resin is now ready for the next deprotection cycle.

Coupling Reagent Selection for Hindered Residues

The choice of coupling reagent is the most critical parameter for successfully incorporating this amino acid.

Reagent	Class	Activation Mechanism	Key Advantages
HATU	Aminium Salt	Forms highly reactive OAt-ester	Extremely fast and efficient, especially for hindered couplings. The HOAt leaving group provides anchimeric assistance.
HBTU/TBTU	Aminium Salt	Forms OBt-ester	Very popular, robust, and effective for most couplings. Byproducts are soluble and easily washed away.[14] Less reactive than HATU for severely hindered cases.
PyBOP	Phosphonium Salt	Forms OBt-ester	Excellent for solution and solid-phase synthesis. Does not cause guanidinylation of the free amine, a potential side reaction with aminium salts.
COMU	Aminium Salt	Forms Oxyma-ester	High coupling efficiency comparable to HATU. The OxymaPure® leaving group is non-explosive, making it a safer alternative to HOBt/HOAt-based reagents.[14]

Recommendation: For Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid, HATU is the primary recommendation due to its superior activation of sterically hindered carboxylic acids.

Final Cleavage and Deprotection (HF Method)

WARNING: This procedure must be performed in a specialized, dedicated HF cleavage apparatus within a certified fume hood by trained personnel.

• Preparation: After the final Nα-Boc deprotection, wash the peptide-resin thoroughly with DCM and dry it under a high vacuum for several hours.[15]

• Scavenger Addition: Place the dried peptide-resin (e.g., 0.5 g) in the HF reaction vessel. Add a scavenger, such as p-cresol or anisole (0.5 mL), to trap the reactive tert-butyl cations generated during deprotection.[11][12]

• HF Cleavage: Cool the reaction vessel to 0°C. Carefully condense anhydrous HF (approx. 10 mL) into the vessel.

• Reaction: Stir the mixture at 0°C for 1-2 hours. This step cleaves the peptide from the resin and removes all acid-labile side-chain protecting groups.[8]

• HF Removal: Evaporate the HF under a vacuum, ensuring it is passed through a suitable scrubber.

• Peptide Precipitation: Wash the resin residue with cold diethyl ether to remove the scavenger and other organic-soluble byproducts. This will precipitate the crude peptide.

• Extraction: Extract the crude peptide from the resin using an appropriate aqueous solvent, such as 10% aqueous acetic acid. Lyophilize the aqueous solution to obtain the crude peptide powder.

Purification and Characterization

• Purification: The crude peptide should be purified using reverse-phase high-performance liquid chromatography (RP-HPLC). A C18 column with a water/acetonitrile gradient containing 0.1% TFA is a standard starting point.[1][16]

• Characterization: The identity and purity of the final peptide must be confirmed.

  • Mass Spectrometry (MS): Use ESI-MS or MALDI-TOF to confirm that the molecular weight of the purified peptide matches the theoretical calculated mass.[17][18]

  • Analytical HPLC: Assess the purity of the final product.[19]

Troubleshooting and Field-Proven Insights

Caption: Decision pathway for troubleshooting incomplete coupling reactions.

• Incomplete Coupling: This is the most likely issue. If a single coupling is insufficient (positive Kaiser test), perform a second coupling ("double coupling") with a freshly prepared solution of activated amino acid.

• Peptide Aggregation: The hydrophobic dichlorophenyl group can contribute to on-resin aggregation, especially in longer peptides.[20][21] This physically prevents reagents from reaching the reactive N-terminus.

  • Solvent Choice: For highly hydrophobic sequences, switching the primary SPPS solvent from DMF to N-Methyl-2-pyrrolidone (NMP) can improve solvation and reduce aggregation.[22]

  • Lower Resin Loading: Using a resin with a lower initial loading (e.g., 0.3-0.5 mmol/g) increases the distance between peptide chains, mitigating inter-chain aggregation.[23]

References

• Overview of Solid Phase Peptide Synthesis (SPPS). (n.d.). AAPPTec. Retrieved from [Link]

• Fujii, N., Otaka, A., Sugiyama, N., Hatano, M., & Yajima, H. (1987). A new two-step deprotection/cleavage procedure for t-butoxycarbonyl (Boc) based solid phase peptide synthesis. Chemical & Pharmaceutical Bulletin, 35(9), 3880-3883.

• Commonly Used Coupling Reagents in Peptide Synthesis. (2025). Dilun Biotechnology. Retrieved from [Link]

• Amblard, M., Fehrentz, J. A., Martinez, J., & Subra, G. (2006). Methods and protocols of modern solid phase peptide synthesis. Molecular Biotechnology, 33(3), 239-254.
• Coin, I., Beyermann, M., & Bienert, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences.

• Solid-Phase Peptide Synthesis Methods: Complete Guide. (2025). Biovera. Retrieved from [Link]

• Boc-(S)-3-amino-3-(4-chlorophenyl)propionic acid. (n.d.). J&K Scientific. Retrieved from [Link]

• Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. (2025). Request PDF. Retrieved from [Link]

• Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids. (n.d.). CEM Corporation. Retrieved from [Link]

• Rozenski, J., Chaltin, P., Van Aerschot, A., & Herdewijn, P. (2002). Characterization and sequence confirmation of unnatural amino acid containing peptide libraries using electrospray ionization mass spectrometry. Rapid Communications in Mass Spectrometry, 16(10), 982-987.
• Biondi, B., & De Riccardis, F. (2020). Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides. Frontiers in Chemistry, 8, 179.
• Lu, G. J., Che, F. Y., & Qiang, W. (2015). Revealing Protein Structures in Solid-phase Peptide Synthesis by 13C Sold-state NMR: Evidence of Excessive Misfolding for Alzheimer's β. Scientific Reports, 5, 8472.
• Analytical techniques for peptide-based drug development: Characterization, stability and quality control. (2025). International Journal of Science and Research Archive, 13(2), 089-103.

• Practical Synthesis Guide to Solid Phase Peptide Chemistry. (n.d.). AAPPTec. Retrieved from [Link]

• Modern Peptide Drug Analysis: Mass Spec, HOS, and More. (2025). BioPharmaSpec. Retrieved from [Link]

• Siodłak, D., & Łakomska, I. (2018). A general method for preparation of N-Boc-protected or N-Fmoc-protected α,β-didehydropeptide building blocks and their use in the solid-phase peptide synthesis. Journal of Peptide Science, 24(6-7), e3087.

• HPLC Tech Tip: Approach to Peptide Analysis. (n.d.). Phenomenex. Retrieved from [Link]

• SPPS: peptide failure to elongate? (2020). ResearchGate. Retrieved from [Link]

• Peptide Synthesis using DCC. (2020, March 19). YouTube. Retrieved from [Link]

• Amino Acid Derivatives for Peptide Synthesis. (n.d.). AAPPTec. Retrieved from [Link]

• Ashenhurst, J. (2019, February 15). Introduction to Peptide Synthesis. Master Organic Chemistry. Retrieved from [Link]

• How Unnatural Amino Acids in Antimicrobial Peptides Change Interactions with Lipid Model Membranes. (2020). The Journal of Physical Chemistry B, 124(29), 6257-6268.

• How to synthesize hydrophobic peptides - Choosing the Right Solvent. (2023). Biotage. Retrieved from [Link]

• Vizzavona, J., & El-Faham, A. (2018). Introduction to Peptide Synthesis. Methods in Molecular Biology, 1787, 1-19.

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The Strategic Application of Boc-(S)-3-Amino-3-(2,3-dichlorophenyl)-propionic Acid in Modern Medicinal Chemistry

This guide provides an in-depth exploration of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid, a specialized β-amino acid building block, for researchers, scientists, and professionals in drug development. We will delve into its primary application, the rationale behind its structural features, and detailed protocols for its utilization in synthetic workflows.

Introduction: The Significance of a Chiral Building Block

Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid is a non-natural, chiral β-amino acid derivative. Its structure is distinguished by three key features: the (S)-stereochemistry at the chiral center, the tert-butyloxycarbonyl (Boc) protecting group on the amine, and a 2,3-dichlorinated phenyl ring. This combination of features makes it a valuable intermediate in the synthesis of complex, biologically active molecules. The Boc group provides a stable, acid-labile protecting group essential for controlled, stepwise synthesis, particularly in the formation of amide bonds.[1][2]

The primary and most significant application of this compound is in the development of Dipeptidyl Peptidase-4 (DPP-4) inhibitors, a major class of oral antihyperglycemic agents for the treatment of type 2 diabetes.[3][4]

Core Application: A Key Component for Dipeptidyl Peptidase-4 (DPP-4) Inhibitors

DPP-4 is a serine protease that inactivates incretin hormones like glucagon-like peptide-1 (GLP-1), which are crucial for regulating glucose homeostasis.[5] By inhibiting DPP-4, the levels of active GLP-1 are increased, leading to enhanced glucose-dependent insulin secretion and suppressed glucagon release.

Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid serves as a critical precursor for the β-amino acid core found in many potent DPP-4 inhibitors, including analogues of Sitagliptin.[4][6] The β-amino acid structure is fundamental to the pharmacophore that interacts with the active site of the DPP-4 enzyme.

The Rationale Behind the 2,3-Dichlorophenyl Moiety: A Structure-Activity Relationship (SAR) Perspective

The phenyl group of the β-amino acid fits into the S1 pocket of the DPP-4 enzyme, a hydrophobic region. The nature and position of substituents on this phenyl ring are critical for modulating the compound's inhibitory potency and selectivity.

• Hydrophobic Interactions : The S1 pocket is lined with hydrophobic amino acid residues. The dichlorophenyl group enhances the hydrophobicity of the molecule, promoting favorable interactions within this pocket.[3]

• Halogen Bonding : Halogen atoms like chlorine can form specific, non-covalent interactions (halogen bonds) with electron-donating atoms in the protein's active site, such as the backbone carbonyls of amino acid residues. This can contribute to a tighter binding affinity.

• Modulation of Potency : Structure-activity relationship studies on various DPP-4 inhibitors have consistently shown that halogen substitution on the phenyl ring can significantly increase inhibitory activity.[3] For example, a DPP-4 inhibitor incorporating a 2,4-dichlorophenyl group was identified as a potent inhibitor with an IC₅₀ value of 0.13 µM.[7] While direct comparative data for the 2,3-dichloro isomer is not always available, the principle that halogenation is a key strategy for enhancing potency is well-established in this class of compounds.[3][7]

The specific 2,3-dichloro substitution pattern provides a distinct electronic and steric profile compared to other halogenation patterns (like the 2,4,5-trifluoro in Sitagliptin), allowing medicinal chemists to fine-tune the binding kinetics and overall pharmacological profile of the final drug candidate.

Experimental Protocols and Methodologies

The primary synthetic utility of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid is its participation in amide bond formation, coupling the β-amino acid to another molecular fragment, typically a heterocyclic amine. Below are detailed, representative protocols for such a coupling reaction.

Workflow for Amide Coupling

The general workflow involves the activation of the carboxylic acid group of the Boc-protected β-amino acid, followed by nucleophilic attack from the amine of the coupling partner.

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• 6. Design, synthesis, and biological evaluation of triazolopiperazine-based beta-amino amides as potent, orally active dipeptidyl peptidase IV (DPP-4) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
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Analytical Methods for the Quantification of Boc-Protected Amino Acids

An Application Note and Protocol Guide

Prepared by: Gemini, Senior Application Scientist

Introduction

tert-Butoxycarbonyl (Boc) protected amino acids are fundamental building blocks in modern peptide synthesis and other areas of organic chemistry. The Boc group serves as a crucial temporary shield for the amino functionality, preventing unwanted side reactions and enabling the controlled, sequential assembly of amino acid residues into peptides. The purity and accurate quantification of these reagents are paramount to ensure the fidelity and yield of the final peptide product. Impurities or inaccurate measurements can lead to failed syntheses, the generation of deletion or insertion sequences, and costly delays in research and development.

This comprehensive guide provides a detailed overview of the primary analytical techniques employed for the quantification of Boc-protected amino acids. It is designed for researchers, scientists, and drug development professionals who require robust and reliable analytical methods. We will delve into the principles of each technique, offer step-by-step protocols, and discuss the rationale behind key experimental choices, empowering the user to select and implement the most appropriate method for their specific needs.

High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography (UPLC)

High-Performance Liquid Chromatography (HPLC) and its advanced counterpart, Ultra-High-Performance Liquid Chromatography (UPLC), are the most widely used techniques for the analysis of Boc-protected amino acids. These methods offer excellent resolution, sensitivity, and reproducibility. UPLC, by utilizing smaller particle size columns and higher pressures, provides faster analysis times and improved separation efficiency compared to traditional HPLC.

Principle of Separation: Reversed-Phase Chromatography

The most common mode of separation for Boc-protected amino acids is Reversed-Phase HPLC (RP-HPLC). In this technique, the stationary phase (typically a C18 or C8 bonded silica) is nonpolar, while the mobile phase is a polar solvent mixture, usually consisting of water and a miscible organic solvent like acetonitrile or methanol.

The separation mechanism is based on the differential partitioning of the analytes between the stationary and mobile phases. The nonpolar tert-butyl group of the Boc protecting group, along with the side chain of the amino acid, imparts significant hydrophobic character to the molecule. This hydrophobicity causes the Boc-amino acid to be retained on the nonpolar stationary phase. By gradually increasing the concentration of the organic solvent in the mobile phase (a gradient elution), the polarity of the mobile phase is decreased, leading to the elution of the analytes from the column in order of increasing hydrophobicity.

Detection Methods

The choice of detector is critical for sensitive and accurate quantification.

• UV-Visible (UV-Vis) Detection: Most Boc-protected amino acids do not possess a strong chromophore that absorbs in the commonly used UV range (254 nm). However, for those containing aromatic side chains (e.g., Boc-Phe, Boc-Tyr, Boc-Trp), UV detection at wavelengths around 254-280 nm is feasible. For other amino acids, derivatization with a UV-active agent can be employed, though this adds complexity to the workflow. A more common approach is to monitor the absorbance at lower wavelengths (e.g., 200-220 nm) where the amide bond of the carbamate group exhibits some absorbance, though this can be prone to interference from other components in the sample matrix.

• Evaporative Light Scattering Detection (ELSD): ELSD is a universal detection method that is not dependent on the optical properties of the analyte. It works by nebulizing the column effluent, evaporating the mobile phase, and then measuring the light scattered by the remaining non-volatile analyte particles. This makes ELSD an excellent choice for Boc-protected amino acids that lack a strong chromophore. The response is generally proportional to the mass of the analyte.

• Charged Aerosol Detection (CAD): Similar to ELSD, CAD is a universal detector. The column effluent is nebulized, and the resulting particles are charged. The charged particles are then transferred to a collector, and the generated electrical signal is measured. CAD often provides a more uniform response for different analytes compared to ELSD.

• Mass Spectrometry (MS): Coupling HPLC or UPLC with a mass spectrometer (LC-MS) provides the highest degree of selectivity and sensitivity. MS detection allows for the confirmation of the analyte's identity based on its mass-to-charge ratio (m/z) and can provide structural information through fragmentation analysis. This is particularly useful for complex mixtures or when trace-level quantification is required.

Experimental Protocol: UPLC-UV for Quantification of Boc-L-Phenylalanine

This protocol outlines a general method for the quantification of a Boc-protected amino acid with a UV-active side chain.

1.3.1. Materials and Reagents

• Boc-L-Phenylalanine standard (≥99% purity)

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade (e.g., Milli-Q or equivalent)

• Trifluoroacetic acid (TFA), HPLC grade

• Volumetric flasks and pipettes

• 0.22 µm syringe filters

1.3.2. Instrumentation

• UPLC system equipped with a binary pump, autosampler, and photodiode array (PDA) or tunable UV detector.

• Reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.7 µm particle size)

1.3.3. Preparation of Solutions

• Mobile Phase A: 0.1% TFA in Water

• Mobile Phase B: 0.1% TFA in Acetonitrile

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of Boc-L-Phenylalanine and dissolve it in 10 mL of a 50:50 mixture of Mobile Phase A and B in a volumetric flask.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock solution to cover the expected concentration range of the sample (e.g., 0.1, 0.05, 0.025, 0.01, 0.005 mg/mL).

1.3.4. UPLC Conditions

Parameter	Value
Column	C18, 2.1 x 50 mm, 1.7 µm
Mobile Phase A	0.1% TFA in Water
Mobile Phase B	0.1% TFA in Acetonitrile
Gradient	30-90% B over 5 minutes
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	2 µL
Detection Wavelength	254 nm

1.3.5. Procedure

• Equilibrate the UPLC system with the initial mobile phase conditions (30% B) until a stable baseline is achieved.

• Inject the prepared calibration standards in ascending order of concentration.

• Inject the sample solution(s) to be quantified. It is recommended to bracket the samples with injections of a mid-level calibration standard to monitor for any drift in instrument response.

• After the analysis is complete, construct a calibration curve by plotting the peak area of the analyte against the known concentration of each standard.

• Determine the concentration of the Boc-L-Phenylalanine in the unknown sample by interpolating its peak area from the calibration curve.

Workflow Diagram

Caption: Logical inputs for qNMR purity calculation.

Titration Methods

Titration is a classical analytical technique that can be used for the quantification of Boc-protected amino acids. While it may lack the specificity of chromatographic and spectroscopic methods, it can be a simple, cost-effective, and accurate method for determining the concentration of a pure substance.

Principle of Titration

The most common titration method for Boc-protected amino acids involves the titration of the C-terminal carboxylic acid group with a standardized base. The reaction is a simple acid-base neutralization. The endpoint of the titration, where the moles of base added are stoichiometrically equivalent to the moles of the acidic analyte, can be determined using a colorimetric indicator or potentiometrically.

Experimental Protocol: Potentiometric Titration of Boc-Alanine

3.2.1. Materials and Reagents

• Boc-Alanine sample

• 0.1 M Sodium hydroxide (NaOH), standardized solution

• Deionized water

• Ethanol

3.2.2. Instrumentation

• Autotitrator or a pH meter with a burette

• Stir plate and stir bar

3.2.3. Procedure

• Accurately weigh approximately 100-200 mg of the Boc-Alanine sample into a beaker.

• Dissolve the sample in a suitable solvent mixture, such as 50 mL of a 1:1 water/ethanol solution. The ethanol helps to solubilize the Boc-protected amino acid.

• Place the beaker on a stir plate and immerse the pH electrode and the tip of the burette into the solution.

• Titrate the solution with the standardized 0.1 M NaOH solution, recording the pH as a function of the volume of titrant added.

• The endpoint is determined from the inflection point of the titration curve (the point of the steepest change in pH) or by calculating the first derivative of the curve.

• Calculate the purity of the Boc-Alanine sample using the following formula:

  Purity (%) = (V_NaOH * M_NaOH * MW_analyte) / (m_analyte) * 100

  Where:

  • V_NaOH = Volume of NaOH solution at the endpoint (in L)

  • M_NaOH = Molarity of the standardized NaOH solution (in mol/L)

  • MW_analyte = Molecular weight of the analyte

  • m_analyte = Mass of the analyte (in mg)

Method Comparison

Feature	HPLC/UPLC	qNMR	Titration
Principle	Chromatographic Separation	Nuclear Magnetic Resonance	Acid-Base Neutralization
Selectivity	High (can separate impurities)	High (structure-specific)	Low (titrates all acidic species)
Sensitivity	High (ng to pg level with MS)	Moderate (mg level)	Low (mg level)
Quantification	External calibration curve	Internal standard	Stoichiometric calculation
Sample Throughput	High	Moderate	Low to Moderate
Instrumentation Cost	Moderate to High	High	Low
Primary Use Case	Purity determination, impurity profiling, routine QC	Primary quantification, structural confirmation	Assay of pure substances

Conclusion

The choice of analytical method for the quantification of Boc-protected amino acids depends on the specific requirements of the analysis. For routine quality control and purity assessment where high throughput is needed, HPLC or UPLC with UV, ELSD, or CAD detection is often the method of choice. When the highest level of accuracy is required for the certification of reference materials or for structural confirmation, qNMR is the gold standard. Titration offers a simple and cost-effective alternative for the assay of bulk, pure material. A comprehensive understanding of the principles, advantages, and limitations of each technique is essential for obtaining reliable and accurate quantitative results in peptide synthesis and other applications of Boc-protected amino acids.

References

Navigating the Deprotection of Boc-Protected Dichlorophenyl Propionic Acid Derivatives: A Detailed Guide for Researchers

In the landscape of pharmaceutical research and drug development, the synthesis of complex molecules often necessitates the use of protecting groups to mask reactive functional moieties. The tert-butyloxycarbonyl (Boc) group is a cornerstone in this regard, prized for its stability and predictable reactivity. However, the successful deprotection of the Boc group, particularly in substrates bearing other sensitive functionalities, is a critical step that demands careful consideration of methodology. This guide provides an in-depth exploration of deprotection methods for a specific and important class of compounds: Boc-protected dichlorophenyl propionic acid derivatives. These structures are common intermediates in the synthesis of various biologically active molecules, and understanding the nuances of their deprotection is paramount for achieving high yields and purity.

This application note will delve into the mechanistic underpinnings of common deprotection strategies, offer detailed, field-tested protocols, and discuss the critical factors to consider when working with dichlorophenyl propionic acid derivatives. We will explore both classical acidic deprotection methods and alternative approaches, providing researchers with the knowledge to select and optimize the most suitable conditions for their specific synthetic challenges.

The Influence of the Dichlorophenyl Moiety: An Electronic Consideration

The presence of a dichlorophenyl group on the propionic acid backbone introduces electronic effects that can influence the lability of the Boc-protecting group. As electron-withdrawing substituents, the chlorine atoms can, in some cases, accelerate acid-catalyzed deprotection by destabilizing the carbamate linkage.[1][2] This electronic destabilization of the aryl carbamate can facilitate its cleavage.[2] However, the specific substitution pattern on the phenyl ring and the overall electronic nature of the molecule will ultimately dictate the precise reaction kinetics.

I. Acid-Catalyzed Boc Deprotection: The Workhorse Methods

The most common and well-established methods for Boc deprotection rely on the use of strong acids. The general mechanism involves protonation of the carbamate's carbonyl oxygen, followed by the cleavage of the tert-butyl-oxygen bond to form a stable tert-butyl cation and an unstable carbamic acid intermediate. This intermediate readily decarboxylates to release carbon dioxide and the free amine, which is then protonated by the excess acid to form an ammonium salt.[3][4]

A. Trifluoroacetic Acid (TFA): The Gold Standard

Trifluoroacetic acid is a powerful reagent for Boc deprotection, often used in dichloromethane (DCM) as a solvent.[4] Its high acidity and volatility make it a popular choice for both solution-phase and solid-phase synthesis.

• Ester Stability: If the propionic acid is in its ester form (e.g., methyl or ethyl ester), prolonged exposure to strong acidic conditions, especially in the presence of water, can lead to hydrolysis. Anhydrous conditions are therefore highly recommended.

• Side Reactions: The liberated tert-butyl cation is a potent electrophile and can potentially alkylate the electron-rich dichlorophenyl ring, although the deactivating nature of the chloro-substituents makes this less likely compared to more activated aromatic systems. The use of scavengers is a prudent measure to mitigate this risk.

Materials:

• Boc-protected dichlorophenyl propionic acid derivative

• Anhydrous Dichloromethane (DCM)

• Trifluoroacetic Acid (TFA)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Rotary evaporator

Procedure:

• Dissolve the Boc-protected dichlorophenyl propionic acid derivative in anhydrous DCM (a typical concentration is 0.1-0.2 M).

• Cool the solution to 0 °C in an ice bath.

• Slowly add TFA to the solution. A common concentration range is 20-50% (v/v) of TFA in DCM.

• Stir the reaction mixture at 0 °C for 30 minutes, then allow it to warm to room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 1-4 hours).

• Upon completion, concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the solvent and excess TFA.

• For work-up to obtain the free amine, dissolve the residue in a suitable organic solvent (e.g., ethyl acetate or DCM) and wash with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate in vacuo to obtain the deprotected amine.

B. Hydrochloric Acid (HCl) in Dioxane: A Common Alternative

A solution of hydrogen chloride in 1,4-dioxane is another widely used reagent for Boc deprotection.[5] It is often considered a milder alternative to neat TFA and can be advantageous when other acid-sensitive groups are present.

• Anhydrous Conditions: It is crucial to use anhydrous HCl in dioxane to prevent hydrolysis of any ester functionalities.

• Product Isolation: The deprotected amine is typically isolated as its hydrochloride salt, which may precipitate from the reaction mixture.

Materials:

• Boc-protected dichlorophenyl propionic acid derivative

• 4M HCl in 1,4-dioxane (anhydrous)

• Diethyl ether (anhydrous)

• Standard laboratory glassware for filtration

Procedure:

• Dissolve the Boc-protected dichlorophenyl propionic acid derivative in a minimal amount of a suitable solvent, or suspend it directly in the 4M HCl in 1,4-dioxane solution.

• Stir the mixture at room temperature.

• Monitor the reaction progress by TLC or LC-MS (typically 1-4 hours).[5]

• Upon completion, the product often precipitates as the hydrochloride salt. The solid can be collected by filtration and washed with anhydrous diethyl ether.

• Alternatively, the solvent can be removed under vacuum to yield the amine hydrochloride salt.

II. Alternative and Milder Deprotection Strategies

While acidic methods are robust, the presence of particularly sensitive functional groups in the dichlorophenyl propionic acid derivative may necessitate the exploration of milder deprotection conditions.

A. Thermal Deprotection

In some cases, the Boc group can be removed thermally, without the need for any acidic reagents. This method is advantageous for its simplicity and for avoiding acidic workups.

• High Temperatures: Thermal deprotection typically requires high temperatures (often >150 °C), which may not be suitable for all substrates.[6]

• Reaction Time: The reaction times can be longer compared to acidic methods.

Procedure:

• Place the Boc-protected compound in a flask equipped for vacuum distillation.

• Heat the compound under vacuum to the required temperature (start with lower temperatures and gradually increase).

• Monitor the reaction by TLC or LC-MS until deprotection is complete.

• The deprotected amine can often be used directly in the next step without further purification.

B. Oxalyl Chloride in Methanol: A Mild and Efficient Method

Recent studies have shown that a combination of oxalyl chloride in methanol can effectively deprotect Boc-protected amines under mild conditions.[1][2] This method is particularly noteworthy as it has been observed that electron-withdrawing groups on an aromatic ring, such as chloro substituents, can accelerate the deprotection reaction.[2]

• Mild Conditions: The reaction proceeds at room temperature.

• Functional Group Tolerance: This method has been shown to be compatible with acid-labile functional groups, including some esters.[2]

Materials:

• Boc-protected dichlorophenyl propionic acid derivative

• Anhydrous Methanol

• Oxalyl chloride

Procedure:

• Dissolve the N-Boc protected starting material in anhydrous methanol (e.g., 0.1 M concentration).

• Add oxalyl chloride (typically 3 equivalents) dropwise to the solution at room temperature.

• Stir the reaction mixture at room temperature and monitor its progress by TLC or LC-MS (typically 1-4 hours).[2]

• Upon completion, the reaction mixture can be worked up by removing the solvent in vacuo. Further purification may be achieved by standard techniques if necessary.

III. Data Presentation and Workflow Visualization

To aid in the selection of the most appropriate deprotection method, the following table summarizes the key parameters of the discussed protocols.

Method	Reagents	Typical Conditions	Advantages	Disadvantages	Citation
TFA/DCM	Trifluoroacetic acid, Dichloromethane	0 °C to RT, 1-4 h	Fast, efficient, volatile reagents	Harshly acidic, potential for side reactions	[4]
HCl/Dioxane	4M HCl in 1,4-dioxane	RT, 1-4 h	Milder than neat TFA, product precipitates as salt	Requires anhydrous conditions, dioxane is a hazardous solvent	[5]
Thermal	Heat	>150 °C, variable time	No acidic reagents, simple workup	High temperatures, potential for thermal degradation	[6]
Oxalyl Chloride	Oxalyl chloride, Methanol	RT, 1-4 h	Mild, good functional group tolerance, accelerated by EWGs	Requires careful handling of oxalyl chloride	[1][2]

Experimental Workflow Diagrams

The following diagrams, generated using Graphviz, illustrate the general workflows for the primary deprotection methods discussed.

Caption: General experimental workflows for acidic and alternative Boc deprotection methods.

Caption: Simplified mechanism of acid-catalyzed Boc deprotection.

IV. Conclusion and Best Practices

The selection of an appropriate Boc deprotection method for dichlorophenyl propionic acid derivatives is a critical decision that hinges on the overall stability of the substrate and the presence of other functional groups.

• For robust substrates where ester hydrolysis is not a major concern, TFA in DCM offers a rapid and efficient solution.

• HCl in dioxane provides a slightly milder alternative, often yielding the product as a convenient hydrochloride salt.

• When dealing with highly acid-sensitive functionalities, the oxalyl chloride/methanol system presents a compelling, mild, and efficient option, potentially accelerated by the electron-withdrawing nature of the dichlorophenyl ring.

• Thermal deprotection remains a niche but valuable tool for specific substrates where high temperatures are tolerated and an acid-free environment is essential.

Regardless of the chosen method, careful reaction monitoring by TLC or LC-MS is indispensable for determining the optimal reaction time and minimizing side product formation. By understanding the chemical principles and following these detailed protocols, researchers can confidently and successfully navigate the critical step of Boc deprotection in their synthesis of valuable dichlorophenyl propionic acid derivatives.

References

• Owolabi, T., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(42), 25063-25071. Available at: [Link]

• Owolabi, T., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(42), 25063-25071. Available at: [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA. Retrieved from [Link]

• Schmidt, M., et al. (2005). Enzymatic removal of carboxyl protecting groups. 1. Cleavage of the tert-butyl moiety. The Journal of Organic Chemistry, 70(9), 3737–3740. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Reddit. (2024). Advice on N-boc deprotection in the presence of acid sensitive groups. Retrieved from [Link]

• University of Bristol. (n.d.). VI Protecting Groups and Orthogonal Protection Strategies. Retrieved from [Link]

• Lundquist, J. T., & Dix, T. A. (2002). Dual protection of amino functions involving Boc. Chemical Society Reviews, 31(5), 303-313. Available at: [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection - HCl. Retrieved from [Link]

• Oriental Journal of Chemistry. (2018). Synthesis, Characterization and Antimicrobial activity of protected dipeptides and their deprotected analogs. 34(4). Available at: [Link]

• ACS GCI Pharmaceutical Roundtable. (2026). Acids - Reagent Guides. Retrieved from [Link]

• Mandal, S., et al. (2022). A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. Molecules, 27(19), 6529. Available at: [Link]

• Owolabi, T., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(42), 25063-25071. Available at: [Link]

• Choy, J., et al. (2008). Novel Practical Deprotection of N-Boc Compounds Using Fluorinated Alcohols. Synthetic Communications, 38(21), 3693-3700. Available at: [Link]

• ResearchGate. (2009). An Orthogonal Protection Strategy for the Synthesis of 2-Substituted Piperazines. Retrieved from [Link]

• Oriental Journal of Chemistry. (2018). Synthesis, Characterization and Antimicrobial activity of protected dipeptides and their deprotected analogs. 34(4). Available at: [Link]

• Englund, E. A., Gopi, H. N., & Appella, D. H. (2004). An Efficient Synthesis of a Probe for Protein Function: 2,3-Diaminopropionic Acid with Orthogonal Protecting Groups. Organic Letters, 6(2), 213–215. Available at: [Link]

• Al-Warhi, T., et al. (2024). Synthesis of 3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives as Promising Scaffolds for the Development of Antimicrobial Candidates Targeting Multidrug-Resistant Bacterial and Fungal Pathogens. International Journal of Molecular Sciences, 25(4), 2375. Available at: [Link]

• Ordóñez, M., et al. (2016). Synthesis of Enantiomerically Enriched Protected 2-Amino-, 2,3-Diamino- and 2-Amino-3-Hydroxypropylphosphonates. Molecules, 21(8), 1048. Available at: [Link]

• ResearchGate. (2013). Scheme. Synthesis of b-Amino Acid 14. Retrieved from [Link]

• D'Amico, V., et al. (2021). Synthesis of Orthogonally Protected Labionin. The Journal of Organic Chemistry, 86(6), 4875–4881. Available at: [Link]

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• 5. Boc Deprotection - HCl [commonorganicchemistry.com]
• 6. Dual protection of amino functions involving Boc - RSC Advances (RSC Publishing) DOI:10.1039/C3RA42956C [pubs.rsc.org]

Application Notes and Protocols for Coupling Reactions Involving Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid

Introduction: Navigating the Challenges of a Sterically Demanding Building Block

Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid is a non-natural, chiral amino acid derivative of significant interest in medicinal chemistry and drug discovery.[1][2] Its structural features—a bulky dichlorophenyl group adjacent to the amine and a β-amino acid backbone—present unique challenges and opportunities in peptide synthesis and the creation of novel bioactive molecules.[3][4][5] The tert-butyloxycarbonyl (Boc) protecting group facilitates its use in standard peptide synthesis workflows, yet the steric hindrance imposed by the substituted aryl ring necessitates carefully optimized coupling strategies to achieve high yields and maintain chiral integrity.[6][7][8]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on performing efficient coupling reactions with this sterically hindered amino acid. We will delve into the mechanistic rationale behind various coupling methodologies, offer detailed, field-proven protocols, and present comparative data to guide your experimental design.

Understanding the Core Challenge: Steric Hindrance and Electronic Effects

The primary obstacle in coupling Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid is the steric bulk of the 2,3-dichlorophenyl group. This moiety can significantly impede the approach of the incoming amine nucleophile to the activated carboxylic acid, slowing down the reaction rate and potentially leading to incomplete reactions or the formation of side products. Furthermore, the electron-withdrawing nature of the chlorine atoms can influence the reactivity of the molecule.

To overcome these challenges, the choice of coupling reagent and reaction conditions is paramount. Highly reactive coupling reagents are often required to facilitate amide bond formation with sterically hindered substrates.[9][10][11]

Recommended Coupling Strategies and Mechanistic Insights

Several classes of coupling reagents have proven effective for challenging amide bond formations. Below, we discuss the mechanisms and applications of the most suitable options for Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid.

Carbodiimide-Mediated Couplings with Additives (EDC/HOBt or DIC/HOBt)

Carbodiimides, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N,N'-Diisopropylcarbodiimide (DIC), are widely used for their reliability and cost-effectiveness.[12][13][14] They activate the carboxylic acid to form a highly reactive O-acylisourea intermediate.[12] However, this intermediate can rearrange to an unreactive N-acylurea, reducing the yield.[12]

To mitigate this side reaction and suppress racemization, an additive like 1-Hydroxybenzotriazole (HOBt) is crucial.[12][14] HOBt traps the O-acylisourea to form an active ester, which is more stable and less prone to side reactions, while still being sufficiently reactive to couple with the amine.[12][15]

Diagram: Carbodiimide Coupling Mechanism with HOBt

Caption: Carbodiimide activation with HOBt to form a stable active ester.

Uronium/Aminium Salt-Based Reagents (HATU, HBTU)

For particularly challenging couplings involving sterically hindered amino acids, uronium/aminium salt-based reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and HBTU (N,N,N',N'-Tetramethyl-O-(1H-benzotriazol-1-yl)uronium hexafluorophosphate) are often the reagents of choice.[9][16][17] These reagents are highly efficient, leading to rapid reactions and high yields.[9][18]

HATU is particularly effective due to the formation of a highly reactive OAt-active ester.[9][17] The pyridine nitrogen in the HOAt leaving group is thought to provide anchimeric assistance, stabilizing the transition state and accelerating the reaction.[9][19]

Diagram: HATU-Mediated Coupling Workflow

Caption: General workflow for HATU-mediated amide bond formation.

Experimental Protocols

The following protocols are designed as a starting point and may require optimization based on the specific coupling partner and desired scale.

Protocol 1: EDC/HOBt Coupling in Solution Phase

This protocol is a robust and widely applicable method for amide bond formation.

Materials:

• Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid

• Amine coupling partner

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC-HCl)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• Standard workup and purification reagents

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid (1.0 eq.) and HOBt (1.2 eq.) in anhydrous DCM or DMF.

• Add the amine coupling partner (1.1 eq.) to the solution.

• Add DIPEA (2.0-3.0 eq.) to the reaction mixture and stir for 5 minutes.

• Cool the mixture to 0 °C in an ice bath.

• Add EDC-HCl (1.2 eq.) portion-wise over 10-15 minutes.

• Allow the reaction to slowly warm to room temperature and stir for 12-24 hours.[20][21]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with 5% aqueous citric acid, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: HATU-Mediated Coupling for Hindered Substrates

This protocol is recommended for couplings that are sluggish or low-yielding with carbodiimide-based methods.

Materials:

• Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid

• Amine coupling partner

• HATU

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dimethylformamide (DMF)

• Standard workup and purification reagents

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid (1.0 eq.) in anhydrous DMF.

• Add HATU (1.1 eq.) and DIPEA (2.0-3.0 eq.) to the solution.[22][23]

• Stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.

• Add the amine coupling partner (1.1 eq.) to the activated mixture.

• Stir the reaction at room temperature for 2-6 hours. For particularly hindered amines, the reaction time may need to be extended.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 5% aqueous citric acid, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Comparative Data for Coupling Reagent Selection

The choice of coupling reagent can significantly impact the reaction yield and purity, especially with challenging substrates. The following table provides a general comparison to guide your selection.

Coupling Reagent	Relative Reactivity	Racemization Risk	By-product Solubility	Cost	Key Considerations
EDC/HOBt	Good	Low with HOBt	Water-soluble urea	Low	A reliable first choice for many applications.[14]
DIC/HOBt	Good	Low with HOBt	Organic-soluble urea	Low	Useful in solid-phase synthesis where by-product solubility is advantageous.[12]
HBTU	High	Low	Water-soluble	Moderate	Excellent for routine and difficult couplings.[9]
HATU	Very High	Very Low	Water-soluble	High	Often the most effective for sterically hindered amino acids.[9][16]

Post-Coupling Considerations: Boc Deprotection

Following a successful coupling reaction, the Boc protecting group can be readily removed under acidic conditions to liberate the free amine for subsequent synthetic steps.

Protocol 3: Standard Boc Deprotection

Materials:

• Boc-protected peptide

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Scavengers (e.g., triisopropylsilane, water) if acid-sensitive groups are present

Procedure:

• Dissolve the Boc-protected compound in DCM.

• Add an equal volume of TFA (e.g., 50% TFA in DCM).[24]

• Stir the mixture at room temperature for 30-60 minutes.[25]

• Monitor the deprotection by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the TFA and DCM.

• The resulting trifluoroacetate salt can often be used directly in the next step or neutralized with a non-nucleophilic base like DIPEA.

Diagram: Boc Deprotection Mechanism

Sources

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Application Note &amp; Protocols: The 7-Azaindole Scaffold as a Privileged Building Block in Kinase Inhibitor Synthesis

Introduction: The Rise of a Privileged Scaffold

In the landscape of modern medicinal chemistry, the pursuit of novel therapeutic agents with superior potency, selectivity, and pharmacokinetic profiles is a paramount objective. Within this endeavor, certain molecular frameworks have emerged as "privileged structures"—scaffolds that are capable of binding to multiple biological targets. The 7-azaindole scaffold has solidified its status as such a cornerstone, particularly in the highly competitive field of kinase inhibition.[1][2]

Azaindoles are bioisosteres of the naturally occurring indole nucleus, differing by the strategic replacement of a carbon atom in the benzene ring with a nitrogen atom.[3][4] This seemingly minor alteration imparts a unique constellation of physicochemical and biological properties that medicinal chemists can leverage to overcome common drug development hurdles.[2][5] Specifically, the 7-azaindole isomer has proven to be an exceptional "hinge-binding" motif, a critical interaction for potent kinase inhibition.[1][6] This guide provides an in-depth analysis of the 7-azaindole scaffold, supported by experimental protocols and pathway visualizations, to illuminate its advantages for researchers, scientists, and drug development professionals.

The Bioisosteric Advantage of 7-Azaindole

Bioisosterism, the strategy of exchanging one functional group for another with similar properties, is a foundational principle in drug design used to enhance efficacy, improve safety, and modulate pharmacokinetics.[3][7] The substitution of an indole core with a 7-azaindole is a classic example of this strategy's success.[3]

The key advantage stems from the introduction of a nitrogen atom at the 7-position. This nitrogen atom acts as an additional hydrogen bond acceptor, which can lead to enhanced target engagement and increased potency.[4][8] In the context of protein kinases, the ATP-binding site contains a flexible "hinge region" that connects the N- and C-lobes of the enzyme. The 7-azaindole scaffold is uniquely suited to form two critical hydrogen bonds with the backbone amides of this hinge region, mimicking the interaction of the adenine portion of ATP.[2][6] This bidentate interaction provides a strong anchor for the inhibitor, contributing to high affinity and potency.[1][9]

Furthermore, the introduction of the pyridine nitrogen generally leads to improved physicochemical properties compared to the parent indole.[5][10]

Logical Framework: Indole vs. 7-Azaindole

Caption: Bioisosteric replacement of indole with 7-azaindole enhances key drug-like properties.

Data Summary: Physicochemical Property Comparison

The following table summarizes the key differences in physicochemical properties between the parent indole scaffold and its 7-aza isomer.

Property	Indole	7-Azaindole	Rationale for Advantage in Drug Design
Hydrogen Bonding	Donor (N1-H)	Donor (N1-H) & Acceptor (N7)	The additional acceptor at N7 can form crucial interactions with biological targets, such as the kinase hinge region, enhancing binding affinity.[1][8]
Aqueous Solubility	Generally Lower	Generally Higher	Increased polarity due to the pyridine nitrogen often improves solubility, which is critical for oral bioavailability and formulation.[1][5][10]
logP	~2.14	~1.3 - 1.5	A lower logP (increased hydrophilicity) can improve ADME properties and reduce off-target toxicity associated with high lipophilicity.[4][11]
pKa (Pyrrole NH)	~16.97	~16.4	The electron-withdrawing nature of the pyridine ring makes the N1-H slightly more acidic, potentially altering interactions and metabolic profiles.

Synthesis & Functionalization Protocols

The synthesis of the 7-azaindole core and its subsequent functionalization are critical steps in the development of novel therapeutics. While classic methods like the Fischer indole synthesis can be low-yielding for azaindoles, modern palladium-catalyzed cross-coupling reactions have become the workhorse for their construction and elaboration.[8][12]

Protocol 1: Synthesis of a 3-Aryl-7-Azaindole Core via Suzuki Coupling

This protocol describes a common workflow: halogenation of the 7-azaindole core followed by a Suzuki-Miyaura cross-coupling reaction to introduce an aryl substituent at the C3 position. This is a foundational step for building many kinase inhibitors.

Workflow Diagram: Synthesis of a 3-Aryl-7-Azaindole

Caption: General workflow for the C3-arylation of 7-azaindole via iodination and Suzuki coupling.

Step-by-Step Methodology:

Part A: Iodination at C3

• Reaction Setup: To a solution of 7-azaindole (1.0 equiv) in acetonitrile (MeCN, ~0.2 M), add N-iodosuccinimide (NIS) (1.05 equiv) portion-wise at room temperature.

• Reaction Conditions: Stir the mixture at room temperature for 2-4 hours. Protect the reaction from light. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Work-up: Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃). Extract the aqueous layer with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude 3-iodo-7-azaindole can often be used in the next step without further purification. If needed, purify by column chromatography on silica gel.

Part B: Suzuki-Miyaura Cross-Coupling

• Reaction Setup: In a reaction vessel suitable for inert atmosphere chemistry (e.g., a Schlenk flask), combine 3-iodo-7-azaindole (1.0 equiv), the desired arylboronic acid (1.2 equiv), and a base such as potassium phosphate (K₃PO₄, 2.0 equiv).[13][14]

• Catalyst Addition: Add a palladium catalyst and ligand, for example, Pd(OAc)₂ (0.05 equiv) and SPhos (0.1 equiv).[14]

• Solvent & Degassing: Add a solvent system, such as a 3:1 mixture of dioxane and water. Degas the mixture thoroughly by bubbling argon or nitrogen through the solution for 15-20 minutes.

• Reaction Conditions: Heat the reaction mixture to 80-100 °C and stir until the starting material is consumed (typically 4-12 hours), as monitored by LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with water and extract with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography on silica gel to afford the desired 3-aryl-7-azaindole.

Application: Role in Kinase Inhibition

The 7-azaindole scaffold is a core component of several FDA-approved kinase inhibitors, including Vemurafenib (BRAF inhibitor) and Pexidartinib (CSF1R inhibitor).[4][15][16] Its primary role is to act as an ATP-competitive inhibitor by occupying the ATP-binding pocket of the kinase.[2][17]

Mechanism of Action:

The N1-H (donor) and the N7 (acceptor) of the 7-azaindole ring form two key hydrogen bonds with the backbone amide groups in the hinge region of the kinase.[6][9] This bidentate interaction anchors the inhibitor in the active site, preventing the binding of ATP and subsequent phosphorylation of substrate proteins. This effectively shuts down the dysregulated signaling pathway that drives disease progression, such as the B-RAF/MEK/ERK pathway in melanoma.[1]

Diagram: 7-Azaindole Binding to Kinase Hinge Region

Caption: The 7-azaindole core forms critical hydrogen bonds with the kinase hinge region.

Representative 7-Azaindole-Based Kinase Inhibitors

Drug Name	Target Kinase(s)	FDA Approval / Therapeutic Area
Vemurafenib	BRAF V600E	Approved for metastatic melanoma.[2][15]
Pexidartinib	CSF1R	Approved for tenosynovial giant cell tumor.[4][15]
Decernotinib	JAK3	Investigated for rheumatoid arthritis.[18]
GSK1070916	Aurora B/C	Investigated for oncology.[2]

Conclusion & Future Outlook

The 7-azaindole scaffold has unequivocally established itself as a privileged and versatile building block in modern drug discovery.[1][2] Its unique ability to enhance biological activity through superior hinge-binding interactions, coupled with favorable physicochemical properties, makes it a highly attractive core component for the design of novel therapeutics.[1][8] The robust and well-established synthetic protocols, particularly those leveraging palladium-catalyzed cross-coupling, allow for extensive exploration of the surrounding chemical space.[12][13] The continued functionalization of this scaffold promises to yield a new generation of potent and selective drugs for the treatment of cancer, inflammatory disorders, and other debilitating diseases.

References

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• Merugu, S. R., et al. (2021). Azaindole Therapeutic Agents. Molecules, 26(15), 4478. Retrieved from [Link]

• Irie, T., & Sawa, M. (2018). 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors. Chemical & Pharmaceutical Bulletin, 66(1), 29–36. Retrieved from [Link]

• Venkateshwarlu, G., et al. (2020). Recent developments in the synthesis of azaindoles from pyridine and pyrrole building blocks. Organic Chemistry Frontiers. Retrieved from [Link]

• Zhang, H., et al. (2022). Approved Small-Molecule ATP-Competitive Kinases Drugs Containing Indole/Azaindole/Oxindole Scaffolds: R&D and Binding Patterns Profiling. Molecules, 27(15), 4786. Retrieved from [Link]

• Royal Society of Chemistry. (2020). Recent developments in the synthesis of azaindoles from pyridine and pyrrole building blocks. Retrieved from [Link]

• Chinese Chemical Society. (n.d.). Synthesis of Azaindoles. Retrieved from [Link]

• Lange, J. H. M., et al. (2011). Novel indole and azaindole (pyrrolopyridine) cannabinoid (CB) receptor agonists: design, synthesis, structure-activity relationships, physicochemical properties and biological activity. Bioorganic & Medicinal Chemistry, 19(12), 3743–3752. Retrieved from [Link]

• ResearchGate. (n.d.). 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors. Retrieved from [Link]

• ResearchGate. (n.d.). The FDA approved drugs PLX3397 and PLX4032; examples of polycyclic.... Retrieved from [Link]

• ResearchGate. (n.d.). FDA‐Approved drugs containing azaindole rings. Retrieved from [Link]

• Pires, M. M., et al. (2018). Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization. Molecules, 23(10), 2673. Retrieved from [Link]

• MDPI. (2022). Approved Small-Molecule ATP-Competitive Kinases Drugs Containing Indole/Azaindole/Oxindole Scaffolds: R&D and Binding Patterns Profiling. Retrieved from [Link]

• Lu, C., et al. (2020). Exploring 6-Azaindole and 7-Azaindole Rings for Developing Cannabinoid Receptor 1 Allosteric Modulators. Molecules, 25(24), 5909. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of Azaindoles. Retrieved from [Link]

• Wan, Y., et al. (2023). Azaindole derivatives as potential kinase inhibitors and their SARs elucidation. European Journal of Medicinal Chemistry, 260, 115621. Retrieved from [Link]

• MDPI. (n.d.). Special Issue : Indole and Its Bioisosteric Replacements in Medicinal Chemistry. Retrieved from [Link]

• Organic Chemistry Portal. (2006). Synthesis of 7-Azaindoles, Raney Nickel Reductions, Suzuki Coupling of Oxazoles, Pd-Catalyzed Synthesis of 2-Arylaminopyrimidines. Retrieved from [Link]

• Kinzel, T., et al. (2010). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society, 132(40), 14073–14082. Retrieved from [Link]

• Carbonnel, S., et al. (2021). Synthesis and Physicochemical Properties of 2-SF5-(Aza)Indoles, a New Family of SF5 Heterocycles. Organic Letters, 23(7), 2568–2573. Retrieved from [Link]

• Sharma, R., et al. (2025). The role of bioisosterism in modern drug design: Current applications and challenges. Current Trends in Pharmacy and Pharmaceutical Chemistry, 7(1), 6-9. Retrieved from [Link]

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Application Notes and Protocols: Incorporation of Non-Canonical Amino Acids into Peptide Chains for Drug Development

Introduction

The therapeutic landscape is continually evolving, with a pressing need for novel drug modalities that offer enhanced specificity, improved pharmacokinetic profiles, and greater efficacy. Peptides have emerged as a compelling class of therapeutics, bridging the gap between small molecules and large biologics.[1][2] However, native peptides often suffer from limitations such as poor metabolic stability and low bioavailability, which can hinder their clinical translation.[3] The incorporation of non-canonical amino acids (ncAAs), also referred to as unnatural amino acids (UAAs), into peptide chains has become a transformative strategy to overcome these challenges.[3][4] By expanding the chemical diversity beyond the 20 proteinogenic amino acids, ncAAs provide a powerful toolkit to engineer peptides with tailored properties, unlocking new avenues for drug discovery and development.[1][2]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the principles, methodologies, and applications of incorporating ncAAs into peptide chains. We will delve into the core techniques, offering detailed, field-proven protocols and the scientific rationale behind experimental choices to ensure robust and reproducible outcomes.

Strategic Considerations for Incorporating Non-Canonical Amino Acids

The decision to incorporate ncAAs into a peptide therapeutic is driven by the desire to impart specific, advantageous properties that are not achievable with the standard amino acid repertoire. The unique side chains and backbone structures of ncAAs can be leveraged to:

• Enhance Proteolytic Stability: By introducing modifications that are not recognized by proteases, such as D-amino acids or N-methylated backbones, the in vivo half-life of peptides can be significantly extended.[3]

• Improve Pharmacokinetic Properties: The lipophilicity and hydrophilicity of a peptide can be fine-tuned through the incorporation of ncAAs with specific side chains, thereby improving membrane permeability and overall bioavailability.[3]

• Constrain Peptide Conformation: The introduction of cyclic or sterically hindered ncAAs can lock the peptide into a specific bioactive conformation, leading to increased receptor affinity and selectivity.

• Introduce Novel Functionalities: ncAAs can serve as chemical handles for site-specific conjugation of payloads such as toxins (in antibody-drug conjugates), imaging agents, or polymers like polyethylene glycol (PEG) to further enhance therapeutic properties.[5][6]

The selection of the appropriate ncAA and the method of incorporation are critical decisions that depend on the desired outcome, the scale of synthesis required, and the specific peptide sequence.

Core Methodologies for ncAA Incorporation

There are three primary methodologies for the incorporation of ncAAs into peptide chains: Solid-Phase Peptide Synthesis (SPPS), in vivo incorporation via genetic code expansion, and semi-synthetic approaches such as Native Chemical Ligation (NCL). Each method possesses distinct advantages and is suited for different applications.

Solid-Phase Peptide Synthesis (SPPS)

SPPS is the workhorse of chemical peptide synthesis and offers the most direct and versatile method for incorporating a wide variety of ncAAs at any desired position in a peptide sequence.[7][8] The peptide is assembled stepwise while anchored to an insoluble resin support, allowing for easy removal of excess reagents and byproducts through simple washing steps.[7][9] The most prevalent SPPS chemistry is the Fmoc/tBu strategy.[8][10]

Diagram: The SPPS Cycle for ncAA Incorporation

Caption: The iterative cycle of Solid-Phase Peptide Synthesis (SPPS) for incorporating a non-canonical amino acid (ncAA).

Protocol: Manual Fmoc SPPS of a Peptide Containing an ncAA

This protocol outlines a general procedure for a single coupling cycle on a 0.1 mmol scale. This can be adapted based on the specific ncAA and peptide sequence.

Materials:

• Fmoc-compatible resin (e.g., Rink Amide resin for C-terminal amides)[7]

• Fmoc-protected canonical and non-canonical amino acids

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Dichloromethane (DCM), peptide synthesis grade

• Piperidine

• Coupling reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) or HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• Base: N,N-Diisopropylethylamine (DIPEA)

• Cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% Triisopropylsilane (TIS))[7]

• Cold diethyl ether

• Reaction vessel with a sintered glass filter

Procedure:

• Resin Swelling:

  • Place the resin (0.1 mmol) in the reaction vessel.

  • Add DMF to cover the resin and allow it to swell for at least 30 minutes.[7]

  • Drain the DMF.

• Fmoc Deprotection:

  • Add a 20% solution of piperidine in DMF to the resin.[7]

  • Agitate the mixture for 5-10 minutes.

  • Drain the solution and repeat the piperidine treatment for another 5-10 minutes.

  • Wash the resin thoroughly with DMF (3-5 times).

  • Perform a Kaiser test to confirm the presence of a free primary amine.

• Amino Acid Coupling:

  • In a separate vial, dissolve the Fmoc-protected amino acid (canonical or ncAA, 0.4 mmol, 4 equivalents) and the coupling reagent (e.g., HBTU, 0.38 mmol, 3.8 equivalents) in DMF.

  • Add DIPEA (0.8 mmol, 8 equivalents) to the activation mixture and vortex for 1-2 minutes.

  • Add the activated amino acid solution to the resin.

  • Agitate the reaction mixture for 1-2 hours at room temperature. For sterically hindered ncAAs, longer coupling times or the use of a more potent coupling reagent like HATU may be necessary.[7]

  • Perform a Kaiser test to confirm the completion of the coupling reaction.

• Washing:

  • Drain the coupling solution.

  • Wash the resin thoroughly with DMF (3-5 times) and DCM (2-3 times) to remove any unreacted reagents and byproducts.

• Repeat Synthesis Cycle:

  • Repeat steps 2-4 for each subsequent amino acid in the peptide sequence.

• Final Fmoc Deprotection:

  • After the final amino acid has been coupled, perform the Fmoc deprotection as described in step 2.

• Cleavage and Deprotection:

  • Wash the peptide-resin with DCM and dry it under vacuum.[7]

  • Add the pre-chilled cleavage cocktail to the resin (handle TFA with extreme care in a fume hood).[7]

  • Agitate the mixture at room temperature for 2-4 hours.[7]

  • Filter the resin and collect the filtrate containing the cleaved peptide.

  • Precipitate the crude peptide by adding the filtrate to a large volume of cold diethyl ether.

  • Pellet the peptide by centrifugation, decant the ether, and wash the pellet with cold ether.

  • Dry the crude peptide under vacuum.

• Purification and Analysis:

  • Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Verify the identity and purity of the final peptide by mass spectrometry (e.g., ESI-MS or MALDI-TOF).[]

In Vivo Incorporation via Genetic Code Expansion

Genetic code expansion is a powerful technique that enables the site-specific incorporation of ncAAs into peptides and proteins within living cells.[12][13] This is typically achieved by repurposing a nonsense codon, most commonly the amber stop codon (UAG), to encode the desired ncAA.[12][14] This requires the introduction of an orthogonal aminoacyl-tRNA synthetase (aaRS)/tRNA pair into the expression host.[15][16] The orthogonal aaRS is engineered to specifically recognize and charge the ncAA onto the orthogonal tRNA, which in turn recognizes the amber codon on the mRNA and delivers the ncAA to the ribosome for incorporation into the growing polypeptide chain.[15][16]

Diagram: Amber Codon Suppression for ncAA Incorporation

Caption: Workflow for in vivo ncAA incorporation using amber codon suppression.

Protocol: Site-Specific Incorporation of an ncAA in E. coli

This protocol provides a general framework for expressing a peptide containing an ncAA in E. coli using an amber suppression-based system.

Materials:

• E. coli expression strain (e.g., BL21(DE3))

• Expression plasmid encoding the orthogonal aaRS and tRNA pair, and the target peptide with an in-frame amber (UAG) codon at the desired incorporation site.

• Non-canonical amino acid (ncAA)

• LB or other suitable growth media

• Appropriate antibiotics for plasmid selection

• Isopropyl β-D-1-thiogalactopyranoside (IPTG) for induction

• Shaking incubator and centrifuge

• Protein purification system (e.g., Ni-NTA affinity chromatography for His-tagged peptides)

Procedure:

• Transformation:

  • Transform the expression plasmid into competent E. coli cells.

  • Plate the transformed cells on an agar plate containing the appropriate antibiotic and incubate overnight at 37°C.

• Starter Culture:

  • Inoculate a single colony into 5-10 mL of growth media containing the antibiotic.

  • Grow overnight at 37°C with shaking.

• Expression Culture:

  • Inoculate a larger volume of growth media (e.g., 1 L) with the overnight starter culture.

  • Grow the culture at 37°C with shaking until the optical density at 600 nm (OD600) reaches 0.6-0.8.

• Induction:

  • Add the ncAA to the culture to a final concentration of 1-10 mM (the optimal concentration should be determined empirically).

  • Induce protein expression by adding IPTG to a final concentration of 0.1-1 mM.

  • Continue to grow the culture at a reduced temperature (e.g., 18-25°C) for 12-16 hours to improve protein folding and solubility.

• Cell Harvesting and Lysis:

  • Harvest the cells by centrifugation.

  • Resuspend the cell pellet in a suitable lysis buffer.

  • Lyse the cells by sonication or other appropriate methods.

  • Clarify the lysate by centrifugation to remove cell debris.

• Peptide Purification:

  • Purify the target peptide from the clarified lysate using an appropriate chromatography method (e.g., Ni-NTA affinity chromatography for His-tagged peptides).

• Verification of ncAA Incorporation:

  • Confirm the successful incorporation of the ncAA by mass spectrometry (e.g., ESI-MS or MALDI-TOF).[] The mass of the purified peptide should correspond to the expected mass with the ncAA.

  • Further verification can be achieved through tandem mass spectrometry (MS/MS) to pinpoint the exact location of the ncAA within the peptide sequence.

Semi-Synthetic Approaches: Native Chemical Ligation (NCL)

Native Chemical Ligation (NCL) is a powerful semi-synthetic method that allows for the assembly of large peptides and small proteins from smaller, unprotected peptide fragments.[17][18][19] This technique is particularly useful for incorporating ncAAs into larger polypeptides that are difficult to synthesize by SPPS alone. The reaction involves the chemoselective ligation of a peptide with a C-terminal thioester to another peptide with an N-terminal cysteine residue, resulting in the formation of a native peptide bond at the ligation site.[18][19] One of the peptide fragments can be synthesized by SPPS to contain the ncAA, while the other fragment can be produced recombinantly.

Diagram: Native Chemical Ligation (NCL) Workflow

Caption: A simplified workflow of Native Chemical Ligation (NCL) for the synthesis of a peptide containing an ncAA.

Protocol: Native Chemical Ligation of Two Peptide Fragments

This protocol provides a general procedure for the NCL of two peptide fragments.

Materials:

• Purified peptide fragment 1 with a C-terminal thioester.

• Purified peptide fragment 2 with an N-terminal cysteine and containing the ncAA.

• Ligation buffer: 6 M Guanidine hydrochloride, 100 mM sodium phosphate, pH 7.0-7.5.[19]

• Thiol catalyst: 4-mercaptophenylacetic acid (MPAA).[19]

• Reducing agent: Tris(2-carboxyethyl)phosphine (TCEP).

• RP-HPLC system for purification and analysis.

• Mass spectrometer.

Procedure:

• Dissolving the Peptides:

  • Dissolve equimolar amounts of the two peptide fragments in the ligation buffer. Ensure complete dissolution.

• Initiating the Ligation Reaction:

  • Add TCEP to a final concentration of 5 mM to maintain a reducing environment.

  • Add the MPAA catalyst to a final concentration of 20-30 mM.

  • Incubate the reaction mixture at room temperature or 37°C.

• Monitoring the Reaction:

  • Monitor the progress of the ligation reaction by taking aliquots at different time points and analyzing them by RP-HPLC and mass spectrometry. The appearance of a new peak corresponding to the ligated product and the disappearance of the starting material peaks indicate a successful reaction.

• Quenching the Reaction and Purification:

  • Once the reaction is complete, quench it by acidifying with TFA.

  • Purify the full-length ligated peptide by RP-HPLC.

• Verification:

  • Confirm the identity and purity of the final product by mass spectrometry.

Data Presentation: Impact of ncAA Incorporation

The incorporation of ncAAs can have a profound impact on the properties of a peptide. The following tables provide examples of how these modifications can be quantified and compared.

Table 1: Enhancement of Proteolytic Stability

Peptide Sequence	Modification	Half-life in Human Serum (hours)	Fold Improvement
GFLG (native)	None	< 0.5	1
G[d-F]LG	D-Phenylalanine substitution	> 24	> 48
G[N-MeF]LG	N-methyl Phenylalanine	12	24
cyclo(GFLG)	Cyclization	> 48	> 96

Note: The data in this table is illustrative and based on general observations in the field. Actual values will be sequence-dependent.[3][20]

Table 2: Examples of FDA-Approved Peptide Drugs Containing Non-Canonical Amino Acids

Drug Name	Active Ingredient	Non-Canonical Amino Acid(s)	Therapeutic Area
Korsuva	Difelikefalin	D-Phenylalanine, D-Leucine, 4-aminopiperidine-4-carboxylic acid	Chronic Kidney Disease-Associated Pruritus
Voclosporin	Voclosporin	D-Alanine	Lupus Nephritis
Plecanatide	Plecanatide	Contains two disulfide bonds	Chronic Idiopathic Constipation
Ziconotide	Ziconotide	Synthetic ω-conotoxin MVIIA	Severe Chronic Pain

This table highlights a selection of FDA-approved peptide drugs that incorporate non-natural amino acids or structural modifications to enhance their therapeutic properties.[21][22][23][24][25]

Conclusion

The incorporation of non-canonical amino acids into peptide chains is a cornerstone of modern peptide drug discovery.[1] It provides an unparalleled level of control over the chemical and biological properties of peptides, enabling the rational design of therapeutics with improved stability, bioavailability, and efficacy. The methodologies of SPPS, in vivo incorporation, and NCL each offer unique advantages, and the choice of technique will depend on the specific research goals. The detailed protocols and application notes provided herein serve as a comprehensive resource for scientists to successfully implement these powerful strategies in their drug development programs, ultimately accelerating the discovery of novel and effective peptide-based medicines.

References

• Solid-Phase Synthesis of Peptides Containing Unnatural Amino Acids: Application Notes and Protocols - Benchchem. (URL not available)
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Application Notes &amp; Protocols: A Guide to the Development of Enzyme Inhibitors and Receptor Ligands

Audience: Researchers, scientists, and drug development professionals.

Abstract: The strategic development of enzyme inhibitors and receptor ligands stands as a cornerstone of modern therapeutic intervention and biological research. These molecules allow for the precise modulation of physiological pathways, offering treatments for a vast array of diseases.[1][2] This guide provides an in-depth exploration of the principles and methodologies pivotal to the discovery and characterization of these critical chemical tools. We will delve into the logical progression from target identification to lead optimization, emphasizing the causality behind experimental choices and the validation necessary for scientific rigor. Detailed, field-proven protocols for key assays are provided, alongside data interpretation guidelines and visualizations, to empower researchers in this dynamic field.

Introduction: Targeting the Machinery of Life

Enzymes and receptors are fundamental protein classes that govern virtually all cellular processes. Enzymes act as biological catalysts, accelerating chemical reactions with exquisite specificity, while receptors serve as cellular gatekeepers, translating extracellular signals into intracellular responses.[1] Their central role in health and disease makes them highly attractive targets for therapeutic drug design.[3] By designing molecules—inhibitors and ligands—that specifically bind to these proteins, we can modulate their activity to correct pathological states.

The journey from a biological hypothesis to a viable drug candidate is a multi-stage process that involves identifying a target, discovering molecules that interact with it, and optimizing those molecules for safety and efficacy.[4][5][6] This process is both an art and a science, blending computational design with empirical testing.[7][8]

Section 1: The Drug Discovery Workflow: A Strategic Overview

The development of a new enzyme inhibitor or receptor ligand follows a structured, albeit iterative, path. Understanding this workflow is essential for contextualizing the specific protocols and techniques discussed later in this guide. The process begins with identifying a biological target implicated in a disease and culminates in a highly optimized compound ready for clinical evaluation.[4][9][10]

Caption: High-level workflow for inhibitor and ligand discovery.

Section 2: Principles of Molecular Design and Screening

The search for effective inhibitors and ligands employs several complementary strategies. The choice of strategy often depends on the available information about the target protein.

• Structure-Based Drug Design (SBDD): When the three-dimensional structure of an enzyme or receptor is known, SBDD becomes a powerful tool.[7][11] This "rational design" approach uses computational modeling to design molecules that fit precisely into the target's binding site, maximizing favorable interactions like hydrogen bonds and hydrophobic packing.[8][12][13] This knowledge-driven method can significantly reduce the time and cost associated with drug discovery compared to random screening.[7][8]

• Ligand-Based Drug Design: In the absence of a target structure, design efforts can be guided by the structures of known active ligands. This approach involves creating a pharmacophore model—a map of the essential features a molecule must possess to bind to the target.

• High-Throughput Screening (HTS): HTS is the cornerstone of modern "hit" identification.[14] It involves rapidly testing thousands to millions of compounds from chemical libraries for their ability to modulate the target's activity.[10][15][16] While effective, HTS is a more random process compared to SBDD.[7] The assays used must be robust, miniaturized, and automated to handle the vast number of compounds.[14][17]

• Fragment-Based Drug Design (FBDD): This technique screens smaller, low-complexity molecules ("fragments") that typically bind with low affinity.[16] Once a binding fragment is identified, often through biophysical methods, it is elaborated and optimized into a more potent lead compound.[16]

Section 3: Core Experimental Workflows & Protocols

The empirical validation of designed or screened compounds is the heart of the development process. The following sections detail the protocols for essential assays.

Enzyme Inhibition Assays: Quantifying Potency

The primary goal of an enzyme inhibition assay is to determine how effectively a compound prevents the enzyme from converting its substrate to a product. The most common metric derived from these assays is the IC50 (Half-maximal Inhibitory Concentration) , which is the concentration of an inhibitor required to reduce enzyme activity by 50%.[18]

Protocol 1: General Spectrophotometric Enzyme Inhibition Assay (IC50 Determination)

This protocol is a template and must be optimized for the specific enzyme-substrate system. It assumes the product of the enzymatic reaction absorbs light at a specific wavelength.

Causality Behind Choices:

• Buffer and pH: Chosen to ensure optimal enzyme activity and stability.

• Substrate Concentration: Typically set at or near the Michaelis constant (Km) to ensure the assay is sensitive to competitive inhibitors.

• Controls: Essential for data integrity. The "No Inhibitor" control represents 100% activity, while the "No Enzyme" control accounts for background signal.

Materials:

• Purified enzyme stock solution

• Substrate stock solution

• Test inhibitor stock solutions (typically in DMSO)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 100 mM NaCl)

• 96-well microplate (clear, flat-bottom)

• Microplate spectrophotometer

Procedure:

• Prepare Inhibitor Dilutions: Create a serial dilution series of the test inhibitor in assay buffer. A common starting range is 100 µM to 1 nM. Ensure the final DMSO concentration is consistent across all wells (typically ≤1%).

• Assay Plate Setup:

  • Add 5 µL of each inhibitor dilution to triplicate wells of the 96-well plate.

  • Add 5 µL of assay buffer (with equivalent DMSO concentration) to "No Inhibitor" (100% activity) and "No Enzyme" (background) control wells.

• Enzyme Addition: Add 45 µL of a pre-diluted enzyme solution in assay buffer to all wells except the "No Enzyme" controls. Add 45 µL of assay buffer to the "No Enzyme" wells.

• Pre-incubation: Incubate the plate for 15 minutes at room temperature to allow the inhibitor to bind to the enzyme.

• Initiate Reaction: Add 50 µL of a pre-warmed substrate solution to all wells to start the reaction. The final volume is 100 µL.

• Kinetic Measurement: Immediately place the plate in a microplate reader pre-set to the appropriate temperature and wavelength. Measure the absorbance every 30 seconds for 15-30 minutes. The rate of reaction is the slope of the linear portion of the absorbance vs. time curve.

• Data Analysis:

  • Calculate the average reaction rate for each inhibitor concentration.

  • Normalize the rates by setting the "No Inhibitor" control as 100% activity and the "No Enzyme" control as 0% activity.

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve (variable slope) to determine the IC50 value.[18]

Data Presentation: Example IC50 Calculation

Inhibitor Conc. (nM)	log[I]	Avg. Rate (mOD/min)	% Inhibition
0 (No Inhibitor)	-	50.0	0
1	0	45.1	9.8
10	1	30.5	39.0
50	1.7	15.2	69.6
100	2	8.1	83.8
500	2.7	2.5	95.0
1000	3	1.1	97.8

From the dose-response curve fit of this data, an IC50 would be determined.

Caption: Mechanisms of reversible enzyme inhibition.

Receptor Binding Assays: Measuring Affinity

Receptor binding assays quantify the strength of interaction (affinity) between a ligand and its receptor.[19][20] These assays are crucial for understanding how a drug engages its target. A common format is the competitive binding assay, which measures the ability of a test compound (unlabeled) to displace a known, labeled ligand (often a radioligand) from the receptor.[21][22]

Protocol 2: Radioligand Competitive Binding Assay

Causality Behind Choices:

• Radioligand: A high-affinity, specific radioligand is chosen to ensure a robust signal. Its concentration is kept at or below its dissociation constant (Kd) to maximize sensitivity to competition.[22]

• Nonspecific Binding: Defined using a high concentration of a known, unlabeled ligand to saturate the target receptors, ensuring that any remaining radioligand signal is due to binding to non-target sites.[22]

• Separation: Rapid filtration is used to separate receptor-bound radioligand from unbound radioligand before the binding equilibrium can shift.

Materials:

• Cell membranes or tissues expressing the target receptor.

• Radioligand (e.g., [3H]-spiperone for dopamine D2 receptors).

• Unlabeled test compounds.

• Unlabeled reference compound for nonspecific binding determination.

• Binding buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4).

• Glass fiber filter mats.

• Scintillation cocktail and liquid scintillation counter.

• Cell harvester (Brandel or equivalent).

Procedure:

• Prepare Reagents: Dilute the receptor membranes, radioligand, and test compounds to their working concentrations in ice-cold binding buffer.

• Assay Setup (in triplicate):

  • Total Binding: Add 50 µL buffer, 50 µL radioligand, and 100 µL receptor membranes.

  • Nonspecific Binding (NSB): Add 50 µL of high-concentration unlabeled reference compound, 50 µL radioligand, and 100 µL receptor membranes.

  • Competition: Add 50 µL of each test compound dilution, 50 µL radioligand, and 100 µL receptor membranes.

• Incubation: Incubate the reactions for a defined period (e.g., 60 minutes) at a specific temperature (e.g., 25°C) to reach equilibrium.

• Harvesting: Rapidly terminate the reaction by filtering the contents of each tube through a glass fiber filter mat using a cell harvester. Wash the filters quickly with ice-cold buffer to remove unbound radioligand.

• Counting: Place the filter discs into scintillation vials, add scintillation cocktail, and count the radioactivity (in disintegrations per minute, DPM) using a liquid scintillation counter.

• Data Analysis:

  • Calculate specific binding: Specific Binding = Total Binding (DPM) - Nonspecific Binding (DPM).

  • For each test compound concentration, calculate the percent inhibition of specific binding.

  • Plot percent inhibition vs. log[inhibitor] and fit to a sigmoidal curve to determine the IC50.

  • Convert the IC50 to an inhibition constant (Ki ) using the Cheng-Prusoff equation : Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[23][24]

Biophysical Methods for Characterization

Beyond initial screening, biophysical techniques provide deep insights into the thermodynamics and kinetics of binding.

• Isothermal Titration Calorimetry (ITC): Considered the "gold standard," ITC directly measures the heat released or absorbed during a binding event.[25][26] It is a label-free, in-solution technique that yields the binding affinity (Kd), stoichiometry (n), and the enthalpy (ΔH) and entropy (ΔS) of the interaction in a single experiment.[26][27] This thermodynamic profile is invaluable for lead optimization.

• Surface Plasmon Resonance (SPR): SPR is a label-free, real-time optical technique that measures changes in the refractive index at a sensor surface as an analyte flows over an immobilized ligand.[28][29][30] It provides kinetic data, including the association rate (ka) and dissociation rate (kd), from which the equilibrium dissociation constant (KD) can be calculated (KD = kd/ka).[28][31]

Data Presentation: Comparison of Biophysical Techniques

Technique	Key Parameters Measured	Advantages	Considerations
ITC	Kd, n, ΔH, ΔS	Gold standard, in-solution, label-free, full thermodynamic profile.[25][26]	Requires higher protein/compound amounts.
SPR	ka, kd, KD	Real-time kinetics, high sensitivity, lower sample consumption.[30][31]	Requires immobilization of one binding partner, which can affect activity.

Cell-Based Functional Assays

While binding assays confirm target engagement, cell-based functional assays are critical for determining a compound's actual biological effect.[32] These assays measure the downstream consequences of receptor binding or enzyme inhibition within a living cell, providing more physiologically relevant data.[32][33]

Example: GPCR Functional Assay (cAMP Measurement) For a G-protein coupled receptor (GPCR) that modulates adenylyl cyclase, a common functional assay measures the intracellular accumulation or inhibition of cyclic AMP (cAMP).[34]

Caption: A typical Gs-coupled GPCR signaling pathway.

Section 4: Data Analysis: From IC50 to Ki

It is crucial to distinguish between IC50 and Ki. The IC50 is an operational parameter that is dependent on the specific conditions of the assay (e.g., substrate or radioligand concentration).[18][35] The Ki (Inhibition Constant) , in contrast, is a true measure of the intrinsic binding affinity of the inhibitor for the enzyme and is independent of assay conditions.[18][35] For competitive inhibitors, the Cheng-Prusoff equation is used to convert the experimental IC50 to the more universal Ki value, allowing for comparison of data across different experiments and labs.[18][23]

Conclusion

The development of enzyme inhibitors and receptor ligands is a rigorous, multidisciplinary endeavor that forms the foundation of modern pharmacology. Success relies on a logical progression from target identification and molecular design to meticulous experimental validation. By understanding the principles behind assay design, carefully executing protocols with appropriate controls, and correctly interpreting the resulting data, researchers can effectively identify and optimize molecules with the potential to become powerful research tools and life-saving therapeutics.

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• Binding Kinetics of Aptamer Interactions Using Surface Plasmon Resonance. Nicoya. Available from: [Link]

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• Drug Discovery and Development Process. NorthEast BioLab. Available from: [Link]

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• High-Throughput Screening for the Discovery of Enzyme Inhibitors. PubMed. Available from: [Link]

• Surface Plasmon Resonance (SPR) for the Binding Kinetics Analysis of Synthetic Cannabinoids: Advancing CB1 Receptor Interaction Studies. MDPI. Available from: [Link]

• Analyzing Binding Kinetics with Surface Plasmon Resonance Complemented with Direct Mass Spectrometry on the Same Sensor Chip. Bio-Rad. Available from: [Link]

• Isothermal titration calorimetry: the gold standard in ligand-binding analysis. Nuvisan. Available from: [Link]

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• Enzyme Inhibitors: Strategies and Challenges in Drug Design. IT Medical Team. Available from: [Link]

• IC50 Determination. edX. Available from: [Link]

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• Ligand Design: Principles & Examples. StudySmarter. Available from: [Link]

• Cell surface receptors for signal transduction and ligand transport - a design principles study. Pacific Northwest National Laboratory. Available from: [Link]

• Book Review of Enzyme Inhibition in Drug Discovery and Development. The Good and the Bad. Journal of Medicinal Chemistry - ACS Publications. Available from: [Link]

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• An ELISA Based Binding and Competition Method to Rapidly Determine Ligand-receptor Interactions. JoVE. Available from: [Link]

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• General principles of binding between cell surface receptors and multi-specific ligands: A computational study. NIH. Available from: [Link]

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• Unlocking the Potential of Cell-Based Assays in Modern Scientific Research. Vipergen. Available from: [Link]

• Ligand binding assay. Wikipedia. Available from: [Link]

• In vitro receptor binding assays: General methods and considerations. ResearchGate. Available from: [Link]

• IC50-to-Ki: a web-based tool for converting IC50 to Ki values for inhibitors of enzyme activity and ligand binding. NIH. Available from: [Link]

• An Intuitive Look at the Relationship of Ki and IC50: A More General Use for the Dixon Plot. ResearchGate. Available from: [Link]

• IC50 to Ki conversion by Cheng-Prusoff Equation & BatDB online converter tool. YouTube. Available from: [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of Boc-(S)-3-Amino-3-(2,3-dichlorophenyl)-propionic acid

Welcome to the technical support center for the synthesis of Boc-(S)-3-Amino-3-(2,3-dichlorophenyl)-propionic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this multi-step synthesis. Here, we provide in-depth troubleshooting advice and frequently asked questions in a direct Q&A format, grounded in established chemical principles and field-proven insights.

Overview of the Synthetic Pathway

The synthesis of Boc-(S)-3-Amino-3-(2,3-dichlorophenyl)-propionic acid is a challenging yet crucial process for the development of novel therapeutics, as this molecule serves as a vital chiral building block.[1] A common and logical synthetic approach involves three main stages:

• Formation of Racemic 3-Amino-3-(2,3-dichlorophenyl)propanoic acid: Often achieved through a variant of the Rodionov reaction, which involves the condensation of 2,3-dichlorobenzaldehyde with malonic acid in the presence of an ammonia source.

• Chiral Resolution: The separation of the desired (S)-enantiomer from the racemic mixture. This is a critical step to ensure the stereochemical purity of the final product.

• Boc Protection: The introduction of the tert-butyloxycarbonyl (Boc) protecting group onto the amino function of the resolved (S)-enantiomer.

This guide is structured to address potential issues at each of these key stages.

Caption: General synthetic workflow for Boc-(S)-3-Amino-3-(2,3-dichlorophenyl)-propionic acid.

Part 1: Troubleshooting the Synthesis of Racemic 3-Amino-3-(2,3-dichlorophenyl)propanoic acid

This initial stage is foundational, and ensuring a good yield and purity of the racemic amino acid is critical for the subsequent steps.

Frequently Asked Questions & Troubleshooting

Q1: My reaction yield is very low. What are the likely causes and how can I improve it?

A1: Low yields in the Rodionov-type synthesis of β-amino acids can stem from several factors. Here’s a systematic approach to troubleshooting:

• Purity of Starting Materials: Ensure that the 2,3-dichlorobenzaldehyde and malonic acid are of high purity. Aldehydes, in particular, can oxidize upon storage. It is recommended to use freshly distilled or recently purchased aldehyde.

• Reaction Conditions: The temperature and reaction time are critical. The condensation reaction often requires elevated temperatures to proceed at a reasonable rate. However, excessive heat can lead to decomposition and the formation of side products. A systematic optimization of the reaction temperature (e.g., in 10°C increments) and time can help identify the optimal conditions.

• Ammonia Source: The choice and concentration of the ammonia source (e.g., ammonium acetate, aqueous ammonia) can significantly impact the yield. If using ammonium acetate, ensure it is anhydrous if the reaction is sensitive to water.

• Stoichiometry: While a 1:1:1 molar ratio of aldehyde, malonic acid, and ammonia source is a common starting point, varying the stoichiometry, particularly increasing the equivalents of malonic acid and the ammonia source, can drive the reaction to completion.

Q2: I am observing a significant amount of an unexpected byproduct. How can I identify and minimize it?

A2: A common byproduct in the Rodionov reaction is the formation of a dicarboxylic acid from the self-condensation of malonic acid or the formation of an α,β-unsaturated acid from the Knoevenagel condensation of the aldehyde and malonic acid without the subsequent Michael addition of ammonia.

• Identification: These byproducts can often be distinguished by their different polarities during chromatographic analysis (TLC or HPLC) and their distinct NMR spectra. The α,β-unsaturated acid will lack the amine group and show characteristic alkene protons.

• Minimization:

  • Control of Reaction Temperature: Lowering the reaction temperature may favor the desired three-component reaction over side reactions.

  • Order of Addition: Adding the ammonia source before or concurrently with the other reagents can help ensure its availability for the Michael addition step.

  • Solvent Choice: The polarity of the solvent can influence the reaction pathway. Protic solvents like ethanol are commonly used and can help to solvate the intermediates and facilitate the desired reaction.

Potential Impurity	Identification	Mitigation Strategy
2,3-Dichlorocinnamic acid	Absence of amine signal in NMR, presence of alkene protons.	Optimize ammonia source concentration and reaction temperature.
Malonic acid self-condensation products	Highly polar, may be water-soluble.	Careful control of stoichiometry and temperature.

Part 2: Troubleshooting the Chiral Resolution

The resolution of the racemic mixture is a pivotal step to obtain the desired enantiomerically pure (S)-3-amino-3-(2,3-dichlorophenyl)propanoic acid.

Frequently Asked Questions & Troubleshooting

Q1: I am struggling to achieve a good separation of the enantiomers. What are my options?

A1: Chiral resolution of amino acids can be challenging. Here are some common strategies and troubleshooting tips:

• Choice of Resolving Agent: The selection of the chiral resolving agent is crucial. For acidic compounds like your target, chiral amines such as (R)-(+)-α-methylbenzylamine, (1S,2S)-(+)-pseudoephedrine, or cinchonidine are often effective. It may be necessary to screen several resolving agents to find one that forms diastereomeric salts with significantly different solubilities.

• Solvent System for Crystallization: The choice of solvent for the fractional crystallization of the diastereomeric salts is as important as the resolving agent. A solvent system that provides a large difference in the solubility of the two diastereomers is ideal. It is often necessary to screen a range of solvents with varying polarities (e.g., ethanol, methanol, isopropanol, acetone, and their mixtures with water).

• Control of Crystallization Conditions: The rate of cooling and the final temperature can significantly affect the efficiency of the resolution. Slow cooling generally leads to purer crystals. Seeding the solution with a small crystal of the desired diastereomeric salt can also promote selective crystallization.

Q2: My resolved (S)-enantiomer has low enantiomeric excess (ee). How can I improve it?

A2: Low enantiomeric excess can be due to incomplete separation or racemization.

• Recrystallization: The most straightforward way to improve the enantiomeric purity is to perform one or more recrystallizations of the diastereomeric salt.

• Check for Racemization: Ensure that the conditions used for the liberation of the free amino acid from the diastereomeric salt (typically acidification) are not harsh enough to cause racemization. While generally stable, prolonged exposure to strong acids or bases at elevated temperatures should be avoided.

• Analytical Method: Verify the accuracy of your method for determining enantiomeric excess (e.g., chiral HPLC, chiral GC). Ensure that the separation of the enantiomers on the chiral column is adequate for accurate quantification.[2][3][4][5]

Caption: Decision tree for troubleshooting low enantiomeric excess.

Part 3: Troubleshooting the Boc Protection

The final step is the protection of the chiral amino acid with the Boc group. While generally a robust reaction, issues can still arise.

Frequently Asked Questions & Troubleshooting

Q1: The Boc protection reaction is incomplete, and I have a mixture of starting material and product. How can I drive the reaction to completion?

A1: Incomplete Boc protection is a common issue, especially with sterically hindered or electron-deficient amines.

• Reagent Equivalents: Ensure you are using a sufficient excess of the Boc-protection reagent, typically di-tert-butyl dicarbonate (Boc₂O). Using 1.1 to 1.5 equivalents is a good starting point.

• Base and Solvent: The choice of base and solvent is critical. A common system is sodium hydroxide or sodium bicarbonate in a mixture of water and an organic solvent like dioxane or THF.[6] For amines that are less nucleophilic, a stronger, non-nucleophilic organic base like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) in an anhydrous organic solvent (e.g., dichloromethane, acetonitrile) may be more effective.[]

• Catalyst: The addition of a catalytic amount of 4-dimethylaminopyridine (DMAP) can significantly accelerate the reaction, particularly for less reactive amines.[8] However, be aware that DMAP can also catalyze the formation of byproducts if the reaction is not carefully monitored.

• Reaction Time and Temperature: While many Boc protections proceed quickly at room temperature, some substrates may require longer reaction times or gentle heating (e.g., 40-50 °C) to go to completion.

Q2: I am observing the formation of a di-Boc protected byproduct. How can I avoid this?

A2: The formation of a di-Boc protected product, where the carboxylic acid is also esterified with a tert-butyl group, can occur under certain conditions.

• Avoid Excess DMAP: The use of a large excess of DMAP can promote the formation of this byproduct. Use only a catalytic amount (e.g., 0.05-0.1 equivalents).

• Control Reaction Time: Prolonged reaction times, especially in the presence of a catalyst, can increase the likelihood of side reactions. Monitor the reaction by TLC or LC-MS and work it up as soon as the starting material is consumed.

• Alternative Boc Reagent: While Boc₂O is the most common reagent, other reagents like 2-(tert-butoxycarbonyloxyimino)-2-phenylacetonitrile (BOC-ON) can sometimes offer better selectivity.

Q3: The purification of the final product is difficult. Are there any tips for isolating the pure Boc-protected amino acid?

A3: Purification can sometimes be challenging due to the amphipathic nature of the product.

• Acid-Base Extraction: A standard workup involves an aqueous acid wash to remove any remaining base, followed by extraction of the product into an organic solvent. If the product is not fully extracted, adjusting the pH of the aqueous layer can sometimes improve its solubility in the organic phase.

• Crystallization: If the product is a solid, recrystallization is an excellent method for purification. A common solvent system for this type of molecule is ethyl acetate/hexanes.

• Column Chromatography: If the product is an oil or if crystallization is not effective, silica gel chromatography can be used. A gradient elution with a mixture of a non-polar solvent (e.g., hexanes or heptane) and a more polar solvent (e.g., ethyl acetate) with a small amount of acetic acid to keep the carboxylic acid protonated and reduce tailing on the silica gel is often effective.

Experimental Protocols

General Protocol for Boc Protection of (S)-3-Amino-3-(2,3-dichlorophenyl)propanoic acid

This is a general guideline and may require optimization.

• Dissolution: Dissolve (S)-3-Amino-3-(2,3-dichlorophenyl)propanoic acid (1.0 eq) in a 1:1 mixture of dioxane and water.

• Basification: Cool the solution to 0 °C in an ice bath and add sodium hydroxide (1.0 M aqueous solution, 2.2 eq) dropwise, maintaining the temperature below 10 °C.

• Addition of Boc₂O: To the cooled solution, add di-tert-butyl dicarbonate (Boc₂O, 1.2 eq) dissolved in a small amount of dioxane.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up:

  • Concentrate the reaction mixture under reduced pressure to remove the dioxane.

  • Wash the remaining aqueous solution with a non-polar organic solvent like diethyl ether or hexanes to remove any unreacted Boc₂O and other non-polar impurities.

  • Cool the aqueous layer to 0 °C and carefully acidify to pH 2-3 with a cold, dilute acid solution (e.g., 1 M HCl or citric acid).

  • Extract the product into an organic solvent such as ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by recrystallization (e.g., from ethyl acetate/hexanes) or silica gel chromatography.

References

• Enantioselective Synthesis of α‐Aryl‐β2‐Amino‐Esters by Cooperative Isothiourea and Brønsted Acid C
• Enantioselective Catalytic Synthesis of α-Halogenated α-Aryl-β2,2-amino Acid Deriv
• Recent advances in the enantioselective synthesis of beta-amino acids. Curr. Med. Chem.
• Enantioselective synthesis of β-amino acid derivatives using amidine-based and bifunctional organocatalysts.
• Common side reactions with Boc-protected amino acids and how to avoid them. Benchchem.
• BOC-amino acids (tert-butyloxycarbonyl-protected) are widely employed as key intermediates in peptide synthesis... BOC Sciences Amino Acid.
• Boc-Protected Amino Groups. Organic Chemistry Portal.
• (3S)-3-amino-3-(3,5-dichlorophenyl)propanoic acid. Smolecule.
• Process of preparing 3S-3-amino-3-aryl propionic acid and derivatives thereof.
• Synthesis and Acylation of 1,3-Thiazinane-2-thione. Organic Syntheses.
• tert-Butyloxycarbonyl protecting group. Wikipedia.
• United States Patent.
• Rational Synthesis of B-amino Acids for Biological Activities. Request PDF.
• Five Tips and Tricks for Success in Solid Phase Peptide Synthesis. Biotage.
• Boc-(S)-3-Amino-3-(2,3-dichlorophenyl)-propionic acid. CymitQuimica.
• Practical Synthesis Guide to Solid Phase Peptide Chemistry. aapptec.
• Dual protection of amino functions involving Boc. RSC Publishing.
• Chiral Separations of Amino Acids and Peptides by Capillary Electrophoresis.
• 3-amino-3-(3,5-dichlorophenyl)propanoic Acid. Benchchem.
• Separation of the enantiomers of underivatized amino acids by using serially connected dual column high-performance liquid chrom
• NOVEL STRATEGIES FOR THE SYNTHESIS OF β-AMINO ACIDS AND THEIR DERIV
• Direct stereo-selective separations of amino acids and small peptides on cinchona derived zwitterionic chiral columns by HPLC.
• Process for preparing Boc protected amino acid by (Boc) O.
• Chiral separation of amino acids and peptides by capillary electrophoresis. PubMed.
• Chiral separation of aromatic amino acids by capillary electrophoresis using sulphated β-cyclodextrin as a single chiral selector: an experimental and comput
• Investigation into the Formation of Impurities during the Optimization of Brig
• Boc-(S)-3-Amino-3-(2,3-dimethoxy-phenyl)propionic acid. BuyersGuideChem.
• An In-depth Technical Guide to the Synthesis of Chiral β-Amino Acids. Benchchem.
• Enantioselective Synthesis of β-amino acids: A Review. Hilaris Publisher.
• (R)-3-Amino-3-(2,4-dichlorophenyl)propionic acid. Chem-Impex.
• Click Chemistry Azide-Alkyne Cycloaddition.
• 6 peptide impurities that appear during the synthesis & storage of peptides. MolecularCloud.
• Classification of Impurities in Synthetic Peptide Drugs.
• Investigation of Impurities in Peptide Pools. MDPI.
• Synthesis of 3-((4-Hydroxyphenyl)amino)

Sources

• 1. CAS 499995-82-3: Boc-(S)-3-Amino-3-(2,3-dichlorophenyl)-pr… [cymitquimica.com]
• 2. abis-files.ankara.edu.tr [abis-files.ankara.edu.tr]
• 3. chiraltech.com [chiraltech.com]
• 4. Chiral separation of amino acids and peptides by capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Chiral separation of aromatic amino acids by capillary electrophoresis using sulphated β-cyclodextrin as a single chiral selector: an experimental and computational study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Boc-Protected Amino Groups [organic-chemistry.org]
• 8. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]

Overcoming solubility issues with Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid

Technical Support Center: Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid

A Senior Application Scientist's Guide to Overcoming Solubility Challenges

Welcome to the technical support hub for Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid (CAS 499995-82-3). This guide is designed for researchers, chemists, and drug development professionals who are incorporating this valuable intermediate into their synthetic workflows. We understand that achieving consistent and effective solubilization is critical for reaction success, and this resource provides in-depth troubleshooting, validated protocols, and the scientific principles behind them.

Part 1: Understanding the Solubility Profile

Question: Why am I experiencing difficulty dissolving Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid?

Answer: The solubility challenges with this molecule stem directly from its distinct structural features. A clear understanding of its chemistry is the first step in troubleshooting.

• The Hydrophobic Dichlorophenyl Group: The 2,3-dichlorophenyl ring is the primary contributor to the molecule's low polarity. Halogenated aromatic rings are inherently lipophilic ("fat-loving") and resist interaction with polar solvents like water.[1] This is the most significant factor limiting aqueous solubility.

• The Bulky Boc Protecting Group: The tert-butyloxycarbonyl (Boc) group, while essential for synthetic control, is also hydrophobic.[2] It masks the polar amino group, further decreasing the molecule's affinity for polar protic solvents.

• The Carboxylic Acid Group: This is the molecule's main hydrophilic handle. However, in its protonated state (-COOH), its ability to form hydrogen bonds is often insufficient to counteract the large hydrophobic regions of the molecule, leading to poor solubility in neutral water and non-polar organic solvents.[3]

• Crystalline Structure: Like many protected amino acids, this compound is a crystalline solid at room temperature.[2] Significant energy (solvation energy) is required to break down the stable crystal lattice before the solvent can interact with individual molecules.

This combination of a large, non-polar aromatic system and a hydrophobic protecting group results in a molecule that is generally poorly soluble in water but shows good solubility in a range of polar aprotic organic solvents.[2][4]

Part 2: Frequently Asked Questions (FAQs) & Quick Troubleshooting

Question: What is the first solvent I should try? Answer: For most applications, such as peptide coupling or reaction setup, start with polar aprotic solvents. Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP) are excellent initial choices due to their strong ability to solvate a wide range of organic molecules. Dichloromethane (DCM) is also a common choice, particularly for reactions where protic solvents are not desired.[4]

Question: I see some particles remaining even after vigorous stirring in DMF. What should I do? Answer: First, ensure the compound is not degrading. However, if the material is stable, gentle warming can often overcome the activation energy required to break the crystal lattice. Warm the mixture to 35-40°C with continued stirring. If solubility does not improve, consider adding a small percentage of a co-solvent.

Question: Can I use alcohols like methanol or ethanol? Answer: Yes, but with caveats. While the compound has some solubility in alcohols, it may be limited.[5] Alcohols can be effective as part of a co-solvent system. For instance, a mixture of DCM/methanol or THF/methanol can be more effective than either solvent alone.

Question: My protocol requires an aqueous buffer. How can I dissolve the compound? Answer: Direct dissolution in neutral buffer will be very low. The most effective strategy is to deprotonate the carboxylic acid to form a highly soluble carboxylate salt. This is achieved by adjusting the pH. See the detailed protocol in Part 3.

Part 3: In-Depth Troubleshooting & Experimental Protocols

Guide 1: Systematic Solvent Screening Protocol

This protocol provides a structured approach to identifying the optimal solvent or co-solvent system for your specific concentration needs.

Causality: The principle of "like dissolves like" governs solubility.[1] This protocol systematically tests solvents across a polarity range to find the best match for the compound's mixed polarity characteristics. The goal is to maximize solute-solvent interactions while ensuring compatibility with downstream reaction conditions.

Step-by-Step Methodology:

• Preparation: Dispense a small, accurately weighed amount of the compound (e.g., 5 mg) into several clean vials.

• Initial Solvent Addition: Add a measured volume (e.g., 100 µL) of your first test solvent to a vial.

• Observation & Agitation: Vigorously vortex the vial for 60 seconds at room temperature. Visually inspect for undissolved material against a dark background.

• Incremental Addition: If the solid remains, add another 100 µL of the solvent and repeat the agitation. Continue this process until the solid is fully dissolved or you have reached a maximum practical volume for your application (e.g., 2 mL).

• Record Results: Quantify the approximate solubility (e.g., mg/mL).

• Heating Test: If the compound remains insoluble at room temperature, gently warm the vial to 40°C for 5-10 minutes and observe any changes. Note if the compound precipitates upon cooling, which indicates it is only suitable for heated reactions.

• Systematic Testing: Repeat steps 2-6 for all solvents in the screening table below.

Data Presentation: Solvent Screening Guide

Solvent Class	Solvent	Polarity Index	Expected Solubility	Notes & Causality
Polar Aprotic	Dimethylformamide (DMF)	6.4	High	Excellent hydrogen bond acceptor, effectively solvates both polar and non-polar regions. Ideal for peptide synthesis.
N-Methyl-2-pyrrolidone (NMP)	6.5	High	Similar to DMF, slightly higher boiling point. Use when higher reaction temperatures are needed.
Dimethyl Sulfoxide (DMSO)	7.2	High	Very strong solvent, but can be difficult to remove and may interfere with some downstream chemistry (e.g., oxidations).
Chlorinated	Dichloromethane (DCM)	3.1	Moderate	Good for dissolving the non-polar parts of the molecule. Often used in workups and chromatography.
Ethers	Tetrahydrofuran (THF)	4.0	Moderate	A good general-purpose solvent. Less polar than DMF but can be effective, especially when warmed.
Alcohols	Methanol (MeOH)	5.1	Low-Moderate	Can hydrogen bond with the carboxylic acid, but struggles to solvate the hydrophobic regions. Best used as a co-solvent.
Ethanol (EtOH)	4.3	Low	Less polar than methanol, generally resulting in lower solubility for this compound.[6]
Aqueous	Water (pH 7)	10.2	Very Low	The large hydrophobic domains overwhelm the hydrophilic carboxylic acid group, leading to negligible solubility.

Visualization: Troubleshooting Workflow

The following diagram outlines a logical decision-making process for addressing solubility issues during experimental setup.

Caption: Decision tree for initial solubility troubleshooting.

Guide 2: Aqueous Solubility Enhancement via pH Adjustment

This protocol is essential for applications requiring the compound to be dissolved in aqueous buffers, such as in certain biological assays or specialized coupling reactions.

Causality: This method leverages the acidic nature of the carboxylic acid group. By raising the pH of the solution with a base, the carboxylic acid (-COOH) is deprotonated to its conjugate base, the carboxylate anion (-COO⁻). This introduces a full negative charge into the molecule, dramatically increasing its polarity and affinity for water, a highly polar solvent.[3][7] This charge is powerful enough to pull the hydrophobic portions of the molecule into the aqueous phase.

Step-by-Step Methodology:

• Initial Suspension: Suspend the weighed compound in the desired volume of purified water or a weakly buffered solution (e.g., water with 0.1% DMSO to aid initial wetting). The compound will not dissolve at this stage.

• Base Selection: Prepare a dilute solution of a suitable base. 1 M Sodium Bicarbonate (NaHCO₃) is a mild and often preferred choice. 0.1 M Sodium Hydroxide (NaOH) can also be used, but requires more careful, dropwise addition to avoid overshooting the target pH.

• Titration: While stirring the suspension, add the basic solution dropwise.

• Monitor Dissolution: Continue adding the base slowly. As the pH increases, you will observe the solid begin to dissolve. Monitor the pH of the solution with a calibrated pH meter.

• Endpoint: Complete dissolution typically occurs at a pH > 8.0. Stop adding base once a clear solution is obtained.

• Final Adjustment: If necessary, you can adjust the pH back down slightly with a dilute acid (e.g., 0.1 M HCl), but be aware that the compound will precipitate out if the pH drops too low (typically below pH 6).

Trustworthiness - A Self-Validating System: This protocol is inherently self-validating. The visual endpoint—the transition from a cloudy suspension to a clear solution—is a direct indicator of successful deprotonation and solubilization. The process is fully reversible; re-acidification will cause the neutral, insoluble compound to precipitate, confirming that a chemical change (degradation) has not occurred.

Visualization: Mechanism of pH-Dependent Solubility

This diagram illustrates the chemical transformation responsible for the increase in aqueous solubility.

Caption: Effect of pH on the ionization state and water solubility.

References

• Co-solvency and anti-solvent method for the solubility enhancement . Labolic. [Link]

• Protecting Amino Acids Supplier . Baishixing Co.,Ltd. [Link]

• Co-solvent: Significance and symbolism . Labolic. [Link]

• Co-solvent solubilization of some poorly-soluble antidiabetic drugs . PubMed. [Link]

• Co-solvent and Complexation Systems . ResearchGate. [Link]

• Poorly soluble drugs, co-solvent derivatives and degree of solubility enhancement . ResearchGate. [Link]

• Our Ingredients & Process . MillD Atta. [Link]

• Boc-(S)-3-Amino-3-(2,3-dimethoxy-phenyl)propionic acid . BuyersGuideChem. [Link]

• Why are amino acids usually more soluble at pH extremes than they are at neutral pH? . ResearchGate. [Link]

• The solubility-pH profiles of amino acids showing departures from the... . ResearchGate. [Link]

• Solubility of Amino Acids: Influence of the pH value and the Addition of Alcoholic Cosolvents on Aqueous Solubility . Semantic Scholar. [Link]

• Investigating the Effect of Basic Amino Acids and Glucosamine on the Solubility of Ibuprofen and Piroxicam . NIH. [Link]

• Having great trouble with a Boc-protection reaction . Reddit. [Link]

• Solubility of 4-(3,4-Dichlorophenyl)-1-tetralone in Some Organic Solvents . ResearchGate. [Link]

• Solubility of 5-(2-Chlorophenyl)-7-nitro-1,3-dihydro-1,4-benzodiazepin-2-one... . ResearchGate. [Link]

• Molal Solubility, Dissociation, Association and Solvation Parameters for Saturated Phenylalanine Solutions in Various Solvents at 298.15 K . Scientific & Academic Publishing. [Link]

• Amine Protection / Deprotection . Fisher Scientific. [Link]

• Boc-Protected Amino Groups . Organic Chemistry Portal. [Link]

• (PDF) Solubility of L-Phenylalanine in Aqueous Solutions . ResearchGate. [Link]

• Solubility of L-Phenylalanine in Aqueous Solutions | Request PDF . ResearchGate. [Link]

• L-Phenylalanine . PubChem. [Link]

• Functional Group Characteristics and Roles . ASHP. [Link]

• 1.6: Physical properties of organic compounds . Chemistry LibreTexts. [Link]

• Synthesis and resolution of novel 3'-substituted phenylalanine amides . ResearchGate. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Protecting Amino Acids Supplier [cds-bsx.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Molal Solubility, Dissociation, Association and Solvation Parameters for Saturated Phenylalanine Solutions in Various Solvents at 298.15 K [article.sapub.org]
• 6. researchgate.net [researchgate.net]
• 7. quora.com [quora.com]

Technical Support Center: Optimizing Yield for the Synthesis of Dichlorophenyl Amino Acids

Welcome to the Technical Support Center dedicated to the synthesis of dichlorophenyl amino acids. These valuable building blocks are integral to the development of novel peptides and pharmaceuticals, but their synthesis can present unique challenges. This guide is structured to provide researchers, chemists, and drug development professionals with practical, field-proven insights to overcome common hurdles and optimize reaction yields. We will move beyond simple procedural lists to explore the underlying chemical principles, enabling you to troubleshoot effectively and adapt protocols to your specific needs.

Core Synthetic Strategies: An Overview

The construction of the C-N bond between a dichlorinated aryl ring and an amino acid backbone is typically achieved via transition metal-catalyzed cross-coupling reactions. The two most prevalent and powerful methods are:

• Palladium-Catalyzed Buchwald-Hartwig Amination: This is often the method of choice due to its broad substrate scope and high functional group tolerance. The reaction involves the oxidative addition of a palladium(0) complex to the aryl halide, followed by coordination of the amine, deprotonation, and reductive elimination to form the desired product.[1]

• Copper-Catalyzed Ullmann Condensation: A classical method that has seen a modern resurgence with the development of effective ligand systems.[2] It is particularly useful for certain substrates and can sometimes offer a more cost-effective alternative to palladium-based methods. The mechanism involves the formation of an organocopper intermediate.[3]

Both methods are powerful, but success hinges on the careful selection of catalysts, ligands, bases, and reaction conditions, especially when dealing with the electronically deactivated and sterically hindered dichlorophenyl halides.

Troubleshooting Guide: From Low Yields to Impure Products

This section addresses specific experimental problems in a question-and-answer format, providing both solutions and the rationale behind them.

Q1: My Buchwald-Hartwig amination reaction has stalled, showing low conversion of the dichlorophenyl halide. What are the likely causes and how can I fix it?

Answer: Low conversion in Buchwald-Hartwig reactions with challenging substrates like dichloroaryl halides typically points to issues within the catalytic cycle. The primary suspects are inefficient oxidative addition or slow reductive elimination.

Troubleshooting Steps:

• Evaluate the Catalyst-Ligand System: Dichloroaryl chlorides are notoriously less reactive than their bromide or iodide counterparts. Your choice of ligand is the most critical parameter.

  • Rationale: The ligand modulates the steric and electronic properties of the palladium center. For electron-poor and sterically hindered aryl chlorides, bulky and highly electron-donating phosphine ligands are required to promote the difficult oxidative addition step and facilitate the final reductive elimination.[4]

  • Solution: Switch to a more robust, state-of-the-art ligand. While older ligands like DPPF may work for simpler substrates, they often fail here.[5] Consider using "Buchwald-type" biarylphosphine ligands.

  Ligand	Key Feature	Recommended For
  XPhos	Bulk and electron-richness	General purpose for aryl chlorides.[6]
  RuPhos	High activity, good for heteroaryls	Challenging couplings, N-H amines.
  BrettPhos	Extremely bulky and electron-donating	Highly unreactive aryl chlorides.

• Re-examine Your Choice of Base: The base plays a crucial role in deprotonating the amino acid nucleophile (or its ester) to form the active amide species.

  • Rationale: A base that is too weak may not generate a sufficient concentration of the active nucleophile. Conversely, some strong bases can promote side reactions. Sodium tert-butoxide (NaOtBu) is a strong, non-nucleophilic base that is often effective. However, for sensitive substrates, a weaker base like Cesium Carbonate (Cs₂CO₃) or Potassium Phosphate (K₃PO₄) might be necessary to minimize side reactions.

  • Solution: If using a weaker base like K₂CO₃, consider switching to NaOtBu. Ensure the base is finely powdered and completely anhydrous, as water can deactivate both the base and the catalyst.

• Check for Catalyst Inhibition/Decomposition:

  • Rationale: The active Pd(0) species can be sensitive to air and moisture. Furthermore, impurities in starting materials or solvents can act as catalyst poisons.

  • Solution: Ensure all reagents and solvents are rigorously dried and degassed. The reaction should be set up under an inert atmosphere (Nitrogen or Argon) from start to finish. Using a pre-formed palladium precatalyst (e.g., a G3 or G4 palladacycle) can often provide more consistent results than generating the active catalyst in situ.

Q2: I'm observing a significant amount of a hydrodehalogenation side product (where a chlorine atom is replaced by hydrogen). How can I suppress this?

Answer: Hydrodehalogenation is a common side reaction, particularly with electron-rich ligands and certain bases. It occurs when a palladium-hydride species is formed, which can then reductively eliminate with the aryl halide to replace the halogen with hydrogen.

Troubleshooting Steps:

• Modify the Catalyst System:

  • Rationale: The formation of Pd-H species is a key step in this unwanted pathway. Some research suggests that bimetallic catalyst systems can help mitigate this.

  • Solution: The use of a palladium-copper (Pd-Cu) bimetallic nanocatalyst has been shown to selectively promote the desired amination pathway over hydrodehalogenation, possibly by favoring an alternative reductive pathway that avoids Pd-H intermediates.[7]

• Adjust the Reaction Conditions:

  • Rationale: The source of the hydride can be solvent, water, or the amine itself. Minimizing potential hydride sources and optimizing the relative rates of amination vs. hydrodehalogenation is key.

  • Solution:

    • Scrupulously Dry Conditions: Ensure your solvent and reagents are anhydrous.

    • Ligand Choice: While bulky, electron-rich ligands are needed for activation, extreme examples can sometimes favor side reactions. It may be a matter of finding the optimal ligand from the recommended list (see Q1 table).

    • Additives: In some cases, small coordinating additives like DMSO have been shown to suppress side reactions by altering the coordination sphere of the palladium catalyst.[8]

Q3: My final dichlorophenyl amino acid product is contaminated with residual palladium/copper, and standard chromatography is ineffective. How can I purify my product?

Answer: Removing trace transition metals from highly polar, functionalized molecules like amino acids is a significant challenge in pharmaceutical development. The heteroatoms in the product can chelate the metal, causing it to co-elute during standard silica gel chromatography.

Effective Purification Strategies:

• Metal Scavengers: This is the most robust and widely used industrial method.

  • Rationale: Scavengers are solid supports (typically silica or polystyrene) functionalized with groups that have a very high affinity for transition metals, such as thiols or thioureas. When stirred with the reaction mixture (post-reaction), they selectively bind the metal, which can then be removed by simple filtration.

  • Solution: After the reaction is complete and quenched, dilute the mixture with a suitable solvent and stir with a metal scavenger resin for several hours before filtration and final work-up.

  Scavenger Type	Functional Group	Target Metal	Supplier Examples
  Thiol-functionalized Silica	-SH	Pd, Cu, Ru, Rh	Biotage ISOLUTE® Si-Thiol
  Triaminotriazine (TMT)-based	Thiolated Triazine	Pd, Pt, Ru, Rh	Biotage® MP-TMT[6]
  Thiourea-functionalized Silica	-SC(NH₂)NH₂	Pd, Cu, Ru, Rh	SiliCycle SiliaMetS® Thiourea

• Specialized Work-up Procedures:

  • Rationale: Certain aqueous washes can help extract metal impurities.

  • Solution: An aqueous wash with a dilute solution of a chelating agent like thiourea or L-cysteine can sometimes help pull residual metal into the aqueous phase.

• Crystallization:

  • Rationale: If your final product is a stable, crystalline solid, crystallization is an excellent method for purification.

  • Solution: While sometimes unsuccessful on its own for removing tightly bound metals, crystallization after treatment with a metal scavenger is often highly effective at affording an API-grade product with <5 ppm of residual metal.[6]

Frequently Asked Questions (FAQs)

• Q: Should I use a protected or unprotected amino acid for the coupling reaction?

  • A: It is highly recommended to use a protected amino acid, typically an ethyl or tert-butyl ester. The free carboxylic acid can interfere with the reaction by reacting with the base or coordinating to the metal center, leading to low yields. The protecting group can be removed in a subsequent step.

• Q: Which dichlorophenyl halide is the best starting material: -Cl, -Br, or -I?

  • A: Reactivity follows the order I > Br > Cl. While aryl iodides are the most reactive, they are also the most expensive and may be less stable. Aryl bromides often provide a good balance of reactivity and cost. Dichloroaryl chlorides are the most challenging substrates but are often the most cost-effective for large-scale synthesis. Your choice will depend on the reactivity of your catalyst system. Modern Buchwald-Hartwig catalysts are highly effective even for aryl chlorides.

• Q: How do I ensure my reagents and reaction are truly inert?

  • A: Use a Schlenk line or a glovebox. Solvents should be purchased as anhydrous or dried over appropriate drying agents (e.g., molecular sieves, sodium/benzophenone) and degassed. To degas, bubble an inert gas (N₂ or Ar) through the solvent for at least 30 minutes or use a freeze-pump-thaw technique (3 cycles).[2]

• Q: Can I use microwave heating to speed up the reaction?

  • A: Yes, microwave-assisted protocols can significantly shorten reaction times, often from hours to minutes. This can be particularly useful for high-throughput screening of reaction conditions. Mild bases like K₂CO₃ have been used successfully in microwave protocols for dihalopyridines, a related substrate class.[7]

Visualized Workflows and Mechanisms

General Troubleshooting Workflow for Low Yield

This diagram outlines a logical decision-making process when encountering low product yield in a cross-coupling reaction.

Caption: Key mechanistic steps of the Buchwald-Hartwig amination cycle.

Appendix: Representative Experimental Protocol

The following is a representative, general protocol for a Buchwald-Hartwig amination adapted from established procedures for aryl chlorides. [6]Note: This should be considered a starting point and may require optimization for your specific substrates.

Synthesis of Ethyl 2-amino-2-(2,4-dichlorophenyl)acetate

• Inert Atmosphere Setup: To a flame-dried two-neck round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add the palladium precatalyst (e.g., XPhos Pd G3, 0.02 equiv.), the ligand (e.g., XPhos, 0.03 equiv.), and sodium tert-butoxide (2.0 equiv.). The flask is evacuated and backfilled with Argon three times.

• Reagent Addition: Under a positive pressure of Argon, add anhydrous, degassed toluene via syringe. Stir the mixture for 10 minutes at room temperature. Then, add 2,4-dichlorobromobenzene (1.0 equiv.) and the amino acid ester (e.g., ethyl glycinate, 1.5 equiv.) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 100-110 °C) and stir vigorously for the required time (typically 6-24 hours). Monitor the reaction progress by TLC or GC-MS.

• Quench and Work-up: Once the reaction is complete, cool the mixture to room temperature. Carefully quench by adding water. Dilute with ethyl acetate and transfer to a separatory funnel. Wash the organic layer sequentially with water and brine.

• Purification (Metal Removal): Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and add a metal scavenger resin (e.g., MP-TMT, ~5 equiv. relative to Pd). Stir the suspension at room temperature for 4-6 hours.

• Isolation: Filter off the scavenger resin, washing thoroughly with ethyl acetate. Concentrate the filtrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to afford the final product.

• Deprotection (Optional): The resulting ester can be hydrolyzed to the free amino acid using standard procedures (e.g., saponification with LiOH followed by acidic work-up).

References

• Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. (2023). Organic Process Research & Development. [Link]

• Purification of peptide treated with palladium catalysts for allyl deprotection. (2022). ResearchGate. [Link]

• Buchwald–Hartwig amination of aryl esters and chlorides catalyzed by the dianisole-decorated Pd–NHC complex. (2021). Organic & Biomolecular Chemistry. [Link]

• Aminations of Aryl Halides Using Nitroaromatics as Coupling Partners: Overcoming Hydrodehalogenation Pathway Under Hy. NSF Public Access Repository. [Link]

• Resins as Scavengers to Control the Metal Impurities in Active Pharmaceutical Ingredients (APIs). (2023). Crimson Publishers. [Link]

• Metal Scavenger User Guide. Biotage. [Link]

• Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes. NIH. [Link]

• Highly regioselective Buchwald–Hartwig amination at C-2 of 2,4-dichloropyridine enabling a novel approach to 2,4-bisanilinopyridine (BAPyd) libraries. ResearchGate. [Link]

• Ullmann coupling-An overview. OperaChem. [Link]

• Palladium-Catalyzed Amination of Aryl Chlorides and Bromides with Ammonium Salts. ACS Publications. [Link]

• Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development. (2025). PMC - NIH. [Link]

• Palladium-Catalyzed Coupling of Functionalized Primary and Secondary Amines with Aryl and Heteroaryl Halides. MIT Open Access Articles. [Link]

• A process for the synthesis of melphalan.

• Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes. (2022). NIH. [Link]

• Preparation of sec and tert amines by Buchwald-Hartwig Amination. Organic Chemistry Data. [Link]

• Synthesis of Both Enantiomers of Chiral Phenylalanine Derivatives Catalyzed by Cinchona Alkaloid Quaternary Ammonium Salts as Asymmetric Phase Transfer Catalysts. (2018). PMC - NIH. [Link]

• Buchwald-Hartwig Aminations of Aryl Chlorides: A Practical Protocol Based on Commercially Available Pd(0)NHC Catalysts. ResearchGate. [Link]

• Palladium-catalyzed coupling of functionalized primary and secondary amines with aryl and heteroaryl halides. (2011). MIT Open Access Articles. [Link]

• Ullmann Reaction. Organic Chemistry Portal. [Link]

• Ligand design for cross-couplings: phosphines. (2024). YouTube. [Link]

Sources

• 1. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 2. Ullmann Reaction [organic-chemistry.org]
• 3. Ullmann coupling-An overview - operachem [operachem.com]
• 4. TCI Practical Example: Buchwald-Hartwig Amination of Aryl Chlorides using a Palladium Catalyst and XPhos Ligand | TCI AMERICA [tcichemicals.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. WO2021130163A1 - A process for the synthesis of melphalan - Google Patents [patents.google.com]
• 8. Buchwald–Hartwig amination of aryl esters and chlorides catalyzed by the dianisole-decorated Pd–NHC complex - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Synthesis of Boc-Protected Amino Acids

Introduction

Welcome to the Technical Support Center for Boc-Protected Amino Acids. This guide is designed for researchers, chemists, and drug development professionals who utilize tert-butyloxycarbonyl (Boc) chemistry for amine protection, particularly in peptide synthesis and other areas of complex organic synthesis. The Boc group is valued for its stability across a wide range of nucleophilic and basic conditions and its straightforward, acid-labile removal.[][2] However, both the protection step and the subsequent deprotection can be accompanied by a variety of side reactions that compromise yield, purity, and even the structural integrity of the target molecule.

This resource provides in-depth, field-proven insights in a direct question-and-answer format. We will explore the causality behind common experimental issues, offer robust troubleshooting strategies, and provide validated protocols to help you navigate these challenges effectively.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions I should be aware of when using Boc-protection chemistry?

A1: The most prevalent side reactions are associated with the acid-mediated deprotection step. The primary issue is the generation of the reactive tert-butyl cation (t-Bu⁺), which can alkylate any nucleophilic species present.[3][4][5] This leads to t-butylation of sensitive amino acid side chains, particularly Tryptophan, Methionine, Cysteine, and Tyrosine.[3][4] Other common issues include the formation of pyroglutamate from N-terminal glutamine or glutamic acid, dehydration of asparagine and glutamine side chains, and oxidation of methionine.[3][6][7] During the protection step itself, over-protection (di-tert-butylation) can occur, especially when using a strong acylation catalyst like DMAP with substrates containing other nucleophilic sites.[8]

Q2: How can I detect and quantify these side products in my reaction mixture?

A2: A combination of High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS) is the most effective analytical approach.[9]

• HPLC can separate the desired product from impurities, allowing for quantification based on peak area. Running a gradient method often provides the best resolution for complex mixtures.[]

• LC-MS is invaluable for identifying the nature of the side reaction.[][] For example, a mass increase of +56 Da on a Tryptophan or Methionine residue is a clear indicator of t-butylation.

Q3: What is the fundamental role of a "scavenger" and why is it so critical?

A3: Scavengers are nucleophilic reagents added to the acidic deprotection cocktail (e.g., neat Trifluoroacetic Acid - TFA) to trap reactive electrophiles, primarily the tert-butyl cation.[4][12] In the absence of scavengers, this carbocation will irreversibly alkylate sensitive residues, leading to difficult-to-remove impurities.[5][13] Scavengers are more nucleophilic than the amino acid side chains and are used in excess to effectively "scavenge" the carbocations before they can cause undesired modifications.[4]

Troubleshooting Guide 1: Alkylation During Boc Deprotection

Issue: "After TFA deprotection, my mass spectrometry results show my peptide has a mass increase of +56 Da. What happened and how do I fix it?"

This is a classic case of t-butylation . The strong acid used for deprotection, typically TFA, cleaves the Boc group, generating a stable tert-butyl carbocation.[14][15] This electrophile will readily attack nucleophilic amino acid side chains.

Mechanism of t-Butylation and Scavenger Action

Susceptible Amino Acids & Recommended Scavengers

The choice of scavenger is critical and depends on the specific residues in your sequence.[4] A cocktail of scavengers is often employed to provide broad protection.

Susceptible Residue	Side Reaction	Recommended Scavenger	Typical Concentration (v/v)
Tryptophan (Trp)	Indole ring alkylation	Triisopropylsilane (TIS), Anisole	1-5%
Methionine (Met)	Thioether alkylation (forms sulfonium salt), Oxidation	Thioanisole, Dimethyl sulfide (DMS)	2-5%
Cysteine (Cys)	Thiol alkylation	1,2-Ethanedithiol (EDT)	1-2.5%
Tyrosine (Tyr)	Phenolic ring alkylation	p-Cresol, Anisole, Thioanisole	2-5%

Protocol: TFA-Mediated Deprotection with a Scavenger Cocktail

• Preparation: In a well-ventilated fume hood, prepare the cleavage cocktail. For a general-purpose, robust cocktail, mix:

  • Trifluoroacetic Acid (TFA): 95%

  • Water: 2.5%

  • Triisopropylsilane (TIS): 2.5%

• Reaction: Add the cleavage cocktail to the Boc-protected substrate (e.g., peptide-resin or solution-phase compound) at room temperature. Use approximately 10 mL of cocktail per gram of resin.

• Incubation: Gently agitate the mixture for 1.5 to 2 hours at room temperature.

• Work-up (for SPPS): Filter the resin and collect the filtrate. Precipitate the cleaved peptide by adding it to a large volume of cold diethyl ether.

• Analysis: Centrifuge to collect the crude peptide, dry it under vacuum, and analyze by HPLC and LC-MS to confirm complete deprotection and the absence of t-butylated side products.

Troubleshooting Guide 2: Intramolecular Cyclization

Issue: "I am working with a Gln-Trp-Ala... sequence. After synthesis and purification, I see a significant impurity with a mass loss of -17 Da and my N-terminus seems to be blocked. What is happening?"

This is a classic example of pyroglutamate (pGlu) formation . N-terminal glutamine (Gln) and, to a lesser extent, glutamic acid (Glu), can undergo an intramolecular nucleophilic attack by the N-terminal amine on the side-chain amide or carboxyl group.[7][16] This irreversible reaction forms a stable five-membered lactam, releasing ammonia (-17 Da for Gln) or water (-18 Da for Glu) and rendering the N-terminus unreactive for sequencing or further coupling.[17][18]

Mechanism of Pyroglutamate Formation from N-Terminal Gln

Prevention and Mitigation Strategies

• Control pH: The cyclization is often base-catalyzed. During solid-phase peptide synthesis (SPPS), ensure complete neutralization after the Boc-deprotection step but avoid using excess base, which can promote the side reaction.[3]

• Use Optimized Coupling Reagents: Employ highly efficient coupling reagents like HBTU or HATU. These reagents promote rapid intermolecular coupling of the next amino acid, which outcompetes the slower, intramolecular cyclization reaction.[19]

• Side-Chain Protection: For glutamine, using a side-chain protecting group like Trityl (Trt) [Boc-Gln(Trt)-OH] can physically block the cyclization. The Trt group is removed during the final acid cleavage step.[20]

• Order of Synthesis: If possible, avoid having Gln as the N-terminal residue in synthetic fragments that need to be stored or manipulated for extended periods.

Troubleshooting Guide 3: Amino Acid-Specific Side Reactions

Certain amino acids present unique challenges due to the reactivity of their side chains.

Q: My Arginine-containing peptide shows impurities, including one with a mass corresponding to Ornithine. Why?

A: This is a known side reaction when using the nitro (NO₂) protecting group for the Arginine side chain [Boc-Arg(NO₂)-OH]. During the final, harsh acid cleavage (e.g., with HF), the nitro group can be partially reduced, leading to the formation of Ornithine residues.[19][21]

• Solution 1: Use an alternative protecting group like Tosyl (Tos). Boc-Arg(Tos)-OH is less prone to this reduction but be aware that the cleaved tosyl group can modify Tryptophan if not properly scavenged.[19][21]

• Solution 2: For peptides with Arg(NO₂), consider an on-resin reduction with a reagent like SnCl₂ before the final cleavage to cleanly remove the nitro group under milder conditions.[19]

Q: My Histidine-containing peptide shows significant racemization. What is the cause?

A: The imidazole side chain of Histidine is a potent catalyst for racemization, especially during the activation step for coupling.[22][23] If the side chain is unprotected or if an inadequate protecting group is used, the lone pair of electrons on the π-nitrogen can abstract the α-proton of the activated ester, leading to loss of stereochemical integrity.[22]

• Solution: Use a robust side-chain protecting group that withdraws electron density from the imidazole ring. For Boc-based synthesis, derivatives like Boc-His(Tos)-OH (Tosyl) or Boc-His(Dnp)-OH (Dinitrophenyl) are common choices as they significantly suppress this side reaction.[22]

Experimental Protocols

Protocol 1: Standard Nα-Boc Protection of an Amino Acid

This protocol describes a general method for protecting the alpha-amino group of an amino acid using Boc-anhydride.[24][25]

• Dissolution: Dissolve the amino acid (1.0 equivalent) in a 1:1 mixture of Dioxane and Water.

• Basification: Cool the solution to 0 °C in an ice bath. Adjust the pH to 9.5-10.0 by the slow, dropwise addition of 1 M NaOH, ensuring the temperature remains low.

• Addition of (Boc)₂O: Add Di-tert-butyl dicarbonate ((Boc)₂O, 1.1 equivalents), either neat or dissolved in a minimal amount of dioxane.

• Reaction: Allow the reaction to warm to room temperature and stir vigorously overnight. Maintain the pH between 9.5 and 10.0 by adding 1 M NaOH as needed. The reaction progress can be monitored by TLC (ninhydrin stain).

• Work-up: Once the reaction is complete (TLC shows consumption of starting material), wash the mixture with diethyl ether to remove unreacted (Boc)₂O.

• Acidification & Extraction: Cool the aqueous layer to 0 °C and carefully acidify to pH 2-3 with 1 M HCl or a saturated KHSO₄ solution.

• Isolation: Extract the Boc-protected amino acid into an organic solvent like ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the product.

Workflow: General Boc-Protection and Deprotection Cycle

References

• BenchChem Technical Support Team. (2025). Common side reactions with Boc-protected amino acids and how to avoid them. Benchchem.
• Organic Chemistry Portal. Boc-Protected Amino Groups. Organic Chemistry Portal.
• Hebei Boze Chemical Co., Ltd. BOC Protection and Deprotection. Hebei Boze Chemical Co., Ltd.
• BOC Sciences. BOC-amino acids. BOC Sciences Amino Acid.
• de la Torre, B. G., & Albericio, F. (2023). Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection. ACS Omega.
• AAPPTec.
• BenchChem Technical Support. (2025). Technical Support Center: Arginine Side-Chain Protection in Boc Synthesis. Benchchem.
• Ragnarsson, U., & Grehn, L. (2013). Dual protection of amino functions involving Boc. RSC Publishing.
• Chemistry Steps. Boc Protecting Group for Amines. Chemistry Steps.
• de la Torre, B. G., & Albericio, F. (2023). Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection.
• Houben-Weyl. (2003). Pyroglutamic Acid Peptides. Thieme.
• BenchChem Technical Support. (2025). Side reactions of Boc-His(Z)-OH in acidic conditions. Benchchem.
• BenchChem Technical Support. (2025). Technical Support Center: Troubleshooting Common Side Reactions in Boc-Based Peptide Synthesis. Benchchem.
• AAPPTec. Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTec.
• BenchChem Technical Support. (2025). Technical Support Center: Preventing Side Reactions During Boc Deprotection. Benchchem.
• Wikipedia.
• Jones, J. H., & Ramage, W. I. (1978). Histidine protection.
• Total Synthesis. Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Total Synthesis.
• Ashenhurst, J. (2018).
• J&K Scientific LLC. (2025). BOC Protection and Deprotection. J&K Scientific LLC.
• ACS GCI Pharmaceutical Roundtable. BOC Deprotection. Wordpress.
• Löw, M., Kisfaludy, L., & Sohár, P. (1978). [tert-Butylation of the tryptophan indole ring during the removal of the tert-butyloxycarbonyl group (author's transl)]. Hoppe Seylers Z Physiol Chem, 359(12), 1643-51.
• Wikipedia. Pyroglutamic acid. Wikipedia.
• BenchChem Technical Support. (2025). An In-depth Technical Guide to the Boc Protection Mechanism for Amines. Benchchem.
• ResearchGate. Pyroglutamate formation mechanism.
• BOC Sciences. Amino Acid Analytical Capabilities. BOC Sciences.
• ResearchGate. Formation of pyroglutaminyl (pGlu) peptide via cyclization of the side....
• BOC Sciences. Amino Acid Composition Analysis Services. BOC Sciences.
• Liu, H., et al. (2011). N-terminal Glutamate to Pyroglutamate Conversion in Vivo for Human IgG2 Antibodies. Journal of Biological Chemistry.

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• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]
• 7. researchgate.net [researchgate.net]
• 8. Dual protection of amino functions involving Boc - RSC Advances (RSC Publishing) DOI:10.1039/C3RA42956C [pubs.rsc.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. total-synthesis.com [total-synthesis.com]
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• 16. Pyroglutamic acid - Wikipedia [en.wikipedia.org]
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• 18. N-terminal Glutamate to Pyroglutamate Conversion in Vivo for Human IgG2 Antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. BOC Protection and Deprotection [bzchemicals.com]
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• 23. peptide.com [peptide.com]
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• 25. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing the Purity of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic Acid

Welcome to the technical support center for Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid. This guide is designed for researchers, medicinal chemists, and drug development professionals to address common challenges encountered during the purification of this critical chiral building block. Our goal is to provide you with the expertise and practical methodologies to enhance the chemical and enantiomeric purity of your material, ensuring the integrity of your subsequent research.

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in a crude sample of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid?

A1: The impurity profile of your compound is intrinsically linked to its synthetic route. For β-aryl-β-amino acids, common synthetic pathways include the Rodionov reaction or asymmetric Mannich-type reactions.[1] Based on these methods, likely impurities include:

• Unreacted Starting Materials: Residual 2,3-dichlorobenzaldehyde, malonic acid, or the nitrogen source (e.g., ammonia or an amine).

• Di-Boc Species: Over-protection of the amine can sometimes occur, though it's less common for sterically hindered amines.[]

• Residual Solvents: Solvents used in the reaction and workup (e.g., ethyl acetate, dioxane, acetone).

• Enantiomeric Impurity: The corresponding (R)-enantiomer, arising from incomplete enantioselectivity of the synthesis.[3]

• Diastereomeric Impurities: If a chiral auxiliary is used in the synthesis, diastereomers may form and need to be removed.[4]

Q2: My crude product is an oil or a waxy solid that is difficult to handle. How can I induce crystallization to obtain a pure, solid product?

A2: Many Boc-protected amino acids initially present as oils or amorphous solids, especially when residual solvents or impurities are present.[5] Inducing crystallization is a highly effective purification method. Here are several strategies:

• Seed Crystal Addition: If you have a small amount of pure, crystalline material, adding a seed crystal to the oil can initiate crystallization.[5]

• Solvent Trituration/Slurrying: This technique involves stirring the crude oil or solid in a solvent in which the desired product has very low solubility, while impurities are more soluble. Weakly polar solvents like n-hexane, diethyl ether, or a mixture of these are often effective for Boc-amino acids.[5][6]

• Systematic Recrystallization: This is the most robust method for achieving high purity. A systematic approach to finding the right solvent system is crucial.

Troubleshooting Guide: From Crude Oil to High-Purity Crystalline Solid

This section provides detailed protocols and troubleshooting advice for the most common purification challenges.

Issue 1: Product is an Oil and Fails to Solidify

Cause: This is often due to the presence of residual solvents or process impurities that act as an anti-solvent or inhibit the formation of a crystal lattice.

Solution Workflow:

Caption: Workflow for solidification of oily products.

Experimental Protocol: Solvent Trituration

• Solvent Removal: Ensure your crude oil is under high vacuum for several hours to remove as much residual solvent as possible. Co-evaporation with a solvent like toluene can help remove traces of other solvents.

• Solvent Addition: To the oil, add a small volume of a non-polar solvent in which the product is expected to be poorly soluble. Good starting points are n-hexane, cyclohexane, or diethyl ether.[5]

• Induce Solidification: Vigorously stir the mixture at room temperature. Scratching the inside of the flask with a glass rod at the solvent-air interface can help initiate nucleation.

• Slurrying: Once a solid begins to form, continue stirring for 1-2 hours to allow for complete precipitation and for soluble impurities to remain in the solvent.

• Isolation: Filter the solid, wash with a small amount of the cold trituration solvent, and dry under vacuum.

Issue 2: Chemical Purity is Below Target After Initial Solidification

Cause: Co-precipitation of impurities or the formation of a solid solution.

Solution: Recrystallization is the gold standard for improving chemical purity. The key is to find a solvent or solvent system where the compound is sparingly soluble at room temperature but highly soluble at elevated temperatures.

Data Presentation: Recommended Solvent Systems for Recrystallization Screening

Solvent System (v/v)	Rationale & Comments
Single Solvents
Ethyl Acetate (EtOAc)	Often a good starting point for moderately polar compounds like Boc-amino acids.
Isopropanol (IPA)	Can be effective, but ensure slow cooling to prevent oiling out.
Acetonitrile (ACN)	Good for moderately polar compounds; has a high boiling point.
Toluene	Can be effective for aromatic compounds; heating is required.[6]
Binary Solvent Systems
Ethyl Acetate / Hexanes	A very common and effective system. Dissolve in hot EtOAc and add hexanes until turbidity appears, then reheat to clarify and cool slowly.[7]
Dichloromethane / Hexanes	Similar to EtOAc/Hexanes, but DCM is more volatile.
Acetone / Water	For more polar impurities, this can be an excellent choice.
Toluene / Heptane	Good for less polar compounds, often yields high-quality crystals.[6]

Experimental Protocol: Recrystallization

• Solvent Screening: In parallel on a small scale, test the solubility of your crude material in the solvents listed in the table above.

• Dissolution: In a flask, add the chosen solvent to your crude material and heat with stirring until the solid is fully dissolved. Use the minimum amount of hot solvent necessary.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. If no crystals form, try scratching the flask or placing it in a refrigerator (0-4°C).

• Isolation: Collect the crystals by filtration, wash with a small amount of the cold recrystallization solvent, and dry under vacuum.

Issue 3: Enantiomeric Purity is Not Sufficient (>99% S-enantiomer required)

Cause: The synthetic route did not have perfect enantioselectivity, resulting in contamination with the (R)-enantiomer.

Solution: Purification via preparative chiral HPLC is the most effective method to separate enantiomers. If the enantiomeric excess is very low, diastereomeric salt formation and crystallization may be an alternative, but this is often more complex.

Experimental Protocol: Chiral HPLC Method Development

• Column Selection: Chiral Stationary Phases (CSPs) based on macrocyclic glycopeptides (e.g., Teicoplanin, Vancomycin) or polysaccharide derivatives are excellent starting points for Boc-protected amino acids.[8][9]

• Mobile Phase Screening:

  • Reversed-Phase: A common starting point is a mobile phase of Acetonitrile/Water with an acidic modifier like 0.1% Trifluoroacetic Acid (TFA) or Formic Acid.[8]

  • Polar Organic Mode: A mixture of Hexane/Ethanol or Hexane/Isopropanol can also be very effective.

• Optimization: Adjust the ratio of the organic solvent to the aqueous/polar component to optimize the resolution between the (S) and (R) enantiomers. The flow rate and column temperature can also be fine-tuned.

• Scale-Up: Once an analytical method is established, it can be scaled up to a preparative scale for bulk purification.

Data Presentation: Starting Conditions for Chiral HPLC Analysis

Parameter	Recommended Starting Condition
Column	Chirobiotic™ T or R, or a similar macrocyclic glycopeptide-based CSP (250 x 4.6 mm, 5 µm)
Mobile Phase	70:30 Acetonitrile:Water + 0.1% TFA
Flow Rate	1.0 mL/min
Detection	UV at 220 nm or 254 nm
Temperature	25°C

Advanced Purification & Analysis

Q3: My material appears pure by NMR and standard HPLC, but I suspect there are still issues. What else should I be looking for?

A3: High purity by standard techniques is excellent, but for pharmaceutical applications, a deeper analysis is often required.

• Chiral HPLC: As discussed, this is essential to confirm enantiomeric purity.[10]

• Mass Spectrometry (MS): Confirm the molecular weight of your main peak and check for any low-level impurities with different mass-to-charge ratios.

• Residual Solvent Analysis (GC-HS): Gas chromatography with headspace analysis can quantify the amount of residual organic solvents.

• Elemental Analysis: This can confirm the empirical formula and detect inorganic impurities.

Q4: I am using flash chromatography for purification. What is a good starting point for the mobile phase?

A4: For a compound like Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid, which has a carboxylic acid group, a gradient elution on silica gel is recommended.

• Stationary Phase: Silica gel (60-120 or 230-400 mesh).[11]

• Mobile Phase System: A gradient of ethyl acetate in hexanes is a good starting point. Due to the acidic nature of the compound, adding a small amount (0.5-1%) of acetic acid or formic acid to the mobile phase can improve peak shape and prevent streaking on the column. A typical gradient might be from 10% EtOAc in hexanes to 50% EtOAc in hexanes.

Purification Strategy Decision Tree

Caption: Decision tree for purification strategy.

References

• Juaristi, E., & López-Ruiz, H. (1999). Recent advances in the enantioselective synthesis of beta-amino acids. Current medicinal chemistry, 6(10), 983–1004.
• Singh, R. P., & Singh, R. K. (2015). Enantioselective Synthesis of β-amino acids: A Review. Organic & Inorganic Chemistry, 1(1).
• Podlech, J. (2001). Preparation of Enantiopure β-Amino Acids by Homologation of α-Amino Acids. Enantioselective Synthesis of β-Amino Acids, 43-66.
• BenchChem. (2025). Common side reactions with Boc-protected amino acids and how to avoid them. BenchChem Technical Support.
• Enantioselective synthesis of .beta.-amino acids. 2. Preparation of the like stereoisomers of 2-methyl- and 2-benzyl-3-aminobutanoic acid. The Journal of Organic Chemistry.
• Perrin, C. et al. Direct stereo-selective separations of amino acids and small peptides on cinchona derived zwitterionic chiral columns by HPLC. Chiral Technologies Europe.

• Chromatography Today. Chiral Amino Acid and Peptide Separations – the Next Generation. Available at: [Link]

• Pinto, M. M. M., et al. (2020). Chiral Stationary Phases for Liquid Chromatography: Recent Developments. Molecules, 25(15), 3485.

• PubChem. (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-phenylpropanoic acid. Available at: [Link]

• The Royal Society of Chemistry. †Electronic Supplementary Information (ESI). Available at: [Link]

• Majumdar, D., Saha, C. N., & Bhattacharya, S. (2011). Synthesis and characterization of a new peptide analogue: 2-Amino-N-(2-amino-ethyl)-3-phenyl-propionamide. Der Pharma Chemica, 3(3), 174-188.
• A safe and efficient route for preparation of N-Boc-β3-amino acid methyl esters from α-amino acids. Organic & Biomolecular Chemistry.
• Web, M. D. (2005). A One-Pot Synthesis of 3-Amino-3-arylpropionic Acids. Letters in Organic Chemistry, 2(5), 439-442.
• Asymmetric biocatalysis of S-3-amino-3-phenylpropionic acid with new isolated Methylobacterium Y1-6.
• Wang, Y., et al. (2023). Chemo- and atroposelective Boc protection for asymmetric synthesis of NH2-free axially chiral biaryl amino phenols. Chemical Science, 14(20), 5461-5468.
• A safe and efficient synthesis of N-Boc-β3-amino acid methyl esters from α-amino acids: applications in the formal synthesis of sedum alkaloids. RSC Publishing.
• CN112661672A - Crystallization method of Boc-amino acid.
• Sardella, R., et al. (2015). Diastereo- and enantioseparation of a N(α)-Boc amino acid with a zwitterionic quinine-based stationary phase: focus on the stereorecognition mechanism. Analytica Chimica Acta, 888, 207-216.
• Asian Journal of Pharmaceutical Analysis and Medicinal Chemistry. (2020). impact of purification of fmoc-amino acids on peptide purity in solid phase peptide synthesis. AJPAMC, 8(3), 95-104.
• CN1793110A - Process for preparing Boc protected amino acid by (Boc) O.
• Coppola, G. M., & Schuster, H. F. (1987). Asymmetric Synthesis: Construction of Chiral Molecules Using Amino Acids. John Wiley & Sons.
• BenchChem. (2025).
• Investigation of Impurities in Peptide Pools. MDPI.
• Yurovskaya, M. A., & Karchava, A. V. (2004). Solvent-free stereoselective synthesis of β-aryl-β-amino acid esters by the Rodionov reaction using microwave irradiation. Russian Chemical Bulletin, 53(7), 1549-1552.
• Quality Management of Diastereomeric Impurity for Complex Peptide Manufacturing: A Case Study of Corticorelin Ovine.

• Veeprho. The Role of Impurity Profiling in Therapeutic Peptides. Available at: [Link]

• De Spiegeleer, B., et al. (2014). Related impurities in peptide medicines. Journal of Pharmaceutical and Biomedical Analysis, 101, 65-78.

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Technical Support Center: Navigating the Challenges of Boc Group Deprotection in Complex Molecules

Welcome to the technical support center dedicated to addressing the nuances of tert-butyloxycarbonyl (Boc) group deprotection. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in removing this common amine protecting group from structurally complex and sensitive molecules. Here, we move beyond standard protocols to provide in-depth troubleshooting, mechanistic insights, and a range of field-proven strategies to ensure the success of your synthetic endeavors.

Frequently Asked Questions (FAQs)

This section provides quick answers to common questions regarding Boc deprotection.

Q1: What is the fundamental mechanism of acidic Boc deprotection, and why do side reactions occur?

A1: The removal of the Boc group is typically achieved under acidic conditions. The process begins with the protonation of the carbamate oxygen by an acid, such as trifluoroacetic acid (TFA).[1][2] This protonation weakens the tert-butyl-oxygen bond, leading to its cleavage and the formation of a stable tert-butyl cation and a carbamic acid intermediate.[1][2][3] The carbamic acid is unstable and readily decomposes into the free amine and carbon dioxide gas.[1][2][3]

The primary cause of side reactions is the highly reactive tert-butyl cation generated during this process.[1][4] This electrophile can attack any nucleophilic sites within your molecule, leading to unwanted alkylation.[1][4]

Q2: Which functional groups are most susceptible to side reactions during Boc deprotection?

A2: Functional groups with nucleophilic character are particularly vulnerable to alkylation by the tert-butyl cation.[4] These include the side chains of amino acids like methionine, tryptophan, and cysteine, as well as guanidino groups and electron-rich aromatic rings.[4]

Q3: How can I monitor the progress of a Boc deprotection reaction?

A3: Several techniques can be employed:

• Thin-Layer Chromatography (TLC): This is a rapid and effective method. The deprotected amine product is generally more polar than the Boc-protected starting material and will exhibit a lower Rf value.[5][6] Staining with ninhydrin can visualize the newly formed primary or secondary amine.[6]

• High-Performance Liquid Chromatography (HPLC): HPLC is the gold standard for quantitative analysis, allowing for accurate monitoring of reaction completion and assessment of product purity.[6]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This provides both separation and mass information, confirming the disappearance of the starting material and the appearance of the product with the expected molecular weight.

Q4: Are there environmentally friendly ("green") alternatives for Boc deprotection?

A4: Yes, several greener methods have been developed. Thermal deprotection using water as a solvent is a catalyst-free option.[7][8] Another approach involves using solid-supported acid catalysts, like Amberlyst-15 resin, which can be easily filtered off and potentially reused.[8]

Q5: Can the Boc group be removed under non-acidic conditions?

A5: While generally stable to base, some methods for Boc removal under basic or neutral conditions exist, especially for activated N-Boc groups (e.g., on pyrroles).[8][9] Thermal cleavage, by heating the substrate in a suitable solvent like water or trifluoroethanol, is a neutral deprotection method.[8] Additionally, reagents like trimethylsilyl iodide (TMSI) can mediate deprotection under neutral conditions.[8][10]

In-Depth Troubleshooting Guides

This section provides detailed solutions to specific experimental challenges encountered during Boc deprotection.

Issue 1: Incomplete or Sluggish Deprotection

Symptom: TLC or LC-MS analysis shows a significant amount of remaining Boc-protected starting material, even after extended reaction times.

Causality Analysis:

Incomplete deprotection can stem from several factors that hinder the efficiency of the acid-catalyzed cleavage.

• Insufficient Acid Strength or Concentration: The most common cause is that the acidic conditions are not potent enough to fully cleave the Boc group.[5] This can be due to low acid concentration or the degradation of the acid (e.g., TFA absorbing atmospheric moisture).[5]

• Steric Hindrance: Bulky substituents near the Boc-protected amine can physically block the approach of the acid, slowing down the reaction rate.[5] This is frequently observed in complex, three-dimensional molecules.

• Electronic Effects: Electron-withdrawing groups on the substrate can destabilize the carbocation intermediate that forms during deprotection, thereby slowing the reaction.[5]

• Poor Substrate Solubility: If the starting material is not fully dissolved in the reaction solvent, the reaction becomes heterogeneous, leading to an incomplete reaction.[5]

• Inadequate Reaction Time or Temperature: For some challenging substrates, standard reaction times (e.g., 30 minutes to 2 hours) may be insufficient, or a higher temperature may be required to overcome the activation energy barrier.

Troubleshooting Workflow:

Caption: Logic for selecting a selective Boc deprotection method.

Issue 3: Work-up and Purification Challenges

Symptom: Difficulty in isolating the deprotected amine product, which may be water-soluble or form an emulsion during aqueous work-up.

Causality Analysis:

The product of a Boc deprotection is a free amine, which under acidic conditions, exists as an ammonium salt. These salts are often highly polar and may have significant water solubility, making extraction with organic solvents inefficient. Furthermore, direct neutralization with a basic aqueous solution can sometimes lead to the precipitation of the free amine or the formation of emulsions, complicating phase separation.

Work-up Strategies:

• Direct Evaporation: For reactions using volatile acids like TFA or HCl in dioxane, the solvent and excess acid can be removed under reduced pressure. The resulting amine salt can often be used directly in the next step without further purification. [11]* Basic Work-up: If the free amine is required and is not water-soluble, the reaction mixture can be carefully neutralized with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a dilute base like sodium hydroxide (NaOH). [11]The free amine can then be extracted with a suitable organic solvent.

• Resin-Based Scavenging: For small-scale reactions or when the product is particularly water-soluble, using a solid-phase scavenger resin can be effective. For instance, an ion-exchange resin can be used to capture the ammonium salt, which is then released by washing with a solution of ammonia in methanol.

Protocol 4: Basic Work-up for Isolation of the Free Amine

• After the deprotection is complete, cool the reaction mixture in an ice bath.

• Slowly add a saturated aqueous solution of NaHCO₃ with vigorous stirring until gas evolution ceases and the pH of the aqueous layer is basic.

• Extract the mixture with a suitable organic solvent (e.g., ethyl acetate, dichloromethane) several times.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and concentrate under reduced pressure to obtain the free amine.

References

• Benchchem. (n.d.). Technical Support Center: Troubleshooting Incomplete Boc Deprotection in Solid-Phase Peptide Synthesis.
• Benchchem. (n.d.). Selective deprotection of Boc amines in the presence of other protecting groups.
• Benchchem. (n.d.). Troubleshooting Incomplete Boc Deprotection: A Technical Support Guide.
• Benchchem. (n.d.). Side reactions of Boc deprotection with scavengers.

• George, N., Ofori, S., Parkin, S., & Awuah, S. G. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(41), 24555–24563. [Link]

• Selective Deprotection of N-Boc Catalyzed by Silica Gel. (n.d.). Chemical Journal of Chinese Universities. [Link]

• Benchchem. (n.d.). A Researcher's Guide to the Validation of Boc Deprotection by HPLC Analysis.

• George, N., Ofori, S., Parkin, S., & Awuah, S. G. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(41), 24555–24563. [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). BOC Deprotection. Retrieved from [Link]

• Total Synthesis. (n.d.). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA. Retrieved from [Link]

• ResearchGate. (2013). How to do work-up of a BOC deprotection reaction by TFA?[Link]

• Benchchem. (n.d.). A Researcher's Guide to Boc Deprotection: A Comparative Review of Methodologies.

• Reddit. (2024). Advice on N-boc deprotection in the presence of acid sensitive groups. Retrieved from [Link]

• Fiveable. (n.d.). Acid-Labile Protecting Groups. Retrieved from [Link]

• Reddit. (2014). Removal of Boc protecting group as workup? Retrieved from [Link]

• Semantic Scholar. (2012). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated. [Link]

• Benchchem. (n.d.). Technical Support Center: Challenges in Boc Deprotection with Acid-Sensitive Substrates.
• Benchchem. (n.d.). Troubleshooting N-Boc deprotection in the presence of sensitive functional groups.

• ACS Publications. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. [Link]

• SciSpace. (n.d.). Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

• Hebei Boze Chemical Co., Ltd. (n.d.). BOC Protection and Deprotection. Retrieved from [Link]

• Benchchem. (n.d.). Application Notes and Protocols: Deprotection of the Boc Group Under Acidic Conditions.

• UKnowledge. (2020). Mild Deprotection of the N-Tert-Butyloxycarbonyl (N-Boc) Group Using Oxalyl Chloride. [Link]

• Benchchem. (n.d.). TLC monitoring of N-Boc-D-proline protection and deprotection reactions.

• ResearchGate. (n.d.). Boc deprotection conditions tested. [Link]

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Technical Support Center: Preventing Racemization in Chiral Amino Acid Synthesis

Welcome to the Technical Support Center for Chiral Amino acid Synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of maintaining stereochemical integrity during synthesis. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address the specific challenges you may encounter in the lab. Our focus is on explaining the "why" behind experimental choices, ensuring your protocols are robust and your results are reliable.

Frequently Asked Questions (FAQs): The Fundamentals of Racemization

This section addresses the foundational concepts of racemization, providing a crucial knowledge base for troubleshooting.

Q1: What is racemization and why is it a critical issue in chiral amino acid synthesis?

A1: Racemization is the conversion of a pure enantiomer (e.g., an L-amino acid) into a mixture containing equal amounts of both enantiomers (L and D forms).[1][2] This loss of stereochemical integrity is a major concern, particularly in peptide synthesis and drug development, because enantiomers can have drastically different biological activities, potencies, and toxicities.[2][3] The formation of unwanted diastereomeric products complicates purification and can compromise the efficacy and safety of the final compound.[1][4]

Q2: What is the primary chemical mechanism responsible for racemization during peptide bond formation?

A2: The predominant mechanism for racemization during the coupling of amino acids is the formation of a 5(4H)-oxazolone, also known as an azlactone, intermediate.[1][2][5][6] This process is initiated when the carboxylic acid of the N-protected amino acid is activated by a coupling reagent. The activated intermediate can then cyclize to form the oxazolone ring. The proton at the α-carbon of this planar intermediate is acidic and can be readily abstracted by a base. This deprotonation leads to a loss of chirality, and subsequent reprotonation can occur from either face of the molecule, resulting in a mixture of L and D isomers.[1][5][6] A less common mechanism is the direct enolization of the activated carboxylic acid, where a base directly abstracts the α-proton.[1][5]

Diagram: Mechanism of Racemization via Oxazolone Formation

Caption: Primary pathway of racemization during peptide coupling.

Q3: Which amino acids are most susceptible to racemization?

A3: Histidine (His) and Cysteine (Cys) are notoriously prone to racemization.[1][6][7][8] Other amino acids such as Serine (Ser), Phenylalanine (Phe), and Aspartic Acid (Asp) can also be susceptible, especially under suboptimal reaction conditions.[1][6][8] The nature of the amino acid side chain and its protecting group significantly influences the rate of racemization.

Q4: How can I detect and quantify racemization in my product?

A4: The gold standard for quantifying the extent of racemization is Chiral High-Performance Liquid Chromatography (HPLC).[2][9][10] This technique utilizes a chiral stationary phase (CSP) that interacts differently with each enantiomer, allowing for their separation and precise quantification.[9][10][11] Developing a reliable chiral HPLC method is a critical first step in troubleshooting racemization issues.

Troubleshooting Guides: Common Scenarios & Solutions

This section provides practical solutions to specific problems encountered during the synthesis of chiral amino acids.

Scenario 1: Significant Racemization Observed with Carbodiimide Coupling Reagents

"I'm using DIC/DCC for my coupling reaction and observing a high percentage of the D-isomer in my final product. How can I mitigate this?"

Analysis: Carbodiimide-based coupling reagents like Dicyclohexylcarbodiimide (DCC) and Diisopropylcarbodiimide (DIC) are potent activators of carboxylic acids. However, when used alone, the highly reactive O-acylisourea intermediate they form is very susceptible to cyclizing into the problematic oxazolone, leading to significant racemization.[1][12]

Solutions:

• Introduce Additives: The most effective strategy is to use carbodiimides in conjunction with racemization-suppressing additives.[12][13][14]

  • HOBt (1-Hydroxybenzotriazole): A classic additive that intercepts the O-acylisourea intermediate to form a more stable HOBt-active ester, which is less prone to oxazolone formation.[7][12][14]

  • HOAt (1-Hydroxy-7-azabenzotriazole) & Oxyma (Ethyl 2-cyano-2-(hydroxyimino)acetate): These are generally more effective than HOBt at suppressing racemization.[6][13][14] They form active esters that are more reactive towards the amine component, leading to faster coupling and less time for racemization to occur.

• Control Temperature: Perform the coupling reaction at a lower temperature (e.g., 0 °C). Lower temperatures decrease the rate of both oxazolone formation and enolization.[14][15]

• Minimize Pre-activation Time: If you are pre-activating the carboxylic acid with the carbodiimide and additive before adding the amine component, keep this time to a minimum. Prolonged pre-activation increases the opportunity for the activated species to racemize.[6]

Experimental Protocol: Standard DIC/Oxyma Coupling

• Dissolve the N-protected L-amino acid (1.0 eq) and Oxyma (1.0 eq) in an appropriate anhydrous solvent (e.g., DMF or DCM).

• Cool the solution to 0 °C in an ice bath.

• Add DIC (1.05 eq) to the solution and stir for 5-10 minutes.

• Add the amine component (1.0 eq) to the reaction mixture.

• Allow the reaction to slowly warm to room temperature and stir until completion (monitor by TLC or LC-MS).

• Work up the reaction as appropriate to remove the diisopropylurea byproduct and unreacted starting materials.

Scenario 2: Racemization Issues with Racemization-Prone Amino Acids (His, Cys)

"My synthesis involves coupling a C-terminal Histidine, and I'm struggling with epimerization. Are there specific strategies for these challenging amino acids?"

Analysis: The side chains of Histidine and Cysteine can participate in or accelerate the racemization process. For Histidine, the imidazole ring can act as a base, facilitating the abstraction of the α-proton. For Cysteine, the choice of thiol protecting group is critical.[16]

Solutions:

• Choice of Coupling Reagent: For these sensitive amino acids, it's often best to avoid carbodiimides altogether and use uronium/aminium or phosphonium-based reagents, which are generally associated with lower levels of racemization.[1][12]

  • HATU, HBTU, HCTU: These reagents, when used with a suitable base, are highly efficient and generally provide good stereochemical retention.[1][6] HATU is often considered superior for sterically hindered couplings.[6]

  • PyBOP, PyAOP: Phosphonium salt reagents are also excellent choices for minimizing racemization.[1][14]

• Base Selection: The choice of base is critical. A strong, non-hindered base can readily abstract the α-proton.

  • Use a Hindered or Weaker Base: Instead of Diisopropylethylamine (DIEA), consider using a more sterically hindered base like 2,4,6-collidine or a weaker base like N-methylmorpholine (NMM).[8][13][16] These bases are less likely to deprotonate the α-carbon.

• Side-Chain Protection: Proper side-chain protection is crucial.

  • Histidine: Protecting the imidazole nitrogen can significantly reduce racemization.[7]

  • Cysteine: The standard Trityl (Trt) protecting group can sometimes lead to racemization. Consider alternative acid-labile S-protecting groups like 4,4'-dimethoxydiphenylmethyl (Ddm) or 4-methoxybenzyloxymethyl (MBom), which have been shown to suppress racemization.[16]

Data Summary: Impact of Base on Racemization

Base	pKa	Steric Hindrance	General Racemization Potential
Triethylamine (TEA)	~10.7	Low	High[13]
Diisopropylethylamine (DIEA)	~10.1	High	Moderate[13]
N-Methylmorpholine (NMM)	~7.4	Moderate	Low[13]
2,4,6-Collidine (TMP)	~7.4	Very High	Very Low[8][13]

Scenario 3: Racemization During N-Protecting Group Removal

"I've confirmed my coupling step is clean, but I'm seeing racemization after deprotection. What could be happening?"

Analysis: While less common than during coupling, racemization can occur during the removal of N-terminal protecting groups, particularly under harsh basic or acidic conditions.

Solutions:

• Fmoc Deprotection (Base-Labile): The standard 20% piperidine in DMF is effective but can be problematic.

  • Aspartimide Formation: In sequences containing Aspartic Acid, the piperidine can catalyze the formation of a cyclic aspartimide intermediate, which is prone to racemization.[8] Adding HOBt (0.1 M) to the piperidine deprotection solution can help suppress this side reaction.[8]

  • Reduce Exposure: Minimize the exposure time to the base to what is necessary for complete deprotection.

• Boc Deprotection (Acid-Labile): Strong acids like neat Trifluoroacetic Acid (TFA) can sometimes cause low levels of racemization.

  • Milder Conditions: Consider using milder acidic conditions, such as 4M HCl in dioxane, at a controlled temperature (e.g., 0 °C).[17] Careful monitoring is essential as even these conditions can cause a slight loss of optical purity.[17]

• Consider Orthogonal Protecting Groups: For exceptionally sensitive syntheses, consider using a protecting group that can be removed under neutral conditions. For instance, a thiol-labile group like 2,4-dinitro-6-phenyl-benzene sulfenyl (DNPBS) can be cleaved with a thiol in pyridine, a method shown to effectively suppress racemization.[18][19]

Diagram: Decision Workflow for Minimizing Racemization

Caption: A logical workflow for troubleshooting racemization.

References

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. (n.d.). AAPPTEC. Retrieved January 16, 2026, from [Link]

• Hibino, H., et al. (2023). Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group. Nature Communications. Retrieved January 16, 2026, from [Link]

• Bada, J. L. (2023). Racemization of amino acids under natural conditions: part 2—kinetic and thermodynamic data. Journal of Creation. Retrieved January 16, 2026, from [Link]

• Nam, I., et al. (2024). Oxazolone mediated peptide chain extension and homochirality in aqueous microdroplets. PNAS. Retrieved January 16, 2026, from [Link]

• Palasek, S. A., et al. (2007). Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis. Journal of Peptide Science. Retrieved January 16, 2026, from [Link]

• Protecting Groups in Peptide Synthesis: A Detailed Guide. (n.d.). Apeptide. Retrieved January 16, 2026, from [Link]

• Amino acid dating. (n.d.). Wikipedia. Retrieved January 16, 2026, from [Link]

• Erlenmeyer–Plöchl azlactone and amino-acid synthesis. (n.d.). Wikipedia. Retrieved January 16, 2026, from [Link]

• Hibino, H., et al. (2023). Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group. ResearchGate. Retrieved January 16, 2026, from [Link]

• Vasanthakumar, G., et al. (2023). Epimerisation in Peptide Synthesis. MDPI. Retrieved January 16, 2026, from [Link]

• Coupling Reagents. (n.d.). Aapptec Peptides. Retrieved January 16, 2026, from [Link]

• AMINO ACID RACEMIZATION. (1991). University of Arizona. Retrieved January 16, 2026, from [Link]

• Amino acid racemisation. (2020). Antarctic Glaciers. Retrieved January 16, 2026, from [Link]

• Zaggout, F. R. (2005). Separation of Racemates Using Chiral HPLC and Creation of a Database for this Methodology. Asian Journal of Chemistry. Retrieved January 16, 2026, from [Link]

• Hibino, H., et al. (2014). Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis. Journal of Peptide Science. Retrieved January 16, 2026, from [Link]

• Chiral HPLC Separation of Enatiomers of Racemic Drugs Used in the Pharmaceutical Industry. (n.d.). LCGC International. Retrieved January 16, 2026, from [Link]

• Wang, Q., et al. (2017). A Novel Synthesis of 4-Acetoxyl 5(4H)-Oxazolones by Direct α-Oxidation of N-Benzoyl Amino-Acid Using Hypervalent Iodine. Molecules. Retrieved January 16, 2026, from [Link]

• Scott, K. (2024). Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. Journal of Chemical and Pharmaceutical Research. Retrieved January 16, 2026, from [Link]

• Effect of coupling reagent on α-C racemization of His, Cys, and Ser... (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Bada, J. L., & Schroeder, R. A. (1975). Factors affecting the rate of racemization of amino acids and their significance to geochronology. The Journal of Organic Chemistry. Retrieved January 16, 2026, from [Link]

• Lecture 16 Protecting groups and racemization of Amino Acids. (2021). YouTube. Retrieved January 16, 2026, from [Link]

• Peptide Synthesis Using Unprotected Amino Acids. (2020). ChemRxiv. Retrieved January 16, 2026, from [Link]

• Racemization in amino acids? (2017). ResearchGate. Retrieved January 16, 2026, from [Link]

• Liardon, R., & Hurrell, R. F. (1983). Amino acid racemization in heated and alkali-treated proteins. Journal of Agricultural and Food Chemistry. Retrieved January 16, 2026, from [Link]

• Moran, L. A. (2008). Amino Acids and the Racemization "Problem". Sandwalk. Retrieved January 16, 2026, from [Link]

• Amino Acid Racemization (AAR) Geochronology webinar. (2019). YouTube. Retrieved January 16, 2026, from [Link]

• Harada, N. (2014). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. The Chemical Record. Retrieved January 16, 2026, from [Link]

• Malnasi-Csizmadia, A., et al. (2021). Chiral HPLC separation of enantiomeric blebbistatin derivatives and racemization analysis in vertebrate tissues. ResearchGate. Retrieved January 16, 2026, from [Link]

• Synthetic Approaches and Biological Significance of Oxazolone Moieties: A Review. (2021). MDPI. Retrieved January 16, 2026, from [Link]

• Bada, J. L. (2023). Racemization of amino acids under natural conditions: part 1—a challenge to abiogenesis. Journal of Creation. Retrieved January 16, 2026, from [Link]

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• 15. Amino acid dating - Wikipedia [en.wikipedia.org]
• 16. Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

Technical Support Center: Optimization of Coupling Conditions for Hindered Amino Acids

Welcome to the Technical Support Center for peptide synthesis. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the incorporation of sterically hindered amino acids. Here, we move beyond simple protocols to provide in-depth, field-proven insights into overcoming difficult couplings, grounded in mechanistic principles and supported by authoritative literature. Our goal is to empower you to troubleshoot effectively and optimize your synthetic strategies for even the most demanding peptide sequences.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries researchers have when facing challenges with hindered amino acids.

Q1: Why is my coupling reaction failing or showing low yield with amino acids like Aib, Val, or N-methylated residues?

A: Low coupling efficiency with sterically hindered amino acids is a frequent challenge and typically stems from a combination of interrelated factors:

• Inadequate Reagent Potency: Standard carbodiimide reagents, such as Dicyclohexylcarbodiimide (DCC) or Diisopropylcarbodiimide (DIC), are often insufficiently reactive to overcome the high activation energy barrier imposed by bulky residues.[1][2] The activated species they form may not be potent enough to acylate a sterically shielded or electronically deactivated N-terminal amine.

• Steric Hindrance: The core of the problem lies in physical obstruction. The bulky side chains of amino acids like Valine (Val) and Isoleucine (Ile), or the α,α-disubstitution in residues like α-aminoisobutyric acid (Aib), physically block the approach of the activated carboxyl group to the N-terminal amine of the growing peptide chain.[2][3]

• Reduced Nucleophilicity of the Amine: The incoming activated amino acid isn't the only source of steric bulk. If the N-terminal amine on the resin is itself a hindered residue, its nucleophilicity—its ability to attack the activated carboxyl group—is significantly diminished.[2]

• On-Resin Aggregation: Hydrophobic sequences, particularly those rich in hindered residues, have a strong tendency to form secondary structures (e.g., β-sheets) and aggregate. This causes the peptide chains to collapse, physically trapping the reactive N-terminus and making it inaccessible to reagents in the solvent phase.[2][4]

Q2: What are the first adjustments I should make to my protocol when a coupling is inefficient?

A: Before undertaking a complete redesign of your synthesis, several immediate adjustments can often resolve common issues:

• Extend the Reaction Time: Steric hindrance dramatically slows down reaction kinetics.[5] A standard 1-2 hour coupling time may be insufficient. Extending the reaction to several hours, or even overnight, is a simple and effective first step.[1]

• Perform a "Double Coupling": If a single, extended coupling is incomplete, a second coupling with a fresh solution of activated amino acid and reagents can drive the reaction to completion.[6] This is a standard procedure for known difficult sequences.

• Switch to a Superior Solvent: The solvent's ability to maintain the peptide-resin in a swollen, solvated state is critical.[1][7] N-methylpyrrolidone (NMP) is generally considered to have superior solvating properties for growing peptide chains compared to Dimethylformamide (DMF) and can help disrupt aggregation.[1][8] For extremely problematic sequences, solvent mixtures such as DCM/DMF/NMP or the inclusion of chaotropic salts can be beneficial.[1]

Q3: When should I consider using microwave-assisted peptide synthesis (MAPS)?

A: Microwave-assisted synthesis is a powerful tool specifically suited for difficult couplings. Microwave energy directly heats the solvent and the peptide-resin complex, which can significantly accelerate slow reactions.[1] Consider switching to a microwave synthesizer when:

• You are working with notoriously difficult sequences (e.g., multiple consecutive Aib or Val residues).

• Conventional heating is either ineffective or leads to significant side products.

• You need to reduce synthesis time for long or complex peptides.[6]

• COMU is a coupling reagent particularly well-suited for microwave-accelerated SPPS.[9]

Q4: Can increasing the temperature of my reaction improve the yield?

A: Yes, gently heating the reaction can help overcome the activation energy of a difficult coupling. However, this approach must be used with extreme caution. Elevated temperatures significantly increase the risk of epimerization , particularly for sensitive amino acids like Cysteine (Cys) and Histidine (His).[1][10] Epimerization is the undesired conversion of an L-amino acid to a D-amino acid, resulting in a diastereomeric impurity that is often difficult to separate from the target peptide.[11][12] If you choose to apply heat, it should be done judiciously (e.g., 40-50°C) and the final product must be carefully analyzed for chiral purity.[13]

Section 2: Troubleshooting Guide: Specific Scenarios & Solutions

This guide provides a structured, cause-and-effect approach to resolving specific experimental failures.

Scenario 1: Incomplete Coupling Despite Extended Reaction Times

• Symptom: A positive Kaiser test (indicating free amines) or mass spectrometry of a test cleavage shows a significant deletion sequence corresponding to the hindered residue.

• Primary Cause: The activating reagent is not potent enough to overcome the steric barrier.

• Solution Workflow:

  • Upgrade Your Coupling Reagent: Switch from carbodiimides (DCC, DIC) to a more powerful onium salt-based reagent. These reagents form highly reactive esters in situ that can more effectively acylate hindered amines.[1]

  • Consider Acyl Fluoride Formation: For the most extreme cases of steric hindrance (e.g., Aib-Aib couplings), converting the carboxylic acid to its acyl fluoride is a highly effective strategy.[1][9][14] The small size of the fluoride leaving group minimizes steric repulsion during the nucleophilic attack.[15]

Reagent Class	Examples	Reactivity	Best For	Considerations
Carbodiimides	DCC, DIC	Low-Moderate	Routine, non-hindered couplings.	Often insufficient for hindered residues; DCC produces insoluble urea byproduct.[1][9]
Phosphonium Salts	PyBOP, PyAOP	High	Hindered couplings, cyclizations.[2]	Generally clean reactions; do not cause guanidinylation of the N-terminus.
Aminium/Uronium Salts (HOBt/O-6-ClBt based)	HBTU, HCTU	High	Routine and many difficult couplings.	More reactive than carbodiimides. HCTU is more reactive than HBTU.[1]
Aminium/Uronium Salts (HOAt based)	HATU	Very High	The "gold standard" for difficult couplings, including N-methylated residues.[2][16]	The pyridine nitrogen of the HOAt moiety provides anchimeric assistance, accelerating the reaction.
Aminium/Uronium Salts (Oxyma based)	COMU	Very High	Excellent performance for hindered couplings; safer alternative to explosive HOBt/HOAt-based reagents.[2][9]	Byproducts are highly water-soluble, simplifying purification.[17]
Fluorinating Reagents	TFFH, BTFFH	Extremely High	Extremely hindered couplings where other reagents fail.	Generates highly reactive acyl fluorides in situ.[1][14]

• Following Fmoc-deprotection of the N-terminal amine on the resin, wash thoroughly with DMF (3x).

• In a separate vessel, prepare the activation solution:

  • Fmoc-Amino Acid (4 equivalents relative to resin loading)

  • HATU (3.9 equivalents)

  • A non-nucleophilic base such as Diisopropylethylamine (DIPEA) (8 equivalents)

  • Dissolve in a minimal volume of DMF.

• Allow the solution to pre-activate for 1-5 minutes.

• Add the activation solution to the resin.

• Agitate the reaction vessel for 2-4 hours at room temperature.

• Wash the resin thoroughly with DMF (3x).

• Repeat steps 2-6 for the second coupling.

• Perform a Kaiser test to confirm the absence of free amines.

Scenario 2: The Peptide Product is Prone to Epimerization

• Symptom: HPLC or LC-MS analysis shows a diastereomeric impurity (often a closely eluting peak or shoulder) of the final product.

• Primary Cause: The activated carboxyl group is susceptible to forming a 5(4H)-oxazolone intermediate. The α-proton of this intermediate is highly acidic and can be abstracted by base, leading to loss of stereochemical integrity.[11][12] Hindered residues can increase this risk.[10]

• Solution Workflow:

  • Choose an Additive that Suppresses Racemization: Coupling additives like 1-Hydroxybenzotriazole (HOBt) were traditionally used, but modern reagents often incorporate these structures. For particularly sensitive couplings, additives like 7-Aza-1-hydroxybenzotriazole (HOAt) or Ethyl 2-cyano-2-(hydroximino)acetate (OxymaPure) are superior at suppressing epimerization.[6][9][10]

  • Control the Base: Use the minimum necessary amount of a hindered base like DIPEA. Some protocols recommend using a less basic tertiary amine like N-methylmorpholine (NMM).[16]

  • Lower the Temperature: Perform the coupling at a reduced temperature (e.g., 0°C to room temperature) to slow down the rate of oxazolone formation and proton abstraction.[10]

  • Avoid Pre-activation Time: For highly sensitive amino acids, minimize the time the activated species exists before it is introduced to the N-terminal amine. Add the coupling reagents directly to the mixture of the amino acid and resin-bound peptide.

Caption: Choosing a strategy to disrupt on-resin aggregation.

References

• Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids. Benchchem.
• Troubleshooting guide for peptide coupling reactions with hindered amino acids. Benchchem.
• Optimizing Peptide Coupling: Key Techniques.
• Epimerization of Peptide.
• A Researcher's Guide to Coupling Reagents for Sterically Hindered Amino Acids. Benchchem.
• Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem.
• Peptide Coupling Reagents Guide. Sigma-Aldrich.
• Epimerization-free block synthesis of peptides from thioacids and amines with the Sanger and Mukaiyama reagents. PubMed.
• (PDF) Epimerisation in Peptide Synthesis. ResearchGate.
• Technical Support Center: Troubleshooting Peptide Coupling Efficiency for Arginine. Benchchem.
• Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey | Organic Process Research & Development. ACS Publications.
• Amino-Li-Resin—A Fiber Polyacrylamide Resin for Solid-Phase Peptide Synthesis.
• How to Optimize Peptide Synthesis?.
• A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry (RSC Publishing).
• Overcoming Aggregation in Solid-phase Peptide Synthesis. Sigma-Aldrich.
• Peptide Synthesis Using Unprotected Amino Acids. ChemRxiv.
• Efficient Peptide Coupling Involving Sterically Hindered Amino Acids | Request PDF.
• Epimerisation in Peptide Synthesis. PubMed.
• CHAPTER 18: Solid-Phase Peptide Synthesis, the State of the Art: Challenges and Opportunities. Books.
• (PDF) Procedures to Improve Difficult Couplings. ResearchGate.
• 5 Common Challenges In Custom Peptide Synthesis & How To Overcome Them.
• Peptide Synthesis Resins. AAPPTEC.
• Coupling Reagents. Aapptec Peptides.
• Amino acid structure and “Difficult sequences” In solid phase peptide synthesis | Request PDF. ResearchGate.
• Solvents for Solid Phase Peptide Synthesis.
• Commonly Used Coupling Reagents in Peptide Synthesis. Dilun Biotechnology.
• Novabiochem® Coupling reagents. Merck Millipore.
• Solid-phase peptide synthesis in highly loaded conditions. PubMed.
• Resins for Solid Phase Peptide Synthesis. ChemPep.
• Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media. PMC.
• Solvent effects on coupling yields during rapid solid-phase synthesis of CGRP(8-37) employing in situ neutralization. PubMed.
• Coupling method for peptide synthesis at elevated temperatures. Google Patents.

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. books.rsc.org [books.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. How to Optimize Peptide Synthesis? - Creative Peptides [creative-peptides.com]
• 7. Solvent effects on coupling yields during rapid solid-phase synthesis of CGRP(8-37) employing in situ neutralization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. peptide.com [peptide.com]
• 9. bachem.com [bachem.com]
• 10. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 11. researchgate.net [researchgate.net]
• 12. Epimerisation in Peptide Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Commonly Used Coupling Reagents in Peptide Synthesis - Dilun Biotechnology [peptidescientific.com]
• 17. merckmillipore.com [merckmillipore.com]

Technical Support Center: Stability of Boc-Protected Compounds

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth technical information, troubleshooting advice, and frequently asked questions (FAQs) regarding the stability of tert-butyloxycarbonyl (Boc)-protected compounds during storage. As a widely used amine protecting group, understanding the factors that influence the stability of Boc-carbamates is critical for ensuring the integrity of your starting materials and the reproducibility of your experimental results.[][2][3]

Introduction to Boc Group Stability

The tert-butyloxycarbonyl (Boc) protecting group is favored in organic synthesis for its stability under a broad range of basic and nucleophilic conditions, while being readily removable under acidic conditions.[][4][5] This orthogonality is a cornerstone of modern peptide synthesis and complex molecule assembly.[6] However, the very lability that makes the Boc group so useful also renders Boc-protected compounds susceptible to degradation over time if not stored and handled correctly. This guide will help you navigate the potential stability issues to ensure the long-term integrity of your valuable compounds.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of my Boc-protected compound during storage?

A1: The degradation of Boc-protected compounds during storage is primarily influenced by three main factors:

• Presence of Acidic Impurities: The Boc group is highly sensitive to acid.[4] Trace amounts of acidic contaminants in your sample, storage container, or the surrounding atmosphere can catalyze the hydrolytic cleavage of the Boc group, leading to the formation of the free amine and byproducts like tert-butanol, isobutylene, and carbon dioxide.[2][7]

• Elevated Temperatures: While generally stable at ambient temperatures, prolonged exposure to elevated temperatures can promote thermal degradation of the Boc group.[8][9] Thermal deprotection is a known synthetic method, albeit at higher temperatures (typically above 100°C), which indicates that even moderately elevated storage temperatures can accelerate degradation over time.[10][11]

• Exposure to Moisture: In the presence of acid, water acts as a reactant in the hydrolytic cleavage of the Boc-carbamate. Therefore, storing Boc-protected compounds in a humid environment can significantly increase the rate of degradation, especially if acidic impurities are also present.[12]

Q2: I observe a new, more polar spot on the TLC plate of my stored Boc-protected amine. What is it likely to be?

A2: The new, more polar spot is most likely the corresponding unprotected amine. The removal of the nonpolar Boc group exposes the polar amine functionality, which results in a lower Retention Factor (Rf) on a normal-phase TLC plate. This is a classic indicator of Boc group cleavage. You can often visualize this new spot using a ninhydrin stain, which is specific for primary and secondary amines.

Q3: What are the ideal storage conditions for ensuring the long-term stability of Boc-protected compounds?

A3: To maximize the shelf life of your Boc-protected compounds, we recommend the following storage conditions:

Parameter	Recommended Condition	Rationale
Temperature	Store at 2-8°C or frozen (-20°C).	Lower temperatures significantly slow down the rate of both acid-catalyzed hydrolysis and thermal degradation.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	This displaces moisture and acidic gases (like CO2, which can form carbonic acid with water) from the container.
Container	Use clean, dry, and tightly sealed glass containers. Amber glass is preferred to protect against light.[13]	Prevents the ingress of moisture and atmospheric contaminants. Glass is generally more inert than plastic.
Purity	Ensure the compound is free from acidic residues from its synthesis or purification.	Acidic impurities are the primary catalysts for degradation.

Q4: How can I check the purity of my Boc-protected compound before use?

A4: Before using a stored Boc-protected compound, especially if it has been stored for an extended period or under suboptimal conditions, it is crucial to verify its purity. The following analytical techniques are recommended:

• Thin-Layer Chromatography (TLC): A quick and easy method to qualitatively assess for the presence of the more polar unprotected amine.

• High-Performance Liquid Chromatography (HPLC): Provides a quantitative measure of purity. In reverse-phase HPLC, the unprotected amine will have a shorter retention time than the Boc-protected starting material.[14]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to confirm the presence of the characteristic tert-butyl signal (a singlet at ~1.4-1.5 ppm) and the absence of signals corresponding to the unprotected amine.

Troubleshooting Guide: Common Stability Issues

This section addresses specific problems you might encounter with your stored Boc-protected compounds and provides actionable solutions.

Problem 1: My solid Boc-protected compound has become sticky or oily over time.

• Possible Cause: This is often a sign of degradation. The cleavage of the Boc group can result in a mixture of the solid starting material and the (often liquid or lower-melting) unprotected amine, leading to a change in the physical appearance of the sample.

• Troubleshooting Steps:

  • Analyze the Sample: Run a TLC or HPLC to confirm the presence of the deprotected product.

  • Repurify if Necessary: If a significant amount of the unprotected amine is present, you may need to repurify the material before use. Standard column chromatography is typically effective.

  • Improve Storage Conditions: After purification, store the compound under the ideal conditions outlined in the FAQs (cold, dry, inert atmosphere).

Problem 2: The yield of my reaction using a Boc-protected starting material is consistently lower than expected.

• Possible Cause: If your reaction is sensitive to the presence of a free amine, partial deprotection of your starting material during storage could be the culprit. The unprotected amine can act as an unwanted nucleophile or base, leading to side reactions and reduced yield.

• Troubleshooting Workflow:

Caption: Troubleshooting workflow for low reaction yields.

Problem 3: I am performing a reaction under mildly acidic conditions and my Boc group is being prematurely removed.

• Possible Cause: The Boc group is known to be labile to strong acids like trifluoroacetic acid (TFA) and hydrochloric acid (HCl).[2] However, even weaker acids can cause deprotection, especially with prolonged reaction times or elevated temperatures.[15]

• Solutions:

  • Re-evaluate Your Reaction Conditions: If possible, switch to a non-acidic condition.

  • Use a More Acid-Stable Protecting Group: If acidic conditions are unavoidable, consider using a more robust protecting group such as the benzyloxycarbonyl (Cbz) group, which is stable to acid but can be removed by hydrogenolysis.[5]

Experimental Protocols

Protocol 1: TLC Analysis for Detecting Boc Deprotection

• Prepare your TLC plate: Use a standard silica gel plate.

• Spot the plate:

  • Spot 1: A solution of your stored Boc-protected compound.

  • Spot 2 (optional but recommended): A co-spot of your stored compound and an authentic sample of the corresponding unprotected amine.

• Develop the plate: Use an appropriate solvent system (e.g., ethyl acetate/hexanes or dichloromethane/methanol).

• Visualize the plate:

  • First, visualize under UV light if your compounds are UV-active.

  • Then, stain the plate with a ninhydrin solution and gently heat. The appearance of a new, lower Rf spot that turns purple or yellow with ninhydrin confirms the presence of the unprotected amine.

Protocol 2: Small-Scale Repurification of a Partially Deprotected Compound

• Dissolve the compound: Dissolve the partially degraded compound in a minimal amount of a suitable solvent (e.g., dichloromethane).

• Prepare a silica gel plug: Pack a small column or pipette with silica gel.

• Load the compound: Load the dissolved compound onto the silica gel.

• Elute:

  • Begin eluting with a nonpolar solvent (e.g., hexanes) to wash off any nonpolar impurities.

  • Gradually increase the polarity of the eluent (e.g., by adding ethyl acetate) to elute your pure Boc-protected compound. The more polar, unprotected amine will remain on the column.

• Collect and concentrate: Collect the fractions containing your desired product and remove the solvent under reduced pressure.

• Confirm purity: Analyze the purified product by TLC or HPLC.

Degradation Pathway and Prevention

The primary degradation pathway for Boc-protected compounds in storage is acid-catalyzed hydrolysis.

Caption: Acid-catalyzed degradation of Boc-protected amines and preventive measures.

By understanding the inherent lability of the Boc group and implementing proper storage and handling procedures, you can ensure the long-term stability of your compounds, leading to more reliable and reproducible research outcomes.

References

• Houston, Z. H. (n.d.). Hydrolytic Stability of Carbamate and Carbonate Closomers for the Design of a Multifaceted Drug Delivery System.
• Reddit. (2024, November 13). Why is boc stable to hydrolysis under basic conditions? r/OrganicChemistry.
• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups.
• ResearchGate. (2015, November 23). Shelf life / reactivity of amino groups after removing boc protecting group?
• Al-Hussain, S. A., & Al-Iraqi, M. A. (2021). Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents. PMC - PubMed Central.
• Hebei Boze Chemical Co., Ltd. (n.d.). BOC Protection and Deprotection.
• ResearchGate. (2024, July 13).
• Benchchem. (2025). Navigating Boc Deprotection: A Guide to Minimizing Side Products.
• BOC Sciences. (n.d.). BOC-amino acids (tert-butyloxycarbonyl-protected).
• Benchchem. (n.d.). A Comparative Analysis of Boc Protecting Group Stability for Researchers and Drug Development Professionals.
• Ragnarsson, U., & Grehn, L. (2013). Dual protection of amino functions involving Boc. RSC Publishing.
• Pangoo.biz. (2025, June 24). Shelf Life and Storage Requirements for Amino Acids: A Guide.
• (n.d.). Implications of Photostability on the Manufacturing, Packaging, Storage, and Testing.
• Buckhorn Cliffs. (n.d.). Organizing and Protecting Long-Term Chemical Compounds.
• ResearchGate. (2025, August 6). Photochemical Protection of Amines with Cbz and Fmoc Groups | Request PDF.
• GMP Plastics. (2025, March 26). Optimizing Compound Storage for Long-Term Stability and Safety.
• BOC Sciences. (n.d.). Stability Testing of Active Pharmaceutical Ingredients.
• Quora. (2012, January 19).
• ResearchGate. (2012, July 6).
• (2025, October 11).
• Benchchem. (2025). Technical Support Center: Troubleshooting Boc Deprotection of PEG Linkers.
• J&K Scientific LLC. (2025, February 8). BOC Protection and Deprotection.
• Sigma-Aldrich. (n.d.). BOC-ON.
• ACS GCI Pharmaceutical Roundtable. (n.d.). BOC Deprotection - Reagent Guides. Wordpress.
• Alphalyse. (n.d.).
• Hebei Boze Chemical Co.,Ltd. (2023, July 4). BOC deprotection.

• . (2017, March 5). Shelf Life of Amino Acids.

• (n.d.). Evaluation of the Influence of Humidity and Temperature on the Drug Stability by Plane Single Time Point Experiments.
• Benchchem. (2025). The Enduring Significance of the Boc Protecting Group in Modern Organic Synthesis.
• Fisher Scientific. (n.d.). Amine Protection / Deprotection.
• NIH. (2024, April 25). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. PMC.
• MDPI. (n.d.). A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection.
• BOC Sciences. (n.d.).
• (n.d.).
• (n.d.).
• The Royal Society of Chemistry. (2015, October 28). Rapid, effective deprotection of tert-butoxycarbonyl (Boc) amino acids and peptides at high temperatures using a thermally stable Ionic Liquid.
• BOC Gases. (n.d.). Gas cylinder safety | Health and safety.
• BOC. (2022, June 17). code of practice 44 - the storage of gas cylinders.
• BOC Gases. (n.d.). Health, safety and quality.

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• 5. Dual protection of amino functions involving Boc - RSC Advances (RSC Publishing) DOI:10.1039/C3RA42956C [pubs.rsc.org]
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• 7. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
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• 15. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Scaling Up the Synthesis of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid

Welcome to the technical support center for the synthesis of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of scaling up this valuable chiral building block. The unique structure of this compound, featuring a Boc protecting group and a dichlorophenyl moiety, makes it a significant intermediate in medicinal chemistry and drug development.[1] This resource provides in-depth troubleshooting advice and frequently asked questions to ensure a successful and efficient synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most critical parameters to control during the Boc-protection step?

A1: The most critical parameters are temperature, pH, and the rate of addition of Di-tert-butyl dicarbonate (Boc₂O). The reaction is typically carried out under alkaline conditions, and maintaining the pH is crucial to prevent side reactions.[] For temperature, it is advisable to start at a lower temperature (0-5 °C) and allow the reaction to slowly warm to room temperature to control the exotherm and minimize impurity formation. Slow, portion-wise addition of Boc₂O ensures its efficient reaction with the amine and prevents its hydrolysis.

Q2: I am observing a low yield in the asymmetric synthesis step. What are the likely causes?

A2: Low yields in asymmetric syntheses of β-amino acids can stem from several factors.[3][4] Common culprits include catalyst deactivation, impure starting materials, incorrect solvent choice, or suboptimal reaction temperature. Ensure your chiral catalyst is of high purity and handled under inert conditions if it is air or moisture sensitive. The starting 2,3-dichlorobenzaldehyde and other reactants should be purified to remove any acidic or reactive impurities. Solvent choice is also critical; a solvent that ensures good solubility of all reactants and catalyst is essential for optimal performance.

Q3: How can I confirm the enantiomeric purity of my final product?

A3: The most reliable method for determining the enantiomeric excess (ee) of your product is through chiral High-Performance Liquid Chromatography (HPLC).[5] You will need a suitable chiral stationary phase (CSP), such as one based on a macrocyclic glycopeptide, and an optimized mobile phase.[5] It is crucial to have a racemic standard of your final product to validate the separation method and accurately determine the retention times of both enantiomers.

Q4: What are the common challenges associated with the deprotection of the Boc group in this specific molecule?

A4: The primary challenge during Boc deprotection is the generation of a reactive tert-butyl cation, which can lead to side reactions.[6][7] While the dichlorophenyl ring is electron-deficient and less susceptible to alkylation, other nucleophilic sites in the molecule or impurities could be affected.[7] Using a scavenger, such as anisole or triethylsilane, in the acidic deprotection cocktail (e.g., trifluoroacetic acid in dichloromethane) is highly recommended to trap the tert-butyl cation.[7]

Troubleshooting Guides

Issue 1: Incomplete Boc-Protection of the Amino Group

Symptom: TLC or LC-MS analysis of the reaction mixture shows a significant amount of starting material (the free amino acid) remaining after the expected reaction time.

Potential Cause	Troubleshooting Step	Scientific Rationale
Insufficient Base	Ensure at least one equivalent of a suitable base (e.g., NaOH, NaHCO₃) is used. Monitor and adjust the pH throughout the reaction to maintain alkaline conditions (pH 9-10).	The free amino group needs to be deprotonated to its more nucleophilic form to effectively attack the electrophilic carbonyl carbon of Boc₂O.[]
Hydrolysis of Boc₂O	Add Boc₂O in portions or via a syringe pump. Ensure the reaction temperature is kept low initially to minimize the rate of hydrolysis.	Boc₂O can react with water, especially under basic conditions, leading to its decomposition and reducing the amount available for the desired reaction.
Steric Hindrance	For sterically hindered amines, consider alternative Boc-protection methods, such as using Boc₂O with a catalyst like 4-(Dimethylamino)pyridine (DMAP) or in an anhydrous solvent system.[]	Steric bulk around the amino group can slow down the reaction. Catalysts or different solvent systems can enhance the reactivity.[]

Experimental Protocol: Standard Boc-Protection

• Dissolve the 3-Amino-3-(2,3-dichloro-phenyl)-propionic acid in a suitable solvent mixture (e.g., 1,4-dioxane and water).

• Cool the solution to 0-5 °C in an ice bath.

• Add one equivalent of a base (e.g., sodium hydroxide) to adjust the pH to 9-10.

• Slowly add 1.1 equivalents of Di-tert-butyl dicarbonate (Boc₂O), either as a solid in portions or as a solution in the reaction solvent.

• Allow the reaction to stir at 0-5 °C for 1-2 hours and then warm to room temperature, monitoring the progress by TLC or LC-MS.

• Once the reaction is complete, perform an acidic workup to isolate the product.

Issue 2: Poor Enantioselectivity in the Asymmetric Synthesis Step

Symptom: Chiral HPLC analysis of the final product shows a low enantiomeric excess (ee).

Potential Cause	Troubleshooting Step	Scientific Rationale
Catalyst Impurity or Degradation	Use a fresh, high-purity chiral catalyst. If the catalyst is air or moisture sensitive, ensure it is handled under strictly inert conditions (e.g., in a glovebox or under argon).	The chiral integrity and activity of the catalyst are paramount for achieving high enantioselectivity. Impurities or degradation can lead to the formation of the undesired enantiomer.
Suboptimal Reaction Temperature	Optimize the reaction temperature. Lowering the temperature often increases enantioselectivity, although it may slow down the reaction rate.	The energy difference between the diastereomeric transition states leading to the two enantiomers is often small. Lower temperatures can amplify this difference, favoring the formation of one enantiomer.
Incorrect Solvent	Screen a variety of solvents to find one that provides optimal solubility for all reactants and the catalyst, and that favors the desired stereochemical outcome.	The solvent can influence the conformation of the catalyst-substrate complex and the transition state geometry, thereby affecting the enantioselectivity.
Racemization of the Product	Ensure the workup and purification conditions are mild. Avoid strongly acidic or basic conditions if the product's chiral center is labile.	The stereocenter of the β-amino acid can be susceptible to racemization under harsh conditions, which would erode the enantiomeric excess achieved in the asymmetric step.

Issue 3: Side Reactions During Boc-Deprotection

Symptom: The final product is contaminated with impurities, particularly those with a higher molecular weight, as observed by LC-MS.

Potential Cause	Troubleshooting Step	Scientific Rationale
Alkylation by tert-Butyl Cation	Add a scavenger, such as anisole, thioanisole, or triethylsilane (1-5% v/v), to the deprotection cocktail (e.g., TFA/DCM).[7]	The tert-butyl cation generated during deprotection is a reactive electrophile that can alkylate any nucleophilic species present. Scavengers are electron-rich compounds that preferentially react with and neutralize the tert-butyl cation.[7]
Incomplete Deprotection	Increase the reaction time or the concentration of the acid (e.g., use neat TFA). Monitor the reaction closely by TLC or LC-MS to determine the optimal reaction time.	The Boc group is generally labile to strong acids, but incomplete reaction can occur with insufficient reaction time or acid strength, leading to a mixture of protected and deprotected product.
Trifluoroacetylation of the Amine	If using TFA for deprotection, ensure it is completely removed during the workup. A basic wash (e.g., with a saturated NaHCO₃ solution) can help remove any trifluoroacetylated byproducts.	The newly liberated amine can be acylated by trifluoroacetic anhydride, an impurity in TFA, or by trifluoroacetic acid itself under certain conditions.

Visualizing the Workflow

A general workflow for the synthesis is outlined below.

Caption: A generalized workflow for the synthesis of the target molecule.

Key Mechanistic Insight: Asymmetric Synthesis

The enantioselective synthesis of β-amino acids is a well-studied area of organic chemistry.[3][9][10] One common approach involves the asymmetric conjugate addition of a nitrogen nucleophile to an α,β-unsaturated ester, catalyzed by a chiral Lewis acid or organocatalyst.[4]

Caption: Key steps in a catalytic asymmetric conjugate addition approach.

By employing a chiral catalyst, the reaction proceeds through a diastereomeric transition state, where one facial attack of the nucleophile on the double bond is favored, leading to the desired enantiomer of the product. The choice of catalyst and reaction conditions is critical to achieving high enantioselectivity.[4][11]

References

• Straub, M. R. (2021). Enantioselective synthesis of β-amino acid derivatives using amidine-based and bifunctional organocatalysts. Arts & Sciences Electronic Theses and Dissertations. [Link]

• Enantioselective Synthesis of β-amino acids: A Review. (2015). Hilaris Publisher. [Link]

• Enantioselective Synthesis of Beta-Amino Acids. (n.d.). Wiley Online Library. [Link]

• Juaristi, E., & López-Ruiz, H. (1999). Recent advances in the enantioselective synthesis of beta-amino acids. Current Medicinal Chemistry, 6(10), 983-1004. [Link]

• Liu, M., & Sibi, M. P. (2010). Recent advances in the catalytic asymmetric synthesis of β-amino acids. Chemical Society Reviews, 39(10), 3849-3861. [Link]

• Veber, D. F., & et al. (2011). Dual protection of amino functions involving Boc. RSC Advances. [Link]

• Chiral Chemistry Insights: The Role of (R)-3-Amino-3-(3-chlorophenyl)propionic Acid. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• Boc-Protected Amino Groups. (n.d.). Organic Chemistry Portal. [Link]

• BOC Deprotection. (n.d.). ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Kawasaki, H., et al. (2006). Production of (R)-3-Amino-3-phenylpropionic Acid and (S)-3-amino-3-phenylpropionic acid from (R,S)-N-acetyl-3-amino-3-phenylpropionic acid using microorganisms having enantiomer-specific amidohydrolyzing activity. Bioscience, Biotechnology, and Biochemistry, 70(1), 99-106. [Link]

• Kawasaki, H., et al. (2006). Production of (R)-3-amino-3-phenylpropionic acid and (S)-3-amino-3-phenylpropionic acid from (R,S)-N-acetyl-3-amino-3-phenylpropionic acid using microorganisms having enantiomer-specific amidohydrolyzing activity. Bioscience, Biotechnology, and Biochemistry, 70(1), 99-106. [Link]

• Lu, B., et al. (2006). Crystallization-Induced Chiral Inversion As the Key Step for Synthesis of (S)-2-Acetylthio-3-phenylpropanoic Acid from l-Phenylalanine. Organic Letters, 8(16), 3585-3588. [Link]

• Enantioseparations of phenylalanine and 3-amino-2-benzylpropanoic acid... (n.d.). ResearchGate. [Link]

• Rational Synthesis of B-amino Acids for Biological Activities. (n.d.). ResearchGate. [Link]

• Kaib, P. S. J., et al. (2021). Catalytic Asymmetric Synthesis of Unprotected β2-Amino Acids. Journal of the American Chemical Society, 143(9), 3466-3473. [Link]

• Synthesis of peptides using tert-butyloxycarbonyl (Boc) as the α-amino protection group. (n.d.). National Center for Biotechnology Information. [Link]

• Asymmetric synthesis of β-amino acid derivatives by stereocontrolled C(sp3)-C(sp2) cross-electrophile coupling via radical 1,2-nitrogen migration. (2025). Nature Communications. [Link]

• Unlocking Potential: The Role of Boc-Protected Amino Acids in Advanced Synthesis. (2026). NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. (n.d.). Open Research@CSIR-NIScPR. [Link]

• Asymmetric synthesis of vinylogous β-amino acids and their incorporation into mixed backbone oligomers. (n.d.). SciSpace. [Link]

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• 3. hilarispublisher.com [hilarispublisher.com]
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• 7. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 9. Enantioselective Synthesis of Beta-Amino Acids [owens.ecampus.com]
• 10. Recent advances in the enantioselective synthesis of beta-amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. "Enantioselective synthesis of β-amino acid derivatives using amidine-b" by Matthew Robert Straub [openscholarship.wustl.edu]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the ¹H NMR Characterization of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid

For researchers, scientists, and professionals in drug development, the precise structural elucidation of novel chemical entities is paramount. This guide provides an in-depth technical analysis of the ¹H Nuclear Magnetic Resonance (NMR) characterization of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid , a chiral building block with significant potential in medicinal chemistry.[1] We will delve into the theoretical underpinnings of its ¹H NMR spectrum, offer a detailed experimental protocol for data acquisition, and present a comparative analysis with structurally related analogs. This guide is designed to be a practical resource, blending established NMR principles with field-proven insights to ensure both scientific rigor and practical applicability.

Introduction: The Significance of Structural Verification

Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid is a derivative of β-amino acids, which are crucial components in the synthesis of peptidomimetics and other biologically active molecules.[] The tert-butyloxycarbonyl (Boc) protecting group facilitates its use in peptide synthesis, while the chiral center and the dichlorinated phenyl ring are key features that can influence its biological activity.[1][3] Accurate and unambiguous characterization of this molecule by ¹H NMR is the cornerstone of quality control, ensuring its identity, purity, and suitability for downstream applications.

This guide will focus on the interpretation of the ¹H NMR spectrum, a powerful technique for revealing the intricate details of a molecule's proton environment. We will explore how chemical shifts, coupling constants, and signal multiplicities provide a unique fingerprint of the target compound.

Predicted ¹H NMR Spectrum of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid

While an experimental spectrum for this specific molecule is not publicly available, a highly accurate prediction can be made based on established NMR principles and data from analogous structures. The predicted spectrum is a composite of signals from the Boc protecting group, the aliphatic backbone, and the 2,3-dichlorophenyl ring.

Molecular Structure and Proton Numbering:

To facilitate the discussion, the protons in the molecule are numbered as follows:

Caption: Molecular structure with proton numbering.

Predicted ¹H NMR Chemical Shifts and Multiplicities:

The following table summarizes the predicted ¹H NMR data for the target molecule, typically recorded in a deuterated solvent like CDCl₃ or DMSO-d₆.

Proton(s)	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Rationale
H-boc	~1.4	Singlet (s)	-	9H	The nine equivalent protons of the tert-butyl group are shielded and show a characteristic singlet.
H-β1, H-β2	~2.7 - 2.9	Doublet of doublets (dd) each	Jβ1,β2 ≈ 15-17 (geminal), Jα,β1 ≈ 6-8, Jα,β2 ≈ 8-10	2H	These methylene protons are diastereotopic due to the adjacent chiral center (Cα), making them chemically non-equivalent.[4][5][6] They will appear as two separate signals, each split by the other geminal proton and the methine proton (Hα).
H-α	~5.2 - 5.4	Multiplet (m) or Doublet of doublets (dd)	Jα,β1 ≈ 6-8, Jα,β2 ≈ 8-10, Jα,NH ≈ 7-9	1H	This methine proton is coupled to the two diastereotopic β-protons and the amide proton (H-N). The signal will be deshielded due to the adjacent nitrogen and the aromatic ring.
H-N	~5.5 - 6.5	Doublet (d)	Jα,NH ≈ 7-9	1H	The amide proton signal is often broad and its chemical shift is solvent and concentration-dependent. It is coupled to the α-proton.[7]
H-aromatic	~7.2 - 7.5	Multiplet (m)	-	3H	The three aromatic protons will appear in the aromatic region. Their exact chemical shifts and coupling patterns will be complex due to the electronic effects of the two chlorine atoms.
H-γ (COOH)	~10 - 12	Broad singlet (br s)	-	1H	The carboxylic acid proton is highly deshielded and often appears as a broad singlet. Its presence can be confirmed by D₂O exchange.

Experimental Protocol for ¹H NMR Data Acquisition

To obtain a high-quality ¹H NMR spectrum, the following protocol is recommended. This protocol is designed to be a self-validating system, ensuring data integrity and reproducibility.

Workflow for ¹H NMR Analysis:

Caption: Recommended workflow for ¹H NMR data acquisition and analysis.

Expertise in Action: Causality Behind Experimental Choices

• Choice of Solvent: The choice of deuterated solvent is critical. CDCl₃ is a good starting point for many organic molecules. However, if the compound has limited solubility or if hydrogen bonding interactions are of interest, DMSO-d₆ is a better alternative. The chemical shifts of labile protons (NH and COOH) are particularly sensitive to the solvent.[8]

• Internal Standard: Tetramethylsilane (TMS) is the universally accepted internal standard for ¹H NMR, providing a sharp reference signal at 0.0 ppm. Its chemical inertness and volatility make it easy to remove after the experiment.

• Shimming: This process is crucial for obtaining sharp, well-resolved peaks. An inhomogeneous magnetic field will lead to broad lines, obscuring fine coupling details and making accurate integration impossible.

• D₂O Exchange: Adding a drop of deuterium oxide (D₂O) to the NMR tube and re-acquiring the spectrum is a simple yet powerful technique to confirm the signals of exchangeable protons (like NH and COOH). These protons will be replaced by deuterium, causing their signals to disappear from the spectrum.

Comparative Analysis with Structural Analogs

To better understand the spectral features of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid, a comparison with structurally similar compounds is invaluable. We will consider two key analogs: Boc-(S)-3-Amino-3-phenylpropionic acid and Boc-(S)-3-Amino-3-(4-chlorophenyl)-propionic acid .

Comparison of Key ¹H NMR Spectral Data:

Compound	Aromatic Protons (δ, ppm)	H-α (δ, ppm)	H-β (δ, ppm)	Key Differentiating Features
Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid	~7.2 - 7.5 (complex multiplet)	~5.2 - 5.4	~2.7 - 2.9	The complex multiplet in the aromatic region due to the 2,3-dichloro substitution pattern is a unique fingerprint. The electron-withdrawing nature of the two chlorine atoms will likely cause a downfield shift of the aromatic and benzylic (H-α) protons compared to the unsubstituted analog.
Boc-(S)-3-Amino-3-phenylpropionic acid	~7.2 - 7.4 (multiplet)	~5.1 - 5.3	~2.6 - 2.8	The aromatic region will show a more typical pattern for a monosubstituted benzene ring. The chemical shifts of H-α and H-β will be slightly upfield compared to the dichlorinated analog.
Boc-(S)-3-Amino-3-(4-chlorophenyl)-propionic acid	~7.2 - 7.4 (two doublets, AA'BB' system)	~5.1 - 5.3	~2.6 - 2.8	The para-substitution with a single chlorine atom will result in a simpler, more symmetrical pattern in the aromatic region, typically two doublets. The electronic effect of one chlorine atom will be less pronounced than two.

Logical Relationship of Structural Changes to Spectral Data:

Caption: Impact of phenyl ring substitution on ¹H NMR spectra.

Conclusion: A Foundation for Confident Research

The ¹H NMR characterization of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid is a critical step in its utilization for research and development. While an experimental spectrum is the gold standard, a thorough understanding of NMR principles allows for a robust prediction of its spectral features. By following the detailed experimental protocol and leveraging comparative analysis with structural analogs, researchers can confidently verify the identity and purity of this important chiral building block. This guide provides the foundational knowledge and practical insights necessary to achieve this, ensuring the integrity of subsequent scientific endeavors.

References

• Bhattacharya, S. et al. (2011). Synthesis and characterization of a new peptide analogue: 2-Amino-N-(2-amino-ethyl)-3-phenyl-propionamide. Der Pharma Chemica, 3(3), 174-188. [Link]

• Royal Society of Chemistry. (2015). †Electronic Supplementary Information (ESI). [Link]

• Organic Syntheses. N-tert-BUTOXYCARBONYL-l-PHENYLALANINE. [Link]

• Ashenhurst, J. (2022). Diastereotopic Protons in 1H NMR Spectroscopy: Examples. Master Organic Chemistry. [Link]

• ResearchGate. (n.d.). 1 H-NMR spectrum of N-Boc glutamic acid. [Link]

• Organic Chemistry Data. (n.d.). NMR Spectroscopy :: 1H NMR Chemical Shifts. [Link]

• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 400 MHz, D2O, experimental) (HMDB0159744). [Link]

• Journal of Chemical Education. (n.d.). Useful Examples for Discussion of Proton-NMR Spectroscopy: N-Substituted alpha-Aminobenzenebutanenitriles. Anisotropy of Diastereotopic Methylene Protons. [Link]

• Gheorghiu, M. D. et al. (n.d.). 1H NMR AND CONFORMATIONAL ANALYSIS OF DIASTEREOTOPIC METHYLENE PROTONS IN ACHIRAL FLEXIBLE MOLECULES. Revue Roumaine de Chimie. [Link]

• ResearchGate. (n.d.). Table 3. 1 H-NMR spectral data: the chemical shift values (δH, ppm)... [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. [Link]

• Chemistry LibreTexts. (2024). 5.4: Types of Protons. [Link]

• YouTube. (2020). Methylene Groups and Chiral Centers. [Link]

• Royal Society of Chemistry. (n.d.). Supporting Information for tert-Butyloxycarbonyl-protected amino acid ionic liquids and their application to dipeptide synthesis. [Link]

• precisionFDA. (n.d.). 3-AMINO-3-PHENYLPROPANOIC ACID. [Link]

• MDPI. (n.d.). The Crystal Structure of 3-Amino-1-(4-Chlorophenyl)-9-Methoxy-1H-Benzo[f]Chromene-2-Carbonitrile: Antimicrobial Activity and Docking Studies. [Link]

• Oregon State University. (n.d.). 1H NMR Chemical Shift. [Link]

• FooDB. (2010). Showing Compound 3-Phenylpropanoic acid (FDB008271). [Link]

• Wiley Online Library. (2000). Proton NMR chemical shifts and coupling constants for brain metabolites. [Link]

Sources

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• 3. Boc-Protected Amino Groups [organic-chemistry.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. revroum.lew.ro [revroum.lew.ro]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. researchgate.net [researchgate.net]
• 8. rsc.org [rsc.org]

A Comparative Guide to Boc and Fmoc Protection for Dichlorophenyl Amino Acids in Solid-Phase Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The incorporation of non-natural amino acids, such as dichlorophenylalanine, into peptide sequences is a powerful strategy for modulating the pharmacological properties of therapeutic peptides. The dichlorophenyl moiety can enhance binding affinity, improve metabolic stability, and provide a handle for further chemical modification. However, the successful synthesis of peptides containing these bulky and electronically modified residues is highly dependent on the chosen solid-phase peptide synthesis (SPPS) strategy, particularly the selection of the α-amino protecting group.

This guide provides an in-depth technical comparison of the two most prevalent protecting group strategies—tert-butyloxycarbonyl (Boc) and 9-fluorenylmethyloxycarbonyl (Fmoc)—for the incorporation of dichlorophenyl amino acids. While direct comparative experimental data for this specific class of amino acids is not extensively published, this guide will leverage the fundamental principles of each chemistry to provide a comprehensive analysis of their respective advantages and disadvantages. We will explore the mechanistic underpinnings of each strategy, discuss the anticipated challenges posed by dichlorophenyl amino acids, and provide detailed experimental protocols to guide your synthetic endeavors.

Core Principles: A Dichotomy of Lability

The fundamental difference between the Boc and Fmoc strategies lies in the chemical nature of the protecting group and the conditions required for its removal, a concept known as orthogonality.[]

The Boc Strategy: An Acid-Labile Approach

The Boc group is an acid-labile protecting group, typically removed by treatment with a moderately strong acid like trifluoroacetic acid (TFA).[2][3] Side-chain protecting groups in the Boc strategy are generally benzyl-based and require a much stronger acid, such as hydrofluoric acid (HF), for their removal during the final cleavage step.[4] This reliance on graduated acid lability means the Boc strategy is not strictly orthogonal.[5]

Mechanism of Boc Deprotection:

The deprotection mechanism involves the protonation of the Boc-carbamate, followed by the formation of a stable tert-butyl cation and a carbamic acid intermediate, which spontaneously decarboxylates to release the free amine.[6]

graph Boc_Deprotection { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4", color="#5F6368"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

Boc_Protected [label="Boc-NH-Peptide"]; Protonation [label="Protonation\n(+ H⁺ from TFA)"]; Intermediate [label="Carbamic Acid Intermediate\n+ t-Butyl Cation"]; Deprotected [label="H₂N-Peptide\n(as TFA salt)"]; Byproducts [label="CO₂ + Isobutylene"];

Boc_Protected -> Protonation [label="TFA"]; Protonation -> Intermediate [label="Cleavage"]; Intermediate -> Deprotected [label="Decarboxylation"]; Intermediate -> Byproducts [style=dashed]; }

Caption: Boc Deprotection Mechanism.

The Fmoc Strategy: A Base-Labile Alternative

The Fmoc strategy utilizes a base-labile protecting group that is readily cleaved by a secondary amine, most commonly piperidine.[][7] The side-chain protecting groups are acid-labile (often tert-butyl based), allowing for their simultaneous removal with cleavage from the resin using TFA.[] This represents a truly orthogonal protection scheme.[]

Mechanism of Fmoc Deprotection:

Fmoc deprotection proceeds via a β-elimination mechanism initiated by the abstraction of an acidic proton from the fluorenyl group by a base.[8] This leads to the formation of dibenzofulvene, which is subsequently scavenged by the amine base.[8]

graph Fmoc_Deprotection { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4", color="#5F6368"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

Fmoc_Protected [label="Fmoc-NH-Peptide"]; Base_Treatment [label="Base Treatment\n(Piperidine)"]; Intermediate [label="Dibenzofulvene Intermediate\n+ Carbamic Acid"]; Deprotected [label="H₂N-Peptide"]; Adduct [label="Dibenzofulvene-Piperidine Adduct"];

Fmoc_Protected -> Base_Treatment [label="Piperidine"]; Base_Treatment -> Intermediate [label="β-elimination"]; Intermediate -> Deprotected [label="Decarboxylation"]; Intermediate -> Adduct [style=dashed]; }

Caption: Fmoc Deprotection Mechanism.

Challenges in the Incorporation of Dichlorophenyl Amino Acids

The unique structural and electronic properties of dichlorophenylalanine present specific challenges during solid-phase peptide synthesis.

• Steric Hindrance: The presence of two chlorine atoms on the phenyl ring significantly increases the steric bulk of the amino acid side chain.[9] This can impede the approach of the incoming activated amino acid to the N-terminus of the growing peptide chain, potentially leading to incomplete coupling reactions.[9]

• Electronic Effects: The electron-withdrawing nature of the chlorine atoms can influence the reactivity of the carboxyl group during the activation step.[9] This may necessitate the use of more potent coupling reagents to achieve efficient peptide bond formation.

Comparative Analysis: Boc vs. Fmoc for Dichlorophenyl Amino Acids

While direct comparative studies are scarce, we can infer the potential performance of each strategy based on their chemical principles and the known challenges of incorporating sterically hindered amino acids.

Feature	Boc Strategy	Fmoc Strategy	Rationale for Dichlorophenyl Amino Acids
Deprotection Conditions	50% TFA in DCM[4]	20% Piperidine in DMF[10]	The harsh acidic conditions of Boc deprotection are generally well-tolerated by the dichlorophenyl group. The mild basic conditions of Fmoc deprotection are also compatible.
Coupling Efficiency	Generally high, but may require optimization for sterically hindered residues.	May be more susceptible to incomplete coupling due to the bulk of the Fmoc group in addition to the dichlorophenyl side chain.[9]	The steric bulk of dichlorophenylalanine is a major concern for both strategies. The Fmoc strategy, with its already bulky protecting group, might face greater challenges. Double coupling and the use of potent coupling reagents are likely necessary for both, but potentially more critical for Fmoc.
Racemization	Can occur, particularly with certain activation methods.[11]	Generally low with modern coupling reagents, but can be an issue with sterically hindered residues.[11]	The risk of racemization is heightened for sterically hindered amino acids. Careful selection of coupling reagents (e.g., HATU, HCTU) and additives (e.g., Oxyma) is crucial for both strategies to suppress this side reaction.[6][11]
Side Reactions	Alkylation of sensitive residues (e.g., Trp, Met) by the t-butyl cation during deprotection.[5]	Diketopiperazine formation at the dipeptide stage.[11]	The dichlorophenyl side chain is not particularly susceptible to the common side reactions associated with either strategy. The primary concern remains incomplete coupling.
Overall Purity of Crude Peptide	Can be lower due to the harsh final cleavage conditions (HF).[]	Often higher due to milder deprotection and cleavage conditions.[]	The Fmoc strategy, with its milder overall conditions, may yield a purer crude product, assuming complete coupling can be achieved.

Experimental Protocols

The following are generalized protocols for a single coupling cycle in manual solid-phase peptide synthesis.

Protocol 1: Boc Solid-Phase Peptide Synthesis Cycle

This protocol outlines a single cycle of amino acid addition using the Boc strategy.

• Resin Swelling: Swell the peptide-resin in Dichloromethane (DCM) for 1-2 hours.

• Boc Deprotection:

  • Treat the resin with a solution of 50% Trifluoroacetic acid (TFA) in DCM for 5 minutes for a prewash.

  • Drain and add fresh 50% TFA in DCM and agitate for 20-30 minutes to remove the Boc protecting group.[4]

  • Wash the resin thoroughly with DCM (3x), Isopropanol (IPA) (3x), and then DCM (3x).

• Neutralization: Neutralize the resulting N-terminal TFA salt by washing with a 10% solution of Diisopropylethylamine (DIPEA) in DCM (2 x 2 minutes). Wash again with DCM (3x).

• Amino Acid Coupling:

  • In a separate vessel, pre-activate the Boc-dichlorophenylalanine (3 equivalents) with a suitable coupling reagent such as HBTU (3 equivalents) and HOBt (3 equivalents) in DMF for 5-10 minutes.

  • Add the activated amino acid solution to the resin and agitate for 1-2 hours. For dichlorophenylalanine, a double coupling (repeating this step) is recommended.

• Washing: Wash the resin with DMF (3x) and DCM (3x).

• Monitoring: Perform a Kaiser test to confirm the completion of the coupling reaction. A negative result (yellow beads) indicates a complete reaction.

graph Boc_SPPS_Cycle { graph [rankdir="TB", splines=ortho, nodesep=0.5]; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4", color="#5F6368"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

Start [label="Peptide-Resin\n(Boc-Protected)"]; Swell [label="Swell Resin (DCM)"]; Deprotect [label="Boc Deprotection\n(50% TFA/DCM)"]; Wash1 [label="Wash (DCM, IPA)"]; Neutralize [label="Neutralize (DIPEA/DCM)"]; Wash2 [label="Wash (DCM)"]; Couple [label="Couple Boc-Dichlorophenylalanine\n(HBTU/HOBt/DMF)"]; Wash3 [label="Wash (DMF, DCM)"]; End [label="Elongated Peptide-Resin\n(Boc-Protected)"];

Start -> Swell; Swell -> Deprotect; Deprotect -> Wash1; Wash1 -> Neutralize; Neutralize -> Wash2; Wash2 -> Couple; Couple -> Wash3; Wash3 -> End; }

Caption: Boc SPPS Workflow for Dichlorophenylalanine.

Protocol 2: Fmoc Solid-Phase Peptide Synthesis Cycle

This protocol outlines a single cycle of amino acid addition using the Fmoc strategy.

• Resin Swelling: Swell the peptide-resin in Dimethylformamide (DMF) for 1-2 hours.

• Fmoc Deprotection:

  • Treat the resin with a 20% solution of piperidine in DMF for 3 minutes.

  • Drain and add a fresh 20% piperidine in DMF solution and agitate for 10-15 minutes.[10]

  • Wash the resin thoroughly with DMF (5x).

• Amino Acid Coupling:

  • In a separate vessel, pre-activate the Fmoc-dichlorophenylalanine (3 equivalents) with a potent coupling reagent such as HATU (3 equivalents) in the presence of DIPEA (6 equivalents) in DMF for 1-2 minutes.[4]

  • Add the activated amino acid solution to the resin and agitate for 1-2 hours. For dichlorophenylalanine, a double coupling is strongly recommended.[9]

• Washing: Wash the resin with DMF (3x) and DCM (3x).

• Monitoring: Perform a Kaiser test to confirm the completion of the coupling reaction.

graph Fmoc_SPPS_Cycle { graph [rankdir="TB", splines=ortho, nodesep=0.5]; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4", color="#5F6368"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

Start [label="Peptide-Resin\n(Fmoc-Protected)"]; Swell [label="Swell Resin (DMF)"]; Deprotect [label="Fmoc Deprotection\n(20% Piperidine/DMF)"]; Wash1 [label="Wash (DMF)"]; Couple [label="Couple Fmoc-Dichlorophenylalanine\n(HATU/DIPEA/DMF)"]; Wash2 [label="Wash (DMF, DCM)"]; End [label="Elongated Peptide-Resin\n(Fmoc-Protected)"];

Start -> Swell; Swell -> Deprotect; Deprotect -> Wash1; Wash1 -> Couple; Couple -> Wash2; Wash2 -> End; }

Caption: Fmoc SPPS Workflow for Dichlorophenylalanine.

Conclusion and Recommendations

The choice between Boc and Fmoc protection for the synthesis of peptides containing dichlorophenyl amino acids is a nuanced one, with the optimal strategy often depending on the specific peptide sequence and the available laboratory resources.

The Fmoc strategy is generally favored for its milder reaction conditions, which can lead to higher purity of the crude product and is more amenable to automation.[2] However, the increased steric hindrance of the Fmoc-protected dichlorophenylalanine may necessitate careful optimization of coupling conditions, including the use of potent and more expensive coupling reagents and the routine application of double coupling to ensure high yields.

The Boc strategy , while employing harsher acidic conditions for deprotection and final cleavage, may offer a more cost-effective approach, particularly with less expensive coupling reagents.[] The smaller size of the Boc group compared to Fmoc could potentially alleviate some of the steric hindrance during the coupling step. However, the use of hazardous reagents like HF for final cleavage requires specialized equipment and handling procedures.

For the synthesis of peptides containing dichlorophenyl amino acids, we recommend the following:

• For routine synthesis and automated protocols: The Fmoc strategy is generally the preferred choice due to its milder conditions and compatibility with a wide range of functionalities. Be prepared to optimize coupling times and consider the use of high-potency coupling reagents like HATU or HCTU.

• For complex or aggregation-prone sequences: The Boc strategy may offer advantages. The protonation of the N-terminus after deprotection can help disrupt secondary structures that lead to aggregation.

• Regardless of the chosen strategy: The incorporation of dichlorophenylalanine will likely require double coupling and the use of potent coupling reagents to overcome steric hindrance and ensure efficient peptide bond formation.

Ultimately, the most effective approach may need to be determined empirically for each specific peptide sequence. Careful monitoring of coupling efficiency at each step is paramount to the successful synthesis of peptides containing these challenging but valuable non-natural amino acids.

References

• BOC Protection and Deprotection. (2025). J&K Scientific LLC. Available at: [Link]

• Fmoc Protecting Group: Fmoc Protection & Deprotection Mechanism. (n.d.). Total Synthesis. Retrieved from [Link]

• Amine Protection and Deprotection. (n.d.). Master Organic Chemistry. Retrieved from [Link]

• Advice on N-boc deprotection in the presence of acid sensitive groups. (2024). Reddit. Retrieved from [Link]

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). (n.d.). UCI Department of Chemistry. Retrieved from [Link]

• Side reactions in solid-phase peptide synthesis and their applications. (1996). International Journal of Peptide and Protein Research. Available at: [Link]

• Overview of Solid Phase Peptide Synthesis (SPPS). (n.d.). AAPPTec. Retrieved from [Link]

• Green Chemistry - In situ Fmoc removal. (n.d.). rsc.org. Retrieved from [Link]

• Methods for Removing the Fmoc Group. (n.d.). Springer. Retrieved from [Link]

• Practical Synthesis Guide to Solid Phase Peptide Chemistry. (n.d.). AAPPTec. Retrieved from [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. (n.d.). AAPPTec. Retrieved from [Link]

• Overview of Solid Phase Peptide Synthesis (SPPS). (n.d.). AAPPTec. Retrieved from [Link]

Sources

• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chempep.com [chempep.com]
• 5. peptide.com [peptide.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Coupling Strategies for the Synthesis of Peptide-Oligonucleotide Conjugates for Patterned Synthetic Biomineralization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. youtube.com [youtube.com]
• 11. peptide.com [peptide.com]

Efficacy of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic Acid Derivatives in Biological Assays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Substituted β-Amino Acids

Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid is a chiral, non-proteinogenic β-amino acid derivative. The presence of the tert-butyloxycarbonyl (Boc) protecting group facilitates its use in peptide synthesis and the construction of more complex molecules.[1] The defining feature of this compound is the 2,3-dichlorophenyl moiety, which is anticipated to significantly influence its biological activity.[1] Halogenated phenyl rings are common in pharmacologically active compounds and can modulate properties such as binding affinity, selectivity, and metabolic stability.

Derivatives of β-phenyl-γ-aminobutyric acid (β-phenyl-GABA), such as baclofen and phenibut, are well-known modulators of the γ-aminobutyric acid (GABA) system, the primary inhibitory neurotransmitter system in the central nervous system.[2] It is therefore hypothesized that Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid and its derivatives will also interact with GABA receptors, offering potential therapeutic applications in neurological disorders.

Establishing a Framework for Efficacy Comparison

To systematically evaluate the efficacy of a series of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid derivatives, a multi-tiered approach employing a variety of in vitro biological assays is essential. The primary targets for these compounds are likely to be the ionotropic GABA-A receptors and the metabotropic GABA-B receptors.

Synthesis of Derivatives

The synthesis of a library of derivatives is the foundational step. Modifications could include:

• Alterations to the Phenyl Ring: Varying the position and nature of the halogen substituents (e.g., 2,4-dichloro, 3,4-dichloro, fluoro, bromo) to probe the electronic and steric requirements for activity.

• Modification of the Carboxylic Acid: Esterification or amidation of the carboxylic acid to explore the impact on cell permeability and prodrug potential.

• Removal of the Boc Group: Deprotection to yield the free amine, which may be the active form of the molecule.

Key Biological Assays for Efficacy Determination

A combination of binding and functional assays is necessary to build a comprehensive picture of the pharmacological profile of each derivative.

Radioligand binding assays are a fundamental tool for determining the affinity of a compound for a specific receptor.

• [³H]GABA Displacement Assays: These assays measure the ability of the test compounds to displace radiolabeled GABA from its binding site on GABA-A or GABA-B receptors in brain membrane preparations. The output is typically the IC₅₀ (half-maximal inhibitory concentration), which can be converted to a Ki (inhibition constant) to reflect the true binding affinity.

Electrophysiology provides a direct measure of the functional consequences of a compound binding to an ion channel receptor like GABA-A.

• Two-Electrode Voltage-Clamp (TEVC) in Xenopus Oocytes: This is a robust system for expressing specific GABA-A receptor subtypes (e.g., α1β2γ2, α2β3γ2) and characterizing the effects of allosteric modulators.[3][4] Compounds can be assessed for their ability to potentiate GABA-evoked chloride currents. Key parameters to measure include EC₅₀ (half-maximal effective concentration) for potentiation and the maximum potentiation of the GABA response.[3][4]

• Patch-Clamp Electrophysiology in Mammalian Cells: This technique offers higher resolution and allows for the study of native or recombinant receptors in a more physiologically relevant environment. Whole-cell patch-clamp recordings can be used to measure changes in GABA-gated currents in the presence of the test compounds.

GABA-B receptors are G-protein coupled receptors (GPCRs), and their activation can be measured through downstream signaling events.

• [³⁵S]GTPγS Binding Assays: This assay measures the activation of G-proteins upon agonist binding to the GABA-B receptor. Positive allosteric modulators (PAMs) will enhance the potency and/or efficacy of GABA in stimulating [³⁵S]GTPγS binding.

• cAMP Assays: GABA-B receptor activation inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP). The effect of the derivatives on GABA-mediated inhibition of cAMP can be quantified.

Structure-Activity Relationship (SAR) Analysis

Systematic modification of the core structure of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid and correlation of these changes with the data obtained from the biological assays will allow for the development of a structure-activity relationship (SAR).

Key SAR questions to address:

• Influence of the Dichlorophenyl Moiety: How do the position and number of chlorine atoms on the phenyl ring affect binding affinity and functional activity? For instance, a chloro substituent has been shown to significantly enhance modulatory efficacy in other classes of GABA-A receptor modulators.[5]

• Role of the Carboxylic Acid: Is the free carboxylic acid essential for activity? How do ester or amide modifications impact potency and cell permeability?

• Stereochemistry: The (S)-configuration is specified for the parent compound. Synthesis and testing of the (R)-enantiomer would be crucial to determine stereoselectivity, a common feature of GABA receptor ligands.[2]

• Impact of the Boc Group: Does the bulky Boc group contribute to or hinder activity? Comparing the activity of the Boc-protected and deprotected compounds is essential.

Data Presentation for Comparative Analysis

To facilitate a clear comparison of the efficacy of the synthesized derivatives, the experimental data should be summarized in a tabular format.

Table 1: Hypothetical Comparative Efficacy Data for Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic Acid Derivatives

Compound ID	Modification	GABA-A Binding (Ki, µM)	GABA-A Potentiation (EC₅₀, µM)	Max Potentiation (%)	GABA-B Binding (Ki, µM)	GABA-B Functional Assay (EC₅₀, µM)
Parent	2,3-dichloro	Data to be determined	Data to be determined	Data to be determined	Data to be determined	Data to be determined
Derivative 1	2,4-dichloro	Data to be determined	Data to be determined	Data to be determined	Data to be determined	Data to be determined
Derivative 2	3,4-dichloro	Data to be determined	Data to be determined	Data to be determined	Data to be determined	Data to be determined
Derivative 3	2,3-dichloro, methyl ester	Data to be determined	Data to be determined	Data to be determined	Data to be determined	Data to be determined
Derivative 4	2,3-dichloro, free amine	Data to be determined	Data to be determined	Data to be determined	Data to be determined	Data to be determined
Baclofen	(Reference)	-	-	-	Known Value	Known Value
Diazepam	(Reference)	Known Value	Known Value	Known Value	-	-

Experimental Protocols

General Protocol for Two-Electrode Voltage-Clamp (TEVC) Assay

• Oocyte Preparation: Harvest and defolliculate Xenopus laevis oocytes.

• cRNA Injection: Inject oocytes with cRNAs encoding the desired GABA-A receptor subunits (e.g., human α1, β2, and γ2).

• Incubation: Incubate the oocytes for 2-5 days to allow for receptor expression.

• Electrophysiological Recording:

  • Place an oocyte in a recording chamber and perfuse with standard frog Ringer's solution.

  • Impale the oocyte with two microelectrodes filled with 3M KCl and clamp the membrane potential at -60 mV.

  • Apply a sub-maximal concentration of GABA (e.g., EC₅-EC₂₀) to elicit a baseline current.

  • Co-apply the test compound at various concentrations with the same concentration of GABA.

  • Measure the potentiation of the GABA-evoked current.

• Data Analysis: Plot the concentration-response curve for potentiation and determine the EC₅₀ and maximal efficacy.

Fig. 1: Workflow for TEVC analysis of GABA-A receptor modulators.

General Protocol for [³H]GABA Radioligand Binding Assay

• Membrane Preparation: Prepare crude synaptic membranes from rat or mouse brain tissue.

• Assay Incubation: In a 96-well plate, combine the membrane preparation, [³H]GABA, and either buffer (for total binding), a high concentration of unlabeled GABA (for non-specific binding), or the test compound at various concentrations.

• Incubation: Incubate the mixture at 4°C for a specified time to reach equilibrium.

• Filtration: Rapidly filter the incubation mixture through glass fiber filters to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold buffer to remove non-specifically bound radioactivity.

• Scintillation Counting: Place the filters in scintillation vials with scintillation fluid and quantify the radioactivity using a scintillation counter.

• Data Analysis: Calculate specific binding and determine the IC₅₀ of the test compound for displacing [³H]GABA.

Fig. 2: General workflow for a radioligand binding assay.

Conclusion and Future Directions

Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid and its derivatives represent a promising class of compounds for the modulation of the GABAergic system. While direct comparative efficacy data is currently lacking, the established methodologies outlined in this guide provide a clear path for their systematic evaluation. Through a concerted effort of chemical synthesis and rigorous pharmacological testing, the therapeutic potential of these compounds can be thoroughly investigated. The elucidation of their structure-activity relationships will be instrumental in designing novel, potent, and selective modulators of GABA receptors for the treatment of a range of neurological and psychiatric disorders.

References

• Iorio, M. T., Vogel, F. D., Koniuszewski, F., Scholze, P., & Ernst, M. (2020). GABAA Receptor Ligands Often Interact with Binding Sites in the Transmembrane Domain and in the Extracellular Domain—Can the Promiscuity Code Be Cracked? International Journal of Molecular Sciences, 21(3), 983.

• Chem-Impex. (n.d.). Ácido Boc-(S)-3-amino-3-(2,3-diclorofenil)propiónico. Retrieved January 17, 2026, from [Link]

• Ong, J., Kerr, D. I., Doolette, D. J., Duke, R. K., Mewett, K. N., Allen, R. D., & Johnston, G. A. (1993). R-(-)-beta-phenyl-GABA is a full agonist at GABAB receptors in brain slices but a partial agonist in the ileum. European Journal of Pharmacology, 233(1), 169–172.
• Luger, A. L., et al. (2015). Insights into structure–activity relationship of GABAA receptor modulating coumarins and furanocoumarins. Neuropharmacology, 98, 84-93.
• Khom, S., et al. (2009). Valerenic acid derivatives as novel subunit-selective GABAA receptor ligands –in vitro and in vivo characterization. British Journal of Pharmacology, 157(2), 262-272.

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• 1. chemimpex.com [chemimpex.com]
• 2. R-(-)-beta-phenyl-GABA is a full agonist at GABAB receptors in brain slices but a partial agonist in the ileum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Insights into structure–activity relationship of GABAA receptor modulating coumarins and furanocoumarins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Valerenic acid derivatives as novel subunit-selective GABAA receptor ligands –in vitro and in vivo characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Asymmetric Synthesis of Boc-(S)-3-Amino-3-(2,3-dichlorophenyl)-propionic Acid

Introduction: The Significance of Chiral β-Amino Acids in Drug Discovery

Boc-(S)-3-Amino-3-(2,3-dichlorophenyl)-propionic acid is a chiral non-proteinogenic β-amino acid that has garnered significant attention in medicinal chemistry and drug development.[1][2] Its unique structural features, including the dichlorophenyl moiety, make it a valuable building block for the synthesis of peptidomimetics and other complex bioactive molecules. The tert-butyloxycarbonyl (Boc) protecting group enhances its stability and solubility, rendering it an ideal intermediate for peptide synthesis.[1][2] The precise stereochemistry at the C3 position is often crucial for the biological activity of the final pharmaceutical agent, necessitating highly enantioselective synthetic strategies. This guide provides a comparative analysis of alternative synthetic routes to this valuable compound, offering insights into the methodologies, experimental data, and the rationale behind the strategic choices in each approach.

Route 1: Rhodium-Catalyzed Asymmetric Hydrogenation

Catalytic asymmetric hydrogenation represents a powerful and atom-economical method for the synthesis of chiral compounds. In the context of β-amino acids, the enantioselective hydrogenation of a prochiral enamine precursor is a common and effective strategy. This approach typically involves the use of a chiral rhodium catalyst to deliver hydrogen across the double bond in a stereocontrolled manner.

Reaction Scheme & Mechanism

The general strategy involves the synthesis of a β-(acylamino)acrylate precursor, which is then subjected to asymmetric hydrogenation. The choice of the chiral phosphine ligand coordinated to the rhodium center is critical for achieving high enantioselectivity.

graph "Rhodium-Catalyzed_Asymmetric_Hydrogenation" { layout=dot; rankdir="LR"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

// Nodes Start [label="2,3-Dichlorobenzaldehyde + Malonic Acid Derivative", fillcolor="#F1F3F4"]; Intermediate1 [label="β-(Acylamino)acrylate Precursor", fillcolor="#F1F3F4"]; Product [label="Boc-(S)-3-Amino-3-(2,3-dichlorophenyl)-propionic acid", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Catalyst [label="[Rh(COD)2]BF4 + Chiral Ligand (e.g., TangPhos)", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Start -> Intermediate1 [label="Condensation & Acylation"]; Intermediate1 -> Product [label="Asymmetric Hydrogenation (H2)"]; Catalyst -> Intermediate1 [style=dashed, arrowhead=none]; }

Figure 1. General workflow for Rhodium-Catalyzed Asymmetric Hydrogenation.

The mechanism involves the coordination of the rhodium catalyst to the double bond of the enamine. The chiral ligand creates a chiral environment around the metal center, which directs the hydrogenation to one face of the substrate, leading to the preferential formation of one enantiomer.

Experimental Protocol: A Representative Synthesis

• Precursor Synthesis: Condensation of 2,3-dichlorobenzaldehyde with a suitable malonic acid derivative, followed by acylation, yields the corresponding β-(acylamino)acrylate.

• Asymmetric Hydrogenation: The β-(acylamino)acrylate is dissolved in a suitable solvent (e.g., methanol, THF). A rhodium precursor (e.g., [Rh(COD)2]BF4) and a chiral phosphine ligand (e.g., TangPhos) are added. The mixture is then subjected to hydrogen gas at a specific pressure and temperature.

• Work-up and Purification: After the reaction is complete, the solvent is removed, and the crude product is purified by chromatography to yield the enantiomerically enriched Boc-protected β-amino acid.

Performance Data

For analogous N-aryl β-enamino esters, rhodium catalysts with ligands such as TangPhos have demonstrated high efficacy.

Parameter	Reported Value (for analogous systems)	Reference
Yield	>95%	[3]
Enantiomeric Excess (e.e.)	Up to 96.3%	[3]
Catalyst Loading	1 mol%	[3]
Reaction Conditions	H2 (10 atm), 25 °C, 12 h	[3]

Expert Insights: The success of this route hinges on the selection of the chiral ligand. The electronic and steric properties of the aryl substituent on the enamine can significantly influence the enantioselectivity. For the 2,3-dichlorophenyl group, optimization of the ligand and reaction conditions would be necessary to achieve high e.e.

Route 2: Chiral Auxiliary-Mediated Synthesis

The use of chiral auxiliaries is a classic and reliable strategy for asymmetric synthesis.[4] In this approach, a chiral molecule is temporarily attached to the substrate to direct a subsequent diastereoselective reaction. After the desired stereocenter is established, the auxiliary is removed to afford the enantiomerically enriched product.

Reaction Scheme & Mechanism

A common approach involves the use of an Evans-type oxazolidinone auxiliary. The auxiliary is first acylated with an appropriate acid chloride, and the resulting imide is then subjected to a diastereoselective transformation, such as a conjugate addition or an alkylation.

graph "Chiral_Auxiliary_Mediated_Synthesis" { layout=dot; rankdir="LR"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

// Nodes Start [label="Chiral Auxiliary (e.g., Evans Oxazolidinone)", fillcolor="#F1F3F4"]; Intermediate1 [label="N-Acyl Oxazolidinone", fillcolor="#F1F3F4"]; Intermediate2 [label="Diastereomerically Enriched Adduct", fillcolor="#F1F3F4"]; Product [label="Boc-(S)-3-Amino-3-(2,3-dichlorophenyl)-propionic acid", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges Start -> Intermediate1 [label="Acylation"]; Intermediate1 -> Intermediate2 [label="Diastereoselective Reaction (e.g., Conjugate Addition)"]; Intermediate2 -> Product [label="Auxiliary Cleavage & Boc Protection"]; }

Figure 2. General workflow for Chiral Auxiliary-Mediated Synthesis.

The chiral auxiliary sterically blocks one face of the enolate, forcing the incoming electrophile to attack from the less hindered face, thus leading to a high degree of diastereoselectivity.

Experimental Protocol: A Representative Synthesis

A plausible synthetic sequence employing a chiral auxiliary is as follows:

• Acylation of Auxiliary: A chiral oxazolidinone is deprotonated with a strong base (e.g., n-BuLi) and then reacted with 3-(2,3-dichlorophenyl)propenoyl chloride to form the N-acyl oxazolidinone.

• Diastereoselective Conjugate Addition: The N-acyl oxazolidinone is subjected to a conjugate addition of a nitrogen nucleophile (e.g., benzylamine).

• Auxiliary Cleavage and Protection: The chiral auxiliary is cleaved under mild conditions (e.g., LiOH/H2O2). The resulting amino acid is then protected with a Boc group using di-tert-butyl dicarbonate ((Boc)2O).[5]

Performance Data

While specific data for the 2,3-dichloro derivative is not available, similar syntheses of β-amino acids using chiral auxiliaries typically achieve high diastereoselectivity.

Parameter	Expected Performance
Diastereomeric Ratio (d.r.)	>95:5
Overall Yield	Moderate to Good
Scalability	Good

Expert Insights: This method is robust and often provides high stereoselectivity. However, it is less atom-economical than catalytic methods due to the stoichiometric use of the chiral auxiliary. The choice of the auxiliary and the conditions for its cleavage are critical to avoid racemization.

Route 3: Enzymatic Kinetic Resolution

Enzymatic methods offer a green and highly selective alternative for the synthesis of chiral compounds.[6] Kinetic resolution involves the selective reaction of one enantiomer in a racemic mixture, leaving the other enantiomer unreacted.

Reaction Scheme & Mechanism

A racemic mixture of a precursor, such as an ester of 3-amino-3-(2,3-dichlorophenyl)propionic acid, is treated with a lipase in the presence of an acyl donor. The enzyme selectively acylates one enantiomer, allowing for the separation of the acylated and unacylated forms.

graph "Enzymatic_Kinetic_Resolution" { layout=dot; rankdir="LR"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

// Nodes Start [label="Racemic 3-Amino-3-(2,3-dichlorophenyl)propionic acid ester", fillcolor="#F1F3F4"]; Intermediate [label="Selective Acylation", fillcolor="#F1F3F4"]; Product_S [label="(S)-Enantiomer (unreacted)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Product_R_Acyl [label="(R)-N-Acyl Enantiomer", fillcolor="#F1F3F4"]; Enzyme [label="Lipase (e.g., Candida antarctica Lipase B)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Start -> Intermediate; Enzyme -> Start [style=dashed, arrowhead=none]; Intermediate -> Product_S; Intermediate -> Product_R_Acyl; }

Figure 3. General workflow for Enzymatic Kinetic Resolution.

The enzyme's active site is chiral and preferentially binds to one enantiomer of the substrate, leading to a highly selective acylation.

Experimental Protocol: A Representative Synthesis

• Racemate Synthesis: A racemic mixture of the methyl ester of 3-amino-3-(2,3-dichlorophenyl)propionic acid is prepared.

• Enzymatic Resolution: The racemic ester is dissolved in an organic solvent, and a lipase (e.g., immobilized Candida antarctica lipase B) and an acyl donor (e.g., ethyl acetate) are added. The reaction is monitored until approximately 50% conversion is reached.

• Separation and Boc Protection: The unreacted (S)-ester is separated from the acylated (R)-ester by chromatography. The (S)-ester is then hydrolyzed and protected with a Boc group.

Performance Data

Enzymatic resolutions can achieve very high enantiomeric excess.

Parameter	Expected Performance
Enantiomeric Excess (e.e.)	>99%
Yield (of desired enantiomer)	Theoretically limited to 50%
Reaction Conditions	Mild (ambient temperature and pressure)

Expert Insights: The main drawback of kinetic resolution is the theoretical maximum yield of 50% for the desired enantiomer. However, this can be overcome by employing a dynamic kinetic resolution, where the undesired enantiomer is racemized in situ, allowing for a theoretical yield of 100%.

Comparison of Synthetic Routes

Feature	Rhodium-Catalyzed Asymmetric Hydrogenation	Chiral Auxiliary-Mediated Synthesis	Enzymatic Kinetic Resolution
Stereocontrol	High e.e.	High d.r.	Very high e.e.
Atom Economy	High	Low	Moderate
Scalability	Good, but catalyst cost can be a factor	Good	Can be challenging for large scale
Reagent Toxicity	Moderate (heavy metal catalyst)	Moderate (organometallic reagents)	Low (biocatalyst)
Yield	Potentially high	Moderate to good	Max 50% (unless dynamic)
Generality	Broad for enamines	Broad for various electrophiles	Substrate-specific

Conclusion

The choice of the optimal synthetic route for Boc-(S)-3-Amino-3-(2,3-dichlorophenyl)-propionic acid depends on the specific requirements of the synthesis, including the desired scale, cost considerations, and the enantiopurity needed for the final application.

• Rhodium-catalyzed asymmetric hydrogenation offers an elegant and efficient route with high potential yields and enantioselectivities, particularly suitable for large-scale production where catalyst screening and optimization are feasible.

• Chiral auxiliary-mediated synthesis provides a reliable and robust method for achieving high stereocontrol, making it a valuable option for laboratory-scale synthesis where predictability is paramount.

• Enzymatic kinetic resolution stands out for its exceptional enantioselectivity and environmentally benign reaction conditions. While the yield is a limitation in a standard kinetic resolution, the development of a dynamic process could make this a highly attractive and sustainable industrial method.

Further research and process development are necessary to establish a definitive, optimized protocol for the large-scale, cost-effective synthesis of this important chiral building block.

References

• Organic Letters. (2005). Efficient rhodium-catalyzed asymmetric hydrogenation for the synthesis of a new class of N-aryl beta-amino acid derivatives. [Link]

• Google Patents. Method for preparing enantiomeric forms of amino alkylaminophenyl propanoic acid.

• ACS Publications. (2019). Origin of the Selectivity and Activity in the Rhodium-Catalyzed Asymmetric Hydrogenation Using Supramolecular Ligands. [Link]

• Wikipedia. Chiral auxiliary. [Link]

• Google Patents. NOVEL FUNGICIDAL DIPEPTIDE COMPOUNDS.

• Organic Syntheses. (R)-3-AMINO-3-(p-METHOXYPHENYL)PROPIONIC ACID. [Link]

• Google Patents. Process for preparing Boc protected amino acid by (Boc) O.

• Chemical Society Reviews. (2012). Rhodium-catalysed asymmetric hydrogenation as a valuable synthetic tool for the preparation of chiral drugs. [Link]

• NIH National Library of Medicine. (2021). Stereoselective Synthesis of β-Branched Aromatic α-Amino Acids via Biocatalytic Dynamic Kinetic Resolution. [Link]

• PubMed. Asymmetric synthesis of quaternary aryl amino acid derivatives via a three-component aryne coupling reaction. [Link]

• ResearchGate. Asymmetric Synthesis of Arylpropionic Acids and Aryloxy Acids by Using Lactamides as Chiral Auxiliaries. [Link]

• ResearchGate. A One-Pot Synthesis of 3-Amino-3-arylpropionic Acids. [Link]

• ResearchGate. Dynamic kinetic enzymatic resolutions of synthetic substrates to form.... [Link]

• ResearchGate. Scheme 14. Enzymatic kinetic resolution of the racemic alcohol.... [Link]

• Semantic Scholar. Asymmetric Synthesis: Construction of Chiral Molecules Using Amino Acids. [Link]

• Sci-Hub. Asymmetric Rhodium-Catalyzed Hydrogenation of β-Amino Ketones. [Link]

• NIH National Library of Medicine. (2011). Asymmetric synthesis of quaternary aryl amino acid derivatives via a three-component aryne coupling reaction. [Link]

• PubMed. (2024). Enzymatic Kinetic Resolution of Racemic 1-(Isopropylamine)-3-phenoxy-2-propanol: A Building Block for β-Blockers. [Link]

• PubMed. Synthesis of peptides using tert-butyloxycarbonyl (Boc) as the α-amino protection group. [Link]

• PubMed. (2018). Rhodium-catalyzed asymmetric synthesis of β-branched esters from allylic amines. [Link]

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A Comparative Analysis of Dichlorinated versus Monochlorinated Phenylpropionic Acids for Researchers and Drug Development Professionals

This guide provides an in-depth comparative study of dichlorinated and monochlorinated phenylpropionic acids, classes of compounds with significant relevance in medicinal chemistry, particularly in the development of non-steroidal anti-inflammatory drugs (NSAIDs). We will dissect the nuances of their chemical properties, biological activities, and structure-activity relationships, supported by experimental data and detailed protocols to empower researchers in their drug discovery endeavors.

Introduction: The Significance of Halogenation in Phenylpropionic Acids

Phenylpropionic acids are a cornerstone scaffold in the development of NSAIDs. The introduction of chlorine atoms onto the phenyl ring profoundly influences the molecule's physicochemical and pharmacological properties. This guide focuses on the comparative effects of single versus double chlorine substitution, using representative molecules to illustrate key differences in potency, selectivity, and overall drug-like properties. Generally, halogenation, particularly with chlorine, can enhance the lipophilicity of a molecule, which may improve its ability to cross biological membranes.[1] However, the position and number of chlorine atoms can lead to distinct biological outcomes.

Physicochemical Properties: A Tale of Two Scaffolds

The addition of chlorine atoms alters the electron distribution and steric profile of the phenyl ring, which in turn affects properties like acidity (pKa) and lipophilicity (logP). These parameters are critical for a drug's absorption, distribution, metabolism, and excretion (ADME) profile.

Property	Monochlorinated Phenylpropionic Acid (2-(4-chlorophenyl)propionic acid)	Dichlorinated Phenylacetic Acid (2-(2,4-dichlorophenyl)acetic acid)	Rationale for Differences
Molecular Weight	184.62 g/mol [2]	205.04 g/mol [3][4]	The additional chlorine atom in the dichlorinated analog directly increases the molecular weight.
pKa	~4.5	~3.8	The electron-withdrawing nature of two chlorine atoms increases the acidity of the carboxylic acid group, resulting in a lower pKa.[5]
logP	~2.5[2]	~2.9[4]	The second chlorine atom enhances the lipophilicity of the molecule, leading to a higher partition coefficient.

Note: 2-(2,4-dichlorophenyl)acetic acid is presented here due to the availability of comprehensive data and its structural similarity to dichlorinated phenylpropionic acids relevant to this discussion.

Biological Activity: A Focus on Cyclooxygenase (COX) Inhibition

The primary mechanism of action for many phenylpropionic acid derivatives as NSAIDs is the inhibition of cyclooxygenase (COX) enzymes, which exist in two main isoforms: COX-1 and COX-2.[6] COX-1 is constitutively expressed and plays a role in physiological functions, while COX-2 is inducible and primarily involved in inflammation. Selective inhibition of COX-2 is often a goal in drug design to reduce gastrointestinal side effects associated with COX-1 inhibition.

Compound	Target	IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference
Diclofenac (Dichlorinated)	COX-1	0.076	2.9	[7]
COX-2	0.026	[7]
Monochlorinated Phenylpropionic Acid Derivative	COX-1	>100	>12.1	[8]
COX-2	8.2	[8]

From the data, it is evident that dichlorination in the case of diclofenac leads to potent, relatively non-selective inhibition of both COX isoforms. In contrast, certain monochlorinated derivatives can exhibit a preference for COX-2. The substitution pattern is crucial; for instance, the 2,6-dichloro substitution in diclofenac forces the phenyl rings into a twisted conformation, which is a key factor in its high potency.[9]

Structure-Activity Relationship (SAR)

The number and position of chlorine atoms on the phenyl ring significantly impact the biological activity.

• Dichlorination: As seen with diclofenac, 2,6-dichloro substitution on the aniline ring of a phenylacetic acid derivative leads to high potency. This is attributed to the steric hindrance from the two ortho-chlorine atoms, which forces the two phenyl rings into a non-planar conformation. This twisted conformation is believed to be optimal for binding to the active site of COX enzymes.[9]

• Monochlorination: The effect of a single chlorine atom is highly dependent on its position. A chlorine atom in the para position, for example, can enhance lipophilicity and contribute to potency. However, without the steric clash of a second ortho-substituent, the resulting conformation may differ significantly from that of a 2,6-dichloro analog, potentially leading to altered potency and selectivity.

The following diagram illustrates the key structural differences influencing the conformation of these molecules.

Caption: Impact of chlorination on the conformation of phenylpropionic/acetic acids.

Experimental Protocols

Synthesis of a Monochlorinated Phenylpropionic Acid Derivative

The following protocol describes a general method for the synthesis of 2-{2-[4-(4-chlorophenyl)phenyl]-ethoxy}propionic acid, adapted from established procedures.[10]

Step 1: Saponification of the Ester Precursor

• To a solution of ethyl 2-{2-[4-(4-chlorophenyl)phenyl]-ethoxy}propionate (7.0 g) in methanol (50 ml), add potassium hydroxide (5.5 g).

• Heat the resulting solution under reflux for 2 hours.

• After cooling the mixture, remove the solvent by evaporation under reduced pressure.

• To the residue, add water (50 ml) and extract with diethyl ether (2 x 50 ml) to remove any non-acidic impurities.

• Acidify the aqueous phase to a pH of 2-3 using 4 N hydrochloric acid.

• Extract the product with ethyl acetate (3 x 50 ml).

• Wash the combined organic extracts with water, dry over anhydrous magnesium sulfate, and evaporate the solvent.

• Triturate the resulting oil with hexane to induce solidification, yielding 2-{2-[4-(4-chlorophenyl)phenyl]-ethoxy}propionic acid.

Synthesis of a Dichlorinated Phenylacetic Acid (Diclofenac)

The synthesis of diclofenac is a multi-step process. A common route starts from 2,6-dichloroaniline.[11][12][13][14][15]

Step 1: Ullmann Condensation

• In a reaction vessel, combine 2,6-dichloroaniline, a derivative of o-iodophenylacetic acid, a copper catalyst (e.g., CuI), a ligand, a base (e.g., cesium carbonate), and a suitable solvent (e.g., DMSO).

• Heat the mixture under an inert atmosphere for a specified time until the reaction is complete, as monitored by an appropriate analytical technique (e.g., TLC or HPLC).

• After cooling, perform a work-up procedure involving extraction and purification to isolate the condensation product.

Step 2: Hydrolysis

• Subject the product from the Ullmann condensation to hydrolysis, typically using a strong base like sodium hydroxide in an aqueous or alcoholic solution.

• Heat the reaction mixture to drive the hydrolysis to completion.

• After cooling, acidify the reaction mixture to precipitate the diclofenac free acid.

• Collect the product by filtration, wash with water, and dry. Further purification can be achieved by recrystallization.

The following workflow illustrates the general synthetic approach for these compounds.

Caption: Generalized synthesis workflow for chlorinated phenylpropionic/acetic acids.

In Vitro Cyclooxygenase (COX) Inhibition Assay

This protocol outlines a fluorometric assay for determining the IC50 values of test compounds against COX-1 and COX-2. This method is based on the detection of the peroxidase activity of COX.[16][17][18][19][20][21][22]

Materials:

• Purified COX-1 and COX-2 enzymes

• COX Assay Buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• Heme

• Arachidonic Acid (substrate)

• Fluorometric probe (e.g., 10-acetyl-3,7-dihydroxyphenoxazine, ADHP)

• Test compounds (dissolved in DMSO)

• 96-well black microplate

• Fluorometric microplate reader

Procedure:

• Reagent Preparation: Prepare all reagents as per the supplier's instructions. This typically involves diluting the enzymes, heme, and probe in the assay buffer.

• Assay Setup: In a 96-well plate, set up wells for the background, 100% initial activity (enzyme without inhibitor), and inhibitor wells (enzyme with test compound at various concentrations).

• Incubation: To the appropriate wells, add the assay buffer, heme, and enzyme. Then, add the test compound or vehicle (DMSO) to the respective wells. Incubate the plate for a short period (e.g., 10-15 minutes) at room temperature to allow the inhibitor to interact with the enzyme.

• Reaction Initiation: Add the fluorometric probe to all wells, followed by the addition of arachidonic acid to initiate the reaction.

• Measurement: Immediately measure the fluorescence in a kinetic mode for a set period (e.g., 5-10 minutes) using an excitation wavelength of ~535 nm and an emission wavelength of ~587 nm.

• Data Analysis: Calculate the rate of reaction for each well. Determine the percentage of inhibition for each concentration of the test compound relative to the 100% initial activity control. Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a suitable model to determine the IC50 value.

Conclusion and Future Perspectives

The degree and position of chlorination on phenylpropionic acids are critical determinants of their biological activity as COX inhibitors. Dichlorination, particularly at the 2 and 6 positions of an adjacent phenyl ring, can lead to highly potent but less selective NSAIDs like diclofenac. Monochlorination offers a pathway to potentially more selective COX-2 inhibitors, although the specific substitution pattern is key.

This guide provides a foundational understanding for researchers in the field. Future work should focus on synthesizing and testing a broader range of monochlorinated and dichlorinated isomers to further elucidate the structure-activity relationships. Moreover, exploring other biological targets beyond COX enzymes for these halogenated compounds could unveil novel therapeutic applications.

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A Senior Application Scientist's Guide to the Stereochemical Validation of (S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid

Introduction: The Criticality of Stereochemical Purity

In pharmaceutical development and medicinal chemistry, the three-dimensional arrangement of atoms in a molecule is not a trivial detail; it is a fundamental determinant of biological activity. Chiral molecules, which exist as non-superimposable mirror images called enantiomers, often exhibit dramatically different pharmacological and toxicological profiles.[1][2] The compound (S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid is a chiral β-amino acid derivative of significant interest. Its unique dichlorophenyl group makes it a valuable building block in the synthesis of therapeutic agents, particularly those targeting neurological disorders.[3]

Ensuring the correct absolute configuration (the specific (S) arrangement) and high enantiomeric excess (the purity of the (S) form over its (R) counterpart) is paramount. An incorrect stereoisomer could be inactive or, worse, introduce harmful off-target effects. This guide provides an in-depth comparison of the primary analytical techniques for validating the stereochemistry of this critical molecule, offering field-proven insights to guide researchers in selecting the most robust and appropriate methodologies.

Strategic Overview of Stereochemical Validation

A comprehensive validation strategy does not rely on a single technique. Instead, it employs a combination of orthogonal methods to build an unassailable case for the molecule's stereochemical identity. The choice of methods depends on the specific question being asked: Are you determining the ratio of enantiomers (enantiomeric excess)? Or are you unequivocally assigning the absolute spatial arrangement (absolute configuration)?

Below is a workflow diagram illustrating a typical decision-making process for comprehensive stereochemical validation.

Caption: High-level workflow for stereochemical validation.

Part 1: Determination of Enantiomeric Excess (e.e.)

Enantiomeric excess is a measure of the purity of one enantiomer in a mixture.[4] For a drug substance, an e.e. of >99% is typically required. Chiral chromatography is the workhorse for this analysis.[5]

Chiral High-Performance Liquid Chromatography (HPLC)

Principle: Chiral HPLC is the gold standard for separating and quantifying enantiomers.[6] The technique relies on a chiral stationary phase (CSP) that forms transient, diastereomeric complexes with the enantiomers. The difference in stability of these complexes leads to different retention times, allowing for their separation and quantification.[7] For β-amino acids like our target compound, macrocyclic glycopeptide-based CSPs (e.g., teicoplanin-based) are particularly effective for direct analysis without derivatization.[8][9]

Experimental Protocol: Chiral HPLC Analysis

• Column Selection: Astec CHIROBIOTIC® T (Teicoplanin) column (250 x 4.6 mm, 5 µm). This CSP is well-suited for separating underivatized amino acids.[8]

• Mobile Phase Preparation: A typical mobile phase for this class of compounds would be a mixture of an organic modifier (e.g., methanol or acetonitrile) and an aqueous buffer with additives. A starting point could be Methanol/Water/Acetic Acid/Triethylamine (e.g., 80:20:0.1:0.1 v/v/v/v). The acidic and basic additives help to control the ionization state of both the analyte and the stationary phase, which is crucial for achieving separation.

• Sample Preparation: Dissolve an accurately weighed sample of (S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid in the mobile phase to a final concentration of approximately 1 mg/mL. To validate the method's ability to separate the enantiomers, a racemic sample (a 50:50 mixture of S and R enantiomers) must also be prepared or acquired.

• Instrumentation & Conditions:

  • HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a UV detector.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detection Wavelength: 220 nm (or a wavelength appropriate for the dichlorophenyl chromophore).

  • Injection Volume: 10 µL.

• Analysis and Data Interpretation:

  • Inject the racemic sample first to establish the retention times for both the (S) and (R) enantiomers and to calculate the resolution factor (Rs > 1.5 is desired).

  • Inject the sample of the target compound.

  • The enantiomeric excess (e.e.) is calculated from the peak areas of the two enantiomers using the formula: e.e. (%) = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] x 100[10]

Data Presentation: Expected HPLC Results

Parameter	Expected Value	Rationale
Retention Time (S)-enantiomer	~ 8.5 min	Varies with exact conditions.
Retention Time (R)-enantiomer	~ 10.2 min	The second eluting peak in the racemate.
Resolution (Rs)	> 2.0	Ensures accurate integration of peaks.
Enantiomeric Excess (e.e.)	> 99.5%	Target for a high-purity pharmaceutical intermediate.

NMR Spectroscopy with Chiral Derivatizing Agents (CDAs)

Principle: While enantiomers have identical NMR spectra in an achiral solvent, they can be distinguished by converting them into diastereomers, which have different physical properties and thus distinct NMR signals.[11][12] This is achieved by reacting the chiral amine or carboxylic acid with a chiral derivatizing agent (CDA), such as Mosher's acid chloride (MTPA-Cl). The resulting diastereomeric amides will exhibit different chemical shifts for nearby protons.

Experimental Protocol: Mosher's Amide Analysis

• Sample Preparation:

  • In two separate NMR tubes, dissolve ~5 mg of the amino acid sample in 0.7 mL of deuterated pyridine-d5.

  • To one tube, add a slight excess (~1.1 equivalents) of (R)-(-)-MTPA-Cl.

  • To the other tube, add a slight excess (~1.1 equivalents) of (S)-(+)-MTPA-Cl.

  • Allow the reactions to proceed to completion at room temperature.

• NMR Acquisition: Acquire high-resolution ¹H NMR spectra for both samples.

• Data Interpretation:

  • Identify a proton near the stereocenter (e.g., the proton at the C3 position).

  • Compare the chemical shifts of this proton in the two spectra (one from the (R)-MTPA derivative, one from the (S)-MTPA derivative).

  • The presence of only one set of signals in each spectrum confirms high enantiomeric purity. The presence of a minor set of signals would correspond to the other enantiomer.

  • The absolute configuration can often be deduced by analyzing the chemical shift differences (Δδ = δS - δR) based on the established Mosher's model, though this is primarily used for secondary alcohols.[11] For this application, its strength is in confirming enantiomeric purity as an orthogonal method to HPLC.

Part 2: Determination of Absolute Configuration

While HPLC and NMR with CDAs can confirm enantiomeric purity, they do not, without a known standard, definitively prove that the major enantiomer is indeed the (S)-enantiomer. For this, techniques that probe the molecule's absolute 3D structure are required.

Single Crystal X-ray Crystallography

Principle: X-ray crystallography is the unambiguous, "gold standard" method for determining the absolute configuration of a molecule.[2][13][14] It involves diffracting X-rays off a single, high-quality crystal of the compound. The resulting diffraction pattern is used to generate a three-dimensional electron density map, revealing the precise spatial arrangement of every atom. By using anomalous dispersion, the absolute configuration can be determined without ambiguity.[15]

Causality Behind Experimental Choice: This method is chosen when an irrefutable structural proof is required by regulatory agencies or for a foundational publication. However, its primary limitation is the need to grow a suitable single crystal, which can be challenging for many compounds and is often a time-consuming process.[][17]

Protocol:

• Crystallization: Grow single crystals of (S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid. This is a research and development step in itself, involving screening various solvents (e.g., ethanol, methanol, acetone, water) and techniques (slow evaporation, vapor diffusion).

• Data Collection: Mount a suitable crystal on a diffractometer and collect diffraction data at a low temperature (e.g., 100 K) to minimize thermal motion.

• Structure Solution and Refinement: Process the data to solve and refine the crystal structure.

• Absolute Structure Determination: The absolute configuration is determined by calculating the Flack parameter, which should be close to 0 for the correct enantiomer.

Vibrational Circular Dichroism (VCD)

Principle: VCD is a spectroscopic technique that measures the differential absorption of left and right circularly polarized infrared light during vibrational transitions.[18] Only chiral molecules exhibit a VCD signal, and enantiomers produce mirror-image spectra.[18][19] By comparing the experimentally measured VCD spectrum to a spectrum predicted by ab initio quantum chemical calculations for a known configuration (e.g., the S configuration), the absolute configuration of the sample can be determined directly in solution.[1][19][20]

Causality Behind Experimental Choice: VCD is an exceptionally powerful alternative to X-ray crystallography, especially when a compound is difficult to crystallize (e.g., it is an oil or amorphous solid).[17][19][21] It provides a definitive answer for the molecule's structure as it exists in solution, which is often more relevant to its biological activity.

Experimental Workflow: VCD Analysis

Caption: Workflow for VCD absolute configuration determination.

Protocol:

• Experimental Measurement: Dissolve approximately 5-15 mg of the sample in a suitable solvent (e.g., CDCl₃) and acquire the VCD and IR spectra.[18]

• Computational Modeling:

  • Generate a 3D model of the (S)-enantiomer.

  • Perform a thorough conformational search to find all low-energy stable geometries.

  • For each conformer, perform quantum mechanical calculations (Density Functional Theory, DFT) to optimize the geometry and compute the theoretical VCD and IR spectra.[19]

  • Generate a final predicted spectrum by taking a Boltzmann-weighted average of the spectra of the individual conformers.[20]

• Spectral Comparison: Visually and statistically compare the experimental VCD spectrum with the calculated spectrum for the (S)-enantiomer. If the signs and relative intensities of the major bands match, the absolute configuration is confirmed as (S). If they are perfectly opposite, the configuration is (R).

Comparison Summary

Technique	Information Provided	Sample Requirement	Throughput	Key Advantage	Key Limitation
Chiral HPLC	Enantiomeric Excess (e.e.), Purity	~1 mg, recoverable	High	High precision and accuracy for quantification.[4]	Requires a specific chiral column and method development.
NMR with CDA	Enantiomeric Purity	~5-10 mg, recoverable	Medium	Orthogonal confirmation of purity; no specialized equipment beyond NMR.	Indirect; potential for kinetic resolution issues during derivatization.
X-ray Crystallography	Absolute Configuration	High-quality single crystal	Low	Unambiguous, "gold standard" structural proof.[22]	Success is entirely dependent on obtaining a suitable crystal.[]
VCD Spectroscopy	Absolute Configuration	5-15 mg, recoverable	Medium	Works on solutions, oils, or solids; no crystal needed.[17][19]	Requires access to specialized instrumentation and computational resources.

Conclusion and Recommendation

A multi-faceted approach is the most trustworthy strategy for the complete stereochemical validation of (S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid.

• For Routine Purity Assessment: Chiral HPLC is the definitive method for accurately quantifying enantiomeric excess. It should be established as the primary quality control method due to its robustness, precision, and high throughput.

• For Definitive Structural Proof: A two-pronged approach is recommended. Single Crystal X-ray Crystallography should be pursued as the ultimate goal for an unequivocal assignment of the absolute configuration. In parallel, or as a more rapid and often more accessible alternative, Vibrational Circular Dichroism (VCD) should be employed. The concordance of VCD data (reflecting the solution-state structure) with the X-ray data (solid-state structure) provides the highest possible level of confidence in the stereochemical assignment.

By combining these orthogonal techniques, researchers and drug development professionals can generate a comprehensive and self-validating data package that rigorously confirms the stereochemical identity and purity of this vital pharmaceutical building block.

References

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• MDPI. (n.d.). Determination of the Absolute Configurations of Chiral Drugs Using Chiroptical Spectroscopy. Retrieved from [Link]

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A Senior Application Scientist's Guide to the Biological Activity of Boc-Protected Amino Acid Derivatives

For: Researchers, scientists, and drug development professionals.

Introduction: The Versatile Role of Boc-Protected Amino Acids in Drug Discovery

In the landscape of modern medicinal chemistry and drug development, the precise control of molecular architecture is paramount. The tert-butyloxycarbonyl (Boc) protecting group is an indispensable tool, offering robust and reversible protection of amino functionalities.[][2] This allows for the stepwise and controlled synthesis of complex peptides and small molecules, preventing unwanted side reactions and ensuring the desired final product.[3] While often viewed as a mere synthetic handle, the incorporation of the Boc group, along with the inherent diversity of the amino acid side chains, gives rise to a vast chemical space of derivatives with a wide spectrum of biological activities. These activities range from antimicrobial and anticancer to specific enzyme inhibition and neuroreceptor modulation.[][4]

This guide provides a comparative analysis of the biological activities of different Boc-protected amino acid derivatives. We will delve into the causality behind experimental choices, provide detailed protocols for key biological assays, and present comparative data to inform the selection and design of these compounds for therapeutic applications. Our focus is on empowering researchers with the foundational knowledge and practical methodologies to explore the full potential of this versatile class of molecules.

Understanding the Landscape: Classification of Biological Activities

Boc-protected amino acid derivatives have demonstrated efficacy in several key therapeutic areas. The biological activity is profoundly influenced by the nature of the amino acid side chain (e.g., hydrophobicity, charge, size), the stereochemistry (L- or D-amino acids), and additional modifications to the core structure.

Antimicrobial Activity

A significant area of research has focused on the antimicrobial properties of Boc-protected amino acid derivatives, particularly dipeptides. These compounds often act by disrupting the bacterial cell membrane, a mechanism that is less prone to the development of resistance compared to conventional antibiotics that target specific enzymes.[5]

• Mechanism of Action: The amphipathic nature of many of these derivatives, with the hydrophobic Boc group and amino acid side chains and a polar peptide backbone, facilitates their insertion into and disruption of the lipid bilayer of bacterial membranes. This leads to increased membrane permeability and ultimately cell death.[5]

• Structural Considerations: The choice of amino acids plays a critical role. Hydrophobic residues like phenylalanine, tryptophan, and leucine are often incorporated to enhance membrane interaction.[5][6] For instance, Boc-protected dipeptides containing phenylalanine and tryptophan have shown broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria.[5]

Anticancer Activity

The development of novel anticancer agents is a major focus of drug discovery, and Boc-protected amino acid derivatives have emerged as promising candidates. Their mechanisms of action can be varied, including the induction of apoptosis, cell cycle arrest, and inhibition of key signaling pathways involved in tumor progression.

• Cytotoxicity: Many derivatives exhibit direct cytotoxicity against various cancer cell lines. For example, certain functionalized Boc-protected amino acid derivatives have demonstrated significant cytotoxicity against ovarian and oral cancer cell lines, with IC50 values in the low micromolar range.[7] The specific chemical groups attached to the amino acid scaffold are crucial in determining the potency and selectivity of these compounds.

• Structure-Activity Relationship (SAR): Studies have shown that modifications to the amino acid side chain can dramatically impact anticancer activity. For instance, derivatives of β-phenylalanine containing sulfonamide and various azole moieties have shown potent antiproliferative activity in lung cancer models, with some compounds overcoming multidrug resistance.[8]

Enzyme Inhibition

The specificity of amino acid side chains makes their Boc-protected derivatives ideal scaffolds for designing enzyme inhibitors. By mimicking the natural substrate of an enzyme, these compounds can bind to the active site and block its activity.

• Protease Inhibition: Boc-protected amino acid derivatives have been successfully developed as inhibitors of various proteases, including those essential for viral replication, such as HIV-1 protease.[9] The design of these inhibitors often involves creating a structure that fits snugly into the enzyme's active site, forming key interactions with the amino acid residues lining the pocket.

• Angiotensin-Converting Enzyme (ACE) Inhibition: Derivatives incorporating proline have been investigated as ACE inhibitors for the treatment of hypertension. The rigid structure of the proline ring can help to correctly orient the functional groups of the inhibitor for optimal binding to the ACE active site.[10][11]

Comparative Analysis of Biological Activity: A Data-Driven Approach

To provide a clearer understanding of the structure-activity relationships, the following tables summarize experimental data for various Boc-protected amino acid derivatives across different biological activities.

Table 1: Comparative Antimicrobial Activity (MIC)

Derivative Class	Specific Compound Example	Target Organism	MIC (µg/mL)	Reference
Boc-Leucine-Triazoles	Compound 6b	E. coli	20	[6]
Compound 6c	S. aureus	50	[6]
Compound 4h	E. coli	0.0074 (µmol/mL)	[12]
Boc-Dipeptides	Boc-Phe-Trp-OMe	Gram-positive & Gram-negative bacteria	230-400 (MIC90)	[5]

Table 2: Comparative Anticancer Activity (IC50/GI50)

Derivative Class	Specific Compound Example	Cancer Cell Line	IC50/GI50 (µM)	Reference
Functionalized Boc-Oxazolidine Carboxamides	Compound 6	Ovarian Cancer	5.67	[7]
Compound 10	Oral Cancer	4.17	[7]
Boc-Piperidone Chalcones	Compound 4a	Colon (LoVo)	0.84 (µg/mL)	[4]
Compound 4b	Colon (COLO 205)	2.1 (µg/mL)	[4]
β-Phenylalanine Derivatives	Compound 13b	Lung (H69AR - resistant)	Comparable to cisplatin	[8]

Table 3: Comparative Enzyme Inhibition (IC50/Ki)

Derivative Class	Specific Compound Example	Target Enzyme	IC50/Ki	Reference
Boc-Amino-bis-tetrahydrofuran Derivatives	Compound 25f	HIV-1 Protease	Ki = 1.5 pM, Antiviral IC50 = 35 nM	[9]
Proline-derived inhibitors	Not specified	Angiotensin-Converting Enzyme (ACE)	Varies	[10][11]
Boroleucine-Derived Covalent Inhibitors	Compound 6	Zika Virus Protease	Ki = 8 nM	[3]

Experimental Design and Protocols: A Practical Guide

The reliable evaluation of biological activity hinges on the use of robust and well-validated experimental protocols. Here, we provide detailed, step-by-step methodologies for key assays.

Experimental Workflow for Biological Activity Screening

The following diagram illustrates a general workflow for the screening and characterization of Boc-protected amino acid derivatives.

Caption: A generalized workflow for the discovery and development of bioactive Boc-protected amino acid derivatives.

Protocol 1: Minimum Inhibitory Concentration (MIC) Assay (Broth Microdilution Method)

This assay determines the lowest concentration of a compound that inhibits the visible growth of a microorganism.[11][13][14]

Materials:

• Sterile 96-well microtiter plates

• Bacterial culture in appropriate broth (e.g., Mueller-Hinton Broth)

• Boc-protected amino acid derivative stock solution (in a suitable solvent like DMSO)

• Sterile broth

• Spectrophotometer (plate reader)

Procedure:

• Prepare Bacterial Inoculum: Dilute an overnight bacterial culture in fresh broth to achieve a standardized concentration (e.g., ~5 x 10^5 CFU/mL).

• Serial Dilution of Compound:

  • Add 100 µL of sterile broth to all wells of the 96-well plate.

  • Add 100 µL of the compound stock solution to the first column of wells, resulting in a 1:2 dilution.

  • Perform a 2-fold serial dilution by transferring 100 µL from the first column to the second, mixing well, and repeating across the plate. Discard 100 µL from the last column of dilutions.

• Inoculation: Add 100 µL of the prepared bacterial inoculum to each well, bringing the final volume to 200 µL. Include a positive control (broth + inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Data Analysis: Determine the MIC by visually inspecting for the lowest concentration at which no turbidity (bacterial growth) is observed. Alternatively, read the absorbance at 600 nm using a plate reader. The MIC is the lowest concentration that significantly inhibits growth compared to the positive control.

Protocol 2: MTT Cytotoxicity Assay

The MTT assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.[4][6][15]

Materials:

• Human cancer cell line of interest

• Complete cell culture medium

• Boc-protected amino acid derivative

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the Boc-protected amino acid derivative in cell culture medium and add them to the wells. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO2 incubator.

• MTT Addition: Remove the treatment medium and add 100 µL of fresh medium and 10 µL of MTT solution to each well. Incubate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the MTT-containing medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Data Analysis: Measure the absorbance at a wavelength of 570 nm using a microplate reader. Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Protocol 3: LDH Cytotoxicity Assay

The Lactate Dehydrogenase (LDH) assay is a cytotoxicity assay that measures the release of LDH from damaged cells into the culture medium.[16][17][18]

Materials:

• Cells and treatment compounds as in the MTT assay

• LDH assay kit (containing substrate, cofactor, and dye solutions)

• Lysis buffer (provided in the kit for maximum LDH release control)

• 96-well plates

Procedure:

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol.

• Prepare Controls:

  • Maximum LDH Release Control: Add lysis buffer to a set of untreated wells 45 minutes before the end of the incubation period.

  • Spontaneous LDH Release Control: Use untreated cells.

  • Background Control: Use medium without cells.

• Sample Collection: After incubation, centrifuge the plate at 250 x g for 4 minutes. Carefully transfer a portion of the supernatant (e.g., 50 µL) from each well to a new 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the kit manufacturer's instructions and add it to each well containing the supernatant.

• Incubation and Measurement: Incubate the plate at room temperature for 30 minutes, protected from light. Measure the absorbance at the wavelength specified by the kit (e.g., 490 nm).

• Data Analysis: Calculate the percentage of cytotoxicity using the formula: (% Cytotoxicity = [(Experimental LDH Release - Spontaneous LDH Release) / (Maximum LDH Release - Spontaneous LDH Release)] * 100).

Mechanistic Insights: A Hypothetical Signaling Pathway

To illustrate how a Boc-protected amino acid derivative might exert its effects, consider a hypothetical scenario where a Boc-L-DOPA derivative is designed to modulate dopaminergic signaling. While L-DOPA itself is used in Parkinson's disease treatment, a Boc-protected version could be explored as a prodrug with altered pharmacokinetic properties.[19][20][21]

Caption: Hypothetical mechanism of a Boc-L-DOPA derivative modulating dopaminergic signaling.

In this model, the Boc-protected L-DOPA derivative, being more lipophilic, may cross the blood-brain barrier more effectively. Once in the presynaptic neuron, the Boc group is cleaved by intracellular esterases, releasing L-DOPA. The enzyme aromatic L-amino acid decarboxylase (AADC) then converts L-DOPA to dopamine.[20] This newly synthesized dopamine is packaged into synaptic vesicles and released into the synapse, where it binds to postsynaptic dopamine receptors (e.g., D2R), inhibiting adenylyl cyclase, reducing cAMP levels, and ultimately modulating downstream neuronal signaling.

Conclusion and Future Perspectives

Boc-protected amino acid derivatives represent a rich and versatile source of biologically active compounds with significant therapeutic potential. As this guide has demonstrated, the biological activity of these molecules is intricately linked to their structural features, including the nature of the amino acid side chain, stereochemistry, and other chemical modifications. By employing a systematic approach to synthesis and biological evaluation, researchers can effectively explore the vast chemical space of these derivatives to identify novel lead compounds for a wide range of diseases.

The future of this field lies in the rational design of derivatives with enhanced potency, selectivity, and pharmacokinetic properties. The integration of computational modeling and structure-based design with high-throughput screening will undoubtedly accelerate the discovery process. Furthermore, the exploration of novel biological targets and the development of innovative drug delivery systems for these compounds will open up new avenues for therapeutic intervention.

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A Comparative Guide to the In Vitro and In Vivo Evaluation of Novel Compounds Derived from Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid

Prepared by: A Senior Application Scientist

Introduction: The Strategic Importance of a Chiral Scaffold

In the landscape of modern drug discovery, the selection of a starting scaffold is a critical decision that dictates the trajectory of a research program. Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid represents a particularly compelling chiral building block for the synthesis of novel therapeutic agents.[1] Its structure is endowed with several features that are highly advantageous for medicinal chemistry. The Boc (tert-butyloxycarbonyl) protecting group offers enhanced stability and solubility, ensuring controlled reactivity during complex synthetic pathways.[2][3] The stereochemically defined amine at the 3-position provides a crucial anchor for exploring specific interactions within biological targets, while the dichlorophenyl moiety introduces unique electronic and steric properties that can be exploited to fine-tune a compound's pharmacokinetic profile and target engagement.[1][3]

The core structure, a 3-aryl-3-aminopropionic acid, bears a strong resemblance to γ-aminobutyric acid (GABA), the primary inhibitory neurotransmitter in the central nervous system (CNS).[4] This structural analogy suggests that derivatives of this scaffold are promising candidates for modulating GABAergic neurotransmission. Dysregulation of the GABA system is implicated in a host of neurological and psychiatric disorders, including anxiety, epilepsy, and neuropathic pain, making GABA receptors high-value therapeutic targets.[4][]

This guide provides a comprehensive framework for the synthesis, in vitro evaluation, and in vivo characterization of novel derivatives of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid. We will compare hypothetical derivatives to illustrate a rational, data-driven approach to lead optimization, complete with detailed experimental protocols and the causal logic behind key methodological choices.

Part 1: Synthesis and Library Design

The foundational step is the creation of a focused library of compounds to probe structure-activity relationships (SAR). The parent scaffold allows for diversification at two key points: the N-terminus (after Boc deprotection) and the C-terminus (the carboxylic acid). Our strategy is to generate a set of amides and esters to explore how changes in hydrogen bonding capacity, lipophilicity, and steric bulk at these positions influence biological activity.

General Synthetic Workflow

The causality behind this workflow is to first unmask the reactive amine by removing the Boc group under acidic conditions, which is a standard and high-yielding procedure. This free amine can then be coupled with a variety of carboxylic acids (to form amides) or the parent carboxylic acid can be esterified. Amide bond formation using a coupling agent like DCC (Dicyclohexylcarbodiimide) is chosen for its efficiency in creating a stable, neutral moiety that can significantly alter compound properties compared to the charged free amine.

Caption: Synthetic workflow for generating amide and ester derivatives.

Part 2: In Vitro Evaluation - From Binding to Function

The primary hypothesis is that these compounds will interact with GABA receptors. The in vitro screening cascade is designed to first identify which compounds bind to the receptors and then to characterize the nature of that interaction (i.e., are they activating, inhibiting, or modulating the receptor's response to GABA?).

In Vitro Screening Cascade

Caption: Workflow for the in vitro screening of novel derivatives.

Protocol 1: GABA-A Receptor Radioligand Binding Assay

This protocol is a self-validating system because it includes controls for total binding, non-specific binding, and displacement by a known standard, ensuring that any observed effect is due to specific interaction with the target.

• Preparation of Membranes: Utilize commercially available CHO cells stably expressing the human GABA-A α1β2γ2 receptor subtype. Homogenize cells in ice-cold 50 mM Tris-HCl buffer (pH 7.4) and centrifuge. Resuspend the pellet in fresh buffer. This process isolates the cell membranes where the receptors are located.

• Assay Setup: In a 96-well plate, combine 50 µL of cell membrane preparation, 50 µL of [3H]-Muscimol (a GABA-A agonist radioligand) at a final concentration of 2 nM, and 50 µL of test compound at varying concentrations (10⁻¹⁰ to 10⁻⁵ M).

• Controls:

  • Total Binding: Add buffer instead of test compound.

  • Non-specific Binding (NSB): Add a high concentration (10 µM) of unlabeled GABA to displace all specific binding of the radioligand.

• Incubation & Harvesting: Incubate the plate for 60 minutes at 4°C to reach binding equilibrium. Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. This separates the receptor-bound radioligand from the unbound.

• Quantification: Wash the filters three times with ice-cold buffer. Dry the filters and add scintillation cocktail. Count the radioactivity using a scintillation counter.

• Data Analysis: Calculate specific binding by subtracting NSB from total binding. Plot the percentage of specific binding against the log concentration of the test compound. Use a non-linear regression model to determine the IC50 (concentration inhibiting 50% of specific binding), and then calculate the binding affinity constant (Ki) using the Cheng-Prusoff equation.

Comparative In Vitro Data (Hypothetical)

The following table presents hypothetical data for a small library of derivatives. The goal is to identify compounds with high affinity (low Ki) and selectivity for one receptor type.

Compound ID	R' Group (Amide)	R' Group (Ester)	GABA-A Ki (nM)	GABA-B Ki (nM)
A1	-CH₃	N/A	150	>10,000
A2	-CH₂-Ph	N/A	25	8,500
B1	N/A	-CH₃	800	>10,000
B2	N/A	-CH₂CH₃	650	>10,000
Baclofen	N/A	N/A	>10,000	120
Diazepam	N/A	N/A	5 (Modulator Site)	>10,000

Analysis of Hypothetical Data: From this dataset, Compound A2 , an N-benzyl amide derivative, emerges as the most potent and selective lead for the GABA-A receptor. The addition of the bulky, lipophilic phenyl group appears to significantly enhance affinity compared to the smaller methyl group in A1 . Esterification of the carboxylic acid (Compounds B1 , B2 ) appears to be detrimental to binding affinity.

Protocol 2: GABA-B Functional cAMP Assay

This assay determines if a compound that binds to the GABA-B receptor acts as an agonist (mimicking GABA) or an antagonist (blocking GABA). GABA-B is a G-protein coupled receptor that, upon activation, inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP).[4][6]

• Cell Culture: Use HEK293 cells co-expressing the human GABA-B1b and GABA-B2 subunits.

• Assay Procedure:

  • Plate cells in a 96-well plate and grow to confluence.

  • Treat cells with Forskolin (an adenylyl cyclase activator) to stimulate cAMP production.

  • Agonist Mode: Add test compounds at various concentrations and measure the reduction in Forskolin-stimulated cAMP levels.

  • Antagonist Mode: Add a fixed, sub-maximal concentration of GABA (e.g., EC80) in the presence of varying concentrations of the test compound and measure the reversal of GABA's inhibitory effect.

• Detection: Lyse the cells and quantify cAMP levels using a competitive immunoassay kit, such as HTRF (Homogeneous Time-Resolved Fluorescence).

• Data Analysis:

  • Agonist Mode: Plot the cAMP signal against the log concentration of the test compound to determine the EC50 (concentration for 50% of maximal effect).

  • Antagonist Mode: Plot the cAMP signal against the log concentration of the test compound to determine the IC50 (concentration that reverses 50% of the GABA effect).

GABAergic Signaling Pathways

Understanding the downstream effects of receptor activation is crucial. The following diagrams illustrate the canonical signaling pathways for GABA-A and GABA-B receptors.

Caption: Simplified GABA-A receptor signaling pathway.

Caption: Simplified GABA-B receptor signaling pathway.

Part 3: In Vivo Characterization - From Animal Models to Efficacy

After identifying a potent and selective in vitro lead like Compound A2 , the next step is to assess its effects in a living system. This phase investigates the compound's safety, pharmacokinetic profile, and efficacy in a relevant disease model.

In Vivo Evaluation Workflow

Caption: Workflow for the in vivo characterization of a lead compound.

Protocol 3: Elevated Plus Maze (EPM) for Anxiolytic Activity

The EPM is a widely validated behavioral assay for assessing anxiety in rodents.[7][8] The test is based on the animal's natural aversion to open and elevated spaces. Anxiolytic compounds increase the animal's tendency to explore the open arms of the maze.

• Apparatus: A plus-shaped maze raised 50 cm off the floor, consisting of two open arms and two enclosed arms.

• Animals: Male C57BL/6 mice. House animals in a quiet, temperature-controlled room with a 12-hour light/dark cycle for at least one week before testing.

• Dosing:

  • Vehicle Group: Administer the vehicle solution (e.g., 10% DMSO, 90% saline) intraperitoneally (i.p.).

  • Positive Control: Administer Diazepam (1 mg/kg, i.p.), a known anxiolytic.

  • Test Groups: Administer Compound A2 at various doses (e.g., 1, 5, 10 mg/kg, i.p.).

  • Administer all compounds 30 minutes before the test. The choice of a 30-minute pretreatment is based on typical absorption times for small molecules to reach peak plasma concentrations.

• Testing Procedure:

  • Place a mouse at the center of the maze, facing an open arm.

  • Allow the mouse to explore the maze for 5 minutes.

  • Record the session with an overhead video camera.

• Data Analysis: Use automated tracking software to score the following parameters:

  • Time spent in the open arms vs. closed arms.

  • Number of entries into the open arms vs. closed arms.

  • Total distance traveled (a measure of general locomotor activity).

• Statistical Analysis: Compare the different groups using a one-way ANOVA followed by a post-hoc test (e.g., Dunnett's test) to compare treatment groups to the vehicle control. A significant increase in the percentage of time spent in the open arms, without a significant change in total distance traveled, is indicative of an anxiolytic effect.

Comparative In Vivo Data (Hypothetical)

Treatment Group	Dose (mg/kg, i.p.)	% Time in Open Arms (Mean ± SEM)	Total Distance Traveled (cm, Mean ± SEM)
Vehicle	N/A	18 ± 2.1	1550 ± 85
Diazepam	1	42 ± 3.5	1490 ± 92
Compound A2	1	21 ± 2.4	1510 ± 78
Compound A2	5	35 ± 3.1	1580 ± 81
Compound A2	10	38 ± 3.8*	1450 ± 95

*p < 0.05 compared to Vehicle group.

Analysis of Hypothetical Data: The data shows that Compound A2 produces a dose-dependent anxiolytic effect, significantly increasing the time spent in the open arms at 5 and 10 mg/kg, comparable to the positive control, Diazepam. Crucially, it did not affect total distance traveled, indicating that the observed effect is specific to anxiety and not due to sedation or hyperactivity.

Conclusion and Future Directions

This guide outlines a systematic and scientifically rigorous approach to advancing compounds derived from the Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid scaffold. Through a logical progression of synthesis, in vitro screening, and in vivo validation, we have demonstrated how to identify and characterize a lead candidate. Our hypothetical data suggests that N-alkylation with an aromatic moiety (Compound A2 ) is a promising strategy for achieving high-affinity, selective GABA-A receptor modulation with clear anxiolytic potential in vivo.

Future work should focus on expanding the SAR around Compound A2 , exploring different substitutions on the N-benzyl ring to further optimize potency and pharmacokinetic properties. Additionally, testing the lead compound in other relevant models, such as those for epilepsy or neuropathic pain, would broaden its potential therapeutic applications. The framework presented here provides a robust, self-validating pathway for the development of this promising class of molecules from a chiral building block into potential clinical candidates.

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Safety & Regulatory Compliance

A Guide to the Safe Disposal of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid

As a Senior Application Scientist, my primary goal is to empower your research by ensuring safety and efficiency in the laboratory. Proper chemical handling extends beyond the bench; it includes the critical final step of waste disposal. This guide provides a comprehensive, technically grounded protocol for the disposal of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid, ensuring the safety of your personnel and compliance with environmental regulations. The procedures outlined here are designed to be a self-validating system, integrating chemical logic with best practices in laboratory safety.

Chemical Profile and Core Hazard Analysis

To dispose of a chemical properly, we must first understand its fundamental properties and inherent hazards.

Chemical Identity:

• Name: Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid

• Structure: Comprises a propionic acid backbone, a Boc-protected amine, and a dichlorinated phenyl ring.

• Classification: It is a halogenated organic compound.[1][2] This is the single most critical factor for its disposal. The presence of chlorine atoms dictates its waste stream classification.

Quantitative Data Summary:

Property	Value	Source
CAS Number	499995-82-3
Molecular Formula	C14H17Cl2NO4	[3]
Molecular Weight	334.2 g/mol	[3]
Appearance	White powder	[3]
Melting Point	146 - 152 °C	[3]

Hazard Assessment: While a specific Safety Data Sheet (SDS) for this exact molecule is not readily available, data from closely related analogs—such as other chlorinated and Boc-protected amino acids—indicate that this compound should be handled as a hazardous substance.[4][5]

• Primary Hazards: Assumed to cause skin irritation, serious eye irritation, and potential respiratory irritation if inhaled as a dust.[4][6]

• Environmental Hazards: Discharge into the environment must be avoided.[7] Halogenated organic compounds can be persistent and harmful to aquatic life.

• Combustion Byproducts: In a fire, it may produce toxic and corrosive gases, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and hydrogen chloride gas.[5] This underscores the necessity for specialized, high-temperature incineration for its disposal.

The Foundational Principle: Segregation of Halogenated Waste

The core directive for disposing of this compound is rooted in its identity as a halogenated organic acid . All protocols and decisions must stem from this classification.

Causality: Why is segregation so critical?

• Disposal Method: Halogenated solvents and solids cannot be recycled as fuel additives like many non-halogenated solvents.[8] They require high-temperature incineration with specialized "flue gas scrubbing" systems to neutralize the acidic gases (like HCl) produced during combustion.[8][9]

• Regulatory Compliance: Environmental agencies, such as the U.S. Environmental Protection Agency (EPA), have strict regulations for the disposal of halogenated waste to prevent the formation of dioxins and other persistent organic pollutants.

• Cost: The disposal of mixed (halogenated and non-halogenated) or purely halogenated waste is significantly more expensive than for non-halogenated waste streams.[8][10] Proper segregation is therefore a matter of fiscal responsibility in the lab.

Under no circumstances should this compound or any materials contaminated with it be disposed of down the drain or mixed with non-halogenated or general laboratory waste.[2][10][11]

Step-by-Step Disposal Protocol

This protocol covers the lifecycle of the waste, from the point of generation to its final collection.

Step 1: Container Selection and Preparation

• Select an Appropriate Container: Use only designated hazardous waste containers that are in good condition and compatible with the waste. For solid waste, a clearly marked, sturdy container with a lid is appropriate. For liquid waste (e.g., solutions of the compound), use a glass or high-density polyethylene (HDPE) container with a screw-top cap.[12][13]

• Pre-Label the Container: Before adding any waste, the container must be labeled.[14] The label must include:

  • The words "Hazardous Waste".[10]

  • The full, unabbreviated chemical name: "Waste Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid".

  • An indication of the major hazards (e.g., "Irritant").

Step 2: Waste Collection at the Point of Generation

• Solid Waste:

  • Carefully sweep up any residual powder using a dedicated brush and dustpan. Avoid generating dust.[6][7]

  • Place the collected powder, along with any contaminated items (e.g., weigh boats, gloves, paper towels), directly into the designated "Halogenated Organic Solid Waste" container.[14]

• Liquid Waste (Solutions):

  • Using a funnel, carefully pour liquid waste containing the compound into the designated "Halogenated Organic Liquid Waste" container.

  • Do not mix with other waste streams unless they are also halogenated and compatible.[13][15]

  • Keep a log sheet near the container to record the constituents and approximate volumes being added.[1]

Step 3: Storage in a Satellite Accumulation Area (SAA)

• Keep Containers Closed: The waste container must be securely closed at all times, except when you are actively adding waste.[11][12][14] This prevents the release of vapors and protects against spills.

• Designated Storage: Store the waste container in a designated, secondary containment area (like a spill tray) within your laboratory, known as a Satellite Accumulation Area (SAA).[12] This area should be clearly marked and away from general traffic.

• Segregation: Ensure the halogenated waste container is physically separated from non-halogenated waste, acids, bases, and oxidizers.[13][14]

Step 4: Arranging for Final Disposal

• Once the container is full, or if the waste has been stored for an extended period, contact your institution's Environmental Health & Safety (EHS) or equivalent office to arrange for a hazardous waste pickup.[12]

• Do not overfill containers. Leave at least 10% of the volume as headspace to allow for expansion.[13]

Spill and Decontamination Procedures

Small Spills:

• Alert Personnel: Notify others in the immediate area.

• Don PPE: Wear appropriate personal protective equipment, including a lab coat, safety goggles, and nitrile gloves.

• Containment: Cover the spill with an absorbent material like sand, diatomaceous earth, or a universal binding agent.[16] Do not use combustible materials like paper towels for the initial absorption of a large spill.

• Collection: Carefully sweep or scoop the absorbed material and spilled powder into a chemically resistant bag or container.[5]

• Dispose as Hazardous Waste: Seal the container, label it as "Spill Debris containing Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid," and place it in the Halogenated Organic Solid Waste stream.

• Clean the Area: Wipe the spill area with soap and water, and dispose of the cleaning materials as contaminated solid waste.[17]

Contaminated Glassware and Equipment:

• Gross Decontamination: Rinse the equipment with a suitable organic solvent (e.g., acetone, ethanol) into the "Halogenated Organic Liquid Waste" container. This rinse solvent is now also considered halogenated waste.

• Final Cleaning: Wash the rinsed glassware with soap and water.

• Empty Chemical Containers: An empty container that held the original product should be managed as hazardous waste and disposed of through EHS.[18] Do not rinse and discard in regular trash unless specifically permitted by your institution's EHS office.[11]

Disposal Decision Workflow

The following diagram outlines the logical steps for managing waste generated from this compound.

Caption: Decision workflow for proper segregation and disposal of waste.

By adhering to this structured, chemically-informed disposal plan, you ensure that your innovative work is conducted not only effectively but also with the utmost responsibility for safety and environmental stewardship.

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Definitive Guide to Personal Protective Equipment (PPE) for Handling Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid

This document provides comprehensive safety and handling protocols for Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid (CAS 499995-82-3). As a specialized amino acid derivative, its unique structure—featuring a dichlorophenyl group and an acid-labile Boc protecting group—necessitates a nuanced approach to laboratory safety.[1][2][3] This guide is built on a foundation of risk assessment derived from structurally analogous compounds, ensuring a proactive and robust safety posture for all laboratory personnel.

Hazard Profile and Risk Assessment

• Dichlorophenyl Moiety : Compounds containing dichlorophenyl groups are known to be irritants. Dichlorophenyl isocyanates and trichlorosilanes, for example, can cause severe irritation and burns to the skin and eyes and may lead to respiratory irritation.[4][5][6]

• Amino Acid Core : While the core amino acid structure is generally of low toxicity, acidic functional groups can be corrosive. The overall compound is a solid, and like many fine organic solids, it poses a risk of respiratory irritation if inhaled as dust.[7][8]

• Analogous Compound Data : The SDS for the structurally similar 3-(Boc-amino)-3-(4-chlorophenyl)propionic acid explicitly lists it as a cause of skin irritation (H315), serious eye irritation (H319), and a potential cause of respiratory irritation (H335).[7][9]

Based on this analysis, it is prudent to treat Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid as a hazardous substance with the potential to cause significant skin, eye, and respiratory irritation.

The Core Principle: A Multi-Layered PPE Strategy

Effective protection from chemical hazards is not achieved by a single piece of equipment but by an integrated system of controls. This includes engineering controls (like fume hoods), administrative controls (protocols and training), and finally, Personal Protective Equipment (PPE). PPE is the final barrier between the researcher and the chemical.

The selection of PPE must be directly tied to the specific task and the associated risk of exposure. A dynamic approach, as outlined in the workflow below, ensures that the level of protection matches the level of risk.

Caption: PPE selection workflow based on the laboratory task.

Detailed PPE Specifications and Protocols

The following table summarizes the required PPE for various operations. This tiered approach ensures both safety and operational efficiency.

Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection	Key Justification
Receiving & Storage	Safety Glasses with Side Shields	Nitrile Gloves	Standard Lab Coat	Not required (if sealed)	Protection from incidental contact with potentially contaminated outer packaging.
Weighing Solid	Chemical Splash Goggles	Nitrile Gloves	Standard Lab Coat	N95 Respirator	High risk of inhaling fine dust particles.[5][10] Goggles protect against accidental eye contamination.
Solution Preparation	Chemical Splash Goggles	Nitrile Gloves (Double-gloving recommended)	Standard Lab Coat	Not required (in fume hood)	Protects against splashes of the solvent and dissolved chemical.[11][12]
Reaction & Workup	Goggles & Face Shield	Nitrile or Neoprene Gloves	Chemical-Resistant Apron over Lab Coat	Not required (in fume hood)	A face shield provides an additional layer of protection against significant splashes during transfers or exothermic events.[10][11]
Spill Cleanup (Solid)	Chemical Splash Goggles	Heavy-duty Nitrile or Neoprene Gloves	Lab Coat or Disposable Gown	N95 or higher Respirator	Minimizes inhalation of aerosolized powder during cleanup.[5]
Waste Disposal	Safety Glasses or Goggles	Nitrile Gloves	Lab Coat	Not required	Protects against splashes from waste containers.

Step-by-Step Protocol for Weighing and Handling

Handling the solid form of this compound presents the highest risk of inhalation. All operations involving the solid must be conducted within a certified chemical fume hood or a powder containment hood.

• Preparation : Before handling the compound, ensure the fume hood sash is at the appropriate height. Don all required PPE: a lab coat, two pairs of nitrile gloves, and chemical splash goggles. Fit-test your N95 respirator.[13]

• Staging : Place a tared weigh boat on an analytical balance inside the fume hood. Also place a container with the appropriate solvent and any necessary utensils (spatulas, etc.) inside the hood.

• Aliquotting : Carefully open the main container of Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid. Using a clean spatula, gently transfer the desired amount of solid to the weigh boat. Avoid any actions that could create airborne dust.

• Closure : Immediately and securely close the main container.

• Dissolution : Carefully add the weighed solid to the prepared solvent. Use a small amount of solvent to rinse the weigh boat to ensure a complete transfer.

• Cleanup : Wipe down the spatula and any affected surfaces within the fume hood with a solvent-dampened cloth. Dispose of the weigh boat and cloth into a designated solid waste container.

• Doffing PPE : Once the operation is complete and the area is clean, remove PPE in the correct order (gloves, goggles, lab coat) to prevent cross-contamination. Wash hands thoroughly with soap and water.[5]

Caption: Step-by-step workflow for safely handling the solid compound.

Emergency and Disposal Plans

Exposure Response

• Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][14]

• Skin Contact : Remove all contaminated clothing. Wash the affected area immediately and thoroughly with soap and water.[7] Seek medical attention if irritation persists.

• Inhalation : Move the affected person to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, begin artificial respiration. Seek immediate medical attention.[14]

• Ingestion : Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[14]

Spill Management

• Small Solid Spill (<1g) : Wearing your full PPE (including respiratory protection), gently cover the spill with dry sand or another inert absorbent.[4] Carefully sweep the material into a designated hazardous waste container. Avoid creating dust.[15] Clean the area with a detergent and water solution.

• Large Spill / Any Liquid Spill : Evacuate the immediate area and prevent entry. Alert your institution's environmental health and safety (EHS) office immediately. Do not attempt to clean up a large spill without specialized training and equipment.

Waste Disposal

• Solid Waste : All contaminated disposables (gloves, weigh boats, paper towels) must be placed in a clearly labeled, sealed hazardous waste container.

• Liquid Waste : Unused solutions and reaction mixtures containing this compound must be collected in a designated, sealed hazardous waste container. Do not pour this chemical down the drain.

• Disposal Protocol : All waste must be disposed of through your institution's EHS office in accordance with local, state, and federal regulations.[7]

By adhering to these rigorous, task-specific PPE protocols and operational plans, researchers can handle Boc-(S)-3-Amino-3-(2,3-dichloro-phenyl)-propionic acid with a high degree of safety and confidence, ensuring the integrity of both their research and their personal well-being.

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